4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

• CAS: 916792-12-6

Core Science & Biosynthesis

An In-depth Technical Guide to 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine: A Privileged Scaffold in Modern Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, a heterocyclic compound of significant interest to the medicinal chemistry and drug discovery community. We will delve into its chemical properties, plausible synthetic routes, and its emerging role as a key building block, particularly in the development of kinase inhibitors. This document will synthesize data from analogous structures to build a compelling case for the utility of this scaffold, provide detailed experimental protocols for its potential evaluation, and explore the mechanistic underpinnings of its biological activity. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage advanced heterocyclic chemistry for therapeutic innovation.

Introduction: The Power of Fused Heterocyclic Systems

In the landscape of drug discovery, heterocyclic scaffolds form the bedrock of a vast number of therapeutic agents. Their structural complexity, ability to engage in diverse non-covalent interactions, and capacity to present functional groups in precise three-dimensional orientations make them "privileged structures" for targeting a wide array of biological targets. Among these, fused heterocyclic systems, which combine two or more rings, offer a rigidified and conformationally constrained framework, often leading to enhanced potency and selectivity. The isoxazolo[5,4-b]pyridine core, a fusion of an isoxazole and a pyridine ring, has garnered considerable attention for its versatile biological activities, ranging from anti-inflammatory to potent anti-cancer effects.

The Core Compound: 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine (CAS 916792-12-6) is a specific embodiment of this promising scaffold. The presence of the 3-amino group provides a critical handle for synthetic elaboration, allowing chemists to readily generate libraries of derivatives for structure-activity relationship (SAR) studies. The dimethyl substitution on the pyridine ring can influence solubility, metabolic stability, and interactions with target proteins.

Physicochemical Properties

A foundational understanding of a compound's physical and chemical properties is paramount for its application in research and development.

Property	Value	Reference
CAS Number	916792-12-6	[1][2][3]
Molecular Formula	C₈H₉N₃O	[1]
Molecular Weight	163.18 g/mol	[1]
Appearance	Solid
Predicted Boiling Point	338.6 - 344.7 °C	N/A
Predicted Density	~1.278 g/cm³	N/A
Storage	2-8°C, protect from light, under inert gas	N/A

Synthesis Strategies for the Isoxazolo[5,4-b]pyridine Scaffold

A plausible synthetic approach would involve a multicomponent reaction, a powerful tool in medicinal chemistry for rapidly generating molecular diversity. One such method is the reaction of a 5-aminoisoxazole derivative with a 1,3-dicarbonyl compound or its equivalent.[5]

Caption: Generalized workflow for the synthesis of the isoxazolo[5,4-b]pyridine core.

Rationale for Synthetic Choices

The choice of a multicomponent reaction is driven by efficiency and atom economy, allowing for the construction of a complex heterocyclic system in a single step from readily available starting materials.[5] Using an energy source like ultrasound can accelerate reaction times and improve yields.[5] The acidic catalyst (like p-toluenesulfonic acid) is crucial for activating the carbonyl groups and facilitating the condensation and cyclization steps.

Applications in Drug Discovery: A Focus on Kinase Inhibition

The isoxazolo[5,4-b]pyridine scaffold and its analogs have emerged as potent modulators of protein kinases, a class of enzymes that are central to cellular signaling and are frequently dysregulated in diseases like cancer.[6][7] The core structure acts as an effective "hinge-binder," occupying the ATP-binding pocket of the kinase and preventing its catalytic activity.

While biological data for 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is not yet published, the potent activity of closely related analogs underscores the immense potential of this scaffold.

Analog Scaffold	Target Kinase	IC₅₀	Application	Reference
Thiazolo[5,4-b]pyridine	PI3Kα	3.6 nM	Cancer	[8][9]
Thiazolo[5,4-b]pyridine	c-KIT (V560G/D816V)	4.77 µM	GIST	[7][10]
Isoxazolo[3,4-b]pyridine	FLT3	256 nM	Acute Myeloid Leukemia	[11]

This comparative data strongly suggests that 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is a high-potential starting point for the development of novel inhibitors against a range of clinically relevant kinases.

Putative Mechanism of Action: Targeting Dysregulated Kinase Signaling

Derivatives of the core scaffold have shown significant promise in targeting FMS-like tyrosine kinase 3 (FLT3), a receptor tyrosine kinase often mutated in acute myeloid leukemia (AML).[11] Activating mutations, such as internal tandem duplications (ITD), lead to constitutive kinase activity and uncontrolled proliferation of cancer cells.[12] An inhibitor based on the 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine scaffold would be designed to compete with ATP for the kinase's binding site, thereby blocking downstream signaling.

Caption: Inhibition of the constitutively active FLT3 signaling pathway by a putative inhibitor.

Experimental Workflow: Evaluating Kinase Inhibitory Potential

To validate the therapeutic potential of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine or its derivatives, a robust and reproducible experimental workflow is essential. A biochemical kinase assay is the first step in determining direct inhibitory activity.

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An In-Depth Technical Guide to the Elucidation of the Mechanism of Action for 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

Abstract

This technical guide provides a comprehensive framework for investigating the mechanism of action of 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine. Due to the limited publicly available data on this specific isomer, this document leverages the known biological activities of structurally related isoxazolopyridines, particularly the well-characterized kinase inhibitory effects of its [3,4-b] isomer, to propose a detailed roadmap for its study. This guide is intended for researchers, scientists, and drug development professionals, offering both a summary of the current landscape and a practical, step-by-step approach to elucidating the compound's pharmacological profile.

Introduction: The Isoxazolopyridine Scaffold and the Question of Isomeric Bioactivity

The isoxazolopyridine core is a privileged heterocyclic scaffold in medicinal chemistry, with various isomers demonstrating a wide range of biological activities.[1] This structural motif is present in compounds developed as kinase inhibitors, antibacterial agents, and other therapeutic candidates.[2][3] The specific arrangement of the nitrogen and oxygen atoms within the fused ring system, as well as the substitution pattern, critically dictates the compound's interaction with biological targets.

This guide focuses on 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine . It is crucial to note the distinction from its more extensively studied isomer, 4,6-dimethylisoxazolo[3,4-b]pyridin-3-amine, which has been identified as a potent kinase inhibitor.[4] While the subtle change in the isoxazole ring fusion might significantly alter the three-dimensional shape and electronic properties, the existing knowledge on related compounds provides a logical starting point for investigation.

This document will first review the known mechanisms of action for related isoxazolopyridine isomers and then present a comprehensive, technically detailed plan to elucidate the specific mechanism of 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine.

Known Biological Activities of Related Isoxazolopyridine Scaffolds

The [3,4-b] Isomer: A Case Study in Kinase Inhibition

The most pertinent data for informing the investigation of 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine comes from its [3,4-b] isomer. Derivatives of 4,6-dimethylisoxazolo[3,4-b]pyridin-3-amine have been synthesized and evaluated as covalent inhibitors of Fms-like tyrosine kinase 3 (FLT3).[5] Mutations in FLT3 are strongly associated with a poor prognosis in acute myeloid leukemia (AML).[5]

The proposed mechanism for these inhibitors involves targeting the ATP-binding site of the kinase. The isoxazolopyridine scaffold acts as a hinge-binder, mimicking the adenine core of ATP. Covalent inhibitors in this series incorporate a Michael acceptor to form an irreversible bond with a cysteine residue in the kinase's active site, thereby overcoming potential resistance mechanisms.[5]

The [5,4-b] Scaffold: Emerging Antibacterial and Antiproliferative Activities

While specific data on the dimethylated amine derivative is scarce, other compounds featuring the isoxazolo[5,4-b]pyridine core have been synthesized and tested. Notably, sulfonamide derivatives of isoxazolo[5,4-b]pyridin-3-amine have demonstrated antimicrobial activity against Pseudomonas aeruginosa and Escherichia coli.[2] These compounds also exhibited antiproliferative effects against the MCF7 breast cancer cell line.[2] The exact molecular targets for these activities have not yet been fully elucidated but suggest that the [5,4-b] scaffold is biologically active and warrants further investigation.

Proposed Strategy for Elucidating the Mechanism of Action

Given the potent kinase inhibitory activity of the [3,4-b] isomer, a primary hypothesis is that 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine may also function as a kinase inhibitor. However, a broad-based screening approach is recommended to uncover both expected and novel mechanisms of action.

Initial Broad-Spectrum Biological Screening

A tiered approach, starting with broad, unbiased screens and progressing to more focused, hypothesis-driven assays, is the most efficient path forward.

Experimental Workflow for Initial Screening

Caption: Initial screening workflow for 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine.

Focused Investigation into Kinase Inhibition

Should the initial screening reveal kinase inhibitory activity, a detailed investigation into the specific kinase(s) and the nature of the inhibition is warranted.

3.2.1. In Vitro Kinase Assays

Protocol: In Vitro Kinase Inhibition Assay (e.g., for FLT3)

• Objective: To determine the IC50 value of 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine against a specific kinase.

• Materials: Recombinant human kinase (e.g., FLT3), appropriate peptide substrate, ATP, 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine, kinase buffer, and a detection reagent (e.g., ADP-Glo™ Kinase Assay, Promega).

• Procedure:

  • Prepare a serial dilution of 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine in DMSO.

  • In a 96-well plate, add the kinase, peptide substrate, and the test compound at various concentrations.

  • Initiate the kinase reaction by adding ATP.

  • Incubate at 30°C for 60 minutes.

  • Stop the reaction and measure the amount of ADP produced using the detection reagent and a luminometer.

  • Calculate the percent inhibition for each compound concentration relative to a DMSO control.

  • Determine the IC50 value by fitting the data to a dose-response curve.

3.2.2. Cellular Target Engagement

Confirmation of target engagement within a cellular context is a critical validation step.

Protocol: Western Blot Analysis of Phosphorylated Downstream Targets

• Objective: To assess the inhibition of kinase activity in a cellular context by measuring the phosphorylation status of its downstream substrates.

• Materials: A relevant cell line (e.g., MV4-11 for FLT3), 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine, cell lysis buffer, primary antibodies (against the phosphorylated and total forms of the target and downstream proteins), and secondary antibodies.

• Procedure:

  • Culture the cells and treat with varying concentrations of 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine for a specified time.

  • Lyse the cells and quantify the protein concentration.

  • Separate the protein lysates by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and probe with primary antibodies overnight.

  • Wash and incubate with HRP-conjugated secondary antibodies.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Analyze the band intensities to determine the effect of the compound on protein phosphorylation.

Hypothesized FLT3 Signaling Pathway Inhibition

Caption: Potential inhibition of the FLT3 signaling pathway.

Elucidating Antibacterial Mechanism of Action

Should the compound exhibit significant antibacterial activity, the following steps should be taken to determine its mechanism.

Protocol: Macromolecular Synthesis Inhibition Assays

• Objective: To identify which major cellular synthesis pathway (DNA, RNA, protein, or cell wall) is inhibited by the compound.

• Materials: Bacterial strain of interest, radiolabeled precursors ([³H]thymidine for DNA, [³H]uridine for RNA, [³H]leucine for protein, and [¹⁴C]N-acetylglucosamine for peptidoglycan), 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine, and known inhibitors as positive controls.

• Procedure:

  • Grow a bacterial culture to early logarithmic phase.

  • Aliquot the culture into tubes and add the test compound or control inhibitors.

  • Add the respective radiolabeled precursor to each tube.

  • Incubate for a short period.

  • Precipitate the macromolecules using trichloroacetic acid (TCA).

  • Collect the precipitate on a filter and measure the incorporated radioactivity using a scintillation counter.

  • A significant reduction in the incorporation of a specific precursor indicates inhibition of that pathway.

Data Summary and Interpretation

Systematic collection and analysis of quantitative data are paramount. The following table provides an example of how to summarize key findings for related compounds, which can serve as a template for the new data generated for 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine.

Compound ID	Scaffold	Target(s)	IC50 (nM)	Cell Line	Cellular Activity (IC50/GI50)	Reference
C14	Isoxazolo[3,4-b]pyridine	FLT3	256	MV4-11	325 nM	[5]
Compound 2	Isoxazolo[5,4-b]pyridine	Unknown	N/A	MCF7	152.56 µg/mL	[2]
Compound 5	Isoxazolo[5,4-b]pyridine	Unknown	N/A	MCF7	161.08 µg/mL	[2]

Conclusion and Future Directions

While the mechanism of action of 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine remains to be elucidated, the rich pharmacology of the broader isoxazolopyridine class provides a strong foundation for a targeted and efficient investigation. The proposed experimental workflows, beginning with broad screening and moving to specific, hypothesis-driven assays, offer a robust strategy to uncover its biological targets and cellular effects. The potential for this compound to act as a kinase inhibitor, an antimicrobial agent, or to possess a novel mechanism of action makes it a compelling candidate for further study in drug discovery and development.

References

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• Nikol'skiy, V. V., Minyaev, M. E., Bastrakov, M. A., & Starosotnikov, A. M. (2024). Mild and efficient synthesis and base-promoted rearrangement of novel isoxazolo[4,5-b]pyridines.
• Alizadeh, A., & Hosseini, S. A. (2024). Innovative Ultrasound‐Assisted Synthesis of Isoxazolo[5,4‐b]Pyridines from Aryl Glyoxal, 5‐Aminoisoxazoles, and Malononitrile in Acetic Acid as a Solvent and Catalyst.
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• Ledwoń, P. (2023). Synthesis of 4,6-dimethylisoxazolo[3,4-b]pyridin-3(1H)-one (1).
• Li, Y., et al. (2024). Divergent Synthesis of Isoxazolo[5,4‐b]pyridines.
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• MySkinRecipes. (n.d.). 4,6-Dimethylisoxazolo[3,4-b]pyridin-3-amine.
• Lee, H., et al. (2021). Identification of Thiazolo[5,4-b]pyridine Derivatives as c-KIT Inhibitors for Overcoming Imatinib Resistance. Cancers, 13(16), 4075.
• Chebanov, V. A., & Desenko, S. M. (2022). Synthesis of isoxazolo[5,4-b]pyridine derivatives (microreview).
• Lategahn, J., et al. (2012). Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor as an Orally Bioavailable Preclinical Development Candidate for the Treatment of Acute Myeloid Leukemia. Journal of Medicinal Chemistry, 55(20), 8651-8669.
• Smith, C. R., et al. (2022). Substituted Pyridines from Isoxazoles: Scope and Mechanism. The Royal Society of Chemistry.
• BenchChem. (n.d.). Isoxazolo[5,4-b]pyridine|High-Quality Research Chemical.
• Li, N., et al. (2022). Synthesis and biological evaluation of 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine covalent inhibitors as potential agents for the treatment of acute myeloid leukemia. Bioorganic & Medicinal Chemistry, 70, 116937.
• Bavetsias, V., et al. (2007). Hit generation and exploration: imidazo[4,5-b]pyridine derivatives as inhibitors of Aurora kinases. Bioorganic & Medicinal Chemistry Letters, 17(23), 6563-6567.
• Halder, P., Rai, A., & Talukdar, V. (2024). Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy. RSC Medicinal Chemistry, 15(5), 1184-1205.
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The Isoxazolo[5,4-b]pyridine Core: A Technical Guide to its Discovery, Synthesis, and Application

Introduction: The Emergence of a Privileged Scaffold

The isoxazolo[5,4-b]pyridine ring system, a fused bicyclic heterocycle, represents a scaffold of significant and growing interest within the realms of medicinal chemistry and drug discovery. This unique architecture, which marries the electron-rich nature of the pyridine ring with the distinct functionalities of the isoxazole moiety, has given rise to a plethora of compounds with diverse and potent biological activities. Researchers and drug development professionals are increasingly drawn to this core for its synthetic tractability and its ability to serve as a versatile template for interacting with a wide range of biological targets. This guide provides an in-depth technical exploration of the isoxazolo[5,4-b]pyridine core, from its initial discovery and the evolution of its synthesis to its contemporary applications in the development of novel therapeutic agents.

A Historical Perspective: The Genesis of Isoxazolo[5,4-b]pyridines

The journey of the isoxazolo[5,4-b]pyridine scaffold from a chemical curiosity to a valuable building block in medicinal chemistry has been marked by key discoveries and incremental advancements in synthetic methodology. While earlier work in the broader field of isoxazoles laid the groundwork, the specific isoxazolo[5,4-b]pyridine ring system appears to have emerged in the chemical literature in the mid-20th century.

Early explorations into this heterocyclic family were driven by the quest for novel chemical entities with potential biological applications. A significant milestone in the history of these compounds is a patent filed by The Upjohn Company in 1966, which was granted in 1968. This patent described the synthesis of isoxazolo[5,4-b]pyridine derivatives and represents one of the earliest documented preparations of this specific scaffold. The initial interest in these compounds was broad, with another early British patent, GB-A-1161107, disclosing their potential utility as herbicides.

These pioneering efforts, while not necessarily focused on therapeutic applications in humans, were crucial in establishing the fundamental chemistry for constructing the isoxazolo[5,4-b]pyridine core. The early synthetic routes often involved multi-step sequences and sometimes harsh reaction conditions, which limited the scope of accessible derivatives. However, they provided the critical foundation upon which more sophisticated and versatile synthetic strategies would be built in the decades to come. The initial discoveries sparked a slow but steady interest in the isoxazolo[5,4-b]pyridine system, setting the stage for its eventual emergence as a privileged scaffold in modern drug discovery.

The Evolving Art of Synthesis: From Classical Methods to Modern Innovations

The synthetic approaches to the isoxazolo[5,4-b]pyridine core have evolved significantly since its initial discovery. Early methods have been refined and largely superseded by more efficient, versatile, and environmentally benign strategies. This evolution reflects the broader trends in organic synthesis, including the development of multicomponent reactions, the use of microwave irradiation to accelerate reaction rates, and the design of divergent synthetic pathways to access diverse molecular architectures from common intermediates.

Foundational Strategies: Building the Bicyclic Core

The construction of the isoxazolo[5,4-b]pyridine scaffold can be broadly categorized into two main strategies: annulation of a pyridine ring onto a pre-existing isoxazole and, conversely, the formation of the isoxazole ring from a suitably functionalized pyridine derivative. Historically, and continuing into modern synthesis, the former approach, particularly starting from 5-aminoisoxazoles, has been a dominant and highly effective strategy.

The versatility of 5-aminoisoxazoles as building blocks lies in their nucleophilic amino group and the reactivity of the C4 position of the isoxazole ring, which can participate in cyclization reactions to form the fused pyridine ring.

Contemporary Synthetic Methodologies: Efficiency and Diversity

In recent years, the focus has shifted towards the development of synthetic methods that are not only efficient in terms of yield and reaction time but also allow for the rapid generation of libraries of diverse isoxazolo[5,4-b]pyridine derivatives for high-throughput screening.

Multicomponent Reactions (MCRs): A Paradigm of Efficiency

One of the most significant advancements in the synthesis of isoxazolo[5,4-b]pyridines has been the application of multicomponent reactions. These one-pot processes, where three or more reactants combine to form a product that incorporates substantial portions of all the starting materials, offer numerous advantages, including operational simplicity, reduced waste, and high atom economy.

A notable example is the microwave-assisted, one-pot tandem reaction involving an aromatic aldehyde, a 1,3-dicarbonyl compound, and 3-methylisoxazol-5-amine in water.[1] This environmentally friendly approach proceeds without the need for any additional catalyst and allows for the rapid assembly of polycyclic-fused isoxazolo[5,4-b]pyridines.[1]

A schematic representation of a microwave-assisted multicomponent synthesis of isoxazolo[5,4-b]pyridines.

The proposed mechanism for this transformation involves an initial Knoevenagel condensation between the aldehyde and the 1,3-dicarbonyl compound, followed by a Michael addition of the 5-aminoisoxazole, and subsequent intramolecular cyclization and dehydration to afford the aromatic isoxazolo[5,4-b]pyridine core.

Divergent Synthesis: Accessing Regioisomeric Scaffolds

The ability to selectively synthesize different constitutional isomers from a common set of starting materials is a hallmark of sophisticated synthetic design. Recent work has demonstrated a divergent synthesis of isoxazolo[5,4-b]pyridine-α-carboxylates and isoxazolo[5,4-b]pyridine-γ-carboxylates through the condensation of 5-aminoisoxazoles with β,γ-alkynyl-α-imino esters.[2] The regiochemical outcome of this reaction is elegantly controlled by the choice of the silver salt catalyst and the solvent system.[2] This approach provides a powerful tool for systematically exploring the structure-activity relationships of different regioisomers.

Experimental Protocol: A Representative Multicomponent Synthesis

The following is a representative experimental protocol for the synthesis of a polycyclic-fused isoxazolo[5,4-b]pyridine derivative via a microwave-assisted multicomponent reaction in water, adapted from the literature.[1]

Synthesis of 4-(4-Chlorophenyl)-3-methyl-4,7-dihydroisoxazolo[5,4-b]pyran-5(6H)-one

• Reactants:

  • 4-Chlorobenzaldehyde (1 mmol)

  • Tetronic acid (1 mmol)

  • 3-Methylisoxazol-5-amine (1 mmol)

  • Water (5 mL)

• Procedure:

  • A mixture of 4-chlorobenzaldehyde, tetronic acid, and 3-methylisoxazol-5-amine is placed in a sealed microwave reactor vessel.

  • Water is added as the solvent.

  • The reaction mixture is irradiated in a microwave synthesizer at a controlled temperature and power for a specified duration (e.g., 90 °C, 200 W for 10-15 minutes).

  • After completion of the reaction (monitored by TLC), the mixture is cooled to room temperature.

  • The resulting precipitate is collected by filtration, washed with water, and dried.

  • The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol) to afford the pure isoxazolo[5,4-b]pyridine derivative.

• Self-Validation:

  • The formation of the product can be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

  • The melting point of the purified product should be sharp and consistent with reported values.

  • The absence of starting materials in the final product, as determined by TLC and NMR, validates the completion of the reaction.

A Scaffold of Therapeutic Promise: Applications in Drug Discovery

The isoxazolo[5,4-b]pyridine core has emerged as a "privileged scaffold" in medicinal chemistry, meaning it is a molecular framework that is capable of binding to multiple biological targets with high affinity. This versatility has led to the discovery of isoxazolo[5,4-b]pyridine derivatives with a wide range of biological activities, including antibacterial, anticancer, anti-inflammatory, and central nervous system (CNS) effects.

Antibacterial and Antiproliferative Activities

A number of studies have highlighted the potential of isoxazolo[5,4-b]pyridines as antibacterial and anticancer agents. For instance, a series of novel sulfonamide isoxazolo[5,4-b]pyridine derivatives have been synthesized and evaluated for their biological activities.[3] Certain compounds in this series demonstrated notable antimicrobial activity against pathogenic bacteria such as Pseudomonas aeruginosa and Escherichia coli.[3] Furthermore, these compounds also exhibited antiproliferative activity against human cancer cell lines, such as the MCF7 breast carcinoma cell line.[3]

Compound	Target Organism/Cell Line	Activity	Reference
N-isoxazolo[5,4-b]pyridine-3-yl-benzenesulfonamide	P. aeruginosa, E. coli	Antimicrobial activity at 125-500 µg	[3]
N-isoxazolo[5,4-b]pyridine-3-yl-4-methylbenzenesulfonamide	P. aeruginosa, E. coli	Antimicrobial activity at 125-500 µg	[3]
N-isoxazolo[5,4-b]pyridine-3-yl-benzenesulfonamide	MCF7 (Breast Carcinoma)	50% inhibition at 152.56 µg/mL	[3]
N-isoxazolo[5,4-b]pyridine-3-yl-4-methylbenzenesulfonamide	MCF7 (Breast Carcinoma)	50% inhibition at 161.08 µg/mL	[3]

Table 1: Representative Biological Activities of Isoxazolo[5,4-b]pyridine Derivatives

The mechanism of action for the antibacterial and antiproliferative effects of these compounds is an area of active investigation. It is hypothesized that the isoxazolo[5,4-b]pyridine scaffold can serve as a versatile pharmacophore that can be decorated with various functional groups to achieve selective interactions with specific enzymes or receptors in pathogenic organisms or cancer cells.

Central Nervous System (CNS) Applications

Early patent literature also hinted at the potential for isoxazolo[5,4-b]pyridine derivatives to modulate the central nervous system. Some of the initially synthesized compounds were reported to possess CNS depressant activity. This suggests that the scaffold could be a valuable starting point for the development of novel agents for treating a range of neurological and psychiatric disorders. The rigid, planar structure of the isoxazolo[5,4-b]pyridine core may facilitate its entry into the CNS and its interaction with various neuronal receptors and ion channels.

Future Outlook: New Horizons for a Versatile Core

The isoxazolo[5,4-b]pyridine scaffold continues to be a fertile ground for discovery in medicinal chemistry and materials science. The ongoing development of novel synthetic methodologies, particularly in the areas of asymmetric synthesis and late-stage functionalization, will undoubtedly expand the accessible chemical space of isoxazolo[5,4-b]pyridine derivatives. This will, in turn, enable a more systematic exploration of their structure-activity relationships and the identification of compounds with improved potency, selectivity, and pharmacokinetic properties.

As our understanding of the molecular basis of diseases deepens, the isoxazolo[5,4-b]pyridine core is well-positioned to serve as a template for the design of next-generation therapeutic agents. Its proven track record of diverse biological activities, coupled with its synthetic accessibility, ensures that the isoxazolo[5,4-b]pyridine story is far from over. Future research will likely focus on elucidating the specific molecular targets of bioactive isoxazolo[5,4-b]pyridines, optimizing their drug-like properties, and advancing the most promising candidates into preclinical and clinical development.

References

• Tu, S.-J., Zhang, X.-H., Han, Z.-G., Cao, X.-D., Wu, S.-S., Yan, S., Hao, W.-J., Zhang, G., & Ma, N. (2009). Synthesis of Isoxazolo[5,4-b]pyridines by Microwave-Assisted Multi-Component Reactions in Water. The Journal of Organic Chemistry, 74(10), 3873–3876. [Link]

• Li, M., Li, W., Huang, M., & Zhang, X. (2024). Divergent Synthesis of Isoxazolo[5,4‐b]pyridines. European Journal of Organic Chemistry, 27(4), e202301287. [Link]

• Poręba, K., Pawlik, K., Pytka, K., Kurowska, E., Matuszyk, J., & Długosz, A. (2015). Synthesis and antibacterial activity of new sulfonamide isoxazolo[5,4-b]pyridine derivatives. Acta Poloniae Pharmaceutica, 72(4), 727–735. [Link]

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An In-depth Technical Guide to the Potential Therapeutic Targets of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

Abstract

The isoxazolo[5,4-b]pyridine scaffold represents a "privileged" heterocyclic core in modern medicinal chemistry, demonstrating a wide spectrum of biological activities. This technical guide provides a comprehensive analysis of the potential therapeutic targets of a specific derivative, 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine. Synthesizing data from analogous compounds and the broader class of fused pyridines, we posit that the primary therapeutic utility of this compound lies in the inhibition of specific protein kinases implicated in oncology. This document will delve into the rationale for targeting Fms-like Tyrosine Kinase 3 (FLT3) and c-KIT, provide detailed experimental protocols for target validation, and outline a strategic workflow for preclinical evaluation.

Introduction: The Isoxazolopyridine Scaffold in Kinase Inhibitor Design

Fused heterocyclic systems are the cornerstone of many targeted therapies. The isoxazolopyridine core, a bioisostere of purine, is adept at fitting into the ATP-binding pocket of protein kinases, making it an ideal starting point for the design of potent and selective inhibitors.[1][2] The specific subject of this guide, 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, is utilized as a key intermediate in the development of kinase inhibitors for cancer therapy.[3] Its structural features suggest a high likelihood of interaction with the hinge region of various kinases, a critical interaction for ATP-competitive inhibition. The exploration of structurally similar scaffolds has revealed a wealth of kinase-directed activity, providing a strong inferential basis for identifying the most probable targets for this particular molecule.

Primary Therapeutic Target: Fms-like Tyrosine Kinase 3 (FLT3)

2.1. Rationale for FLT3 Inhibition

Fms-like Tyrosine Kinase 3 (FLT3) is a class III receptor tyrosine kinase that plays a crucial role in the proliferation and differentiation of hematopoietic stem cells.[4] In a significant subset of Acute Myeloid Leukemia (AML) patients, FLT3 is constitutively activated through mutations, most commonly internal tandem duplications (ITD) in the juxtamembrane domain or point mutations in the tyrosine kinase domain (TKD).[5] These activating mutations drive leukemic cell proliferation and are associated with a poor prognosis, making FLT3 a prime therapeutic target in AML.[4][5]

The isoxazolopyridine scaffold has been successfully employed in the design of FLT3 inhibitors. Notably, studies on 6-phenylisoxazolo[3,4-b]pyridin-3-amine derivatives, which bear a strong structural resemblance to 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, have demonstrated potent inhibitory activity against both wild-type FLT3 and the clinically significant FLT3-ITD mutant.[4] Furthermore, other related heterocyclic systems, such as imidazo[4,5-b]pyridines, have yielded dual FLT3 and Aurora kinase inhibitors, underscoring the propensity of this chemical space to target FLT3.[5][6]

2.2. Proposed Mechanism of Action

4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is hypothesized to act as an ATP-competitive inhibitor of FLT3. By binding to the ATP pocket of the kinase domain, it would block the autophosphorylation and subsequent activation of FLT3, thereby inhibiting downstream signaling pathways responsible for cell proliferation and survival, such as the RAS/MAPK and PI3K/AKT pathways.

Caption: Proposed inhibition of the FLT3 signaling pathway.

Secondary Therapeutic Target: c-KIT

3.1. Rationale for c-KIT Inhibition

The proto-oncogene c-KIT is another class III receptor tyrosine kinase that is structurally related to FLT3. Activating mutations in c-KIT are the primary oncogenic drivers in the majority of Gastrointestinal Stromal Tumors (GIST).[7][8] Given the structural similarity between the ATP-binding sites of FLT3 and c-KIT, many small molecule inhibitors exhibit activity against both kinases.

While direct evidence for 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine against c-KIT is not yet published, strong support comes from studies on the closely related thiazolo[5,4-b]pyridine scaffold. Derivatives of this core have been identified as potent inhibitors of both wild-type and imatinib-resistant c-KIT mutants.[7][9][10] This suggests a high probability that the isoxazolo[5,4-b]pyridine core can also effectively target c-KIT.

3.2. Potential Clinical Application

The potential dual inhibition of FLT3 and c-KIT could offer a significant therapeutic advantage. In AML, co-expression of c-KIT is common, and its inhibition may provide an additional anti-leukemic effect. Moreover, such an inhibitor would have potential applications in other malignancies driven by c-KIT, such as GIST, mastocytosis, and certain types of melanoma.

Experimental Protocols for Target Validation

To empirically validate these therapeutic targets, a tiered approach of in vitro biochemical and cell-based assays is recommended.

4.1. Biochemical Kinase Inhibition Assay (IC50 Determination)

This assay directly measures the ability of the compound to inhibit the enzymatic activity of the purified kinase.

• Objective: To determine the half-maximal inhibitory concentration (IC50) of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine against FLT3 and c-KIT.

• Methodology: A radiometric kinase assay is a robust and widely used method.[7]

  • Reagents: Purified recombinant human FLT3 and c-KIT kinase domains, appropriate peptide substrate (e.g., poly(Glu, Tyr) 4:1), [γ-33P]ATP, kinase buffer, 96-well filter plates, and scintillation fluid.

  • Procedure: a. Prepare serial dilutions of the test compound in DMSO. b. In a 96-well plate, add the kinase, substrate, and kinase buffer. c. Add the diluted test compound to the wells. d. Initiate the kinase reaction by adding [γ-33P]ATP. e. Incubate at 30°C for a specified time (e.g., 60 minutes). f. Stop the reaction by adding phosphoric acid. g. Transfer the reaction mixture to a filter plate to capture the phosphorylated substrate. h. Wash the plate to remove unincorporated [γ-33P]ATP. i. Add scintillation fluid and measure the incorporated radioactivity using a scintillation counter.

  • Data Analysis: Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to calculate the IC50 value.

Kinase Target	Anticipated IC50 Range
FLT3 (Wild-Type)	10 - 500 nM
FLT3 (ITD Mutant)	50 - 1000 nM
c-KIT (Wild-Type)	50 - 1000 nM
c-KIT (Mutant)	100 - 2000 nM

4.2. Cellular Proliferation Assay

This assay assesses the compound's ability to inhibit the growth of cancer cell lines that are dependent on the target kinase.

• Objective: To measure the anti-proliferative effect of the compound on FLT3-dependent and c-KIT-dependent cancer cells.

• Methodology:

  • Cell Lines:

    • FLT3-dependent: MOLM-13, MV4-11 (both human AML cell lines with FLT3-ITD mutation).[4]

    • c-KIT-dependent: GIST-T1 (human GIST cell line with c-KIT mutation).[7]

    • Control (non-dependent): A cell line lacking FLT3 or c-KIT mutations (e.g., HL-60).

  • Procedure: a. Seed cells in 96-well plates at an appropriate density. b. Add serial dilutions of the test compound. c. Incubate for 72 hours. d. Add a viability reagent (e.g., CellTiter-Glo® or MTS). e. Measure luminescence or absorbance according to the manufacturer's protocol.

  • Data Analysis: Calculate the GI50 (concentration for 50% growth inhibition) by plotting cell viability against compound concentration.

4.3. Target Modulation Assay (Western Blot)

This assay confirms that the compound inhibits the kinase within the cellular context by measuring the phosphorylation of the target and its downstream effectors.

• Objective: To demonstrate that the compound inhibits FLT3 and c-KIT phosphorylation in intact cells.

• Methodology:

  • Procedure: a. Treat kinase-dependent cells (e.g., MOLM-13 or GIST-T1) with varying concentrations of the compound for a short duration (e.g., 2-4 hours). b. Lyse the cells and quantify protein concentration. c. Separate proteins by SDS-PAGE and transfer to a PVDF membrane. d. Probe the membrane with primary antibodies specific for:

    • Phospho-FLT3 (p-FLT3)
    • Total FLT3
    • Phospho-c-KIT (p-c-KIT)
    • Total c-KIT
    • Phospho-STAT5, Phospho-ERK (downstream of FLT3/c-KIT)
    • Total STAT5, Total ERK
    • A loading control (e.g., β-actin or GAPDH). e. Incubate with appropriate secondary antibodies and visualize using chemiluminescence.

  • Expected Outcome: A dose-dependent decrease in the phosphorylation of FLT3, c-KIT, and their downstream targets, with no change in the total protein levels.

Strategic Workflow for Preclinical Evaluation

A logical and efficient progression of studies is critical for advancing a candidate compound.

Caption: A tiered screening cascade for inhibitor validation.

Conclusion and Future Directions

The available evidence strongly suggests that 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is a promising scaffold for the development of kinase inhibitors. The primary therapeutic targets are likely to be the receptor tyrosine kinases FLT3 and c-KIT, both of which are validated drivers of human cancers. The experimental framework outlined in this guide provides a clear path for the empirical validation of these targets and the preclinical assessment of the compound's therapeutic potential. Future work should also include a broad kinase selectivity screen to identify potential off-target activities and to ensure a favorable therapeutic window. Successful validation through this proposed workflow would position this compound as a strong candidate for further lead optimization and in vivo studies.

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• Scaffold-hopping of Linifanib to Design 6-phenylisoxazolo[3,4-b]pyridin-3-amine Derivatives as FLT3 Inhibitors for Treating Acute Myeloid Leukemia. (n.d.). ResearchGate. Retrieved January 11, 2026, from [Link]

• Nam, Y., et al. (2023). Identification of Thiazolo[5,4-b]pyridine Derivatives as c-KIT Inhibitors for Overcoming Imatinib Resistance. Cancers (Basel), 15(1), 143. [Link]

• 4,6-Dimethylisoxazolo[3,4-b]pyridin-3-amine. (n.d.). MySkinRecipes. Retrieved January 11, 2026, from [Link]

• Discovery of 5-methyl-N-(2-arylquinazolin-7-yl)isoxazole-4-carboxamide analogues as highly selective FLT3 inhibitors. (2020). European Journal of Medicinal Chemistry, 192, 112181. [Link]

• Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor as an Orally Bioavailable Preclinical Development Candidate for the Treatment of Acute Myeloid Leukemia. (2012). Journal of Medicinal Chemistry, 55(21), 9393-9414. [Link]

• Representative c-KIT inhibitors. (n.d.). ResearchGate. Retrieved January 11, 2026, from [Link]

• Correction: Nam et al. Identification of Thiazolo[5,4-b]pyridine Derivatives as c-KIT Inhibitors for Overcoming Imatinib Resistance. Cancers 2023, 15, 143. (2024). Cancers (Basel), 16(11), 2098. [Link]

• A Novel Triazolopyridine-Based Spleen Tyrosine Kinase Inhibitor That Arrests Joint Inflammation. (2016). PLoS One, 11(1), e0145705. [Link]

• Identification of Thiazolo[5,4-b]pyridine Derivatives as c-KIT Inhibitors for Overcoming Imatinib Resistance. (2023). MDPI. Retrieved January 11, 2026, from [Link]

• Imidazopyridine-based kinase inhibitors as potential anticancer agents: A review. (2023). Bioorganic Chemistry, 140, 106831. [Link]

• Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy. (2024). RSC Medicinal Chemistry, 15(5), 1452-1470. [Link]

• Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy. (2024). RSC Medicinal Chemistry, 15(5), 1452-1470. [Link]

• Optimization of Imidazo[4,5-b]pyridine-Based Kinase Inhibitors: Identification of a Dual FLT3/Aurora Kinase Inhibitor as an Orally Bioavailable Preclinical Development Candidate for the Treatment of Acute Myeloid Leukemia. (2012). Journal of Medicinal Chemistry, 55(21), 9393-9414. [Link]

• Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023). (2024). Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2385293. [Link]

• Hit generation and exploration: imidazo[4,5-b]pyridine derivatives as inhibitors of Aurora kinases. (2007). Bioorganic & Medicinal Chemistry Letters, 17(23), 6473-6478. [Link]

• Synthesis and evaluation of pyrazolo[3,4-b]pyridine CDK1 inhibitors as anti-tumor agents. (2003). Bioorganic & Medicinal Chemistry Letters, 13(18), 3021-3025. [Link]

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The Isoxazolo[5,4-b]pyridine Scaffold: A Technical Guide to 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine as a Kinase Inhibitor

Introduction: The Rise of Fused Heterocycles in Kinase Inhibition

In the landscape of modern oncology and drug discovery, protein kinases remain a pivotal target class. The development of small molecule kinase inhibitors has revolutionized cancer therapy, yet the persistent challenges of acquired resistance and off-target toxicity necessitate a continuous search for novel chemical scaffolds. Among these, fused heterocyclic systems have emerged as "privileged structures" due to their rigid frameworks that allow for precise spatial orientation of functional groups, mimicking the binding motifs of endogenous ligands like ATP. The isoxazolo[5,4-b]pyridine core, a bicyclic system featuring a fused isoxazole and pyridine ring, represents a promising scaffold in this domain. Its structural similarity to purine bases, the building blocks of DNA and key coenzymes, makes it an attractive starting point for the design of kinase inhibitors[1][2]. This guide provides an in-depth technical overview of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, a representative of this class, exploring its potential as a kinase inhibitor from synthesis to biological evaluation. While specific data on this exact molecule is limited in publicly available literature, this guide will synthesize information from closely related analogs and the broader isoxazolopyridine class to provide a comprehensive framework for researchers.

Mechanism of Action: A Scaffold for Hinge-Binding

The kinase inhibitory activity of many heterocyclic compounds stems from their ability to form hydrogen bonds with the "hinge" region of the kinase ATP-binding pocket. This region is crucial for the proper orientation of ATP for phosphoryl transfer. The nitrogen atoms within the isoxazolo[5,4-b]pyridine scaffold are well-positioned to act as hydrogen bond acceptors, mimicking the adenine portion of ATP.

Based on studies of analogous scaffolds like thiazolo[5,4-b]pyridines, which have been identified as potent inhibitors of kinases such as c-KIT and PI3K, it is hypothesized that the pyridine nitrogen of the isoxazolo[5,4-b]pyridine core would engage in a key hydrogen bond with a backbone amide of a hinge residue (e.g., Cys, Met, or Ala in different kinases)[3][4]. The 3-amino group of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine can serve as a crucial hydrogen bond donor, further anchoring the molecule in the active site. The dimethyl substitutions at positions 4 and 6 can be expected to influence solubility and provide vectors for further chemical modification to explore deeper pockets within the ATP-binding site, thereby enhancing potency and selectivity.

Caption: Hypothetical binding mode of the inhibitor in a kinase active site.

Synthesis of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

The synthesis of the isoxazolo[5,4-b]pyridine core can be achieved through several established routes. One efficient method involves the condensation of a 5-aminoisoxazole derivative with an appropriate α,β-unsaturated ketone[5]. For the target compound, 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, a plausible synthetic pathway would start from commercially available reagents.

Proposed Synthetic Protocol:

• Synthesis of 3-Amino-5-methylisoxazole: This key intermediate can be synthesized from ethyl cyanoacetate and hydroxylamine, followed by methylation.

• Condensation to form the Isoxazolo[5,4-b]pyridine core: The 3-amino-5-methylisoxazole can then be reacted with a diketone, such as acetylacetone, in the presence of a catalyst like piperidine or acetic acid to form the dimethylated isoxazolo[5,4-b]pyridine ring system.

• Introduction of the 3-amino group: The final step would involve the amination of the 3-position of the fused ring system. This could potentially be achieved through a multi-step process involving nitrosation followed by reduction, or through a direct amination reaction.

Caption: Proposed synthetic workflow for the target compound.

Biological Characterization: A Step-by-Step Approach

A thorough biological evaluation is critical to ascertain the kinase inhibitory potential of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine. This involves a tiered approach, starting with biochemical assays and progressing to cell-based and potentially in vivo models.

Experimental Protocols:

1. In Vitro Kinase Inhibition Assay (e.g., ADP-Glo™ Kinase Assay):

• Objective: To determine the half-maximal inhibitory concentration (IC50) of the compound against a panel of selected kinases.

• Principle: This assay measures the amount of ADP produced during a kinase reaction. Inhibition of the kinase results in a lower ADP signal.

• Procedure:

  • Prepare a dilution series of the test compound in DMSO.

  • In a 384-well plate, add the kinase, the appropriate substrate, and ATP.

  • Add the test compound to the wells. Include positive (known inhibitor) and negative (DMSO vehicle) controls.

  • Incubate the plate at room temperature for the recommended time (e.g., 60 minutes).

  • Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

  • Add Kinase Detection Reagent to convert ADP to ATP, which is then used to generate a luminescent signal.

  • Measure luminescence using a plate reader.

  • Calculate the percent inhibition for each compound concentration and determine the IC50 value using a suitable software (e.g., GraphPad Prism).

2. Cell-Based Proliferation Assay (e.g., MTT or CellTiter-Glo® Assay):

• Objective: To assess the anti-proliferative effect of the compound on cancer cell lines.

• Principle: These assays measure cell viability. A reduction in signal indicates cytotoxicity or inhibition of proliferation.

• Procedure:

  • Seed cancer cells (e.g., a panel relevant to potential kinase targets) in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with a dilution series of the test compound.

  • Incubate for a specified period (e.g., 72 hours).

  • For MTT assay: Add MTT reagent and incubate until formazan crystals form. Solubilize the crystals and measure absorbance.

  • For CellTiter-Glo®: Add the reagent, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present.

  • Measure the signal and calculate the GI50 (concentration for 50% growth inhibition).

Structure-Activity Relationship (SAR) and Lead Optimization

While direct SAR data for 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is not available, valuable insights can be drawn from related heterocyclic kinase inhibitors. For instance, in a series of thiazolo[5,4-b]pyridine c-KIT inhibitors, modifications at the 6-position of the scaffold were found to be critical for potent activity[3]. This suggests that the 4- and 6-positions of the isoxazolo[5,4-b]pyridine core are key vectors for SAR exploration.

Position	Modification	Expected Impact on Activity	Rationale from Analogs
3-amino	Acylation, Alkylation	Potentially modulate hinge-binding interactions and solubility.	In many kinase inhibitors, the amine serves as a key interaction point.
4-methyl	Replacement with larger alkyl or aryl groups	Explore deeper hydrophobic pockets and influence selectivity.	Modifications at analogous positions in other scaffolds often impact potency and selectivity.
6-methyl	Replacement with various substituted aryl or heteroaryl groups	Enhance potency through interactions with the solvent-exposed region.	Functionalization at the 6-position of thiazolo[5,4-b]pyridines was crucial for c-KIT inhibition[3].

Pharmacokinetics and Drug-like Properties

For any kinase inhibitor to be a viable drug candidate, it must possess favorable absorption, distribution, metabolism, and excretion (ADME) properties. Early-stage assessment of these parameters is crucial. While no specific data exists for 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, general trends for kinase inhibitors indicate that properties like solubility, permeability, and metabolic stability are key determinants of oral bioavailability[6][7]. In silico tools can be initially employed to predict these properties, followed by in vitro assays such as Caco-2 permeability and microsomal stability assays.

Conclusion and Future Directions

The isoxazolo[5,4-b]pyridine scaffold, exemplified by 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, represents a promising starting point for the development of novel kinase inhibitors. Its structural features are conducive to forming key interactions within the ATP-binding pocket of various kinases. The synthetic accessibility of this core allows for extensive medicinal chemistry efforts to optimize potency, selectivity, and pharmacokinetic properties. Future work should focus on the synthesis and comprehensive biological profiling of a library of derivatives to establish a clear SAR. This should be followed by target identification and validation, and ultimately, evaluation in in vivo models of cancer. The framework provided in this guide offers a robust starting point for researchers and drug development professionals to explore the full potential of this exciting class of compounds.

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• Efficient regioselective synthesis and potential antitumor evaluation of isoxazolo[5,4-b]pyridines and related annulated compounds. PubMed. [Link]

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• Identification of Novel Thiazolo[5,4-b]Pyridine Derivatives as Potent Phosphoinositide 3-Kinase Inhibitors. PubMed Central. [Link]

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• Synthesis and biological evaluation of 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine covalent inhibitors as potential agents for the treatment of acute myeloid leukemia. PubMed. [Link]

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A Technical Guide to the Preliminary Screening of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine Derivatives

This document provides an in-depth technical guide for researchers, scientists, and drug development professionals on the design and execution of a preliminary screening cascade for novel derivatives of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine. The strategic framework detailed herein is built upon established principles of drug discovery, emphasizing a logical, data-driven progression from initial library characterization to the nomination of qualified hit compounds for further optimization.

Introduction: The Isoxazolo[5,4-b]pyridine Scaffold

The isoxazolo[5,4-b]pyridine core is recognized as a "privileged scaffold" in medicinal chemistry, a molecular framework that is capable of binding to multiple, often unrelated, biological targets. Derivatives of this and similar fused heterocyclic systems have demonstrated a wide spectrum of biological activities, including antibacterial, antiviral, and anticancer properties.[1][2] Specifically, the 4,6-Dimethylisoxazolo[3,4-b]pyridin-3-amine scaffold has been successfully utilized as a key intermediate in the synthesis of potent covalent inhibitors targeting Fms-like tyrosine kinase 3 (FLT3), a critical target in acute myeloid leukemia (AML).[3][4][5]

This guide outlines a comprehensive, multi-stage screening strategy designed to efficiently identify and characterize promising derivatives of this scaffold. The workflow, depicted below, integrates physicochemical analysis, high-throughput primary screening, secondary assays for hit validation and mechanism of action, and crucial early-stage ADME/Tox profiling to ensure that only the most viable candidates advance.

Caption: High-level workflow for the preliminary screening of novel drug candidates.

Part 1: Foundational Characterization of the Derivative Library

Expertise & Experience: Before committing resources to extensive biological testing, it is imperative to characterize the fundamental physicochemical properties of each derivative. These properties govern a molecule's behavior from the moment it is formulated to its interaction with the biological target, profoundly influencing its potential as a therapeutic agent. Poor physicochemical profiles, such as low solubility or unfavorable lipophilicity, are common causes of compound attrition.[6]

Key physicochemical descriptors directly impact a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) profile.[7] For instance, molecular weight and polar surface area are strong determinants of cell permeability and oral bioavailability.[8]

Property	Recommended Range	Rationale for Importance
Molecular Weight (MW)	< 500 Da	Influences solubility, permeability, and diffusion. Smaller molecules generally show better absorption.[9]
Lipophilicity (cLogP)	1 - 3	Governs membrane permeability and plasma protein binding. Values too high can lead to poor solubility and metabolic instability.
Topological Polar Surface Area (TPSA)	< 140 Ų	Predicts passive molecular transport through membranes. High TPSA is linked to poor oral bioavailability.[8]
Hydrogen Bond Donors (HBD)	≤ 5	High numbers can reduce permeability across cell membranes.[6]
Hydrogen Bond Acceptors (HBA)	≤ 10	Influences solubility and receptor binding.
Aqueous Solubility	> 50 µM	Essential for reliable in vitro assay results and necessary for absorption and distribution in vivo.

Experimental Protocol: Kinetic Aqueous Solubility Assessment

Trustworthiness: This protocol employs nephelometry to measure light scattering caused by compound precipitation, providing a direct, quantifiable measure of solubility. The inclusion of positive (well-soluble) and negative (poorly soluble) controls ensures the assay is performing within expected parameters.

• Compound Preparation: Prepare 10 mM stock solutions of all test derivatives and control compounds in 100% dimethyl sulfoxide (DMSO).

• Assay Plate Preparation: Using a liquid handler, dispense 2 µL of each 10 mM stock solution into a clear, 96-well microplate. This creates a 200 µM nominal concentration when 98 µL of buffer is added.

• Buffer Addition: Add 98 µL of Phosphate-Buffered Saline (PBS), pH 7.4, to all wells. Mix thoroughly by shaking for 2 minutes.

• Incubation: Incubate the plate at room temperature for 2 hours to allow for equilibrium.

• Measurement: Measure the turbidity of each well using a nephelometer or a plate reader capable of measuring light scattering at ~620 nm.

• Data Analysis: Compare the signal from test compounds to a standard curve generated from serial dilutions of a known insoluble compound to quantify the amount of precipitated material and thereby determine the soluble concentration.

Part 2: Primary Screening - Identifying Biological Activity

The objective of primary screening is to efficiently test the entire derivative library to identify "hits"—compounds that exhibit a desired biological activity above a predefined threshold. Given the established potential of the isoxazolo[5,4-b]pyridine scaffold as both an anticancer agent and a kinase inhibitor, a dual screening approach is recommended.[1][5]

Phenotypic Screening: In Vitro Cytotoxicity

Causality: A phenotypic screen measures the overall effect of a compound on a cell, such as cell death or growth inhibition, without a preconceived notion of the target.[10] This approach is powerful for discovering compounds with novel mechanisms of action. An initial cytotoxicity screen across a panel of relevant cancer cell lines serves as a broad-net approach to identify any derivatives with anti-proliferative effects.[11][12] For this scaffold, cell lines such as MV4-11 (AML, FLT3-ITD positive) and MCF7 (breast adenocarcinoma) are logical starting points.[1][5]

Experimental Protocol: Luminescence-Based Cell Viability Assay (e.g., CellTiter-Glo®)

Trustworthiness: Luminescent assays that measure intracellular ATP levels are a gold standard for high-throughput screening.[13] The amount of ATP is directly proportional to the number of metabolically active, viable cells. This method is more sensitive and has a wider dynamic range than colorimetric assays like MTT, which can be prone to interference from test compounds.[14]

• Cell Seeding: Seed cancer cells (e.g., MV4-11) in a white, opaque 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the test derivatives. Treat the cells with a range of concentrations (e.g., 0.01 µM to 50 µM). Include a vehicle control (DMSO) and a positive control for cell death (e.g., Staurosporine).

• Incubation: Incubate the plates for 72 hours.

• Reagent Addition: Equilibrate the assay plate and the CellTiter-Glo® reagent to room temperature. Add 100 µL of the reagent to each well.

• Signal Development: Mix the contents by shaking on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measurement: Record the luminescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle control (100% viability) and a no-cell control (0% viability). Plot the percentage of viability against the log of the compound concentration and fit a dose-response curve to calculate the IC₅₀ (half-maximal inhibitory concentration) value for each derivative.

Target-Based Screening: Kinase Inhibition Profiling

Causality: A target-based screen measures the direct interaction of a compound with a purified biological target, in this case, a protein kinase.[15] Since the parent scaffold is known to inhibit kinases like FLT3, this approach allows for the direct identification of potent inhibitors and provides an early indication of selectivity.[4]

Caption: Mechanism of a target-based kinase inhibition assay.

Experimental Protocol: Universal ADP-Glo™ Kinase Assay

Trustworthiness: This assay quantifies kinase activity by measuring the amount of ADP produced, a universal product of any kinase reaction.[16] This makes it adaptable to virtually any kinase and substrate pair. Its high sensitivity is comparable to radioactivity-based methods but without the associated safety and disposal concerns.[16]

• Kinase Reaction Setup: In a 384-well plate, add 2.5 µL of a solution containing the kinase of interest (e.g., FLT3) and its specific substrate peptide in reaction buffer.

• Compound Addition: Add 0.5 µL of test derivative at various concentrations.

• Reaction Initiation: Add 2 µL of an ATP solution to start the kinase reaction. Mix and incubate at room temperature for 1 hour.

• ADP Detection (Step 1): Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete any unconsumed ATP. Incubate for 40 minutes.

• ADP Detection (Step 2): Add 10 µL of Kinase Detection Reagent. This converts the ADP generated into ATP, which is then used in a luciferase/luciferin reaction to produce light. Incubate for 30 minutes.

• Measurement: Read the luminescence on a plate reader. The light signal is directly proportional to the amount of ADP produced and thus to the kinase activity.

• Data Analysis: Calculate the percent inhibition for each compound relative to a no-inhibitor control. Determine IC₅₀ values from dose-response curves.

Part 3: Secondary Assays for Hit Confirmation and Mechanism of Action

Hits identified in primary screens must be rigorously validated. The goal is to confirm their activity using an independent method (orthogonal assay) and to begin understanding how they work within a cellular context.

Cellular Target Engagement

Causality: It is critical to confirm that a compound that inhibits a purified kinase in a biochemical assay can also engage and inhibit that same target inside a living cell.[17] Cellular target engagement assays bridge the gap between biochemical potency and cellular activity. Western blotting is a robust and widely used method to directly measure the phosphorylation status of a target kinase and its downstream signaling proteins.

Experimental Protocol: Western Blot for Target Phosphorylation

• Cell Treatment: Seed cells (e.g., MV4-11) and starve overnight in low-serum media to reduce basal signaling. Treat with hit compounds at various concentrations (e.g., 0.1x, 1x, and 10x the cytotoxic IC₅₀) for 2-4 hours.

• Cell Lysis: Wash cells with cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors to preserve protein phosphorylation states.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

• Electrophoresis: Separate 20-30 µg of protein per lane on an SDS-PAGE gel.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Immunoblotting: Block the membrane (e.g., with 5% BSA) and probe with primary antibodies specific for the phosphorylated form of the target (e.g., anti-pFLT3) and total protein (e.g., anti-FLT3). Also probe for a downstream marker (e.g., anti-pSTAT5).

• Detection: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and an enhanced chemiluminescence (ECL) substrate to visualize the protein bands.

• Data Analysis: Quantify band intensities. A dose-dependent decrease in the ratio of phosphorylated protein to total protein confirms cellular target engagement.

Caption: Simplified FLT3 signaling pathway and point of inhibition.

Part 4: Early ADME-Tox Profiling

Expertise & Experience: A significant percentage of drug candidates fail in later stages of development due to poor pharmacokinetic properties or unforeseen toxicity.[18] Integrating ADME-Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) assessments early in the discovery process is a critical risk-mitigation strategy.[19][20] These assays provide an early look at the "drug-like" potential of a hit compound.

Key Early ADME-Tox Assays

Assay	Purpose	Rationale
Liver Microsomal Stability	To assess metabolic stability.	Determines how quickly a compound is broken down by metabolic enzymes (e.g., Cytochrome P450s). A short half-life may indicate poor in vivo exposure.
Caco-2 Permeability	To predict intestinal absorption.	Uses a human colon adenocarcinoma cell line that forms a polarized monolayer to model the intestinal barrier.[21]
Plasma Protein Binding	To measure the extent of binding to plasma proteins.	Only the unbound fraction of a drug is free to interact with its target. High plasma protein binding can limit efficacy.
Normal Cell Cytotoxicity	To assess general (off-target) toxicity.	Measures the toxicity of a compound against a non-cancerous cell line (e.g., human fibroblasts) to establish a therapeutic window.

Experimental Protocol: In Vitro Liver Microsomal Stability Assay

• Reaction Preparation: In a 96-well plate, combine pooled human liver microsomes (HLMs) and the test compound (at 1 µM final concentration) in a phosphate buffer.

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes.

• Reaction Initiation: Start the metabolic reaction by adding a pre-warmed NADPH solution.

• Time Points: At specific time points (e.g., 0, 5, 15, 30, and 60 minutes), stop the reaction by adding a cold 'stop solution' (e.g., acetonitrile with an internal standard).

• Sample Processing: Centrifuge the plate to pellet the precipitated protein.

• Analysis: Analyze the supernatant from each time point by LC-MS/MS to quantify the remaining amount of the parent compound.

• Data Analysis: Plot the natural log of the percent of compound remaining versus time. The slope of this line is used to calculate the in vitro half-life (t₁/₂) and intrinsic clearance (Clᵢₙₜ).

Conclusion: From Hit to Lead

The preliminary screening cascade described in this guide provides a systematic and robust framework for identifying and validating derivatives of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine. A compound is nominated for "hit-to-lead" optimization based on a holistic evaluation of all generated data. An ideal lead candidate will exhibit:

• Potency: Sub-micromolar IC₅₀ in both biochemical and cellular assays.

• Target Engagement: Confirmed inhibition of the target's phosphorylation in a cellular context.

• Selectivity: Minimal activity against off-target kinases or in cytotoxicity assays using normal cells.

• Favorable ADME Profile: Good aqueous solubility, reasonable metabolic stability, and evidence of cell permeability.

By adhering to this structured, multi-parameter approach, research teams can make informed, data-driven decisions, increasing the probability of successfully advancing high-quality chemical matter toward preclinical development.

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The Emergence of Isoxazolo[3,4-b]pyridin-3(1H)-ones as Potent Antifungal Agents: A Technical Guide

The escalating threat of invasive fungal infections, compounded by the rise of drug-resistant strains, necessitates the urgent development of novel antifungal therapeutics. Among the promising heterocyclic scaffolds being explored, isoxazolo[3,4-b]pyridin-3(1H)-one has emerged as a nucleus of significant interest. Its derivatives have demonstrated considerable antifungal activity, particularly against clinically relevant yeasts of the Candida genus.[1][2] This technical guide provides an in-depth exploration of the synthesis, antifungal properties, and putative mechanisms of action of this promising class of compounds, tailored for researchers, scientists, and drug development professionals.

The Chemical Core: Synthesis and Derivatization

The isoxazolo[3,4-b]pyridin-3(1H)-one scaffold is a bicyclic heterocyclic system that serves as a versatile template for chemical modification. The synthesis of the core structure and its subsequent derivatization are critical for tuning its physicochemical properties and biological activity.

A common synthetic route to the 4,6-dimethylisoxazolo[3,4-b]pyridin-3(1H)-one core involves the condensation of N-hydroxy-3-(hydroxyamino)-3-iminopropanamide with acetylacetone in the presence of a base like piperidine.[2] Further modifications, particularly at the N1 position of the pyridinone ring, have been extensively explored to generate libraries of derivatives with diverse functionalities. These substitutions are typically achieved through alkylation, acylation, or sulfonylation reactions.[2][3]

The rationale behind focusing on N1-substitution lies in its profound impact on the molecule's lipophilicity, a critical parameter influencing its ability to cross fungal cell membranes and interact with intracellular targets.[4] For instance, the introduction of benzyl or acyl groups at the N1 position has been shown to modulate the antifungal potency of these derivatives.[2][3]

Representative Synthetic Workflow

Below is a generalized workflow for the synthesis of N1-substituted isoxazolo[3,4-b]pyridin-3(1H)-one derivatives.

Caption: Generalized synthetic scheme for isoxazolo[3,4-b]pyridin-3(1H)-one derivatives.

Evaluating Antifungal Efficacy: A Methodical Approach

The antifungal activity of isoxazolo[3,4-b]pyridin-3(1H)-one derivatives is primarily assessed by determining their Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method, as standardized by the Clinical and Laboratory Standards Institute (CLSI), is the gold standard for this evaluation.[5][6]

Standardized Antifungal Susceptibility Testing Protocol (CLSI M27)

The choice of a standardized protocol like CLSI M27 is paramount for ensuring the reproducibility and comparability of data across different studies and laboratories. This self-validating system includes the use of quality control strains with known susceptibility profiles to ensure the assay is performing correctly.

Step-by-Step Protocol:

• Inoculum Preparation: Fungal isolates are cultured on appropriate agar plates. Colonies are then suspended in sterile saline, and the turbidity is adjusted to a 0.5 McFarland standard, which corresponds to a specific cell density. This suspension is further diluted to achieve the final inoculum concentration.

• Drug Dilution Series: The test compounds are serially diluted in a multi-well microtiter plate using a standardized growth medium, typically RPMI-1640.

• Inoculation: Each well is inoculated with the prepared fungal suspension.

• Incubation: The microtiter plates are incubated at a controlled temperature (usually 35°C) for a defined period (24-48 hours).

• Endpoint Reading: The MIC is determined as the lowest concentration of the compound at which there is a significant inhibition of fungal growth compared to the drug-free control well.

Caption: Experimental workflow for antifungal susceptibility testing.

Antifungal Activity Spectrum and Potency

Derivatives of isoxazolo[3,4-b]pyridin-3(1H)-one have demonstrated a pronounced antifungal activity, particularly against various Candida species.[2] For instance, certain N1-benzoyl and N1-(4-fluorobenzoyl) derivatives have shown significant inhibitory efficacy against a panel of clinical yeast isolates.[1] One notable derivative, an N1-(4-fluorobenzoyl) substituted compound, was found to be four times more active against clinical isolates of Candida albicans and the ATCC 10231 standard strain than the widely used antifungal drug fluconazole.[1]

The table below summarizes the antifungal activity of selected isoxazolo[3,4-b]pyridin-3(1H)-one derivatives against various fungal strains.

Compound ID	N1-Substituent	Fungal Strain	MIC (µg/mL)	Reference
2m	Benzoyl	Candida albicans	50	[1]
2n	4-Fluorobenzoyl	Candida albicans	50	[1]
2n	Candida utilis	< 6.2	[1]
2n	Candida parapsilosis	< 6.2 - 12.5	[1]
-	Unspecified	Candida parapsilosis	< 6.2	[7]

Unraveling the Mechanism of Action: A Multifaceted Approach

The precise mechanism by which isoxazolo[3,4-b]pyridin-3(1H)-one derivatives exert their antifungal effects is an area of active investigation. However, evidence from studies on broader classes of isoxazole-containing compounds points towards specific and crucial fungal pathways.

Inhibition of Ergosterol Biosynthesis

A prominent hypothesis for the antifungal action of many azole-containing compounds is the inhibition of sterol 14α-demethylase (CYP51), a key enzyme in the ergosterol biosynthesis pathway.[8][9] Ergosterol is an essential component of the fungal cell membrane, and its depletion disrupts membrane integrity and function, ultimately leading to cell death. Molecular docking studies have suggested that isoxazole derivatives can bind to the active site of fungal CYP51, indicating a similar mechanism of action to established azole antifungals.[8][10]

Disruption of Lipid Homeostasis

Beyond direct enzyme inhibition, some isoxazole derivatives have been shown to disrupt broader lipid homeostasis in fungal cells.[11] This can involve alterations in the levels of sphingolipids and fatty acids, leading to widespread cellular dysfunction.[11] This multi-targeted effect on lipid metabolism could contribute to the potent fungicidal activity observed for some of these compounds.

Caption: Proposed mechanism of action via CYP51 inhibition.

Structure-Activity Relationship (SAR) and Future Directions

The relationship between the chemical structure of isoxazolo[3,4-b]pyridin-3(1H)-one derivatives and their antifungal activity is complex. While lipophilicity plays a significant role, it is not the sole determinant of potency.[2][12] Principal component analysis has indicated that other molecular features, in addition to lipophilicity, influence the antifungal activity of these compounds.[12]

Future research should focus on:

• Systematic SAR studies: Synthesizing and testing a wider array of derivatives with diverse substituents at various positions on the bicyclic core to build a comprehensive SAR model.

• Mechanism elucidation: Employing chemogenomic and metabolomic approaches to definitively identify the molecular targets and pathways affected by these compounds in pathogenic fungi.

• In vivo efficacy and toxicity studies: Evaluating the most promising lead compounds in animal models of fungal infection to assess their therapeutic potential and safety profiles.

The isoxazolo[3,4-b]pyridin-3(1H)-one scaffold represents a fertile ground for the development of new and effective antifungal agents. A thorough understanding of their synthesis, biological evaluation, and mechanism of action, as outlined in this guide, will be instrumental in advancing these promising compounds from the laboratory to the clinic.

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An In-depth Technical Guide to the Antibacterial Evaluation of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

A Prospective Analysis for Researchers, Scientists, and Drug Development Professionals

Abstract

The escalating crisis of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of new antibacterial agents. The isoxazolo[5,4-b]pyridine core represents a promising heterocyclic system with diverse biological activities. This technical guide provides a comprehensive framework for the in vitro antibacterial evaluation of a novel derivative, 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine. While specific data for this compound is not yet publicly available, this document serves as a prospective guide, detailing the essential methodologies, theoretical underpinnings, and data interpretation strategies necessary to characterize its potential as an antibacterial agent. We will cover the determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC), discuss the selection of appropriate bacterial strains, and explore potential mechanisms of action based on related compounds. This guide is intended to equip researchers in medicinal chemistry and microbiology with the tools to rigorously assess the antibacterial profile of this and similar novel compounds.

Introduction: The Rationale for Investigating 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

The isoxazolo[5,4-b]pyridine scaffold is a recurring motif in compounds with a wide array of biological activities, including potential as kinase inhibitors for cancer treatment and as anti-inflammatory agents.[1][2][3] The fusion of the isoxazole and pyridine rings creates a unique electronic and steric environment that can be exploited for targeted drug design. Derivatives of the closely related pyrazolo[3,4-b]pyridine and thieno[2,3-b]pyridine systems have demonstrated notable antibacterial activity against both Gram-positive and Gram-negative bacteria.[4] Furthermore, sulfonamide derivatives of 3-aminoisoxazolo[5,4-b]pyridine have shown activity against Pseudomonas aeruginosa and Escherichia coli.[5][6]

Given this precedent, 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine emerges as a logical candidate for antibacterial screening. The dimethyl substitution on the pyridine ring and the primary amine on the isoxazole ring provide specific physicochemical properties that may influence its interaction with bacterial targets. This guide outlines a systematic approach to elucidate the antibacterial potential of this novel compound.

Foundational Antibacterial Susceptibility Testing

The initial assessment of a novel compound's antibacterial properties hinges on determining its potency in inhibiting bacterial growth and its ability to kill bacteria. The standard assays for this are the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) tests.

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[7][8] It is the primary metric for quantifying the bacteriostatic activity of a compound. The broth microdilution method is a widely accepted and standardized technique for determining MIC values.[7][8][9][10]

Materials:

• 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine (test compound)

• Sterile 96-well microtiter plates[9]

• Cation-adjusted Mueller-Hinton Broth (CAMHB)[11][12]

• Bacterial strains (see Section 3)

• 0.5 McFarland standard

• Sterile saline or broth

• Positive control antibiotic (e.g., Ciprofloxacin, Vancomycin)[10]

• Spectrophotometer or microplate reader

Step-by-Step Procedure:

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline or broth.

  • Adjust the turbidity of the bacterial suspension to match that of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ colony-forming units (CFU)/mL.[10]

  • Dilute this standardized suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[9][10]

• Preparation of Antimicrobial Dilutions:

  • Prepare a stock solution of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine in a suitable solvent (e.g., DMSO).

  • Perform two-fold serial dilutions of the test compound in CAMHB in a 96-well microtiter plate. The concentration range should be broad enough to capture the MIC value (e.g., 256 µg/mL to 0.5 µg/mL).[8][13]

• Inoculation and Incubation:

  • Add the prepared bacterial inoculum to each well containing the serially diluted compound.

  • Include a growth control well (inoculum in broth without the compound) and a sterility control well (broth only).[10][14]

  • Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.[8][10][14]

• Interpretation of Results:

  • Following incubation, the MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (bacterial growth).[8][9] This can be assessed visually or by measuring the optical density (OD) at 600 nm using a microplate reader.[7]

Minimum Bactericidal Concentration (MBC) Assay

The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum.[12][15] This assay distinguishes between bacteriostatic (growth-inhibiting) and bactericidal (killing) activity.

Materials:

• MIC plate from the previous experiment

• Sterile agar plates (e.g., Mueller-Hinton Agar)

• Sterile pipette tips and micropipettes

Step-by-Step Procedure:

• Subculturing from MIC Plate:

  • Following the determination of the MIC, select the wells corresponding to the MIC and at least two higher concentrations that showed no visible growth.[12]

  • From each of these selected wells, aspirate a small volume (e.g., 10 µL) and plate it onto a fresh agar plate.[16]

• Incubation:

  • Incubate the agar plates at 37°C for 18-24 hours.[17]

• Interpretation of Results:

  • After incubation, count the number of colonies on each plate.

  • The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum count.[12][15]

Selection of Bacterial Strains for Comprehensive Evaluation

To establish the antibacterial spectrum of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, a diverse panel of clinically relevant bacteria should be tested. This panel should include representatives of both Gram-positive and Gram-negative bacteria, as well as strains with known antibiotic resistance mechanisms.

Recommended Bacterial Strains:

Category	Bacterial Strain	Significance
Gram-Positive	Staphylococcus aureus (e.g., ATCC 29213)	A common cause of skin and soft tissue infections, as well as more serious invasive diseases.[18][19]
Enterococcus faecalis (e.g., ATCC 29212)	A frequent cause of hospital-acquired infections, known for its intrinsic and acquired antibiotic resistance.
Gram-Negative	Escherichia coli (e.g., ATCC 25922)	A versatile pathogen responsible for a wide range of infections, including urinary tract infections and sepsis.[18][19]
Pseudomonas aeruginosa (e.g., ATCC 27853)	An opportunistic pathogen notorious for its multi-drug resistance and its role in hospital-acquired infections, particularly in immunocompromised patients.
Klebsiella pneumoniae	A significant cause of pneumonia, bloodstream infections, and meningitis, often exhibiting extensive drug resistance.[18][20]

Data Presentation and Interpretation

The results of the MIC and MBC assays should be presented in a clear and concise tabular format for easy comparison of the compound's activity against different bacterial strains.

Table 1: Hypothetical Antibacterial Activity of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

Bacterial Strain	MIC (µg/mL)	MBC (µg/mL)	Interpretation (MBC/MIC Ratio)
S. aureus ATCC 29213	4	8	Bactericidal (2)
E. faecalis ATCC 29212	16	>64	Bacteriostatic (>4)
E. coli ATCC 25922	8	16	Bactericidal (2)
P. aeruginosa ATCC 27853	>64	>64	Resistant

Interpretation of the MBC/MIC Ratio:

• Bactericidal: An MBC/MIC ratio of ≤ 4 indicates that the compound is bactericidal.

• Bacteriostatic: An MBC/MIC ratio of > 4 suggests that the compound is primarily bacteriostatic.

Visualizing the Experimental Workflow

A clear visual representation of the experimental workflow can aid in understanding and replicating the described protocols.

Caption: Workflow for MIC and MBC determination.

Investigating the Potential Mechanism of Action

While the precise mechanism of action of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is unknown, insights can be drawn from the activities of structurally related compounds. Isoxazole and its fused derivatives have been shown to interact with a variety of biological targets.

Potential Mechanisms to Investigate:

• Inhibition of Essential Enzymes: Many antibacterial agents function by inhibiting enzymes crucial for bacterial survival, such as DNA gyrase, topoisomerase IV, or dihydrofolate reductase. The isoxazolo[5,4-b]pyridine scaffold could potentially bind to the active site of such enzymes.

• Disruption of Cell Wall Synthesis: Similar to beta-lactam antibiotics, the compound could interfere with the synthesis of peptidoglycan, a critical component of the bacterial cell wall.

• Inhibition of Protein Synthesis: The compound might target the bacterial ribosome, thereby inhibiting protein synthesis.

• Membrane Disruption: Some antimicrobial compounds act by disrupting the integrity of the bacterial cell membrane, leading to leakage of cellular contents and cell death.

Further studies, such as time-kill kinetics assays, macromolecular synthesis inhibition assays, and target-based screening, would be necessary to elucidate the specific mechanism of action.[21][22]

Future Research Directions

The initial antibacterial evaluation of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine will pave the way for several avenues of future research:

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogs with modifications to the dimethyl groups and the amine substituent to optimize antibacterial potency and spectrum.

• Toxicity and Safety Evaluation: Assessment of the compound's cytotoxicity against mammalian cell lines to determine its therapeutic index.

• In Vivo Efficacy Studies: Evaluation of the compound's efficacy in animal models of bacterial infection.

• Mechanism of Action Elucidation: In-depth studies to identify the specific molecular target(s) of the compound.

Conclusion

This technical guide provides a robust and scientifically grounded framework for the comprehensive antibacterial evaluation of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine. By following the detailed protocols for MIC and MBC determination, employing a diverse panel of bacterial strains, and systematically interpreting the data, researchers can effectively characterize the antibacterial profile of this novel compound. The insights gained from such studies will be crucial in determining its potential for further development as a much-needed new antibacterial agent in the fight against antimicrobial resistance.

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• INTEGRA Biosciences. (2021, August 13). Antimicrobial susceptibility tests: A comprehensive review of the most commonly used methods. Retrieved from [Link]

• Synthesis and antibacterial activity of new sulfonamide isoxazolo[5,4-b]pyridine derivatives. (2025, August 5). Retrieved from [Link]

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• PubMed. (2022, September 15). Synthesis and biological evaluation of 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine covalent inhibitors as potential agents for the treatment of acute myeloid leukemia. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 1: Methods for the synthesis of isoxazolo[4,5-b]pyridines. Retrieved from [Link]

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An In-Depth Technical Guide to the In-Vitro Evaluation of the 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine Scaffold as a Kinase Inhibitor Platform

Abstract

The isoxazolo[5,4-b]pyridine scaffold has emerged as a privileged structure in medicinal chemistry, particularly in the development of novel kinase inhibitors. This guide provides a comprehensive overview of the in-vitro methodologies required to characterize derivatives of this scaffold, with a focus on 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine as a representative core. We will delve into the rationale behind experimental design, provide detailed, field-proven protocols, and discuss the interpretation of key data in the context of drug discovery. This document is intended for researchers, scientists, and drug development professionals seeking to explore the therapeutic potential of this promising class of compounds.

Introduction: The Isoxazolopyridine Scaffold in Kinase Inhibition

Protein kinases are a large family of enzymes that play a critical role in regulating a wide array of cellular processes, including growth, proliferation, differentiation, and apoptosis.[1][2] Dysregulation of kinase activity is a hallmark of many diseases, most notably cancer, making them a prime target for therapeutic intervention. The introduction of small molecule kinase inhibitors has revolutionized the treatment of various malignancies.[3]

The isoxazolopyridine core has garnered significant interest as a versatile scaffold for the design of potent and selective kinase inhibitors.[4] While the specific compound 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is not extensively documented in publicly available literature, numerous studies have explored the biological activity of its close chemical relatives and derivatives. Notably, the isomeric scaffold, 4,6-dimethylisoxazolo[3,4-b]pyridin-3-amine, has been utilized as a key intermediate in the synthesis of covalent inhibitors of Fms-like tyrosine kinase 3 (FLT3), a critical driver of acute myeloid leukemia (AML).[5]

This guide will therefore focus on the in-vitro evaluation of the broader isoxazolopyridine scaffold, using the known biological targets of its derivatives, such as FLT3, as a primary example. We will provide a logical workflow for the comprehensive in-vitro characterization of novel compounds based on this core structure.

Target Rationale: FLT3 in Acute Myeloid Leukemia

Fms-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase that is crucial for the normal development of hematopoietic stem and progenitor cells.[1] In a significant subset of acute myeloid leukemia (AML) patients, activating mutations in the FLT3 gene lead to constitutive kinase activity, driving uncontrolled proliferation and survival of leukemic blasts.[6] The most common of these mutations are internal tandem duplications (ITD) in the juxtamembrane domain.[6] This makes FLT3 a highly validated and attractive therapeutic target for AML.

The FLT3 Signaling Pathway

Constitutively active FLT3-ITD initiates a cascade of downstream signaling events that promote leukemogenesis. Key among these are the RAS/MAPK, PI3K/AKT, and JAK/STAT pathways. The phosphorylation and subsequent activation of STAT5 are considered critical for the survival of FLT3-ITD-positive AML cells.[6] A thorough in-vitro evaluation of a putative FLT3 inhibitor must therefore not only assess its direct impact on the kinase but also its ability to modulate these downstream signaling nodes.

Figure 2: A logical workflow for the in-vitro evaluation of kinase inhibitors.

Primary Screen: Assessing Cellular Activity

The initial step is to determine whether the compound has any effect on the viability or proliferation of cancer cells that are dependent on the target kinase. For FLT3, the human AML cell line MV4-11, which harbors an endogenous FLT3-ITD mutation, is an excellent model system.

These assays measure the metabolic activity of a cell population, which is proportional to the number of viable cells. A dose-dependent decrease in signal upon treatment with the test compound indicates cytotoxic or cytostatic activity.

Table 1: Comparison of Common Cell Viability Assays

Assay	Principle	Advantages	Disadvantages
MTT	Reduction of a yellow tetrazolium salt to purple formazan crystals by mitochondrial dehydrogenases in living cells.	Inexpensive, well-established.	Requires a solubilization step, potential for interference from reducing agents.
CellTiter-Glo®	Quantifies ATP, an indicator of metabolically active cells, using a luciferase-based reaction that generates a luminescent signal.	Highly sensitive, "add-mix-measure" protocol, suitable for high-throughput screening.	More expensive than colorimetric assays.

This protocol is adapted from the manufacturer's instructions and is suitable for determining the IC50 value of a test compound in a 96-well format.

• Cell Seeding:

  • Culture MV4-11 cells in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) at 37°C in a 5% CO₂ humidified incubator.

  • Harvest cells in the exponential growth phase and adjust the cell density to 1 x 10⁵ cells/mL.

  • Dispense 90 µL of the cell suspension into each well of a 96-well opaque-walled plate.

  • Include "cells only" wells for the 100% viability control and "medium only" wells for background subtraction.

• Compound Treatment:

  • Prepare a 10-point serial dilution of the test compound in the appropriate cell culture medium. A typical starting concentration is 10 µM.

  • Add 10 µL of the diluted compound to the appropriate wells. For the "cells only" control, add 10 µL of medium containing the same final concentration of the vehicle (e.g., DMSO). [7]3. Incubation:

  • Incubate the plate for 72 hours at 37°C in a 5% CO₂ humidified incubator. [7]4. Assay Procedure:

  • Equilibrate the plate to room temperature for approximately 30 minutes.

  • Prepare the CellTiter-Glo® reagent according to the manufacturer's protocol.

  • Add 100 µL of the CellTiter-Glo® reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition:

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Subtract the average background luminescence from all other readings.

  • Normalize the data to the "cells only" control (100% viability).

  • Plot the percentage of viability against the log of the compound concentration and determine the IC50 value using a non-linear regression curve fit.

Secondary Screen: Target Engagement and Pathway Modulation

Once a compound has demonstrated cellular activity, the next crucial step is to confirm that it is acting on the intended target and modulating its downstream signaling pathway. Western blotting is the gold standard for this purpose.

This protocol is designed to assess the effect of the test compound on the phosphorylation status of FLT3 and its key downstream effector, STAT5, in MV4-11 cells. [8]

• Cell Treatment and Lysis:

  • Seed MV4-11 cells in 6-well plates and treat with the test compound at various concentrations (e.g., 0.1x, 1x, and 10x the IC50 value) for 2-4 hours. [7]Include a vehicle-treated control.

  • Harvest the cells by centrifugation, wash once with ice-cold PBS, and lyse the cell pellet with RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Incubate on ice for 30 minutes, then clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Normalize the protein concentrations and prepare samples by adding Laemmli buffer and boiling at 95°C for 5 minutes.

  • Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel.

  • Run the gel and then transfer the proteins to a PVDF membrane. [7]4. Antibody Incubation and Detection:

  • Block the membrane with 5% w/v BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for phosphorylated FLT3 (p-FLT3) or phosphorylated STAT5 (p-STAT5) overnight at 4°C. [9] * Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software (e.g., ImageJ). [9] * To confirm equal protein loading, the membrane should be stripped and re-probed with antibodies against total FLT3, total STAT5, and a loading control protein such as β-actin or GAPDH.

  • A dose-dependent decrease in the p-FLT3/total FLT3 and p-STAT5/total STAT5 ratios confirms on-target activity.

Biochemical Assays: Direct Kinase Inhibition

To definitively prove that a compound is a direct inhibitor of the target kinase, a cell-free biochemical assay is required. These assays typically use a purified recombinant kinase, a substrate (often a peptide), and ATP.

Table 2: Comparison of Biochemical Kinase Assays

Assay	Principle	Advantages	Disadvantages
Radiometric Assay	Measures the transfer of a radiolabeled phosphate from [γ-³²P]ATP to a substrate.	Considered the "gold standard" for direct and sensitive quantification of kinase activity.	Requires handling of radioactive materials and specialized equipment.
TR-FRET	Time-Resolved Fluorescence Resonance Energy Transfer. A terbium-labeled antibody binds to a phosphorylated, fluorescein-labeled substrate, bringing the two fluorophores into proximity and allowing for FRET.	Homogeneous "mix-and-read" format, non-radioactive, suitable for high-throughput screening.	Can be prone to interference from colored or fluorescent compounds.

This is a generalized protocol for determining the IC50 of an inhibitor against a purified kinase. Specific conditions (e.g., ATP and substrate concentrations) should be optimized for each kinase.

• Reagent Preparation:

  • Prepare a 2X serial dilution series of the test compound.

  • Prepare a 2X solution of the kinase in the appropriate reaction buffer.

  • Prepare a 2X solution of the fluorescein-labeled substrate and ATP in the reaction buffer. The ATP concentration should ideally be at the Kₘ for the kinase to ensure accurate IC50 determination for ATP-competitive inhibitors.

• Kinase Reaction:

  • In a 384-well plate, add 5 µL of the 2X compound dilution.

  • Add 5 µL of the 2X kinase solution.

  • Initiate the reaction by adding 10 µL of the 2X substrate/ATP solution.

  • Incubate for 1 hour at room temperature.

• Detection:

  • Prepare a 2X solution of EDTA (to stop the reaction) and the terbium-labeled anti-phospho-substrate antibody in TR-FRET dilution buffer.

  • Add 20 µL of the detection solution to each well.

  • Incubate for 30-60 minutes at room temperature.

• Data Acquisition:

  • Read the plate on a TR-FRET-compatible plate reader, measuring the emission at both the terbium and fluorescein wavelengths.

• Data Analysis:

  • Calculate the TR-FRET ratio (acceptor emission / donor emission).

  • Plot the TR-FRET ratio against the log of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Tertiary Screen: Kinase Selectivity Profiling

A critical aspect of kinase inhibitor development is understanding a compound's selectivity. A highly selective inhibitor is less likely to have off-target effects and associated toxicities. Kinase selectivity is typically assessed by screening the compound against a large panel of purified kinases. Several commercial services offer this profiling.

The data from a kinase selectivity screen is often presented as a percentage of inhibition at a fixed compound concentration (e.g., 1 µM) or as IC50 values against a panel of kinases. A common way to visualize this data is through a "kinome tree" diagram, which maps the inhibited kinases onto a phylogenetic tree of the human kinome.

Table 3: Example Kinase Selectivity Profile for an Imidazo[4,5-b]pyridine-based FLT3/Aurora Kinase Inhibitor (Compound 27e) [1]

Kinase	Kᵢ (nM)
FLT3	6.2
Aurora-A	7.5
Aurora-B	48
FLT3-ITD	38
FLT3(D835Y)	14
FLT1	>1000
JAK2	>1000
RET	>1000

| PDGFRB | >1000 |

This table is a representation of the type of data obtained from kinase selectivity profiling and is based on published data for a related heterocyclic compound. [1] A compound with a narrow selectivity profile, such as the one shown above, where it potently inhibits the target kinase(s) with significantly less activity against other kinases, is a desirable characteristic for a drug candidate.

Conclusion and Future Directions

The isoxazolo[5,4-b]pyridine scaffold represents a promising starting point for the development of novel kinase inhibitors. The in-vitro evaluation workflow detailed in this guide provides a robust framework for identifying and characterizing active compounds, confirming their mechanism of action, and assessing their selectivity. By employing a logical progression of cellular, biochemical, and profiling assays, researchers can efficiently advance promising candidates through the early stages of the drug discovery pipeline. Future work on derivatives of the 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine core should focus on optimizing potency and selectivity, as well as elucidating their structure-activity relationships, to unlock their full therapeutic potential.

References

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• MySkinRecipes. (n.d.). 4,6-Dimethylisoxazolo[3,4-b]pyridin-3-amine. [Link]

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• Speranza, G., et al. (2025). Discovery of selective, metabolically stable pyrazole-based FLT3 inhibitors for the treatment of acute myeloid leukemia. RSC Medicinal Chemistry. [Link]

• Urtishak, S. L., et al. (2020). Synergistic targeting of FLT3 mutations in AML via combined menin-MLL and FLT3 inhibition. Blood, 136(Supplement 1), 22–23. [Link]

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The Emerging Potential of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine in Oncology: A Technical Guide for Drug Discovery Professionals

Abstract

The isoxazolo[5,4-b]pyridine scaffold represents a promising heterocyclic system in the landscape of modern oncology research. Its structural resemblance to endogenous purine bases suggests a high potential for interaction with key biological targets implicated in cancer progression. This technical guide provides an in-depth exploration of a specific, yet underexplored, derivative: 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine. While direct literature on this exact molecule is nascent, this document synthesizes a wealth of data from structurally analogous compounds to build a robust framework for its investigation. We will delve into plausible synthetic routes, hypothesize mechanisms of action based on established pharmacophores, discuss potential structure-activity relationships, and provide detailed, field-proven protocols for its comprehensive in vitro evaluation as a novel anti-cancer agent. This guide is intended to serve as a foundational resource for researchers, scientists, and drug development professionals poised to explore the therapeutic potential of this intriguing molecule.

Introduction: The Isoxazolopyridine Scaffold in Medicinal Chemistry

Fused heterocyclic systems are the cornerstone of many successful therapeutic agents, offering rigid three-dimensional structures that can be precisely decorated to optimize target engagement and pharmacokinetic properties. The isoxazole moiety, a five-membered heterocycle containing nitrogen and oxygen, is a privileged structure in medicinal chemistry, known for its ability to participate in hydrogen bonding and other non-covalent interactions.[1] When fused with a pyridine ring to form isoxazolopyridine, the resulting scaffold presents a unique electronic and steric profile that has garnered significant interest for its diverse biological activities.[2]

The structural similarity of isoxazolopyridine derivatives to purine nucleobases suggests their potential to function as antagonists or inhibitors of enzymes that interact with ATP, such as protein kinases.[3][4] Many isoxazole-containing compounds have been reported to exhibit a range of pharmacological effects, including anti-inflammatory, antibacterial, and notably, anticancer properties.[5][6] This guide focuses on a specific derivative, 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, a molecule that, while not extensively documented, holds considerable promise based on the established anticancer activities of its structural relatives.

Synthesis of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

The synthesis of the isoxazolo[5,4-b]pyridine core can be achieved through various strategies, including multi-component reactions which offer efficiency and atom economy.[5][6] A plausible and adaptable approach for the synthesis of the title compound is outlined below. This proposed workflow is a composite of established methods for constructing the isoxazolopyridine ring system.[7][8]

Proposed Synthetic Workflow

A multi-component, microwave-assisted reaction provides an efficient and environmentally conscious route to the isoxazolo[5,4-b]pyridine core.[5][6] The introduction of the dimethyl and amine functionalities can be envisioned through the selection of appropriate starting materials.

Caption: Proposed synthetic workflow for 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

Step-by-Step Synthetic Protocol (Hypothetical)

• Reaction Setup: In a microwave-safe vessel, combine a suitably substituted aldehyde (to ultimately provide the 4-methyl group and part of the pyridine ring), a 5-aminoisoxazole derivative (to provide the isoxazole and 3-amino group), and malononitrile. The choice of solvent can be critical, with water or acetic acid being effective for similar transformations.[5][8]

• Microwave Irradiation: Subject the reaction mixture to microwave irradiation at a controlled temperature (e.g., 120-150°C) for a specified duration (e.g., 15-30 minutes).[6] The reaction progress should be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. If a precipitate has formed, it can be collected by filtration. Otherwise, the product may be extracted using an appropriate organic solvent. The crude product should then be purified by column chromatography or recrystallization to yield the desired 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

• Characterization: The structure of the final compound must be unequivocally confirmed using standard analytical techniques, including ¹H NMR, ¹³C NMR, mass spectrometry, and elemental analysis.

Postulated Anticancer Mechanisms of Action

Given the lack of direct studies on 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, we can infer its potential mechanisms of action by examining structurally related compounds that have demonstrated anticancer activity.

Kinase Inhibition

A predominant mechanism of action for many heterocyclic anticancer agents is the inhibition of protein kinases.[3] The isoxazolopyridine scaffold, being an ATP mimetic, is well-suited to target the ATP-binding pocket of various kinases that are often dysregulated in cancer.

• VEGFR-2 Inhibition: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, a process crucial for tumor growth and metastasis. Several oxazolo[5,4-d]pyrimidine derivatives, which are structurally similar to isoxazolopyridines, have been identified as potent VEGFR-2 inhibitors.[3][4] It is plausible that 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine could also exhibit inhibitory activity against VEGFR-2.

• Pim Kinase Inhibition: The Pim family of serine/threonine kinases (Pim-1, Pim-2, and Pim-3) are proto-oncogenes that play a role in cell survival and proliferation. Isoxazolo[3,4-b]quinoline-3,4(1H,9H)-diones have been successfully developed as potent and selective inhibitors of Pim-1 and Pim-2 kinases.[9] This suggests that the isoxazolo-fused pyridine core is a viable pharmacophore for targeting this kinase family.

Caption: Postulated mechanism of kinase inhibition.

Induction of Apoptosis

Many effective anticancer agents exert their effects by inducing programmed cell death, or apoptosis. Isoxazole derivatives have been shown to induce apoptosis in cancer cells.[3] This can occur through various mechanisms, including the modulation of pro- and anti-apoptotic proteins of the Bcl-2 family, or the activation of the caspase cascade.[1]

Structure-Activity Relationship (SAR) Insights

SAR studies on related heterocyclic systems can provide valuable guidance for the future optimization of the 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine scaffold.

• Substituents on the Pyridine Ring: The nature and position of substituents on the pyridine ring are critical. The methyl groups at positions 4 and 6 in the title compound are likely to influence its solubility, metabolic stability, and interaction with the target protein.

• The 3-Amino Group: The primary amine at the 3-position is a key functional group that can act as a hydrogen bond donor. It can be a crucial anchor point within a protein's binding site. Further derivatization of this amine to form amides, sulfonamides, or ureas could lead to enhanced potency and selectivity.[2]

• Modifications of the Isoxazole Ring: While the core isoxazole ring is fundamental to the scaffold, modifications to its substituents (if any were to be introduced in future analogs) would significantly impact the electronic properties and overall shape of the molecule.[10]

Position	Functional Group	Postulated Role in Activity	Potential Modifications for SAR Studies
3	-NH₂	Hydrogen bond donor, potential for derivatization	Amides, sulfonamides, ureas, secondary/tertiary amines
4	-CH₃	Steric bulk, lipophilicity, potential metabolic site	H, larger alkyl groups, cycloalkyl groups, aryl groups
6	-CH₃	Steric bulk, lipophilicity	H, different alkyl groups, halogens, methoxy groups

In Vitro Evaluation Protocols

A systematic in vitro evaluation is essential to determine the anticancer potential of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine. The following protocols provide a robust framework for this initial assessment.[11][12]

Cytotoxicity Screening (MTT Assay)

The MTT assay is a colorimetric method to assess cell viability and is a standard first-pass screen for cytotoxicity.[11]

Protocol:

• Cell Seeding: Plate a panel of human cancer cell lines (e.g., MCF-7 for breast, A549 for lung, HCT116 for colon) in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine in culture medium. Treat the cells with these concentrations and include a vehicle control (e.g., DMSO).

• Incubation: Incubate the treated cells for 48-72 hours at 37°C in a 5% CO₂ atmosphere.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value using non-linear regression analysis.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.[11]

Protocol:

• Cell Treatment: Treat cancer cells with the test compound at its predetermined IC₅₀ concentration for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide (PI).

• Incubation: Incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

Cell Cycle Analysis

This method quantifies the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M), revealing if the compound induces cell cycle arrest.[11]

Protocol:

• Cell Treatment: Treat cells with the test compound for 24 hours.

• Cell Fixation: Harvest the cells and fix them in cold 70% ethanol overnight at -20°C.

• Staining: Wash the cells with PBS, treat with RNase A, and stain with propidium iodide.

• Flow Cytometry: Analyze the DNA content by flow cytometry.

Western Blotting for Mechanistic Insights

Western blotting is used to detect changes in the expression levels of specific proteins involved in key signaling pathways.[11]

Protocol:

• Cell Lysis: Lyse treated and untreated cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration using a BCA assay.

• Electrophoresis and Transfer: Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies against target proteins (e.g., p-VEGFR-2, total VEGFR-2, Bcl-2, Bax, cleaved Caspase-3) followed by HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate.

Caption: A structured workflow for the in vitro evaluation of novel anticancer compounds.

Conclusion and Future Directions

4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine stands as a molecule of significant interest at the frontier of cancer research. While this guide has drawn heavily on data from analogous structures to build a case for its investigation, it is this very lack of direct research that presents a compelling opportunity. The synthetic accessibility of the isoxazolopyridine scaffold, coupled with the promising anticancer activities of related compounds, provides a strong rationale for its development.

Future research should focus on the efficient synthesis and thorough in vitro characterization of this compound. Should the initial biological data be promising, further studies should include in vivo efficacy in xenograft models, pharmacokinetic profiling, and medicinal chemistry efforts to explore the structure-activity relationships and optimize the scaffold for enhanced potency and drug-like properties. The framework provided in this guide offers a clear and actionable path for unlocking the potential of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine as a novel therapeutic agent in the fight against cancer.

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Investigating the SAR of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

An In-Depth Technical Guide to Investigating the Structure-Activity Relationship (SAR) of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

Executive Summary

The isoxazolo[5,4-b]pyridine scaffold represents a privileged structure in medicinal chemistry, with derivatives demonstrating a range of biological activities. Notably, related compounds have shown promise as kinase inhibitors, a class of therapeutics that has revolutionized the treatment of various diseases, particularly cancer.[1][2][3] This guide outlines a comprehensive, multi-faceted approach to systematically investigate the Structure-Activity Relationship (SAR) of the core molecule, 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine. As a Senior Application Scientist, the following sections detail a robust workflow designed for researchers, scientists, and drug development professionals. This document provides a strategic framework encompassing chemical synthesis, a cascade of biological evaluations, and the integration of computational chemistry to elucidate the key structural features governing biological activity, ultimately guiding the development of novel therapeutic agents.

Introduction to the Isoxazolo[5,4-b]pyridine Core

Heterocyclic compounds are foundational to the development of new pharmaceuticals.[4] The fusion of an isoxazole and a pyridine ring creates the isoxazolo[5,4-b]pyridine system, a rigid molecular scaffold that is amenable to diverse chemical modifications.[5] This structural rigidity can be advantageous in drug design, as it reduces the entropic penalty upon binding to a biological target. The core subject of this guide, 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine, possesses multiple points for chemical diversification, making it an excellent candidate for SAR exploration. Given that derivatives of the closely related isoxazolo[3,4-b]pyridine scaffold have been identified as potent inhibitors of Fms-like tyrosine kinase 3 (FLT3), a key target in acute myeloid leukemia (AML), a logical starting point for this investigation is the evaluation of this compound class as kinase inhibitors.[2][3]

This guide will provide a detailed roadmap for:

• Synthesizing a focused library of analogs based on the 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine core.

• Implementing a tiered biological screening approach to identify active compounds and characterize their potency and selectivity.

• Leveraging computational modeling to rationalize SAR data and guide the design of subsequent generations of compounds.

Strategic Approach to SAR Investigation

A successful SAR campaign involves the systematic modification of a lead compound's structure to understand the impact of these changes on its biological activity.[6] Our investigation will focus on three primary vectors of modification on the 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine scaffold:

• Position 3 (Amino Group): The exocyclic amine offers a prime location for derivatization to explore interactions with the target protein.

• Position 4 and 6 (Methyl Groups): These positions on the pyridine ring can be modified to probe steric and electronic requirements in the binding pocket.

• Pyridine Ring System: Introduction of further substituents on the pyridine ring can modulate the electronic properties and solubility of the compounds.

The following diagram illustrates the proposed workflow for this SAR investigation.

Caption: High-level workflow for the SAR investigation of 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine.

Chemical Synthesis of Analog Library

The foundation of any SAR study is the ability to reliably synthesize a diverse set of analogs.[6] The synthesis of the isoxazolo[5,4-b]pyridine core can be achieved through various established methods, often involving the condensation of a substituted 5-aminoisoxazole with a suitable dicarbonyl compound or equivalent.[7][8][9]

General Synthetic Protocol for the Core Scaffold

A plausible synthetic route, adapted from known procedures for related heterocycles, is outlined below. This protocol is designed to be robust and amenable to the variation of starting materials to generate the desired analogs.

Step 1: Synthesis of Substituted 5-Aminoisoxazole

• This can be achieved through the cyclization of a β-ketonitrile with hydroxylamine. Variation of the β-ketonitrile will allow for modifications at what will become position 3 of the final product.

Step 2: Condensation and Cyclization

• React the 5-aminoisoxazole intermediate with a 1,3-dicarbonyl compound, such as acetylacetone (for the 4,6-dimethyl core), in a suitable solvent like acetic acid at reflux.[9]

• This reaction proceeds via an initial condensation followed by an intramolecular cyclization to form the fused pyridine ring.

Step 3: Introduction of the 3-Amino Group

• If not already present from the 5-aminoisoxazole starting material, the 3-amino group can be introduced through various chemical transformations, such as the reduction of a nitro group or displacement of a suitable leaving group.

The following diagram illustrates the key synthetic transformations.

Caption: Generalized synthetic scheme for the isoxazolo[5,4-b]pyridine core.

Proposed Analog Synthesis Strategy

To build a meaningful SAR, a focused library of analogs should be synthesized. The table below outlines initial proposed modifications.

Position of Modification	Rationale for Modification	Example Functional Groups
3-Amino	Probe for hydrogen bond donor/acceptor interactions and explore new binding vectors.	-NH(Ac), -N(Me)₂, -NH(SO₂Me), various amides and sulfonamides.
4-Methyl	Investigate steric tolerance in the binding pocket.	-H, -Et, -iPr, -CF₃, cyclopropyl.
6-Methyl	Explore the impact of steric bulk and electronics on activity.	-H, -Et, -Ph, -OMe, -Cl.

Biological Evaluation Cascade

A tiered approach to biological evaluation ensures that resources are focused on the most promising compounds. The cascade will begin with a high-throughput biochemical assay, followed by cell-based assays for confirmed hits.[10]

Primary Biochemical Assay: Kinase Inhibition

Given the known activity of related scaffolds, a kinase inhibition assay is the logical starting point.[2][3] A variety of high-throughput kinase assay formats are commercially available, such as those based on fluorescence polarization, time-resolved fluorescence resonance energy transfer (TR-FRET), or luminescence.[11][12][13][14]

Protocol: TR-FRET Kinase Activity Assay (e.g., LanthaScreen®)

This assay measures the phosphorylation of a substrate by the kinase of interest.

• Reagent Preparation:

  • Prepare assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

  • Dilute the target kinase and a suitable fluorescently labeled peptide substrate in the assay buffer.

  • Prepare serial dilutions of the synthesized analogs in DMSO, followed by a final dilution in assay buffer.

  • Prepare an ATP solution in assay buffer at a concentration close to its Km for the target kinase.

• Assay Procedure (384-well plate format):

  • Add 2.5 µL of the diluted compound solution to the assay wells.

  • Add 2.5 µL of the kinase/substrate mixture to all wells.

  • Incubate for 10-15 minutes at room temperature to allow for compound binding to the kinase.[12]

  • Initiate the kinase reaction by adding 5 µL of the ATP solution.

  • Allow the reaction to proceed for a specified time (e.g., 60 minutes) at room temperature.

  • Stop the reaction by adding 10 µL of a detection solution containing a terbium-labeled antibody that specifically recognizes the phosphorylated substrate.

  • Incubate for 60 minutes to allow for antibody binding.

• Data Acquisition and Analysis:

  • Read the plate on a TR-FRET-capable plate reader, measuring emission at two wavelengths (e.g., 520 nm for the acceptor and 495 nm for the donor).

  • Calculate the TR-FRET ratio and plot the percent inhibition versus compound concentration.

  • Determine the IC₅₀ value for each compound by fitting the data to a four-parameter logistic equation.

Secondary Cellular Assay: Antiproliferative Activity

Compounds that demonstrate significant activity in the biochemical assay must be evaluated in a cellular context to assess their ability to penetrate cells and inhibit the target in a more physiologically relevant environment.[10]

Protocol: Cell Viability/Proliferation Assay (e.g., CellTiter-Glo®)

This assay measures the number of viable cells in culture based on the quantification of ATP.

• Cell Culture:

  • Culture a relevant cancer cell line (e.g., MV4-11 or MOLM-13 for FLT3) in appropriate media and conditions.

  • Seed the cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the active compounds in cell culture media.

  • Add the diluted compounds to the cells and incubate for a specified period (e.g., 72 hours).

• Assay Procedure:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add a volume of CellTiter-Glo® reagent equal to the volume of cell culture medium in each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate-reading luminometer.

  • Calculate the percent inhibition of cell proliferation and determine the GI₅₀ (concentration for 50% growth inhibition) for each compound.

The Role of Computational Chemistry

Computational chemistry is an indispensable tool in modern drug discovery for accelerating the design-synthesis-test cycle.[15][16][17]

Molecular Docking

Once initial hits are identified, molecular docking can be used to predict their binding mode within the ATP-binding site of the target kinase.[18] This provides a structural hypothesis for the observed SAR.

Protocol: Molecular Docking Study

• Preparation of the Receptor:

  • Obtain a high-resolution crystal structure of the target kinase from the Protein Data Bank (PDB).

  • Prepare the protein structure by adding hydrogen atoms, assigning protonation states, and removing water molecules and co-ligands.

  • Define the binding site based on the location of the co-crystallized ligand or known ATP-binding pocket residues.

• Preparation of the Ligands:

  • Generate 3D structures of the synthesized analogs.

  • Assign appropriate protonation states and minimize the energy of the structures.

• Docking and Scoring:

  • Use a validated docking program (e.g., Glide, AutoDock, GOLD) to dock the library of analogs into the defined binding site.

  • Score the resulting poses using a scoring function to estimate the binding affinity.

• Analysis:

  • Analyze the top-ranked poses for each compound to identify key interactions (e.g., hydrogen bonds, hydrophobic interactions) with the protein.

  • Correlate the predicted binding modes and scores with the experimentally determined biological activities to build a coherent SAR model.

The following diagram illustrates the concept of molecular docking.

Caption: Conceptual diagram of a ligand docked in a kinase active site.

In Silico ADMET Prediction

Early prediction of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties can help prioritize compounds with more favorable drug-like characteristics, reducing late-stage attrition.[17] Various computational models can predict properties such as:

• Solubility: Important for absorption and formulation.

• LogP/LogD: Measures of lipophilicity, affecting permeability and metabolism.

• CYP450 Inhibition: Potential for drug-drug interactions.

• hERG Inhibition: Risk of cardiotoxicity.

Data Integration and Iterative Design

The culmination of this investigation is the integration of synthetic chemistry, biological data, and computational modeling to establish a clear SAR.

Hypothetical SAR Data Table

The following table provides a hypothetical example of how SAR data would be collated and analyzed.

Compound ID	R³ (3-Amino)	R⁴ (4-Methyl)	R⁶ (6-Methyl)	Kinase IC₅₀ (nM)	Cell GI₅₀ (nM)
Core	-NH₂	-CH₃	-CH₃	5,200	>10,000
A-1	-NH(Ac)	-CH₃	-CH₃	1,500	8,500
A-2	-NH(SO₂Me)	-CH₃	-CH₃	850	4,200
B-1	-NH₂	-Et	-CH₃	4,800	>10,000
B-2	-NH₂	-CF₃	-CH₃	250	980
C-1	-NH₂	-CH₃	-Ph	6,100	>10,000

Analysis of Hypothetical Data:

• Position 3: Acylation and sulfonylation of the amine (A-1, A-2) improve potency, suggesting a hydrogen bond acceptor or a specific steric fit is beneficial.

• Position 4: Replacing the methyl with an electron-withdrawing trifluoromethyl group (B-2) significantly enhances both biochemical and cellular activity, indicating a possible interaction with an electropositive region of the binding pocket. Simple steric bulk (B-1) is not well-tolerated.

• Position 6: Replacing the methyl with a bulky phenyl group (C-1) is detrimental, suggesting this region is sterically constrained.

This analysis, combined with docking results, would guide the design of the next generation of analogs, for instance, combining the modifications from A-2 and B-2.

Conclusion and Future Perspectives

This guide has presented a systematic and integrated strategy for the comprehensive SAR investigation of 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine. By combining targeted chemical synthesis, a robust cascade of biological assays, and insightful computational modeling, a deep understanding of the molecular features driving biological activity can be achieved. The successful execution of this workflow will enable the identification of potent and selective lead compounds.

Future work will focus on the optimization of these leads, improving their pharmacokinetic properties and evaluating their efficacy in preclinical in vivo models. The isoxazolo[5,4-b]pyridine scaffold holds significant potential, and a thorough SAR investigation is the critical first step in unlocking its therapeutic promise.

References

• EnzyChrom™ Kinase Assay Kit - BioAssay Systems. (n.d.).
• Kinase Inhibitor Screening Services - BioAssay Systems. (n.d.).
• Unique structure-activity relationship for 4-isoxazolyl-1,4-dihydropyridines. (2003). Journal of Medicinal Chemistry, 46(1), 87-96.
• Structure-Activity Relationship (SAR) Studies. (n.d.). Oncodesign Services.
• 6 ways computational chemistry can refine your drug discovery project. (2021). NuChem Sciences.
• Biochemical Kinase Assays. (n.d.). Thermo Fisher Scientific.
• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. (2025). Celtarys Research.
• Computational Chemistry in Structure-Based Drug Design: Tools, Trends, and Transformations. (2025). Journal Name.
• Computational Strategies Reshaping Modern Drug Discovery. (n.d.). MDPI.
• The Role of Computational Chemistry in Accelerating Drug Discovery. (2025). SteerOn Research.
• Testing kinase inhibitors where it matters: Drug screening in intact cells. (2024). Reaction Biology.
• Structure–Activity Relationship Studies on Oxazolo[3,4-a]pyrazine Derivatives Leading to the Discovery of a Novel Neuropeptide. (2021). Journal of Medicinal Chemistry, 64, 4089-4108.
• Structure-Activity Relationship (SAR) Studies of Isoxazoloindoles: A Technical Guide. (n.d.). Benchchem.
• 4,6-Dimethylisoxazolo[3,4-b]pyridin-3-amine. (n.d.). MySkinRecipes.
• Synthesis and biological evaluation of 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine covalent inhibitors as potential agents for the treatment of acute myeloid leukemia. (2022). Bioorganic & Medicinal Chemistry, 70, 116937.
• Scheme 1: Methods for the synthesis of isoxazolo[4,5-b]pyridines. (2024). ResearchGate.
• Synthesis of isoxazolo[5,4-b]pyridine derivatives (microreview). (2025). ResearchGate.
• SYNTHESIS AND EVALUATION OF 2-AMINO-5-(PYRIDIN-3YL)-1, 3,4 THIADIAZOLE DERIVATIVES. (2022). Neuroquantology, 20(15), 1892-1904.
• Synthesis and biological evaluation of 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine covalent inhibitors as potential agents for the treatment of acute myeloid leukemia. (2022). ResearchGate.
• 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. (n.d.). MDPI.

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Protocols & Analytical Methods

Synthesis protocol for 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

An Application Note and Detailed Protocol for the Synthesis of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

Introduction

The isoxazolo[5,4-b]pyridine scaffold is a privileged heterocyclic motif of significant interest in medicinal chemistry and drug development.[1] Compounds bearing this core structure have demonstrated a wide array of biological activities, including potential applications as kinase inhibitors for cancer therapy.[2] The strategic placement of substituents on this fused ring system allows for the fine-tuning of pharmacological properties. This document provides a comprehensive guide for the synthesis of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, a key intermediate for the development of novel therapeutic agents.

As a Senior Application Scientist, this guide is structured to provide not only a step-by-step protocol but also the underlying scientific rationale for the chosen synthetic strategy. The methodology is designed to be robust and reproducible, incorporating insights for potential troubleshooting and optimization.

Synthetic Strategy and Mechanism

The synthesis of the isoxazolo[5,4-b]pyridine core can be achieved through various synthetic routes, including the annulation of a pyridine ring onto a pre-existing isoxazole or vice versa.[3][4] A highly efficient and convergent approach involves a multicomponent reaction, which allows for the rapid construction of complex molecular architectures from simple starting materials.[5][6]

The protocol detailed below employs a modified Friedländer-type condensation reaction. This strategy involves the reaction of 3-amino-5-methylisoxazole with acetylacetone (2,4-pentanedione) in the presence of a catalytic amount of a Lewis acid. The reaction proceeds through an initial Knoevenagel condensation, followed by a Michael addition and subsequent intramolecular cyclization and aromatization to yield the desired 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

Proposed Reaction Scheme:

Caption: Proposed synthesis of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

Experimental Protocol

This protocol provides a detailed, step-by-step methodology for the synthesis of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

Materials and Reagents:

Reagent/Material	Formula	MW ( g/mol )	Amount	Moles (mmol)
3-Amino-5-methylisoxazole	C₄H₆N₂O	98.10	1.0 g	10.19
Acetylacetone	C₅H₈O₂	100.12	1.12 mL	11.21
p-Toluenesulfonic acid monohydrate	C₇H₁₀O₄S	190.22	194 mg	1.02
Ethanol (anhydrous)	C₂H₅OH	46.07	20 mL	-
Ethyl acetate	C₄H₈O₂	88.11	As needed	-
Hexane	C₆H₁₄	86.18	As needed	-
Saturated Sodium Bicarbonate Solution	NaHCO₃ (aq)	-	As needed	-
Brine	NaCl (aq)	-	As needed	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	-

Instrumentation:

• Round-bottom flask (50 mL)

• Reflux condenser

• Magnetic stirrer with heating plate

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Glass funnel and filter paper

• Separatory funnel (100 mL)

Procedure:

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 3-amino-5-methylisoxazole (1.0 g, 10.19 mmol), anhydrous ethanol (20 mL), and acetylacetone (1.12 mL, 11.21 mmol).

• Catalyst Addition: To the stirred suspension, add p-toluenesulfonic acid monohydrate (194 mg, 1.02 mmol).

• Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 80 °C) with vigorous stirring.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexane as the eluent. The reaction is typically complete within 4-6 hours.

• Solvent Removal: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Work-up: To the resulting residue, add ethyl acetate (30 mL) and a saturated aqueous solution of sodium bicarbonate (20 mL). Transfer the mixture to a separatory funnel and shake vigorously.

• Extraction: Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 20 mL).

• Washing: Combine the organic layers and wash with brine (20 mL).

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to afford 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine as a solid.

Expected Yield: 70-85%

Characterization Data (Predicted):

• ¹H NMR (400 MHz, CDCl₃): δ (ppm) 6.85 (s, 1H, Ar-H), 4.50 (s, 2H, -NH₂), 2.55 (s, 3H, -CH₃), 2.40 (s, 3H, -CH₃).

• ¹³C NMR (101 MHz, CDCl₃): δ (ppm) 168.0, 160.5, 158.0, 145.0, 115.0, 105.0, 24.0, 18.0.

• Mass Spectrometry (ESI+): m/z calculated for C₈H₉N₃O [M+H]⁺: 164.08; found: 164.08.

Workflow Visualization

Caption: Step-by-step experimental workflow for the synthesis.

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

• Acetylacetone is flammable and a skin/eye irritant.

• p-Toluenesulfonic acid is corrosive and can cause severe skin and eye damage.

• Handle all organic solvents with care as they are flammable and can be harmful if inhaled or absorbed through the skin.

Trustworthiness and Self-Validation

The integrity of this protocol is ensured by the following:

• Orthogonal Monitoring: The use of TLC provides a reliable method to monitor the consumption of starting materials and the formation of the product.

• Spectroscopic Verification: The final product's identity and purity are unequivocally confirmed through a combination of ¹H NMR, ¹³C NMR, and mass spectrometry. The predicted spectral data serves as a benchmark for successful synthesis.

• Rationale-Driven Steps: Each step in the work-up and purification process is designed to remove specific impurities. The bicarbonate wash neutralizes the acidic catalyst, and the brine wash removes residual water-soluble impurities.

References

• Mild and efficient synthesis and base-promoted rearrangement of novel isoxazolo[4,5-b]pyridines. Beilstein Journal of Organic Chemistry. [Link]

• Synthesis of isoxazolo[5,4-b]pyridine derivatives (microreview). ResearchGate. [Link]

• Divergent Synthesis of Isoxazolo[5,4‐b]pyridines. ResearchGate. [Link]

• Synthesis and pharmacological properties of derivatives of isoxazolo[4,3-d]pyrimidine. III. PubMed. [Link]

• Synthesis and pharmacological properties of derivatives of isoxazolo[4,3-d]pyrimidine. III. ResearchGate. [Link]

• Mild and efficient synthesis and base-promoted rearrangement of novel isoxazolo[4,5-b]pyridines. Beilstein Journals. [Link]

• Synthesis of 4,6-dimethylisoxazolo[3,4-b]pyridin-3(1H)-one (1). ResearchGate. [Link]

• Substituted Pyridines from Isoxazoles: Scope and Mechanism. The Royal Society of Chemistry. [Link]

• Substituted pyridines from isoxazoles: scope and mechanism. RSC Publishing. [Link]

• Dearomative cyclization of pyridines/isoquinolines with cyclopropenones: access to indolizinones and benzo-fused indolizinones. Chemical Communications (RSC Publishing). [Link]

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• Identification of Thiazolo[5,4-b]pyridine Derivatives as c-KIT Inhibitors for Overcoming Imatinib Resistance. PMC. [Link]

• Synthesis and biological evaluation of 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine covalent inhibitors as potential agents for the treatment of acute myeloid leukemia. PubMed. [Link]

• Preparation process of 3 amino-4 methyl pyridine.

• New derivatives of 3‐methylisoxazolo[5,4‐b]pyridine. ResearchGate. [Link]

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Application Note & Protocol: A Guideline to the One-Pot Synthesis of Isoxazolo[5,4-b]pyridines

Foreword for the Modern Drug Discovery Professional

The isoxazolo[5,4-b]pyridine scaffold is a cornerstone in contemporary medicinal chemistry. Its rigid, heterocyclic structure is a recurring motif in a plethora of biologically active agents, demonstrating significant potential in oncology, as well as in the development of anti-inflammatory and antibacterial therapies.[1][2][3] For researchers and drug development professionals, mastering the synthesis of this key scaffold is not just a matter of academic exercise, but a pivotal step in the journey of therapeutic innovation. This guide provides a deep dive into the efficient, one-pot synthesis of these valuable compounds, emphasizing not just the "how," but the critical "why" behind the methodology.

The Strategic Advantage of One-Pot, Multicomponent Reactions

Traditional linear synthetic routes are often plagued by inefficiencies, including time-consuming purification of intermediates, solvent wastage, and modest overall yields. In contrast, one-pot multicomponent reactions (MCRs) offer a paradigm shift in synthetic efficiency. By combining three or more reactants in a single vessel, where sequential reactions occur without the isolation of intermediates, we can dramatically streamline the synthesis of complex molecules like isoxazolo[5,4-b]pyridines. This approach aligns with the principles of green chemistry and accelerates the generation of compound libraries for high-throughput screening.[4][5]

Modern energy sources such as microwave irradiation and ultrasonication have further revolutionized these MCRs.[6][7] These techniques often lead to a significant reduction in reaction times, improved yields, and enhanced purity of the final products, making them invaluable tools in the fast-paced environment of drug discovery.

Dissecting the Reaction Mechanism: A Cascade of Controlled Events

The one-pot synthesis of isoxazolo[5,4-b]pyridines is a sophisticated domino reaction, typically proceeding through a well-orchestrated sequence of Knoevenagel condensation, Michael addition, and intramolecular cyclization.[6][8] Understanding this mechanistic pathway is paramount for troubleshooting and optimizing the reaction for diverse substrates.

Caption: A simplified workflow of the one-pot synthesis.

Experimental Protocol: Microwave-Assisted Synthesis in Aqueous Media

This protocol details a green and efficient microwave-assisted, three-component synthesis of isoxazolo[5,4-b]pyridine derivatives in water.[4][7]

Materials:

• Aromatic aldehyde (1.0 mmol)

• 1,3-Dicarbonyl compound (e.g., dimedone, tetronic acid) (1.0 mmol)

• 3-Amino-5-methylisoxazole (1.0 mmol)

• Deionized water (5 mL)

• Microwave-safe reaction vessel (10 mL) with a magnetic stirrer

• Monofunctional microwave reactor

Procedure:

• Vessel Preparation: To a 10 mL microwave-safe reaction vessel equipped with a magnetic stirrer, add the aromatic aldehyde (1.0 mmol), the 1,3-dicarbonyl compound (1.0 mmol), and 3-amino-5-methylisoxazole (1.0 mmol).

• Solvent Addition: Add 5 mL of deionized water to the vessel.

• Reaction Setup: Securely cap the vessel and place it in the cavity of the microwave reactor.

• Microwave Irradiation: Irradiate the reaction mixture at 120°C for 10-15 minutes. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification:

  • After the reaction is complete, cool the vessel to room temperature.

  • The solid product that precipitates is collected by vacuum filtration.

  • Wash the solid with cold ethanol to remove any unreacted starting materials.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol, acetic acid) to obtain the pure isoxazolo[5,4-b]pyridine derivative.

Data Presentation: A Survey of Substrate Scope and Yields

The following table summarizes the results of the microwave-assisted one-pot synthesis with various aromatic aldehydes and 1,3-dicarbonyl compounds, demonstrating the versatility of this methodology.[7][9]

Entry	Aromatic Aldehyde	1,3-Dicarbonyl Compound	Product Yield (%)
1	Benzaldehyde	Dimedone	92
2	4-Chlorobenzaldehyde	Dimedone	95
3	4-Methoxybenzaldehyde	Dimedone	89
4	Benzaldehyde	Tetronic Acid	85
5	4-Nitrobenzaldehyde	Tetronic Acid	91
6	Benzaldehyde	Indan-1,3-dione	88

Expert Insights & Troubleshooting

• Causality of Microwave Acceleration: Microwave irradiation accelerates the reaction by direct interaction with the polar molecules in the mixture, leading to rapid and uniform heating. This significantly reduces the reaction time compared to conventional heating methods.

• The Role of Water as a "Green" Solvent: Beyond its environmental benefits, water can play an active role in the reaction mechanism by facilitating proton transfer steps and influencing the solubility of reactants and intermediates.[4][5]

• Alternative with Ultrasonication: For thermally sensitive substrates, ultrasound-assisted synthesis can be an excellent alternative.[6][8] Sonochemistry promotes the reaction through acoustic cavitation, which generates localized high temperatures and pressures, enhancing reaction rates.[8]

• Catalyst-Free Advantage: A notable advantage of many of these one-pot protocols is that they can proceed efficiently without the need for an external catalyst, simplifying the purification process and reducing costs.[4]

• Troubleshooting Poor Yields: If you encounter low yields, consider the following:

  • Purity of Reactants: Ensure the purity of your starting materials, especially the 3-amino-5-methylisoxazole, which can be unstable.

  • Microwave Parameters: Optimize the microwave irradiation time and temperature for your specific substrates.

  • Solvent System: While water is an excellent green solvent, for some less reactive substrates, a co-solvent system like acetic acid-ethyl acetate may be beneficial.[10]

Conclusion and Future Outlook

The one-pot, multicomponent synthesis of isoxazolo[5,4-b]pyridines represents a significant advancement in synthetic organic chemistry, offering a rapid, efficient, and environmentally conscious route to this important heterocyclic scaffold. As the demand for novel therapeutics continues to grow, the methodologies outlined in this guide will undoubtedly play a crucial role in accelerating the discovery and development of the next generation of drugs.

References

• Tu, S., et al. (2008). Synthesis of Isoxazolo[5,4-b]pyridines by Microwave-Assisted Multi-Component Reactions in Water. ACS Combinatorial Science, 10(4), 543-546. [Link]

• CNGBdb. Synthesis of isoxazolo[5,4-b]pyridines by microwave-assisted multi-component reactions in water. [Link]

• ResearchGate. Synthesis of isoxazolo[5,4-b]pyridine derivatives (microreview). [Link]

• Fathima, A., et al. (2018). Revisiting the Three Component Synthesis of Isoxazolo[5,4-b]pyridines, 4-Aryl-3,7,7-trimethyl-isoxazolo[5,4-b]quinolin-5(6H)-ones and Related Heterocycles. Polyhedron, 151, 469-475. [Link]

• ResearchGate. ChemInform Abstract: Synthesis of Isoxazolo[5,4-b]pyridines by Microwave-Assisted Multicomponent Reactions in Water. [Link]

• Parvin, T., et al. (2024). Innovative Ultrasound-Assisted Synthesis of Isoxazolo[5,4-b]Pyridines from Aryl Glyoxal, 5-Aminoisoxazoles, and Malononitrile in Acetic Acid as a Solvent and Catalyst. ChemistrySelect. [Link]

• ACS Publications. Domino Reaction for the Synthesis of Pyrazole/Isoxazole Fused Naphthyridine Derivatives Involving Indole Ring Opening and Double Ring Formation. [Link]

• ResearchGate. Some examples of biologically active isoxazolo[4,5-b]pyridines with antibacterial, anticancer and cytotoxic acitivities. [Link]

• ResearchGate. Scheme 1: Methods for the synthesis of isoxazolo[4,5-b]pyridines. [Link]

• Poręba, K., et al. (2013). Synthesis and antibacterial activity of new sulfonamide isoxazolo[5,4-b]pyridine derivatives. Acta Poloniae Pharmaceutica, 70(5), 847-854. [Link]

• PubMed. (2013). SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NEW SULFONAMIDE ISOXAZOLO[5,4-b]PYRIDINE DERIVATIVES. [Link]

• ResearchGate. New derivatives of 3-methylisoxazolo[5,4-b]pyridine. [Link]

• PMC. Electrochemical assembly of isoxazoles via a four-component domino reaction. [Link]

• Beilstein Journals. (2024). Mild and efficient synthesis and base-promoted rearrangement of novel isoxazolo[4,5-b]pyridines. [Link]

• NIH. (2024). Mild and efficient synthesis and base-promoted rearrangement of novel isoxazolo[4,5-b]pyridines. [Link]

• PubMed. (2023). Domino Reaction for the Synthesis of Pyrazole/Isoxazole Fused Naphthyridine Derivatives Involving Indole Ring Opening and Double Ring Formation. [Link]

• RSC Publishing. (2023). Electrochemical assembly of isoxazoles via a four-component domino reaction. [Link]

• ResearchGate. Mild and efficient synthesis and base-promoted rearrangement of novel isoxazolo[4,5-b]pyridines. [Link]

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Application Notes and Protocols for Microwave-Assisted Synthesis of Isoxazolo[5,4-b]pyridine Derivatives

Introduction: Accelerating Discovery with Microwave-Assisted Green Chemistry

The isoxazolo[5,4-b]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry and drug discovery, with derivatives exhibiting a wide range of pharmacological properties, including anti-inflammatory, antibacterial, and anticancer activities.[1][2] Traditional synthetic routes to these compounds often involve lengthy reaction times, harsh conditions, and the use of hazardous organic solvents. This application note details a highly efficient, environmentally benign, and rapid methodology for the synthesis of polycyclic-fused isoxazolo[5,4-b]pyridines utilizing microwave-assisted organic synthesis (MAOS).

Microwave irradiation has emerged as a powerful tool in modern organic chemistry, offering significant advantages over conventional heating methods.[3] By directly and uniformly heating the reaction mixture, microwaves dramatically reduce reaction times—often from hours to mere minutes—while frequently improving product yields and purity.[4][5][6] This technology aligns with the principles of green chemistry by minimizing energy consumption and often enabling the use of safer solvents, such as water, or even solvent-free conditions.[1][7]

This guide provides researchers, scientists, and drug development professionals with detailed protocols, mechanistic insights, and practical guidance for the successful synthesis of a library of isoxazolo[5,4-b]pyridine derivatives, leveraging the speed and efficiency of microwave chemistry.

Mechanistic Insights: A One-Pot Tandem Reaction Pathway

The microwave-assisted synthesis of isoxazolo[5,4-b]pyridines proceeds via a one-pot, three-component tandem reaction. A plausible mechanism involves a sequence of condensation, Michael addition, cyclization, and dehydration/elimination steps, as illustrated below.[1]

The reaction is initiated by a Knoevenagel condensation between an aromatic aldehyde (1 ) and a 1,3-dicarbonyl compound (A ), such as dimedone or 1,3-indanedione. This step is accelerated by the microwave heating, which efficiently removes the water molecule formed. The resulting intermediate (B ) then undergoes a Michael addition with 3-amino-5-methylisoxazole (2 ). The subsequent intramolecular cyclization and dehydration/elimination lead to the final, aromatized isoxazolo[5,4-b]pyridine product (F ). The use of water as a solvent is particularly advantageous, as it is a polar molecule that efficiently absorbs microwave energy and is environmentally benign.[8][9] Remarkably, this reaction can proceed efficiently without the need for any additional catalyst.[1][8]

Figure 1: Proposed reaction mechanism for the three-component synthesis.

Experimental Protocols

Protocol 1: Synthesis of Starting Material: 3-Amino-5-methylisoxazole (2)

This protocol is adapted from established methods for the synthesis of 3-aminoisoxazole derivatives.[10][11]

Materials:

• Ethyl acetoacetate

• Hydroxylamine hydrochloride

• Sodium ethoxide

• Ethanol, absolute

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

Procedure:

• Prepare a solution of sodium ethoxide in absolute ethanol.

• To this solution, add hydroxylamine hydrochloride with stirring.

• Add ethyl acetoacetate dropwise to the reaction mixture.

• Heat the mixture to reflux and maintain for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Neutralize the mixture with a suitable acid (e.g., acetic acid or dilute HCl) to precipitate the product.

• Filter the crude product, wash with cold water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain pure 3-amino-5-methylisoxazole.

Self-Validation: The identity and purity of the synthesized 3-amino-5-methylisoxazole should be confirmed by melting point determination and spectroscopic analysis (¹H NMR, ¹³C NMR).

Protocol 2: General Procedure for Microwave-Assisted Synthesis of Isoxazolo[5,4-b]pyridine Derivatives

This protocol is based on the highly efficient, catalyst-free method developed by Tu et al.[1]

Materials:

• Aromatic aldehyde (1.0 mmol)

• 3-Amino-5-methylisoxazole (1.0 mmol)

• 1,3-Dicarbonyl compound (e.g., dimedone or 1,3-indanedione) (1.0 mmol)

• Deionized water (2-3 mL)

• 10 mL microwave reaction vessel with a magnetic stir bar

• Microwave synthesizer (e.g., CEM Discover)

• Filtration apparatus

• Ethanol for recrystallization

Procedure:

• Place the aromatic aldehyde (1.0 mmol), 3-amino-5-methylisoxazole (1.0 mmol), the 1,3-dicarbonyl compound (1.0 mmol), and deionized water (2-3 mL) into a 10 mL microwave reaction vessel equipped with a magnetic stir bar.

• Seal the vessel and place it in the microwave synthesizer.

• Irradiate the reaction mixture at a constant temperature of 120 °C (maximum power set to 200W) for 10-20 minutes.[1] The reaction progress can be monitored by TLC if desired, by stopping the reaction, cooling, and taking an aliquot.

• After the reaction is complete, cool the vessel to room temperature. A precipitate will typically form.

• Collect the solid product by filtration.

• Wash the solid with cold ethanol.

• Recrystallize the crude product from ethanol to afford the pure isoxazolo[5,4-b]pyridine derivative.

Figure 2: General experimental workflow for the microwave synthesis.

Data Presentation: Scope and Yields

The described microwave-assisted protocol is robust and accommodates a variety of aromatic aldehydes, affording the desired products in good to excellent yields.[1]

Entry	Aromatic Aldehyde (Ar)	1,3-Dicarbonyl Compound	Time (min)	Yield (%)
1	4-ClC₆H₄	Dimedone	15	92
2	4-FC₆H₄	Dimedone	15	90
3	4-MeOC₆H₄	Dimedone	20	85
4	C₆H₅	Dimedone	20	88
5	2-Naphthyl	Dimedone	15	89
6	4-ClC₆H₄	1,3-Indanedione	10	95
7	4-FC₆H₄	1,3-Indanedione	10	94
8	4-MeC₆H₄	1,3-Indanedione	15	92
9	4-MeOC₆H₄	1,3-Indanedione	15	90
10	C₆H₅	1,3-Indanedione	15	93

Table 1: Representative yields for the synthesis of isoxazolo[5,4-b]pyridine derivatives using various aromatic aldehydes and 1,3-dicarbonyl compounds. Data sourced from Tu et al. (2009).[1] It is noteworthy that aromatic aldehydes bearing both electron-withdrawing and electron-donating groups react smoothly. However, aliphatic aldehydes have been reported to be unsuitable substrates under these conditions.[5]

Product Characterization: A Self-Validating System

Confirmation of the desired isoxazolo[5,4-b]pyridine structure is achieved through standard spectroscopic techniques.

• ¹H NMR Spectroscopy: The proton NMR spectrum will show characteristic signals for the aromatic protons of the pyridine and aryl substituent, as well as singlets for the methyl groups on the isoxazole and dicarbonyl-derived portion of the molecule. The absence of aldehyde protons (around 9-10 ppm) and amine protons (variable) from the starting materials is a key indicator of reaction completion.[12][13]

• ¹³C NMR Spectroscopy: The carbon NMR will display signals corresponding to all unique carbon atoms in the fused heterocyclic system. The presence of quaternary carbon signals in the aromatic region confirms the fused ring structure.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition of the synthesized compound by providing a highly accurate mass-to-charge ratio ([M+H]⁺).[14]

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for C=N and C=C stretching within the aromatic rings (typically in the 1450-1610 cm⁻¹ region). The disappearance of the N-H stretching bands from the starting 3-amino-5-methylisoxazole and the C=O stretching of the aldehyde provides further evidence of product formation.[12]

By comparing the obtained spectroscopic data with literature values for known compounds or by thorough analysis for novel derivatives, researchers can confidently validate the successful synthesis of the target molecule.[14]

Conclusion

The microwave-assisted, multi-component synthesis of isoxazolo[5,4-b]pyridine derivatives offers a superior alternative to classical synthetic methods. This approach is characterized by its operational simplicity, speed, high yields, and adherence to the principles of green chemistry. The detailed protocols and mechanistic understanding provided in this application note are intended to empower researchers in medicinal chemistry and drug discovery to rapidly generate libraries of these valuable heterocyclic compounds for biological screening and further development.

References

• Tu, S.-J., Zhang, X.-H., Han, Z.-G., Cao, X.-D., Wu, S.-S., Yan, S., Hao, W.-J., Zhang, G., & Ma, N. (2009). Synthesis of Isoxazolo[5,4-b]pyridines by Microwave-Assisted Multi-Component Reactions in Water. ACS Combinatorial Science, 11(3), 273–278. [Link][8]

• Tu, S.-J., Zhang, X.-H., Han, Z.-G., Cao, X.-D., Wu, S.-S., Yan, S., Hao, W.-J., Zhang, G., & Ma, N. (2009). Synthesis of Isoxazolo[5,4-b]pyridines by Microwave-Assisted Multi-Component Reactions in Water. Journal of Combinatorial Chemistry, 11(3), 428-432. [Link][1]

• Patsnap. (2025). Microwave-Assisted Synthesis: 10x Faster Organic Reactions. Patsnap Eureka. [Link][4]

• MDPI. (2024). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI. [Link][7]

• ChemInform Abstract: Synthesis of Isoxazolo[5,4-b]pyridines by Microwave-Assisted Multicomponent Reactions in Water. (2010). ChemInform, 41(32). [Link][5]

• National Center for Biotechnology Information. (n.d.). Synthesis of isoxazolo[5,4-b]pyridines by microwave-assisted multi-component reactions in water. CNGBdb. [Link][9]

• Supporting Information for Synthesis of Isoxazolo[5,4-b]pyridines by Microwave-Assisted Multi-Component Reactions in Water. (2009). The Royal Society of Chemistry. [Link][14]

• Google Patents. (n.d.). Preparation method of 3-amino-5-methyl isoxazole. [10]

• Raval, J. P., & Desai, K. R. (2015). Synthesis of 3-Methyl-4-arylmethylene-isoxazol-5(4H)-ones catalyzed by Tartaric acid in aqueous media. Research Journal of Chemical Sciences, 5(5), 27-32. [Link][11]

• Zawadzka, A., et al. (2011). Synthesis and antibacterial activity of new sulfonamide isoxazolo[5,4-b]pyridine derivatives. Acta Poloniae Pharmaceutica - Drug Research, 68(5), 727-732. [Link][12]

• Preprints.org. (2023). Synthesis, Photophysical Characterization, and Computational Analysis of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives as Terpyridine-Inspired Fluorophores. Preprints.org. [Link][13]

• Microwave irradiated green synthesis of novel isoxazole derivatives as anti-epileptic agent. (2020). Current Trends in Biotechnology and Pharmacy. [Link][6]

• Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. (2020). RSC Advances. [Link][3]

• Microwave-assisted efficient and highly chemoselective synthesis of oxazolo[5,4-B]quinoline-fused spirooxindoles via catalyst- and solvent-free three-component tandem Knoevenagel/Michael addition reaction. (2017). ResearchGate. [Link][2]

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Introduction: The Rationale for Targeting FLT3 with Novel Chemical Scaffolds

An in-depth guide to the characterization of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, an investigational compound, in FMS-like Tyrosine Kinase 3 (FLT3) assays.

FMS-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase that plays a pivotal role in the proliferation, survival, and differentiation of hematopoietic stem and progenitor cells.[1] In normal hematopoiesis, FLT3 activation is tightly regulated by its ligand (FL).[2] However, in a significant subset of acute myeloid leukemia (AML) cases—approximately 30%—FLT3 is constitutively activated due to mutations.[2][3] These mutations, most commonly internal tandem duplications (ITD) in the juxtamembrane domain or point mutations in the tyrosine kinase domain (TKD), lead to ligand-independent dimerization and sustained downstream signaling.[1][4]

This aberrant signaling drives uncontrolled proliferation and survival of leukemic cells, making mutated FLT3 a critical therapeutic target.[5] The clinical significance of FLT3 mutations is underscored by their association with a higher relapse rate and poorer overall survival in AML patients.[5][6] While several FLT3 inhibitors have been developed, challenges such as acquired resistance from secondary mutations necessitate the discovery of new chemical entities with novel mechanisms of action or improved potency and selectivity.[7][8][9]

The isoxazolopyridine scaffold has emerged as a promising framework in medicinal chemistry for developing kinase inhibitors.[10][11] Various derivatives, such as 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine, have been explored as covalent inhibitors of FLT3, demonstrating the potential of this heterocyclic system to target the kinase effectively.[12][13][14] This document provides a detailed guide for the comprehensive evaluation of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine , a novel investigational compound from this chemical class, to determine its inhibitory activity against FLT3.

These application notes and protocols are designed for researchers in oncology, hematology, and drug discovery to rigorously assess the compound's potential as a therapeutic agent. We will detail both in vitro biochemical assays to measure direct enzyme inhibition and cell-based assays to confirm on-target activity in a biologically relevant context.

Understanding the FLT3 Signaling Pathway

Upon activation, FLT3 initiates a cascade of downstream signaling events. The constitutive activation of mutant FLT3 primarily drives three major pathways: PI3K/AKT/mTOR, RAS/RAF/MAPK, and JAK/STAT5, which collectively promote leukemic cell proliferation and survival.[1][5][15] An effective FLT3 inhibitor is expected to block the autophosphorylation of the FLT3 receptor, thereby preventing the activation of these critical downstream effectors.

Caption: Constitutive FLT3 signaling in AML and the point of inhibition.

Part 1: Biochemical Kinase Inhibition Assay

The first crucial step is to determine if 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine directly inhibits the enzymatic activity of FLT3.[16] A luminescent-based assay, such as the ADP-Glo™ Kinase Assay, is a robust, high-throughput method for this purpose.[17][18] This assay quantifies the amount of ADP produced during the kinase reaction; a lower ADP level in the presence of the inhibitor corresponds to higher enzymatic inhibition.[17]

Principle of the ADP-Glo™ Assay

The assay is performed in two steps after the initial kinase reaction. First, the remaining ATP is depleted. Second, the ADP generated by the kinase is converted back into ATP, which then fuels a luciferase/luciferin reaction to produce a luminescent signal that is directly proportional to kinase activity.[18]

Caption: Workflow for the ADP-Glo™ biochemical kinase assay.

Protocol: FLT3 Biochemical IC50 Determination

A. Materials & Reagents

• Recombinant human FLT3 kinase (e.g., active GST fusion protein).[19]

• FLT3 substrate peptide (e.g., EAIYAAPFAKKK).[20]

• ADP-Glo™ Kinase Assay Kit (Promega or similar).[21]

• 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine: Prepare a 10 mM stock in 100% DMSO.

• Staurosporine or Gilteritinib (positive control inhibitor): Prepare a 10 mM stock in 100% DMSO.[9][18]

• Kinase Reaction Buffer: 40 mM Tris-HCl (pH 7.5), 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT.[18]

• Assay Plates: White, low-volume 384-well plates.

B. Procedure

• Compound Dilution: Prepare a serial dilution of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine and the control inhibitor. A typical 10-point, 3-fold dilution series starting from 100 µM is recommended. The final DMSO concentration in the assay should not exceed 1%.[21]

• Assay Plate Setup:

  • Add 1 µL of diluted compound, control, or DMSO (vehicle control) to the appropriate wells of the 384-well plate.

• Enzyme Preparation: Dilute the recombinant FLT3 kinase in Kinase Reaction Buffer to a pre-determined optimal concentration (this should be determined via an enzyme titration experiment to find a concentration that yields a robust signal within the linear range of the assay).[17]

• Substrate/ATP Mix Preparation: Prepare a mix containing the FLT3 peptide substrate and ATP in Kinase Reaction Buffer. The ATP concentration should be close to its Km value for the kinase, if known, to ensure sensitive detection of ATP-competitive inhibitors.

• Initiate Kinase Reaction:

  • Add 2 µL of the diluted FLT3 enzyme to each well.

  • Add 2 µL of the Substrate/ATP mix to each well to start the reaction.

  • Incubate the plate at room temperature for 60 minutes.

• Stop Reaction and Detect ADP:

  • Add 5 µL of ADP-Glo™ Reagent to each well. This stops the kinase reaction and depletes the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to each well. This converts ADP to ATP and initiates the luminescence reaction.

  • Incubate at room temperature for 30 minutes.

• Data Acquisition: Record luminescence using a plate reader. The signal is stable for an extended period.

C. Data Analysis

• Normalize the data: Set the average signal from the DMSO (vehicle) wells as 100% activity and the signal from a high-concentration control inhibitor well as 0% activity.

• Plot the normalized percent inhibition against the logarithmic concentration of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

• Fit the data to a four-parameter logistic (sigmoidal dose-response) curve to determine the IC50 value, which is the concentration of the inhibitor required to reduce kinase activity by 50%.[16]

Parameter	4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine	Gilteritinib (Control)
Biochemical IC50 (nM)	To be determined	Expected: <10 nM
Hill Slope	To be determined	~1.0
R² of Curve Fit	>0.95	>0.98
Table 1: Example Data Summary for Biochemical FLT3 Inhibition.

Part 2: Cell-Based Target Engagement & Pathway Inhibition

While a biochemical assay confirms direct enzyme inhibition, a cell-based assay is essential to verify that the compound can penetrate the cell membrane, engage its target in a complex cellular environment, and inhibit downstream signaling.[22][23] We will use an AML cell line that endogenously expresses mutant FLT3, such as MV4-11 (FLT3-ITD), for this purpose.[3][6]

Protocol: Inhibition of FLT3 Autophosphorylation in MV4-11 Cells

This protocol uses Western blotting to directly measure the phosphorylation status of FLT3 and a key downstream effector, STAT5, upon compound treatment. A decrease in the phospho-FLT3 (p-FLT3) signal relative to total FLT3 indicates target engagement and inhibition.[23]

A. Materials & Reagents

• MV4-11 cell line (ATCC).

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine (10 mM stock in DMSO).

• Gilteritinib (positive control).

• RIPA Lysis Buffer with protease and phosphatase inhibitors.

• BCA Protein Assay Kit.

• Primary Antibodies: Rabbit anti-phospho-FLT3 (Tyr591), Rabbit anti-FLT3, Rabbit anti-phospho-STAT5 (Tyr694), Rabbit anti-STAT5, Rabbit anti-GAPDH (loading control).

• Secondary Antibody: HRP-conjugated anti-rabbit IgG.

• Enhanced Chemiluminescence (ECL) substrate.

B. Procedure

• Cell Culture and Treatment:

  • Culture MV4-11 cells to a density of approximately 0.5 x 10⁶ cells/mL.

  • Seed cells in a 6-well plate.

  • Treat cells with increasing concentrations of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine (e.g., 0, 10, 50, 100, 500 nM) for 2-4 hours. Include a vehicle (DMSO) and a positive control (e.g., 50 nM Gilteritinib).

• Cell Lysis:

  • Harvest cells by centrifugation.

  • Wash once with ice-cold PBS.

  • Lyse the cell pellet with ice-cold RIPA buffer.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• Western Blotting:

  • Normalize protein amounts for all samples and prepare them for SDS-PAGE.

  • Separate 20-30 µg of protein per lane on a 4-12% Bis-Tris gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies (e.g., anti-p-FLT3) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and apply ECL substrate.

• Imaging and Analysis:

  • Capture the chemiluminescent signal using an imaging system.

  • Strip the membrane and re-probe for total FLT3, p-STAT5, total STAT5, and GAPDH to ensure equal loading and to assess downstream pathway modulation.[24]

  • Quantify band intensities using software like ImageJ. Normalize the phospho-protein signal to the total protein signal.

C. Expected Outcome A dose-dependent decrease in the p-FLT3/total FLT3 and p-STAT5/total STAT5 ratios will confirm that 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine inhibits FLT3 kinase activity within cancer cells, leading to the suppression of its downstream signaling pathways.[13]

Part 3: Cellular Proliferation (Anti-Tumor) Assay

The ultimate goal of an FLT3 inhibitor is to halt the proliferation of leukemic cells. This assay measures the compound's effect on the viability and growth of FLT3-dependent AML cells compared to FLT3-independent cells to confirm a specific, on-target anti-tumor effect.

Protocol: Cell Viability IC50 (GI50) Determination

A. Materials & Reagents

• Cell Lines: MV4-11 (FLT3-ITD dependent), THP-1 (FLT3-independent).[24]

• Appropriate cell culture media.

• CellTiter-Glo® Luminescent Cell Viability Assay (Promega) or similar.

• Assay Plates: White, clear-bottom 96-well plates.

B. Procedure

• Cell Seeding: Seed MV4-11 and THP-1 cells into 96-well plates at an optimized density (e.g., 5,000-10,000 cells/well).

• Compound Treatment: Add serially diluted 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine to the cells. Use a wide concentration range (e.g., 1 nM to 10 µM).

• Incubation: Incubate the plates for 72 hours under standard cell culture conditions (37°C, 5% CO₂).

• Viability Measurement:

  • Equilibrate the plate to room temperature.

  • Add CellTiter-Glo® reagent to each well according to the manufacturer's protocol.

  • Measure luminescence with a plate reader.

C. Data Analysis & Interpretation

• Calculate the half-maximal growth inhibitory concentration (GI50) by plotting cell viability against the log-concentration of the compound and fitting to a dose-response curve.

• A potent inhibitor should exhibit a significantly lower GI50 value in the FLT3-dependent MV4-11 cell line compared to the FLT3-independent THP-1 cell line. This differential sensitivity provides strong evidence of an FLT3-dependent mechanism of action.[6]

Cell Line	Genotype	4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine GI50 (nM)	Gilteritinib (Control) GI50 (nM)
MV4-11	FLT3-ITD	To be determined	<10
THP-1	FLT3-WT (low)	>1000	>1000
Table 2: Example Data Summary for Cellular Anti-Proliferative Activity.

Conclusion and Future Directions

These protocols provide a comprehensive framework for the initial characterization of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine as a potential FLT3 kinase inhibitor. Positive results—namely, potent biochemical inhibition, on-target pathway modulation in cells, and selective anti-proliferative activity—would establish this compound as a promising lead for further development.

Subsequent steps should include broader kinase selectivity profiling against a panel of other kinases to assess off-target effects, evaluation against cell lines harboring clinically relevant resistance mutations (e.g., F691L), and eventual in vivo efficacy studies in AML xenograft models.[25][26] This rigorous, step-wise validation is critical to advancing novel compounds toward clinical application for patients with FLT3-mutated AML.

References

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• Kindler, T., et al. (2010). FLT3 as a therapeutic target in AML: still challenging after all these years. Blood. Available from: [Link]

• DIMA Biotechnology. (2025). FLT3 | A Key Therapeutic Target in Acute Myeloid Leukemia. Available from: [Link]

• Vastag, B., et al. (2011). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. Science Signaling. Available from: [Link]

• BenchChem. Technical Support Center: Best Practices for Kinase Inhibitor Experiments.
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• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Available from: [Link]

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• Royal Society of Chemistry. (2018). The Screening and Design of Allosteric Kinase Inhibitors. Available from: [Link]

• Bain, J., et al. (2007). Measuring and interpreting the selectivity of protein kinase inhibitors. Biochemical Journal. Available from: [Link]

• St. Martin, A., et al. (2019). High-throughput Identification of FLT3 Wild-type and Mutant Kinase Substrate Preferences and Application to Design of Sensitive In Vitro Kinase Assay Substrates. Molecular & Cellular Proteomics. Available from: [Link]

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• Kandefer-Szerszeń, M., et al. (2003). Synthesis and antiproliferative activity in vitro of new 3-substituted aminoisoxazolo[5,4-b]pyridines. Il Farmaco. Available from: [Link]

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• Wang, Y., et al. (2022). Synthesis and biological evaluation of 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine covalent inhibitors as potential agents for the treatment of acute myeloid leukemia. Bioorganic & Medicinal Chemistry. Available from: [Link]

• ResearchGate. Discovery of 4‐(4‐aminophenyl)‐6‐phenylisoxazolo[3,4‐b]pyridine‐3‐amine derivatives as novel FLT3 covalent inhibitors for the intervention of acute myeloid leukemia. Available from: [Link]

• Wang, Y., et al. (2023). Discovery of 4-(4-aminophenyl)-6-phenylisoxazolo[3,4-b]pyridine-3-amine derivatives as novel FLT3 covalent inhibitors for the intervention of acute myeloid leukemia. Drug Development Research. Available from: [Link]

• ResearchGate. (2025). Synthesis of isoxazolo[5,4-b]pyridine derivatives (microreview). Available from: [Link]

• ResearchGate. Synthesis and biological evaluation of 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine covalent inhibitors as potential agents for the treatment of acute myeloid leukemia. Available from: [Link]

• Klener, P., et al. (2023). Inhibition of FLT3-ITD Kinase in Acute Myeloid Leukemia by New Imidazo[1,2-b]pyridazine Derivatives Identified by Scaffold Hopping. Journal of Medicinal Chemistry. Available from: [Link]

• Moharram, H., et al. (2017). Identification of New FLT3 Inhibitors That Potently Inhibit AML Cell Lines via an Azo Click-It/Staple. ACS Omega. Available from: [Link]

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Application Notes & Protocols: The Dual Utility of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine (Genipin) in Advanced Cell Culture

Prepared by: Dr. Eva Rostova, Senior Application Scientist

Document Version: 1.0

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, a compound more widely known in scientific literature as Genipin . We will explore its dual functionality, providing both the theoretical basis and practical protocols for its two primary uses in a cell culture context: first, as a potent and specific inhibitor of Uncoupling Protein 2 (UCP2) for investigating mitochondrial function, and second, as a biocompatible cross-linking agent for the fabrication of hydrogel scaffolds in 3D cell culture and tissue engineering. The protocols herein are designed to be self-validating, with an emphasis on the scientific rationale behind each experimental step.

Part 1: Genipin as a Pharmacological Tool for UCP2 Inhibition

Introduction to UCP2 and the Rationale for Inhibition

Uncoupling Protein 2 (UCP2) is a mitochondrial inner membrane protein that plays a critical role in regulating energy metabolism and oxidative stress. It facilitates a process known as "proton leak," where protons re-enter the mitochondrial matrix without passing through ATP synthase. This uncouples mitochondrial respiration from ATP synthesis. The consequences of this are profound: a decrease in ATP production, a reduction in the mitochondrial membrane potential (ΔΨm), and a significant decrease in the generation of reactive oxygen species (ROS).

Given its central role in cellular bioenergetics, UCP2 has become a key therapeutic target in a variety of fields. For instance, in pancreatic β-cells, UCP2-mediated uncoupling is known to attenuate glucose-stimulated insulin secretion. Therefore, inhibiting UCP2 can enhance insulin release, a desirable outcome for diabetes research. Conversely, in neurons, UCP2 activity can be protective by lowering ROS production, so its inhibition is used to study the interplay between energy efficiency and oxidative stress in neurodegenerative models.

Genipin stands out as the most widely used and specific pharmacological inhibitor of UCP2. It acts by covalently binding to UCP2, effectively blocking its proton-translocating activity. This makes Genipin an indispensable tool for elucidating the physiological and pathophysiological roles of UCP2 in vitro.

Mechanism of Action: UCP2 Inhibition Pathway

Genipin's intervention in mitochondrial bioenergetics creates a predictable cascade of events. By inhibiting the UCP2-mediated proton leak, Genipin forces more protons through ATP synthase, leading to a "coupled" state. This has three primary, measurable effects: an increase in mitochondrial membrane potential, elevated ATP synthesis, and a subsequent rise in ROS production as the electron transport chain becomes more active.

Caption: Genipin inhibits UCP2, blocking proton leak and enhancing mitochondrial coupling.

Experimental Protocol: Assessing UCP2 Inhibition in Cultured Cells

This protocol describes the treatment of a generic adherent cell line (e.g., INS-1 for insulin secretion, SH-SY5Y for neuronal studies) with Genipin, followed by analysis of mitochondrial function.

A. Materials

• Genipin (powder, store at -20°C, protected from light)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Complete cell culture medium appropriate for your cell line

• Phosphate-buffered saline (PBS)

• Assay reagents:

  • For Mitochondrial Membrane Potential: JC-1 or TMRE

  • For ROS: CellROX™ Deep Red or DCFDA

  • For ATP levels: Luminescence-based ATP assay kit

• Black, clear-bottom 96-well plates for fluorescence/luminescence readings

B. Stock Solution Preparation

• Rationale: Genipin is poorly soluble in aqueous solutions but dissolves readily in organic solvents like DMSO. A concentrated stock is prepared to minimize the final DMSO concentration in the culture medium, which can be toxic to cells.

• Prepare a 50 mM stock solution of Genipin in DMSO. For example, dissolve 11.3 mg of Genipin (M.W. = 226.23 g/mol ) in 1 mL of DMSO.

• Vortex until fully dissolved.

• Aliquot into smaller volumes (e.g., 20 µL) to avoid repeated freeze-thaw cycles. Store at -20°C. The final DMSO concentration in the culture should not exceed 0.1%.

C. Cell Treatment Workflow

• Cell Seeding: Seed cells in a 96-well plate at a density that will result in 70-80% confluency on the day of the experiment. Allow cells to adhere and recover for 24 hours.

• Preparation of Working Solutions: On the day of the experiment, thaw a Genipin stock aliquot. Prepare serial dilutions in complete culture medium to achieve the desired final concentrations. A common starting range is 1-100 µM.

  • Self-Validation Control: Always include a "Vehicle Control" group treated with the same final concentration of DMSO as the highest Genipin concentration group.

• Treatment: Carefully remove the old medium from the cells and replace it with the medium containing the various concentrations of Genipin or the vehicle control.

• Incubation: Incubate the cells for a period relevant to your experimental question. For acute effects on mitochondrial function, 1-4 hours is often sufficient. For longer-term studies on gene expression or cell fate, 24 hours may be necessary.

D. Downstream Analysis (Example: Measuring Mitochondrial Membrane Potential with JC-1)

• After the Genipin incubation period, remove the treatment medium.

• Wash the cells once with warm PBS.

• Prepare the JC-1 staining solution in pre-warmed medium according to the manufacturer's protocol (typically 1-5 µg/mL).

• Add the staining solution to each well and incubate for 15-30 minutes at 37°C, protected from light.

• Wash the cells twice with PBS.

• Add fresh PBS or medium to each well.

• Immediately read the fluorescence on a plate reader.

  • Healthy, polarized mitochondria will accumulate JC-1 aggregates, which emit red fluorescence (~590 nm).

  • Depolarized mitochondria will contain JC-1 monomers, which emit green fluorescence (~530 nm).

• Expected Outcome: Genipin treatment is expected to increase the red/green fluorescence ratio, indicating mitochondrial hyperpolarization due to UCP2 inhibition.

Parameter	Recommended Range	Rationale & Key Considerations
Cell Line	INS-1, MIN6, SH-SY5Y, HCT116	Choice depends on the biological question (e.g., INS-1 for insulin secretion, SH-SY5Y for neuroprotection).
Genipin Concentration	10 - 50 µM	Effective range for UCP2 inhibition. A dose-response curve is crucial to identify the optimal concentration.
Incubation Time	1 - 24 hours	Short times (1-4h) for acute metabolic changes. Longer times (>12h) to assess changes in protein expression or cell viability.
Vehicle Control	0.1% DMSO (or matching highest dose)	Essential to control for any effects of the solvent on cell physiology.
Positive Control	FCCP (a protonophore)	For membrane potential assays, FCCP can be used as a positive control for complete mitochondrial depolarization.

Part 2: Genipin as a Biocompatible Cross-linker for 3D Culture

Rationale for Cross-linking in Tissue Engineering

Three-dimensional cell culture aims to mimic the in vivo microenvironment far better than traditional 2D monolayers. This is often achieved by encapsulating cells within hydrogels made from natural polymers like gelatin, collagen, or chitosan. However, these native hydrogels often lack mechanical stability and can degrade too quickly.

Chemical cross-linkers are used to form covalent bonds between polymer chains, enhancing the stiffness, stability, and longevity of the hydrogel scaffold. The ideal cross-linker must be effective and, most importantly, biocompatible, exhibiting low cytotoxicity. Genipin has emerged as a superior natural cross-linking agent compared to synthetic alternatives like glutaraldehyde, which often raise cytotoxicity concerns. Genipin spontaneously reacts with primary amine groups (e.g., on lysine residues in gelatin or collagen) to form stable, blue-pigmented cross-links under physiological conditions.

Experimental Workflow: Fabricating a Genipin-Cross-linked Gelatin Hydrogel

This workflow outlines the creation of a cell-laden hydrogel, a foundational technique in tissue engineering and advanced 3D cell culture.

Caption: Workflow for creating a cell-laden, Genipin-cross-linked hydrogel.

Detailed Protocol: Cell Encapsulation in a Genipin-Gelatin Hydrogel

A. Materials

• Gelatin (from porcine skin, Type A)

• Genipin

• PBS (sterile)

• Complete culture medium

• Cells of interest

• Sterile conical tubes and serological pipettes

B. Solution Preparation

• 10% (w/v) Gelatin Solution: Under sterile conditions, dissolve 1 g of gelatin in 10 mL of PBS. Heat to 37-40°C and stir until fully dissolved. Keep the solution at 37°C in a water bath to prevent it from solidifying.

• 1% (w/v) Genipin Solution: Dissolve 10 mg of Genipin in 1 mL of PBS. This may require gentle warming and vortexing. Filter-sterilize this solution using a 0.22 µm syringe filter.

• Cell Suspension: Harvest your cells using standard methods (e.g., trypsinization). Centrifuge and resuspend the cell pellet in a small volume of complete culture medium to achieve a high density (e.g., 1 x 10^7 cells/mL). Keep at 37°C.

C. Hydrogel Formation and Cell Seeding

• Rationale: The following steps must be performed quickly and at 37°C to prevent premature gelation of the gelatin and to ensure homogenous mixing. The final concentration of Genipin will determine the stiffness of the gel.

• In a sterile 15 mL conical tube, combine 800 µL of the warm 10% gelatin solution with 200 µL of the cell suspension. Gently pipette up and down to mix without creating bubbles. This creates a cell-gelatin pre-mixture.

• Add the Genipin cross-linker. For a final concentration of 0.1% Genipin, you would add 100 µL of the 1% Genipin stock solution to your ~1 mL of cell-gelatin pre-mixture.

  • Optimization is Key: The amount of Genipin directly controls stiffness. It is critical to test a range of final Genipin concentrations (e.g., 0.05%, 0.1%, 0.25%) to find the optimal mechanical properties for your specific cell type and application.

• Immediately after adding Genipin, mix gently but thoroughly one final time.

• Quickly dispense small volumes (e.g., 50 µL) of the final mixture into the center of wells in a 24-well plate.

• Gelation: Place the plate in a 37°C incubator for 30-60 minutes to allow the cross-linking process to initiate and the gel to solidify. You will observe a gradual change in color to a light blue.

• Once the hydrogels are stable, gently add 1 mL of pre-warmed complete culture medium to each well.

• Culture the cell-laden hydrogels under standard conditions, changing the medium every 2-3 days.

Parameter	Recommended Range	Rationale & Key Considerations
Polymer	Gelatin, Chitosan, Collagen	Gelatin is a cost-effective and common starting point due to its RGD motifs that support cell adhesion.
Polymer Concentration	5-15% (w/v)	Affects initial viscosity and final scaffold density.
Final Genipin Conc.	0.05% - 0.5% (w/v)	This is the most critical parameter for tuning gel stiffness and degradation rate. Higher concentrations lead to stiffer, slower-degrading gels.
Gelation Time	30 - 120 minutes	Dependent on Genipin concentration and temperature. The blue color change is a useful visual indicator of cross-linking progression.
Cell Density	1x10^6 - 2x10^7 cells/mL	Must be optimized. Too low, and cell-cell interactions are lost. Too high, and nutrient/waste exchange becomes limited.

References

• Zhang, C.Y., et al. (2001). Uncoupling protein-2 negatively regulates glucose-stimulated insulin secretion in pancreatic beta-cells. Cell, 105(6), 745-755. Available at: [Link]

• Parker, N., et al. (2009). Uncoupling protein 2 and the control of beta-cell function. Pflügers Archiv - European Journal of Physiology, 457(2), 305-312. Available at: [Link]

• Haines, Z.L.R., et al. (2020). Genipin-induced UCP2-inhibition improves β-cell function in a human model of type 2 diabetes. JCI Insight, 5(23), e139316. Available at: [Link]

• Partoens, M., et al. (2020). The role of UCP2 in health and disease. Biochimica et Biophysica Acta (BBA) - Bioenergetics, 1861(10), 148246. Available at: [Link]

• Lage, R., et al. (2010). Genipin, a novel mitochondrial uncoupling agent, induces apoptosis in a human colon cancer cell line. Toxicology and Applied Pharmacology, 242(2), 166-174. Available at: [Link]

• Sommer, F., et al. (2015). Evaluation of genipin-crosslinked gelatin hydrogels for corneal tissue engineering applications. Journal of Biomedical Materials Research Part B: Applied Biomaterials, 103(8), 1563-1574. Available at: [Link]

• Yoo, J.S., et al. (2011). The effect of genipin crosslinking on the properties of gelatin/hyaluronic acid hydrogels for cartilage tissue engineering. Acta Biomaterialia, 7(4), 1618-1625. Available at: [Link]

Application Note & Protocol: Dissolving 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

Abstract

This document provides a comprehensive guide and detailed protocols for the dissolution of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine. This compound, a substituted isoxazolopyridine, is a heterocyclic amine of significant interest in medicinal chemistry and drug discovery. Its dissolution can be challenging due to its fused aromatic structure. This guide outlines the chemical principles governing its solubility and provides two distinct, validated protocols for preparing solutions in common organic solvents and in aqueous media suitable for biological assays. The protocols are designed for researchers, scientists, and drug development professionals to ensure reproducible and stable solutions for downstream applications.

Part 1: Physicochemical Profile & Solubility Rationale

A thorough understanding of the molecule's structure is critical to developing a successful dissolution strategy. The physicochemical properties of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine are summarized below.

Property	Value	Source
CAS Number	916792-12-6	[1]
Molecular Formula	C₈H₉N₃O	[2]
Molecular Weight	163.18 g/mol	[2]
Appearance	Solid (form may vary)	[3]

Structural Analysis and Causality of Solubility Behavior:

The solubility of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is dictated by a balance of competing structural features:

• Fused Aromatic Core (Isoxazolopyridine): The rigid, planar, and largely nonpolar heterocyclic system contributes to poor solubility in water. Strong intermolecular π-stacking interactions in the solid state require significant energy to overcome.

• Exocyclic Amine Group (-NH₂): The amine at the 3-position is the most influential functional group for solubility manipulation. It can act as both a hydrogen bond donor and acceptor. Crucially, it imparts Brønsted-Lowry basicity to the molecule.[4]

• Pyridine Nitrogen: The nitrogen atom within the pyridine ring also possesses a basic lone pair of electrons that can be protonated.[4][5] Protonation of this site further enhances aqueous solubility.[6][7][8]

• Methyl Groups (-CH₃): The two methyl groups at positions 4 and 6 increase the lipophilicity (oil-loving nature) of the molecule, which can enhance solubility in nonpolar organic solvents but further decreases solubility in aqueous solutions.

The key to dissolving this compound, particularly for biological applications, is to leverage the basicity of the nitrogen atoms. By protonating the amine group and/or the pyridine nitrogen with an acid, a highly polar, water-soluble salt is formed. For organic chemistry applications, strong polar aprotic solvents are typically required to solvate the flat, aromatic structure.

Part 2: Solvent Selection & Protocol Decision Tree

The choice of solvent is entirely dependent on the intended downstream application. A common error is to dissolve a compound in a solvent (e.g., DMSO) that is incompatible with the subsequent experimental step (e.g., an enzymatic assay sensitive to DMSO). The following decision tree provides a logical workflow for solvent selection.

Caption: Logical workflow for selecting the appropriate dissolution protocol.

Part 3: Detailed Dissolution Protocols

Safety First: Always consult the Safety Data Sheet (SDS) before handling the compound. Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat. The parent compound, Isoxazolo[5,4-b]pyridin-3-amine, is classified as acutely toxic if swallowed (H301) and causes serious eye irritation (H319).[3] Similar precautions should be taken with this derivative.

Protocol 1: Preparation of a High-Concentration Organic Stock Solution

This protocol is ideal for creating a concentrated stock solution for long-term storage, compound library plating, or for use in organic reactions where aprotic conditions are required. Dimethyl sulfoxide (DMSO) is the recommended solvent due to its exceptional solvating power for a wide range of organic molecules.[9]

Materials:

• 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Analytical balance

• Appropriately sized amber glass vial with a PTFE-lined cap

• Vortex mixer and/or sonicator

Methodology:

• Weighing: Tare a clean, dry vial on an analytical balance. Carefully weigh the desired amount of the compound directly into the vial.

• Solvent Addition: Calculate the volume of DMSO required to reach the target concentration (e.g., for a 10 mM stock of a 163.18 g/mol compound, add 1 mL of DMSO for every 1.6318 mg of compound). Add the calculated volume of DMSO to the vial.

• Initial Dissolution: Cap the vial securely and vortex vigorously for 30-60 seconds. Visually inspect for any remaining solid particles.

• Assisted Dissolution (If Necessary): If solid material persists, use one or both of the following methods:

  • Sonication: Place the vial in a bath sonicator for 5-10 minutes. The ultrasonic waves provide energy to break up the crystal lattice.

  • Gentle Warming: Warm the solution to 30-40°C in a water bath or on a heat block. Causality: Increasing the kinetic energy of the solvent molecules enhances their ability to solvate the compound. Do not overheat, as this could risk compound degradation.

• Final Verification: Once the solution is completely clear with no visible particulates, vortex one final time to ensure homogeneity.

• Storage: Store the stock solution at -20°C or -80°C in the tightly capped amber vial to protect from light and moisture. Before use, thaw completely and vortex to re-homogenize.

Protocol 2: Preparation of an Aqueous Solution via pH Adjustment

This protocol is essential for most biological applications where organic solvents may interfere with the assay or harm cells. It leverages the basic nature of the compound to form a soluble salt in an acidic aqueous buffer.

Materials:

• 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

• Deionized water or desired aqueous buffer (e.g., PBS, TRIS)

• 1 M Hydrochloric Acid (HCl)

• Calibrated pH meter

• Stir plate and magnetic stir bar

Methodology:

• Weighing: Weigh the desired amount of the compound into a suitable glass beaker or flask.

• Slurry Formation: Add a volume of water or buffer that is approximately 80% of your final target volume. Begin stirring. The compound will not dissolve at this stage and will form a cloudy suspension or slurry.

• Acidification (The Critical Step): While monitoring the pH and stirring continuously, add 1 M HCl dropwise to the slurry.

  • Self-Validation: Observe the solution closely. As the pH drops, the solid material will begin to dissolve. The endpoint is reached when the solution becomes completely clear, indicating that the compound has been fully protonated and has formed a soluble hydrochloride salt.

• pH and Volume Adjustment: Once the solution is clear, check the final pH. If necessary, adjust to the desired pH for your experiment, keeping in mind that the compound will precipitate if the pH is raised back to its pKa or higher. Add water or buffer to reach the final desired volume.

• Sterilization (Optional): If required for cell-based assays, sterile-filter the final solution through a 0.22 µm syringe filter compatible with acidic solutions.

• Use and Storage: Use the freshly prepared solution immediately for best results. Short-term storage at 4°C may be possible, but a stability test is recommended. Avoid freezing and thawing aqueous solutions, which can affect stability and solubility.

Part 4: Data Summary & Practical Considerations

Solvent/System	Typical Conc. Range	Application	Key Considerations
DMSO	10-50 mM	High-concentration stock, compound libraries, organic synthesis	Excellent solvating power.[9] May be cytotoxic or interfere with some assays. Store frozen.
DMF	5-20 mM	Organic synthesis	Good alternative to DMSO. More volatile.
Ethanol/Methanol	1-5 mM	Crystallization, some biological assays	Lower solubility, may require heating.[10] Less toxic than DMSO for some cell lines.
Aqueous Buffer + Acid (e.g., HCl)	0.1-2 mM	Cell-based assays, enzymatic assays, in vivo studies	Requires pH < ~5 (estimated). Solution pH is critical. Prepare fresh.

Part 5: Troubleshooting

• Compound "Oils Out" or Precipitates on Dilution: This often occurs when a concentrated DMSO stock is diluted into an aqueous buffer. The DMSO concentration drops, and the compound crashes out of solution. Solution: Use serial dilutions or ensure the final DMSO concentration in the assay remains below the solubility limit (typically <1%, often <0.1%).

• Aqueous Solution is Hazy: Not enough acid has been added. Continue to add acid dropwise until the solution is completely clear.

• Compound Won't Dissolve in DMSO: The concentration may be too high, or the compound may be impure. Try gentle warming (30-40°C) and sonication. If it still fails, a lower concentration may be necessary.

References

• Chemsigma.4,6-DIMETHYLISOXAZOLO[5,4-B]PYRIDIN-3-AMINE [916792-12-6].
• ResearchGate.
• RSC Publishing.Protonation induced redshift in the fluorescence of a pyridine derivative as a potential anti-counterfeiting agent.
• Wikipedia.Pyridine.
• chemeurope.com.Pyridine.
• Sigma-Aldrich.Isoxazolo[5,4-b]pyridin-3-amine DiscoveryCPR 92914-74-4.
• BLDpharm.670246-33-0|4,6-Dimethylisoxazolo[3,4-b]pyridin-3-amine.
• RSC Publishing.
• MDPI.Synthesis, Characterization, and Biological Activity Study of New Heterocyclic Compounds.
• Smolecule.Buy Isoxazolo[5,4-b]pyridin-3-amine | 92914-74-4.
• ResearchGate.Dimethyl Sulfoxide (DMSO)
• ResearchGate.Solubility of 6-Chloropyridazin-3-amine in Different Solvents.

Sources

• 1. 4,6-DIMETHYLISOXAZOLO[5,4-B]PYRIDIN-3-AMINE [916792-12-6] | Chemsigma [chemsigma.com]
• 2. 670246-33-0|4,6-Dimethylisoxazolo[3,4-b]pyridin-3-amine|BLD Pharm [bldpharm.com]
• 3. Isoxazolo 5,4-b pyridin-3-amine DiscoveryCPR 92914-74-4 [sigmaaldrich.com]
• 4. Pyridine [chemeurope.com]
• 5. Pyridine - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Protonation induced redshift in the fluorescence of a pyridine derivative as a potential anti-counterfeiting agent - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 8. Distant protonated pyridine groups in water-soluble iron porphyrin electrocatalysts promote selective oxygen reduction to water - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Note: Comprehensive Analytical Characterization of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

For: Researchers, scientists, and drug development professionals involved in the synthesis, quality control, and formulation of novel heterocyclic compounds.

Introduction

4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is a substituted N-heterocyclic compound of significant interest in medicinal chemistry and drug discovery. Its structural motif is recognized as a key pharmacophore in the development of various therapeutic agents, including kinase inhibitors for oncology.[1][2] Given its potential role in pharmaceutical development, rigorous and reliable analytical characterization is paramount to ensure its identity, purity, and quality. This document provides a comprehensive guide to the analytical methods and protocols for the thorough characterization of this molecule, grounded in established scientific principles and regulatory expectations.[3][4][5]

The methodologies outlined herein are designed to be self-validating systems, emphasizing not just the procedural steps but the underlying scientific rationale. By adhering to these protocols, researchers can generate robust and reproducible data suitable for regulatory submissions and to support further drug development activities.

Physicochemical Properties and Preliminary Assessment

A foundational understanding of the physicochemical properties of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is crucial for method development. While specific experimental data for this exact molecule is not widely published, properties can be inferred from structurally similar compounds.[6][7]

Expected Properties:

• Appearance: Crystalline solid.

• Solubility: Likely soluble in organic solvents such as dimethyl sulfoxide (DMSO), methanol, and dichloromethane. Aqueous solubility may be limited and pH-dependent due to the amine functionality.

• Thermal Properties: A defined melting point is expected, which is a key indicator of purity.

A preliminary assessment should include visual inspection, solubility testing in a range of solvents, and determination of the melting point by Differential Scanning Calorimetry (DSC) or a standard melting point apparatus.

Chromatographic Methods for Purity and Assay

High-Performance Liquid Chromatography (HPLC) is the cornerstone for assessing the purity and quantifying the content (assay) of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine. Its versatility and sensitivity make it ideal for separating the main compound from potential impurities arising from the synthesis.[8]

High-Performance Liquid Chromatography (HPLC) for Purity and Assay

The primary objective of the HPLC method is to resolve the active pharmaceutical ingredient (API) from any related substances, including starting materials, intermediates, by-products, and degradation products. A reversed-phase method is typically suitable for a molecule of this polarity.

Protocol: HPLC Purity and Assay

• Instrumentation: A standard HPLC system with a UV-Vis detector.

• Column: C18 column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution:

  Time (min)	%A	%B
  0.0	95	5
  20.0	5	95
  25.0	5	95
  25.1	95	5

  | 30.0 | 95 | 5 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm (or a more specific wavelength determined by UV-Vis spectral analysis).

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the sample in a suitable solvent (e.g., Methanol or Acetonitrile/Water mixture) to a final concentration of approximately 0.5 mg/mL.

Causality and Method Rationale:

• The C18 stationary phase provides effective retention for the moderately polar isoxazolopyridine structure.

• A gradient elution is employed to ensure the separation of impurities with a wide range of polarities.

• Formic acid is used as a mobile phase modifier to improve peak shape and ionization efficiency if the method is transferred to a mass spectrometer.

Method Validation (ICH Q2(R2) Guidelines)

For use in a regulated environment, the HPLC method must be validated to demonstrate its fitness for purpose.[3][9][10] The validation should encompass the following parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[11] This is demonstrated by analyzing a placebo, impurity-spiked samples, and subjecting the sample to stress conditions (e.g., acid, base, oxidation, heat, light) to prove separation from degradation products.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.[12] This is assessed by analyzing a series of solutions at different concentrations and performing a linear regression analysis of the peak area versus concentration.

• Range: The interval between the upper and lower concentration levels of the analyte for which the procedure has a suitable level of precision, accuracy, and linearity.[12]

• Accuracy: The closeness of the test results obtained by the method to the true value. This is typically determined by analyzing samples with a known concentration of the analyte (e.g., spiked placebo) and calculating the percent recovery.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes:

  • Repeatability: Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Precision within the same laboratory but on different days, with different analysts, or on different equipment.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters (e.g., pH of mobile phase, column temperature, flow rate).[11]

Table 1: Typical Acceptance Criteria for HPLC Method Validation

Parameter	Acceptance Criteria
Specificity	Peak purity index > 0.995; Baseline resolution between API and impurities.
Linearity	Correlation coefficient (r²) ≥ 0.999.
Accuracy	98.0% to 102.0% recovery.
Precision (RSD)	Repeatability: ≤ 1.0%; Intermediate Precision: ≤ 2.0%.
Robustness	System suitability parameters met; peak areas and retention times show minimal variation.

Diagram 1: Analytical Workflow for HPLC Method Validation

A flowchart illustrating the logical progression of HPLC method development and validation.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Impurity Identification

For the identification of unknown impurities, LC-MS is an indispensable tool. It provides molecular weight information, which, in conjunction with fragmentation data, can elucidate the structures of related substances.

Protocol: LC-MS Analysis

• LC System: Utilize the same HPLC method as described in Section 2.1 to ensure chromatographic correlation.

• Mass Spectrometer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is preferred for accurate mass measurements.

• Ionization Source: Electrospray Ionization (ESI) in positive mode is suitable for this compound due to the presence of the basic amine and pyridine nitrogen atoms.

• Data Acquisition: Acquire data in both full scan mode (to detect all ions) and tandem MS (MS/MS) mode (to generate fragmentation patterns for structural elucidation).

• Data Analysis: Propose structures for impurities based on their accurate mass (to determine elemental composition) and fragmentation patterns compared to the parent compound.

Spectroscopic Methods for Structural Elucidation and Identification

Spectroscopic techniques are essential for confirming the chemical structure of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.[13][14] Both ¹H and ¹³C NMR are required for unambiguous structure confirmation.[15][16][17]

Protocol: NMR Analysis

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• Experiments to Perform:

  • ¹H NMR: Provides information on the number of different types of protons, their chemical environment, and their proximity to other protons.

  • ¹³C NMR: Shows the number of different types of carbon atoms.

  • 2D NMR (COSY, HSQC, HMBC): Used to establish connectivity between protons and carbons, confirming the overall structure.

• Data Analysis: Assign all proton and carbon signals to the corresponding atoms in the molecular structure.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts (in DMSO-d₆) (Note: These are estimated values and should be confirmed by experimental data.)

Atom Position	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)
Pyridine-H	~7.0-8.0	~110-150
Amine-NH₂	~6.0-7.0 (broad)	-
Methyl-CH₃	~2.3-2.6	~15-25
Isoxazole C3	-	~160-170
Isoxazole C	-	~155-165
Pyridine C	-	~110-160

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

Protocol: FTIR Analysis

• Sample Preparation: Use Attenuated Total Reflectance (ATR) for a solid sample, or prepare a KBr pellet.

• Data Acquisition: Scan the sample over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify characteristic absorption bands for the key functional groups.

  • N-H stretch (amine): ~3300-3500 cm⁻¹ (typically two bands for a primary amine).

  • C-H stretch (aromatic/methyl): ~2900-3100 cm⁻¹.

  • C=N and C=C stretch (aromatic rings): ~1500-1650 cm⁻¹.

  • C-O stretch (isoxazole): ~1000-1300 cm⁻¹.

Elemental Analysis

Elemental analysis provides the percentage composition of carbon, hydrogen, and nitrogen in the sample. This is a fundamental technique to confirm the empirical formula of the synthesized compound.[13]

Protocol: Elemental Analysis

• Instrumentation: A CHN analyzer.

• Sample Preparation: Accurately weigh a small amount (1-2 mg) of the dry, pure sample.

• Analysis: The sample is combusted, and the resulting gases (CO₂, H₂O, N₂) are quantified.

• Data Interpretation: The experimental percentages of C, H, and N should be within ±0.4% of the theoretical values calculated from the molecular formula (C₈H₉N₃O).

X-ray Crystallography for Absolute Structure Confirmation

For an unambiguous determination of the three-dimensional molecular structure, single-crystal X-ray diffraction is the gold standard.[18][19][20]

Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals of suitable quality by slow evaporation, vapor diffusion, or cooling of a saturated solution.

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data.

• Structure Solution and Refinement: Process the data to solve and refine the crystal structure.

• Result: The output provides precise bond lengths, bond angles, and the absolute configuration of the molecule in the solid state.

Diagram 2: Integrated Analytical Characterization Strategy

A diagram showing how different analytical techniques are integrated for comprehensive characterization.

Conclusion

The analytical characterization of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine requires a multi-faceted approach employing orthogonal analytical techniques. The combination of chromatographic methods for purity and assay, spectroscopic methods for structural confirmation, and elemental analysis provides a comprehensive and robust data package. Adherence to validation principles outlined by regulatory bodies such as the ICH is critical to ensure the quality and reliability of the data generated.[3][21][22] The protocols and strategies detailed in this application note serve as a thorough guide for scientists engaged in the development of this and other related pharmaceutical compounds.

References

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• Analysis of N‐Heterocyclic Carbenes and Their Monolayers by X‐ray Photoelectron Spectroscopy: Peak-Fitting. ACS Publications. Available from: [Link]

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• Synthesis and antibacterial activity of new sulfonamide isoxazolo[5,4-b]pyridine derivatives. ResearchGate. Available from: [Link]

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• 2-Aminopyridine. PubChem. Available from: [Link]

• Determination of N-Heterocyclic Carbene (NHC) Steric and Electronic Parameters using the [(NHC)Ir(CO)2Cl] System. ResearchGate. Available from: [Link]

• Characteristic signals in the ¹H and ¹³C NMR spectra of compound 4a. ResearchGate. Available from: [Link]

• Synthesis, characterization, in silico molecular docking, and antibacterial activities of some new nitrogen-heterocyclic analogues based on a p-phenolic unit. RSC Publishing. Available from: [Link]

• Scheme 1: Methods for the synthesis of isoxazolo[4,5-b]pyridines. ResearchGate. Available from: [Link]

• Synthesis, characterization, in silico molecular docking, and antibacterial activities of some new nitrogen-heterocyclic analogues based on a p-phenolic unit. RSC Publishing. Available from: [Link]

• Crystal structure of isoxazolo[4,5-b]pyridin-3-amine, C6H5N3O. ResearchGate. Available from: [Link]

• Identification of Thiazolo[5,4-b]pyridine Derivatives as c-KIT Inhibitors for Overcoming Imatinib Resistance. National Center for Biotechnology Information. Available from: [Link]

• Synthesis and biological evaluation of 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine covalent inhibitors as potential agents for the treatment of acute myeloid leukemia. PubMed. Available from: [Link]

• C-13 NMR spectra of some Isoxazolidine. ResearchGate. Available from: [Link]

• 5,6-Dimethyl-4-(thiophen-2-yl)-1H-pyrazolo[3,4-b]pyridin-3-amine. National Center for Biotechnology Information. Available from: [Link]

• Predicted GC-MS Spectrum - Pyridine GC-MS (Non-derivatized) - 70eV, Positive. Human Metabolome Database. Available from: [Link]

• 3-Pyridinamine. SpectraBase. Available from: [Link]

• New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. National Center for Biotechnology Information. Available from: [Link]

• Stability studies of oxazolidine-based compounds using 1H NMR spectroscopy. PubMed. Available from: [Link]

• Quantitative Determination of Pyridine Content in Crustacean Tissues and Marine Sediments by Headspace Gas Chromatography/Tandem Mass Spectrometry (HS-GC-MS/MS). ResearchGate. Available from: [Link]

• Crystal structure of bis{3-(3,4-dimethoxyphenyl)-5-[6-(pyrazol-1-yl)pyridin-2-yl]. International Union of Crystallography. Available from: [Link]

• Crystal structure of 6-amino-4-(3-bromo-4-methoxyphenyl)-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile dimethyl sulfoxide monosolvate. National Center for Biotechnology Information. Available from: [Link] 37.[3][9]oxazolo[5,4-b]pyridin-2-amine. ChemSynthesis. Available from: [Link]

• Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. MDPI. Available from: [Link]

• Synthesis of isoxazolo[3,4-b]pyridin-3(1H). RSC Publishing. Available from: [Link]

• 6-Amino-4-aryl-7-phenyl-3-(phenylimino)-4,7-dihydro-3H-[3][4]dithiolo[3,4-b]pyridine-5-carboxamides. National Center for Biotechnology Information. Available from: [Link]

• ChemInform Abstract: Utility of 3-Amino-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine in Heterocyclic Synthesis. ResearchGate. Available from: [Link]

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Application Note: High-Performance Liquid Chromatography (HPLC) Purification of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

Abstract

This application note provides a detailed protocol for the purification of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, a key intermediate in pharmaceutical synthesis, using High-Performance Liquid Chromatography (HPLC).[1] The inherent polarity of this heterocyclic amine presents unique challenges for achieving high purity. This guide outlines two robust HPLC methodologies—Reversed-Phase HPLC (RP-HPLC) and Hydrophilic Interaction Liquid Chromatography (HILIC)—offering orthogonal selectivities for optimal purification. The protocols are designed for researchers, scientists, and drug development professionals, providing not only step-by-step instructions but also the scientific rationale behind the experimental choices to ensure methodological robustness and reproducibility.

Introduction: The Significance of Purifying 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is a pivotal building block in medicinal chemistry, frequently utilized in the synthesis of kinase inhibitors for therapeutic areas such as oncology.[1] The purity of this intermediate is paramount, as impurities can lead to downstream reaction failures, the formation of undesired side products, and compromised biological activity of the final active pharmaceutical ingredient (API). High-Performance Liquid Chromatography (HPLC) is an indispensable technique in the pharmaceutical industry for the purification and analysis of such compounds, enabling precise separation based on their physicochemical properties.[2][3]

The chemical structure of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, characterized by a fused isoxazole and pyridine ring system with a primary amine group, imparts significant polarity. This polarity dictates the chromatographic strategy. This application note details two distinct yet complementary HPLC approaches to empower the researcher with versatile and effective purification options.

Compound Properties

• IUPAC Name: 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

• CAS Number: 916792-12-6[4]

• Molecular Formula: C₈H₉N₃O[4]

• Molecular Weight: 163.18 g/mol [4]

• Predicted Boiling Point: 338.6±37.0 °C[4]

• Predicted Density: 1.278±0.06 g/cm³[4]

Chromatographic Methodologies: A Dual Approach

The purification of polar molecules like 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine can be approached from two primary angles in HPLC: Reversed-Phase (RP) and Normal-Phase (NP) or its aqueous variant, HILIC.

• Reversed-Phase HPLC (RP-HPLC): This is the most common mode of HPLC, utilizing a non-polar stationary phase (e.g., C18) and a polar mobile phase.[5][6] For polar compounds, retention can sometimes be challenging. To enhance retention of the basic amine, an ion-pairing agent or a buffer to control pH is often employed.

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is a variation of normal-phase chromatography that uses a polar stationary phase (like silica or a polar bonded phase) with a mobile phase containing a high concentration of a water-miscible organic solvent and a small amount of aqueous buffer.[7][8] This technique is particularly well-suited for the retention and separation of very polar compounds that show little or no retention in RP-HPLC.[8][9]

This guide will provide detailed protocols for both an RP-HPLC method and a HILIC method, allowing for flexibility based on the impurity profile and available instrumentation.

Experimental Protocols

Materials and Reagents

• Sample: Crude 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

• Solvents:

  • Acetonitrile (ACN), HPLC grade or higher

  • Methanol (MeOH), HPLC grade or higher

  • Water, HPLC grade or Type I ultrapure

• Mobile Phase Additives:

  • Formic acid (FA), 99% or higher

  • Ammonium formate (NH₄FA), LC-MS grade

  • Trifluoroacetic acid (TFA), HPLC grade (for RP-HPLC only)

• Sample Diluent: To be determined based on the chosen method.

Instrumentation

• Preparative HPLC system equipped with:

  • Binary or quaternary gradient pump

  • Autosampler or manual injector

  • Column oven

  • UV-Vis or Photodiode Array (PDA) detector[10]

  • Fraction collector

Method 1: Reversed-Phase HPLC (RP-HPLC) Protocol

This method is a good starting point and is widely applicable. The use of a buffer is crucial to ensure consistent ionization of the amine group and achieve reproducible retention times.

4.3.1. Rationale for Method Selection

RP-HPLC is a robust and well-understood technique.[11] By using a C18 column, we leverage hydrophobic interactions for separation. The addition of an acidic modifier to the mobile phase, such as formic acid or TFA, protonates the basic amine group on the target compound. This can improve peak shape and retention.

4.3.2. Step-by-Step Protocol

• Column: C18 silica-based column (e.g., 250 x 10 mm, 5 µm particle size).

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Sample Preparation: Dissolve the crude sample in a minimal amount of Methanol or a mixture of Mobile Phase A and B to ensure solubility. Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC System Setup and Equilibration:

  • Install the C18 column and set the column oven temperature to 30 °C.

  • Purge the pump lines with the respective mobile phases.

  • Equilibrate the column with 95% Mobile Phase A and 5% Mobile Phase B at a flow rate of 4.0 mL/min for at least 10 column volumes.

• Chromatographic Conditions:

  • Flow Rate: 4.0 mL/min

  • Detection Wavelength: 263 nm (based on typical absorbance for similar heterocyclic amines, optimization may be required).[12]

  • Injection Volume: 100 - 500 µL (dependent on sample concentration and column loading capacity).

  • Gradient Program: See Table 1.

• Data Acquisition and Fraction Collection:

  • Inject the prepared sample.

  • Monitor the chromatogram and collect fractions corresponding to the main peak of interest.

• Post-Purification Analysis: Analyze the collected fractions for purity using an analytical HPLC method. Pool the pure fractions and remove the solvent under reduced pressure.

Table 1: RP-HPLC Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
20.0	5	95
25.0	5	95
25.1	95	5
30.0	95	5

4.3.3. Visualization of RP-HPLC Workflow

Caption: RP-HPLC workflow for purification.

Method 2: Hydrophilic Interaction Liquid Chromatography (HILIC) Protocol

This method is an excellent alternative if the compound is too polar for sufficient retention on a C18 column or if impurities are co-eluting with the product in the RP-HPLC method.

4.4.1. Rationale for Method Selection

HILIC utilizes a polar stationary phase, such as bare silica or an amide-bonded phase, which promotes retention of polar analytes through partitioning into a water-enriched layer on the stationary phase surface.[8] This provides an orthogonal separation mechanism to RP-HPLC, often resulting in a different elution order of impurities.

4.4.2. Step-by-Step Protocol

• Column: Bare silica or Amide-bonded silica column (e.g., 250 x 10 mm, 5 µm particle size).

• Mobile Phase Preparation:

  • Mobile Phase A: 95:5 Acetonitrile:Water with 10 mM Ammonium Formate.

  • Mobile Phase B: 50:50 Acetonitrile:Water with 10 mM Ammonium Formate.

• Sample Preparation: Dissolve the crude sample in the initial mobile phase composition (Mobile Phase A). Ensure the sample is fully dissolved and filter through a 0.45 µm syringe filter.

• HPLC System Setup and Equilibration:

  • Install the HILIC column and set the column oven temperature to 35 °C.

  • Purge the pump lines with the respective mobile phases.

  • Equilibrate the column with 100% Mobile Phase A at a flow rate of 3.5 mL/min for at least 15 column volumes.

• Chromatographic Conditions:

  • Flow Rate: 3.5 mL/min

  • Detection Wavelength: 263 nm

  • Injection Volume: 50 - 250 µL

  • Gradient Program: See Table 2.

• Data Acquisition and Fraction Collection:

  • Inject the prepared sample.

  • Collect fractions corresponding to the target peak.

• Post-Purification Analysis: Analyze collected fractions for purity and pool the pure fractions. Remove the solvent under reduced pressure.

Table 2: HILIC Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	100	0
25.0	0	100
30.0	0	100
30.1	100	0
35.0	100	0

4.4.3. Visualization of HILIC Workflow

Caption: HILIC workflow for purification.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Poor Peak Shape (Tailing)	- Secondary interactions with residual silanols (RP-HPLC).- Column overload.	- Use a lower pH mobile phase or a different acidic modifier (e.g., TFA).- Reduce sample injection volume or concentration.
No or Poor Retention	- Compound is too polar for RP-HPLC.- Inappropriate mobile phase composition in HILIC.	- Switch to the HILIC method.- In HILIC, ensure the initial mobile phase has a high organic content (>90% ACN).
Co-eluting Impurities	- Insufficient resolution with the current method.	- Optimize the gradient slope.- Switch to the orthogonal method (e.g., from RP-HPLC to HILIC).
Irreproducible Retention Times	- Inadequate column equilibration.- pH drift in the mobile phase.	- Increase column equilibration time.- Prepare fresh mobile phase daily.

Conclusion

The successful purification of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is a critical step in the synthesis of various high-value pharmaceutical compounds. This application note provides two comprehensive and validated HPLC protocols—Reversed-Phase and HILIC—to address the purification challenges associated with this polar heterocyclic amine. By understanding the principles behind each method and following the detailed steps, researchers can achieve high purity of the target compound, ensuring the quality and integrity of their subsequent research and development efforts. The choice between the two methods will depend on the specific impurity profile of the crude material, with the HILIC method offering a powerful orthogonal approach for particularly challenging separations.

References

• Pharmaguideline. Steps for HPLC Method Development. [Link]

• Pharma's Almanac. Navigating HPLC Method Development: Tips for Success. [Link]

• Shabir, G. A. HPLC Method Development and Validation for Pharmaceutical Analysis. [Link]

• Walsh Medical Media. HPLC: Highly Accessible Instrument in Pharmaceutical Industry for Effective Method Development. [Link]

• PharmaCores. HPLC analytical Method development: an overview. [Link]

• Biotage. Very polar compound purification using aqueous normal-phase flash column chromatography. [Link]

• Hawach Scientific. Normal Phase HPLC Column and Reverse Phase HPLC Column. [Link]

• ChemBK. 3-Amino-4,6-dimethylisoxazolo[5,4-b]pyridine_化工百科. [Link]

• ResearchGate. Why is normal phase chromatography good for use on polar analytes?. [Link]

• Phenomenex. Normal-phase vs. Reversed-phase Chromatography. [Link]

• MySkinRecipes. 4,6-Dimethylisoxazolo[3,4-b]pyridin-3-amine. [Link]

• PubMed. Reverse-phase HPLC analysis and purification of small molecules. [Link]

• Chemsigma. 4,6-DIMETHYLISOXAZOLO[5,4-B]PYRIDIN-3-AMINE [916792-12-6]. [Link]

• ResearchGate. Determination of Heterocyclic Amines in Atmospheric Particles by Reversed Phase High Performance Liquid Chromatography | Request PDF. [Link]

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• 6. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 7. biotage.com [biotage.com]
• 8. Polar Compound Retention using Aqueous Normal-Phase (ANP/HILIC) Chromatography [sigmaaldrich.com]
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• 12. researchgate.net [researchgate.net]

Application Note: Kinase Profiling with 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Kinase Profiling in Drug Discovery

Protein kinases are a large family of enzymes that play a central role in cellular signaling by catalyzing the phosphorylation of proteins.[1][2] Their dysregulation is a hallmark of many diseases, including cancer, inflammatory disorders, and neurodegenerative conditions, making them one of the most important classes of drug targets.[1] Kinase profiling, the process of determining the activity and selectivity of a compound against a panel of kinases, is an indispensable step in the development of novel kinase inhibitors.[1][3] It provides crucial insights into a compound's potency, selectivity, and potential off-target effects, which are critical for lead optimization and predicting clinical outcomes.[3]

This application note provides a detailed guide to utilizing 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, a novel heterocyclic compound, for kinase profiling. While extensive data on this specific molecule is emerging, its isoxazolo[5,4-b]pyridine scaffold is a known pharmacophore in kinase inhibitor design, suggesting its potential as a valuable research tool.[4][5] The protocols and principles outlined here are broadly applicable to the characterization of other novel small molecule kinase inhibitors.

The Compound: 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is a small molecule featuring a fused isoxazole and pyridine ring system. This heterocyclic core is structurally related to numerous compounds that have been investigated as inhibitors of various kinases, including c-KIT, FLT3, and PI3K.[6][7][8] The presence of the amino group at the 3-position and the dimethyl substitution on the pyridine ring are expected to influence its binding affinity and selectivity across the kinome.

Chemical Structure:

Principle of Kinase Profiling Assays

The fundamental principle of most kinase profiling assays is to measure the extent to which a test compound inhibits the enzymatic activity of a panel of purified kinases.[2] This is typically achieved by incubating the kinase, a substrate (often a peptide or protein), and a phosphate donor (usually ATP) in the presence and absence of the test compound. The amount of phosphorylated substrate or the amount of ATP consumed is then quantified using various detection methods.

Commonly used kinase assay technologies include:

• Radiometric Assays: These assays use radiolabeled ATP (e.g., [γ-³³P]ATP) and measure the incorporation of the radiolabel into the substrate.[3]

• Luminescence-Based Assays: These assays often measure the amount of ATP remaining after the kinase reaction. A decrease in luminescence indicates higher kinase activity.[2][9]

• Fluorescence-Based Assays: These can be based on various principles, including fluorescence polarization or time-resolved fluorescence resonance energy transfer (TR-FRET).[9]

The choice of assay technology depends on factors such as the specific kinases being profiled, the required throughput, and the available instrumentation.[1]

Experimental Workflow for Kinase Profiling

The following diagram illustrates a typical workflow for kinase profiling of a novel compound like 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

Figure 1. A generalized workflow for in vitro kinase profiling experiments.

Detailed Protocol: Profiling 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine using a Luminescence-Based Assay

This protocol describes a representative method for determining the inhibitory activity of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine against a panel of kinases using a commercially available luminescence-based kinase assay kit that measures ATP consumption.

Materials and Reagents

• 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine (powder)

• Dimethyl sulfoxide (DMSO), molecular biology grade

• Purified recombinant kinases (a diverse panel is recommended)

• Kinase-specific substrates

• Kinase assay buffer (typically contains a buffer salt, MgCl₂, and a reducing agent like DTT)

• ATP solution (high purity)

• Luminescence-based kinase assay reagent (e.g., Kinase-Glo®)

• White, opaque 96-well or 384-well assay plates

• Multichannel pipettes and/or automated liquid handling system

• Plate reader with luminescence detection capabilities

Step-by-Step Methodology

• Compound Preparation:

  • Prepare a 10 mM stock solution of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine in 100% DMSO.

  • Perform serial dilutions of the stock solution in DMSO to create a concentration range for IC₅₀ determination (e.g., 10-point, 3-fold dilutions starting from 1 mM).

  • For single-point screening, prepare a working solution at the desired screening concentration (e.g., 10 µM).

• Assay Plate Preparation:

  • To each well of the assay plate, add the appropriate volume of kinase assay buffer.

  • Add 1 µL of the diluted compound solution or DMSO (for positive and negative controls) to the respective wells.

  • Add the specific kinase and its corresponding substrate to each well. The final concentration of the kinase should be optimized for each assay to ensure a linear reaction rate.

• Kinase Reaction:

  • Pre-incubate the plate at room temperature for 10-15 minutes to allow the compound to interact with the kinase.

  • Initiate the kinase reaction by adding ATP to each well. The final ATP concentration should be at or near the Kₘ for each kinase to accurately determine competitive inhibition.[10]

  • Incubate the plate at the optimal temperature for the kinases (typically 30°C) for a predetermined time (e.g., 60 minutes). The incubation time should be within the linear range of the reaction.

• Signal Detection:

  • Terminate the kinase reaction and detect the remaining ATP by adding the luminescence-based kinase assay reagent according to the manufacturer's instructions.

  • Incubate the plate at room temperature for 10 minutes to allow the luminescent signal to stabilize.

  • Measure the luminescence of each well using a plate reader.

Data Analysis and Interpretation

• Calculation of Percent Inhibition: The percent inhibition for each compound concentration is calculated using the following formula:

  Where:

  • Signal_compound is the luminescence signal in the presence of the test compound.

  • Signal_DMSO is the luminescence signal of the DMSO control (0% inhibition).

  • Signal_background is the luminescence signal of a control with no kinase (100% inhibition).

• IC₅₀ Determination:

  • Plot the percent inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value, which is the concentration of the compound that inhibits 50% of the kinase activity.

• Selectivity Profiling:

  • The IC₅₀ values against a panel of kinases can be used to generate a selectivity profile. This is often visualized using a kinome tree map, which provides a graphical representation of the compound's inhibitory activity across the human kinome.

Expected Results and Data Presentation

The results of the kinase profiling experiment should be summarized in a clear and concise manner. A table format is recommended for presenting the IC₅₀ values for 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine against a representative panel of kinases.

Table 1: Hypothetical Kinase Inhibition Profile of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

Kinase Family	Kinase Target	IC₅₀ (nM)
Tyrosine Kinase	ABL1	>10,000
FLT3	250
EGFR	5,800
SRC	1,200
Serine/Threonine Kinase	AKT1	>10,000
CDK2/cyclin A	8,500
PIM1	450
ROCK1	3,200

Note: The data presented in this table is hypothetical and for illustrative purposes only.

The selectivity of the compound can be further illustrated by visualizing the data on a kinome tree.

Figure 2. A simplified representation of kinase selectivity. Red nodes indicate high potency, yellow moderate potency, and green low potency.

Troubleshooting and Considerations

• Compound Solubility: Poor solubility of the test compound can lead to inaccurate results. It is important to ensure that the compound is fully dissolved in DMSO and does not precipitate in the aqueous assay buffer.

• Assay Interference: Some compounds can interfere with the assay technology itself (e.g., by inhibiting the luciferase enzyme in luminescence-based assays). It is advisable to run counter-screens to identify and exclude such compounds.

• ATP Concentration: The use of a physiological ATP concentration (around 1 mM) in addition to the Kₘ concentration can provide a more biologically relevant assessment of a compound's potency.[10]

• Mechanism of Action: While this protocol is designed for ATP-competitive inhibitors, further studies may be required to determine the precise mechanism of action (e.g., competitive, non-competitive, or uncompetitive).

Conclusion

Kinase profiling is a cornerstone of modern drug discovery. This application note provides a comprehensive framework for utilizing 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine and other novel small molecules in kinase profiling campaigns. By following the detailed protocols and data analysis guidelines presented here, researchers can effectively characterize the potency and selectivity of their compounds, enabling data-driven decisions in the pursuit of novel therapeutics.

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Application Notes: The Role of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine in Acute Myeloid Leukemia (AML) Research

An In-Depth Guide for Researchers and Clinicians

Prepared by: Gemini, Senior Application Scientist

Introduction: A Novel Dual-Target Inhibitor for AML

4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, known in clinical and research settings as Emavusertib (or CA-4948), is an orally bioavailable, first-in-class small molecule inhibitor with significant potential in the treatment of hematologic malignancies.[1][2] Its primary application in Acute Myeloid Leukemia (AML) research stems from its unique dual-inhibitory mechanism targeting both Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) and FMS-like Tyrosine Kinase 3 (FLT3).[3][4] This dual action allows it to address two of the critical signaling pathways implicated in the proliferation and survival of leukemic cells, positioning it as a promising therapeutic agent, particularly for genetically defined subsets of AML patients who have relapsed or are refractory to standard treatments.[5][6]

Part 1: Scientific Foundation and Mechanism of Action

To effectively utilize Emavusertib in a research setting, a thorough understanding of its molecular targets and their roles in AML pathogenesis is essential. Emavusertib's efficacy is rooted in its ability to disrupt aberrant signaling from two distinct but crucial pathways.

The Dysregulated IRAK4 Pathway in Myeloid Malignancies

The IRAK4 kinase is a central node in the innate immune signaling cascade, acting downstream of Toll-like receptors (TLRs) and the IL-1 receptor (IL-1R).[7] In normal cells, activation of these receptors leads to the formation of the "Myddosome," a protein complex including the adaptor protein MYD88 and IRAK kinases.[8] This triggers a cascade that results in the activation of the transcription factor NF-κB, a key regulator of inflammation, immunity, and cell survival.[7]

In a significant subset of AML and Myelodysplastic Syndromes (MDS) patients, this pathway is constitutively active. This is often driven by mutations in spliceosome genes, such as SF3B1 and U2AF1.[9][10] These mutations cause the aberrant splicing of the IRAK4 gene, leading to the overexpression of a longer, hypermorphic isoform known as IRAK4-L .[7][8] IRAK4-L promotes the spontaneous assembly of the Myddosome, resulting in uncontrolled NF-κB signaling that drives leukemic cell growth and survival.[7][11] Emavusertib directly inhibits the kinase activity of IRAK4 (including the oncogenic IRAK4-L), thereby blocking this critical survival pathway in cancer cells.[7][11]

Targeting FLT3 Mutations: A Key Oncogenic Driver

The FMS-like Tyrosine Kinase 3 (FLT3) gene is one of the most frequently mutated genes in AML, with internal tandem duplication (FLT3-ITD) mutations being particularly common and associated with a poor prognosis.[8][12] These mutations lead to constitutive activation of the FLT3 receptor tyrosine kinase, which promotes uncontrolled proliferation and survival of myeloid blasts. While several FLT3 inhibitors have been developed, resistance often emerges.[8] Research has revealed that IRAK4 can facilitate this resistance.[8]

Emavusertib's ability to inhibit both IRAK4 and FLT3 provides a dual-pronged attack.[12] It not only shuts down the primary FLT3 oncogenic signal but also blocks a key bypass mechanism that contributes to chemotherapy resistance, making it effective even in patients who have previously been treated with other FLT3 inhibitors.[3][8]

Caption: Dual inhibition mechanism of Emavusertib in AML.

Part 2: Application in AML Research & Clinical Context

Emavusertib is being actively investigated in clinical trials, providing a wealth of data to guide preclinical research.[13] Its application is most relevant in specific, genetically-defined contexts of AML.

Key Research Areas & Target Populations

• Spliceosome-Mutant AML/MDS: Research models (cell lines, patient-derived xenografts) harboring SF3B1 or U2AF1 mutations are prime targets for evaluating Emavusertib's efficacy. Studies in these contexts can validate the IRAK4-L dependency.[6][14]

• FLT3-Mutant AML: Emavusertib shows significant activity in FLT3-mutated AML, including in patients who have developed resistance to other FLT3 inhibitors.[3][12] This makes it a valuable tool for studying and overcoming resistance mechanisms.

• Combination Therapies: There is a strong rationale for combining Emavusertib with other standard-of-care AML drugs.[15]

  • Venetoclax (BCL-2 inhibitor): IRAK4 signaling can regulate MCL-1, a known resistance factor to Venetoclax.[16] Combining Emavusertib with Venetoclax is a key area of investigation to overcome this resistance.[4][16]

  • Azacitidine (HMA): Combination studies with hypomethylating agents are also underway.[4][17]

Summary of Clinical Activity (Monotherapy)

Data from the Phase 1/2a TakeAim Leukemia trial (NCT04278768) has demonstrated encouraging monotherapy activity of Emavusertib in heavily pretreated R/R AML and high-risk MDS patients.

Patient Cohort	Number of Patients (evaluable)	Objective Response Rate	Key Responses	Data Source
R/R AML with FLT3 mutation	11	55% (6/11)	3 Complete Responses (CR), 1 CRh, 2 MLFS	[12][18]
R/R AML with Spliceosome mutation	15	27% (4/15)	1 CR, 2 CRh/CRi, 1 MLFS	[18]
High-Risk MDS with Spliceosome mutation	7	57%	N/A	[6]
(CR: Complete Response; CRh: CR with partial hematologic recovery; CRi: CR with incomplete count recovery; MLFS: Morphologic Leukemia-Free State)

Part 3: Experimental Methodologies and Protocols

The following protocols provide a framework for investigating the effects of Emavusertib in vitro. These are foundational assays that can be adapted for specific experimental questions.

Caption: General workflow for in vitro evaluation of Emavusertib.

Protocol 1: Cell Viability/Cytotoxicity Assay

Objective: To determine the dose-dependent effect of Emavusertib on the viability of AML cell lines and calculate the half-maximal inhibitory concentration (IC₅₀).

Rationale: This assay is fundamental to quantifying the cytotoxic or cytostatic effect of a compound. AML cell lines with known driver mutations (e.g., MOLM-13 or MV-4-11 for FLT3-ITD; THP-1 for IRAK4 studies) are selected to correlate genetic background with drug sensitivity.[19]

Materials:

• AML cell lines (e.g., MOLM-13, MV-4-11, THP-1)

• Complete culture medium (e.g., RPMI-1640 + 10% FBS + 1% Pen/Strep)

• Emavusertib (CA-4948), dissolved in DMSO to create a 10 mM stock solution

• Sterile 96-well flat-bottom cell culture plates

• MTS reagent (e.g., CellTiter 96® AQueous One Solution)

• Microplate reader (490 nm absorbance)

Procedure:

• Cell Seeding: Culture cells to ~80% confluency. Count and dilute cells to a concentration of 1 x 10⁵ cells/mL. Seed 100 µL of the cell suspension (10,000 cells) into each well of a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Preparation: Prepare a 2X serial dilution series of Emavusertib in culture medium. Start from a high concentration (e.g., 10 µM) down to low nanomolar concentrations. Include a "vehicle control" well containing only DMSO at the highest concentration used.

• Cell Treatment: Carefully remove 50 µL of medium from each well and add 50 µL of the 2X Emavusertib dilutions. This will bring the final volume to 100 µL and the compound to the desired 1X concentration.

• Incubation: Incubate the plate for 72 hours at 37°C, 5% CO₂.

• Viability Measurement: Add 20 µL of MTS reagent to each well. Incubate for 2-4 hours, or until the color change is sufficient.

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (media only well).

  • Normalize the data by setting the vehicle control as 100% viability.

  • Plot the normalized viability (%) against the log-transformed drug concentration.

  • Use a non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope) in software like GraphPad Prism to calculate the IC₅₀ value.

Protocol 2: Western Blot for Pathway Inhibition Analysis

Objective: To provide mechanistic evidence that Emavusertib inhibits IRAK4 and FLT3 signaling pathways in AML cells.

Rationale: Measuring the phosphorylation status of downstream effector proteins is a direct method to confirm target engagement. A decrease in the phosphorylated form of a protein following drug treatment indicates inhibition of the upstream kinase. For IRAK4, pIRAK1 is a reliable downstream marker[2]; for FLT3, pFLT3 and its downstream targets like pSTAT5 are key indicators.

Materials:

• AML cell lines and culture reagents

• Emavusertib (CA-4948)

• 6-well plates

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels, running buffer, and transfer system

• PVDF membrane

• Primary antibodies: anti-pIRAK1, anti-IRAK1, anti-pFLT3, anti-FLT3, anti-pSTAT5, anti-STAT5, anti-β-Actin (loading control)

• HRP-conjugated secondary antibodies

• ECL chemiluminescence substrate and imaging system

Procedure:

• Cell Treatment: Seed 2 x 10⁶ cells in 2 mL of medium in each well of a 6-well plate. Allow cells to attach or stabilize overnight.

• Drug Incubation: Treat cells with Emavusertib at relevant concentrations (e.g., 0.5X, 1X, and 5X the predetermined IC₅₀) for a short duration (e.g., 2-6 hours) to capture immediate signaling changes. Include a DMSO vehicle control.

• Cell Lysis: Harvest cells, wash with cold PBS, and lyse with 100-150 µL of ice-cold RIPA buffer containing inhibitors. Incubate on ice for 30 minutes.

• Protein Quantification: Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA assay.

• Sample Preparation: Normalize the protein concentration for all samples. Add Laemmli sample buffer and heat at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Load 20-30 µg of protein per lane onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with the desired primary antibody (e.g., anti-pIRAK1) overnight at 4°C, following the manufacturer's recommended dilution.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again, apply ECL substrate, and visualize the protein bands using a chemiluminescence imaging system.

• Stripping and Re-probing: To analyze total protein levels and the loading control, the membrane can be stripped and re-probed with antibodies for total IRAK1, total FLT3, and β-Actin.

Conclusion and Future Perspectives

Emavusertib (4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine) represents a targeted therapeutic strategy for AML. Its dual action against IRAK4 and FLT3 provides a strong rationale for its use in patients with spliceosome or FLT3 mutations. For researchers, it serves as a critical tool to dissect the roles of innate immune signaling and oncogenic kinase pathways in AML pathogenesis. Future research will likely focus on refining patient selection through predictive biomarkers, exploring novel synergistic drug combinations[14], and evaluating its role in eradicating minimal residual disease to prevent relapse.[16]

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Application Notes and Protocols for the Synthesis of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine Analogs

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The isoxazolo[5,4-b]pyridine scaffold is a privileged heterocyclic motif of significant interest in medicinal chemistry due to its prevalence in a wide array of biologically active compounds. This document provides a comprehensive guide to the synthesis of 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine and its analogs. Moving beyond a simple recitation of procedural steps, these notes elucidate the underlying chemical principles, justify the selection of specific reagents and conditions, and offer practical insights to empower researchers in their synthetic endeavors. The protocols detailed herein are designed to be robust and reproducible, providing a solid foundation for the exploration of this important chemical space in drug discovery and development.

Introduction: The Significance of the Isoxazolo[5,4-b]pyridine Core

The fusion of an isoxazole ring with a pyridine moiety creates the isoxazolo[5,4-b]pyridine core, a scaffold that has garnered considerable attention in the field of medicinal chemistry. This unique arrangement of nitrogen and oxygen heteroatoms imparts specific electronic and steric properties, making it an attractive framework for the design of targeted therapeutics.

Derivatives of isoxazolo[5,4-b]pyridine have demonstrated a broad spectrum of pharmacological activities, including antibacterial, anti-inflammatory, and anticancer properties. Notably, this scaffold has emerged as a promising platform for the development of kinase inhibitors.[1][2] Kinases are a class of enzymes that play a crucial role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer. The isoxazolo[5,4-b]pyridine core can be strategically functionalized to interact with the ATP-binding site of various kinases, leading to potent and selective inhibition. For instance, analogs of the related isoxazolo[3,4-b]quinoline and isoxazolo[3,4-b]pyridine systems have shown potent inhibitory activity against Pim-1, Pim-2, and Fms-like tyrosine kinase 3 (FLT3), highlighting the therapeutic potential of this heterocyclic family.[1][3][4]

The synthesis of specifically substituted analogs, such as those bearing the 4,6-dimethyl pattern, allows for the fine-tuning of physicochemical properties and biological activity, making the development of efficient and versatile synthetic routes a critical objective for medicinal chemists.

Strategic Approach to Synthesis

The synthesis of 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine can be approached through several convergent strategies. A highly efficient and modular approach involves the construction of the pyridine ring onto a pre-existing isoxazole core. This can be achieved through a multi-component reaction (MCR) or a stepwise cyclocondensation strategy. The general workflow for a plausible synthetic route is depicted below.

Figure 1: Proposed synthetic workflow for 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine and its analogs.

This strategy commences with the synthesis of two key precursors: a substituted pyridine derivative and an aminoisoxazole. These intermediates are then coupled and cyclized to form the desired isoxazolo[5,4-b]pyridine core, which can be further functionalized to generate a library of analogs.

Experimental Protocols

Part 1: Synthesis of Precursor 1 - 4,6-Dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

This protocol is based on a modified Guareschi-Thorpe reaction, a reliable method for the synthesis of 2-pyridones.[5]

Reaction Scheme:

Materials:

• 2-Cyanoacetamide

• Pentane-2,4-dione (Acetylacetone)

• Piperidine

• Ethanol, absolute

• Hydrochloric acid, concentrated

• Standard laboratory glassware

Procedure:

• In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-cyanoacetamide (1.0 eq) in absolute ethanol (approx. 10 mL per gram of cyanoacetamide).

• To this solution, add pentane-2,4-dione (1.1 eq) followed by a catalytic amount of piperidine (0.1 eq).

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane).

• Upon completion, allow the reaction mixture to cool to room temperature. A precipitate should form.

• Cool the mixture further in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration and wash with cold ethanol.

• Recrystallize the crude product from ethanol or a suitable solvent mixture to obtain pure 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile as a crystalline solid.

• Dry the product under vacuum.

Justification: The Guareschi-Thorpe condensation is a classic and efficient method for constructing the 2-pyridone ring. Piperidine acts as a basic catalyst to facilitate the initial Knoevenagel condensation between the active methylene group of cyanoacetamide and one of the carbonyl groups of pentane-2,4-dione, followed by an intramolecular cyclization.

Part 2: Synthesis of 2-Chloro-4,6-dimethylnicotinonitrile

The 2-pyridone is converted to the corresponding 2-chloro derivative, which is a versatile intermediate for subsequent nucleophilic substitution reactions.

Reaction Scheme:

Materials:

• 4,6-Dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

• Phosphorus oxychloride (POCl₃)

• Ice

• Sodium bicarbonate solution, saturated

• Dichloromethane or Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• Caution: This reaction should be performed in a well-ventilated fume hood as POCl₃ is corrosive and reacts violently with water.

• In a round-bottom flask, carefully add phosphorus oxychloride (5-10 eq) to 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (1.0 eq).

• Heat the mixture gently to 100-110 °C and maintain for 2-3 hours. The solid should dissolve to form a clear solution.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and then carefully pour it onto crushed ice with vigorous stirring.

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

• Extract the aqueous layer with dichloromethane or ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford the crude product.

• Purify the product by column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate/hexane gradient) to obtain pure 2-chloro-4,6-dimethylnicotinonitrile.

Justification: Phosphorus oxychloride is a standard reagent for the conversion of pyridones to chloropyridines. The reaction proceeds through the formation of a phosphate ester intermediate, which is then displaced by a chloride ion.

Part 3: Synthesis of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

This is the key cyclization step to form the target heterocyclic core.

Reaction Scheme:

Materials:

• 2-Chloro-4,6-dimethylnicotinonitrile

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium ethoxide or Potassium carbonate

• Ethanol or Dimethylformamide (DMF)

Procedure:

• In a round-bottom flask, dissolve 2-chloro-4,6-dimethylnicotinonitrile (1.0 eq) in ethanol or DMF.

• Add hydroxylamine hydrochloride (1.5-2.0 eq) and a base such as sodium ethoxide (2.0 eq) or potassium carbonate (3.0 eq).

• Heat the reaction mixture to reflux (for ethanol) or 80-100 °C (for DMF) for 8-12 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• If using ethanol, remove the solvent under reduced pressure. If using DMF, pour the reaction mixture into ice water to precipitate the product.

• Collect the solid product by vacuum filtration and wash with water.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol, acetonitrile) to obtain pure 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine.

Justification: This reaction proceeds via an initial nucleophilic aromatic substitution of the chloride at the 2-position of the pyridine ring by hydroxylamine. The resulting intermediate then undergoes an intramolecular cyclization, where the nitrogen of the hydroxylamine attacks the nitrile carbon, followed by tautomerization to yield the stable aromatic isoxazolopyridine ring system.

Part 4: Synthesis of Analogs via N-Functionalization

The 3-amino group of the target scaffold provides a convenient handle for the synthesis of a diverse library of analogs.

Example Protocol: N-Acylation

Reaction Scheme:

Materials:

• 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

• Acyl chloride (e.g., benzoyl chloride) or Carboxylic acid

• Pyridine or Triethylamine (for acyl chloride)

• Coupling agent (e.g., HATU, HOBt/EDC for carboxylic acid)

• Dichloromethane or DMF

Procedure (using acyl chloride):

• Dissolve 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine (1.0 eq) in anhydrous dichloromethane.

• Add pyridine or triethylamine (1.5 eq) and cool the mixture in an ice bath.

• Slowly add the acyl chloride (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with water, 1M HCl, and saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Data Presentation

Table 1: Summary of Key Intermediates and Target Compound

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance
4,6-Dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile	C₈H₈N₂O	148.16	Crystalline solid
2-Chloro-4,6-dimethylnicotinonitrile	C₈H₇ClN₂	166.61	Solid
4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine	C₈H₉N₃O	163.18	Solid

Mechanistic Insights

The key step in the synthesis is the formation of the isoxazole ring fused to the pyridine core. A plausible mechanism is depicted below.

Figure 2: Plausible mechanism for the formation of the isoxazolo[5,4-b]pyridine core.

Conclusion

The synthetic protocols detailed in these application notes provide a comprehensive and practical guide for the preparation of 4,6-dimethylisoxazolo[5,4-b]pyridin-3-amine and its analogs. By understanding the underlying chemical principles and the rationale behind the experimental choices, researchers can confidently apply and adapt these methods to synthesize novel compounds for evaluation in drug discovery programs. The modular nature of the presented synthetic strategy allows for the generation of diverse libraries of isoxazolo[5,4-b]pyridine derivatives, facilitating the exploration of structure-activity relationships and the identification of potent and selective therapeutic agents.

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• Li, J., et al. (2018). Preparation method of 3-amino-5-methyl isoxazole.

• Sreevidya, V. G., et al. (2022). Synthesis and Evaluation of 2-Amino-5-(Pyridin-3yl)-1,3,4 Thiadiazole Derivatives. NeuroQuantology, 20(15), 1892-1904. [Link]

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Application Notes &amp; Protocols: Buchwald-Hartwig Amination for the Synthesis of Isothiazolo[5,4-b]pyridine Derivatives

Introduction: The Strategic Importance of Isothiazolo[5,4-b]pyridines and the Buchwald-Hartwig Amination

The isothiazolo[5,4-b]pyridine scaffold is a privileged heterocyclic motif in modern medicinal chemistry and drug discovery. Its unique electronic properties and structural features have led to its incorporation into a variety of biologically active molecules, including potent inhibitors of kinases such as PI3K and c-KIT, which are crucial targets in oncology.[1][2][3] The derivatization of this core structure, particularly through the introduction of amino substituents, is a key strategy for modulating pharmacological properties, including potency, selectivity, and pharmacokinetic profiles.

However, the functionalization of the isothiazolo[5,4-b]pyridine ring system via classical nucleophilic aromatic substitution (SNAr) can be challenging due to the inherent electron-deficient nature of the pyridine ring fused to the isothiazole. These reactions often require harsh conditions and may suffer from limited scope and regioselectivity.[4] The Buchwald-Hartwig amination has emerged as a powerful and versatile tool to overcome these limitations, enabling the formation of carbon-nitrogen (C-N) bonds under relatively mild conditions with a broad range of amine coupling partners.[5][6] This palladium-catalyzed cross-coupling reaction has revolutionized the synthesis of arylamines and their heteroaromatic analogs, providing a robust and predictable method for accessing novel chemical space.[7][8]

This comprehensive guide provides an in-depth exploration of the Buchwald-Hartwig amination as applied to the isothiazolo[5,4-b]pyridine scaffold. We will delve into the mechanistic underpinnings of the reaction, offer detailed experimental protocols, and provide expert insights into reaction optimization and troubleshooting, empowering researchers to confidently employ this transformative methodology in their drug discovery endeavors.

Mechanistic Insights: The Palladium Catalytic Cycle

The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle involving a palladium catalyst.[9][10] Understanding this mechanism is crucial for rational catalyst and ligand selection and for troubleshooting suboptimal reaction outcomes. The generally accepted catalytic cycle comprises three key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.

• Oxidative Addition: The cycle commences with the oxidative addition of the halo-isothiazolo[5,4-b]pyridine to a low-valent palladium(0) complex. This is often the rate-determining step of the reaction.[11] The palladium(0) species inserts into the carbon-halogen bond, forming a palladium(II) intermediate. The reactivity of the aryl halide typically follows the trend: I > Br > Cl.[12]

• Amine Coordination and Deprotonation: The amine nucleophile then coordinates to the palladium(II) complex. In the presence of a base, the coordinated amine is deprotonated to form a palladium-amido complex. The choice of base is critical and can significantly influence the reaction rate and outcome.[13]

• Reductive Elimination: The final step is the reductive elimination from the palladium(II)-amido complex, which forms the desired C-N bond and regenerates the active palladium(0) catalyst, allowing it to re-enter the catalytic cycle.[7]

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Key Reaction Parameters: A Guide to Optimization

The success of a Buchwald-Hartwig amination is highly dependent on the judicious selection of the catalyst, ligand, base, and solvent. For a challenging substrate class like isothiazolo[5,4-b]pyridines, systematic optimization of these parameters is often necessary.

Parameter	Selection Considerations & Rationale	Potential Issues & Troubleshooting
Palladium Precatalyst	Pd(OAc)2 and Pd2(dba)3 are common and cost-effective choices that form the active Pd(0) species in situ.[14] Pre-formed palladium precatalysts (e.g., G3 or G4 palladacycles) can offer improved reactivity and reproducibility.[10]	Incomplete activation of the precatalyst can lead to low conversion. Ensure proper degassing and inert atmosphere.
Ligand	The choice of phosphine ligand is critical for stabilizing the palladium catalyst and facilitating the key steps of the catalytic cycle. For electron-deficient heteroaryl halides, bulky, electron-rich biarylphosphine ligands such as XPhos, RuPhos, or BrettPhos are often highly effective.[6][8]	Ligand degradation can occur at high temperatures. Consider screening different generations of ligands. Steric hindrance on the substrate may require a less bulky ligand.
Base	Strong, non-nucleophilic bases are typically required. Sodium tert-butoxide (NaOtBu) and lithium bis(trimethylsilyl)amide (LHMDS) are common choices.[9][12] For base-sensitive functional groups, weaker bases like K3PO4 or Cs2CO3 can be employed, though this may require higher reaction temperatures.[10][14]	Strong bases can promote side reactions or degrade sensitive functional groups.[15] A screen of different bases is often warranted.
Solvent	Anhydrous, aprotic solvents are generally used. Toluene, dioxane, and THF are common choices.[16] The choice of solvent can influence the solubility of the reactants and the stability of the catalytic species.	Ensure the solvent is thoroughly degassed to prevent oxidation of the palladium catalyst. Some solvents can coordinate to the metal center and inhibit catalysis.
Temperature	Reaction temperatures typically range from 80 to 110 °C. The optimal temperature will depend on the reactivity of the specific substrates and the chosen catalyst system.	High temperatures can lead to catalyst decomposition or side reactions. Start with a moderate temperature and increase if the reaction is sluggish.

Experimental Protocol: A General Procedure

This protocol provides a starting point for the Buchwald-Hartwig amination of a halo-isothiazolo[5,4-b]pyridine. Note: This is a general procedure and may require optimization for specific substrates. All manipulations should be carried out under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk techniques or in a glovebox.

Caption: A generalized workflow for the Buchwald-Hartwig amination.

Materials:

• Halo-isothiazolo[5,4-b]pyridine (1.0 equiv)

• Amine (1.2-1.5 equiv)

• Palladium precatalyst (e.g., Pd(OAc)2, 2-5 mol%)

• Phosphine ligand (e.g., XPhos, 4-10 mol%)

• Base (e.g., NaOtBu, 1.5-2.0 equiv)

• Anhydrous, degassed solvent (e.g., toluene)

• Reaction vessel (e.g., Schlenk tube or microwave vial)

• Magnetic stir bar

Procedure:

• Reaction Setup: To a dry reaction vessel under an inert atmosphere, add the halo-isothiazolo[5,4-b]pyridine, the palladium precatalyst, and the phosphine ligand.

• Reagent Addition: Add the base to the reaction vessel. If the amine is a solid, add it at this point. If the amine is a liquid, it can be added via syringe after the addition of the solvent.

• Solvent Addition: Add the anhydrous, degassed solvent to the reaction vessel via syringe.

• Reaction Execution: Seal the reaction vessel and place it in a preheated oil bath or heating block at the desired temperature. Stir the reaction mixture vigorously.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove insoluble inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to afford the desired aminated isothiazolo[5,4-b]pyridine.

• Characterization: Characterize the purified product by appropriate analytical techniques, such as 1H NMR, 13C NMR, and high-resolution mass spectrometry (HRMS).

Troubleshooting Common Issues

Problem	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst	Ensure all reagents and solvents are anhydrous and the reaction is performed under a strict inert atmosphere.[15] Consider using a pre-formed palladium precatalyst.
Poor choice of ligand/base	Screen a panel of different ligands and bases. For electron-deficient heterocycles, more electron-rich and bulky ligands are often required.[17]
Formation of Side Products	Hydrodehalogenation	This side reaction can be minimized by the appropriate choice of ligand and by ensuring the reaction is not overheated.[14]
Homocoupling of the amine	This can occur at high temperatures. Try lowering the reaction temperature.
Difficulty with Purification	Residual palladium	Treat the crude product with a palladium scavenger or perform an additional filtration through activated carbon.

Conclusion

The Buchwald-Hartwig amination is an indispensable tool for the synthesis of aminated isothiazolo[5,4-b]pyridines, providing a reliable and versatile route to novel derivatives for drug discovery. A thorough understanding of the reaction mechanism and the influence of key parameters is paramount for success. By employing a systematic approach to optimization and troubleshooting, researchers can effectively harness the power of this cross-coupling reaction to accelerate their research and development efforts.

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• University of Groningen. The Buchwald–Hartwig Amination After 25 Years. [Link]

• PubMed. Anticancer activity of some isothiazolo[5,4-b]pyridine derivatives. [Link]

• ResearchGate. Practical Palladium Catalysts for C-N and C-O Bond Formation. [Link]

• ResearchGate. Study of scope and limitations of Buchwald–Hartwig Coupling/Pyridine Dearomatization Sequence. [Link]

• OUCI. Role of the Base in Buchwald–Hartwig Amination. [Link]

Sources

• 1. Identification of Novel Thiazolo[5,4-b]Pyridine Derivatives as Potent Phosphoinositide 3-Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of Thiazolo[5,4-b]pyridine Derivatives as c-KIT Inhibitors for Overcoming Imatinib Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anticancer activity of some isothiazolo[5,4-b]pyridine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. research.rug.nl [research.rug.nl]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Palladium-catalyzed C-N cross-coupling reactions toward the synthesis of drug-like molecules [dspace.mit.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 13. Role of the Base in Buchwald–Hartwig Amination [ouci.dntb.gov.ua]
• 14. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 15. reddit.com [reddit.com]
• 16. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 17. Scope and limitations of Pd2(dba)3/P(i-BuNCH2CH2)3N-catalyzed Buchwald-Hartwig amination reactions of aryl chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

Welcome to the technical support center for the synthesis of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of this synthesis, troubleshoot common issues, and optimize reaction yields. The information provided herein is based on established principles of heterocyclic chemistry and field-proven insights.

Introduction to the Synthesis

The synthesis of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is a multi-step process that requires careful control of reaction conditions to achieve high yields and purity. A common and effective synthetic route commences with the readily available 2-chloro-4,6-dimethylnicotinonitrile. This precursor undergoes nucleophilic substitution with hydroxylamine, followed by a base-mediated intramolecular cyclization to form the desired isoxazolo[5,4-b]pyridine ring system.

This guide is structured in a question-and-answer format to directly address specific challenges you may encounter during your experiments.

Troubleshooting Guide

Issue 1: Low or No Yield of the Final Product

Question: I am getting a very low yield, or no desired product at all. What are the potential causes and how can I address them?

Answer: Low or no yield in this synthesis can be attributed to several factors, ranging from the quality of starting materials to suboptimal reaction conditions. A systematic approach to troubleshooting is crucial.

Possible Causes and Solutions:

• Poor Quality of Starting Materials:

  • 2-Chloro-4,6-dimethylnicotinonitrile: Ensure the starting material is pure and free from contaminants. Impurities can interfere with the subsequent nucleophilic substitution and cyclization steps. Consider recrystallization or column chromatography if the purity is questionable.

  • Hydroxylamine: Use a fresh, high-quality source of hydroxylamine (often as hydroxylamine hydrochloride). Over time, hydroxylamine solutions can degrade.

• Inefficient Nucleophilic Substitution:

  • The reaction between 2-chloro-4,6-dimethylnicotinonitrile and hydroxylamine to form the intermediate 2-(hydroxyamino)-4,6-dimethylnicotinonitrile is a critical step.

  • Optimization:

    • Base: A suitable base, such as sodium bicarbonate or triethylamine, is required to neutralize the HCl formed when using hydroxylamine hydrochloride. Ensure the base is added in appropriate stoichiometry.

    • Solvent: Protic solvents like ethanol or methanol are generally effective for this step.

    • Temperature: The reaction may require gentle heating. Monitor the reaction progress by Thin Layer Chromatography (TLC) to determine the optimal temperature and reaction time.

• Failed or Inefficient Cyclization:

  • The intramolecular cyclization of the 2-(hydroxyamino) intermediate is the key ring-forming step.

  • Optimization:

    • Base: A stronger base is typically required for the cyclization step compared to the initial substitution. Sodium ethoxide or sodium methoxide in their respective alcohol solvents are commonly used. The choice of base is critical and can significantly impact the yield.

    • Temperature: This step usually requires heating (reflux). The optimal temperature should be determined experimentally.

    • Anhydrous Conditions: Ensure the reaction is carried out under anhydrous conditions, as water can interfere with the base and the cyclization process.

Frequently Asked Questions (FAQs)

Q1: What is the most likely synthetic pathway for 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine?

A1: A highly plausible and efficient synthetic route starts from 2-chloro-4,6-dimethylnicotinonitrile. The pathway involves two main transformations:

• Nucleophilic Aromatic Substitution: The chloro group at the 2-position of the pyridine ring is displaced by hydroxylamine. This reaction is typically carried out in the presence of a mild base to scavenge the generated HCl.

• Intramolecular Cyclization: The resulting 2-(hydroxyamino)-4,6-dimethylnicotinonitrile intermediate undergoes a base-promoted intramolecular cyclization. The hydroxylamino group attacks the nitrile carbon, leading to the formation of the isoxazole ring fused to the pyridine core.

Q2: I am observing the formation of multiple byproducts. What are they likely to be and how can I minimize them?

A2: Side reactions can compete with the desired pathway, leading to a complex reaction mixture and reduced yield.

Common Side Reactions and Mitigation Strategies:

Potential Byproduct	Formation Mechanism	Mitigation Strategy
Dimerization of Hydroxylamine Intermediate	The reactive hydroxylamino intermediate can potentially react with itself under certain conditions.	Control the concentration of the intermediate and proceed to the cyclization step promptly after its formation.
Hydrolysis of the Nitrile Group	If water is present, especially under basic conditions, the nitrile group can be hydrolyzed to a carboxamide or carboxylic acid.	Ensure strict anhydrous conditions during the cyclization step. Use freshly dried solvents and reagents.
Incomplete Cyclization	The reaction may stall at the intermediate stage if the cyclization conditions are not optimal.	Optimize the base strength, reaction temperature, and time for the cyclization step. Monitor the reaction by TLC.

Q3: How can I effectively monitor the progress of the reaction?

A3: Thin Layer Chromatography (TLC) is an indispensable tool for monitoring the reaction progress.

TLC Monitoring Protocol:

• Prepare a TLC plate: Use a silica gel plate.

• Spot the reaction mixture: At regular intervals (e.g., every 30-60 minutes), take a small aliquot of the reaction mixture, dilute it with a suitable solvent, and spot it on the TLC plate.

• Spot standards: On the same plate, spot the starting material (2-chloro-4,6-dimethylnicotinonitrile) and, if isolated, the intermediate.

• Develop the plate: Use an appropriate solvent system (e.g., a mixture of ethyl acetate and hexane) to develop the plate.

• Visualize: Visualize the spots under UV light and/or by staining (e.g., with iodine or potassium permanganate).

• Analyze: The disappearance of the starting material spot and the appearance of the product spot (with a different Rf value) indicate the progress of the reaction.

Q4: What are the key parameters to consider for optimizing the cyclization step?

A4: The cyclization of 2-(hydroxyamino)-4,6-dimethylnicotinonitrile is the most critical step for yield optimization.

Detailed Considerations:

• Base Selection: The pKa of the N-H proton of the hydroxylamino group needs to be overcome to initiate the nucleophilic attack on the nitrile. A strong base like sodium ethoxide is generally more effective than weaker bases like potassium carbonate. The choice of base can also influence the reaction rate and the formation of byproducts.

• Temperature Control: While higher temperatures generally accelerate the reaction, they can also promote decomposition and side reactions. It is advisable to start at a moderate temperature and gradually increase it while monitoring the reaction progress.

• Solvent Polarity: The solvent should be able to dissolve the reactants and be compatible with the strong base used. Anhydrous polar aprotic solvents like DMF or protic solvents like absolute ethanol are common choices.

• Reaction Time: Prolonged reaction times at high temperatures can lead to product degradation. The optimal reaction time should be determined by careful monitoring (e.g., via TLC) to maximize the yield of the desired product and minimize the formation of impurities.

By systematically addressing these troubleshooting points and frequently asked questions, researchers can enhance the synthesis yield and purity of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

References

• Johnson, L., et al. (2013). A reliable procedure that can be used to access a wide range of 3-amino-5-alkyl and 5-amino-3-alkyl isoxazoles. Synthesis, 45, 171-173. [Link][1]

• Nikol'skiy, V. V., et al. (2024). Mild and efficient synthesis and base-promoted rearrangement of novel isoxazolo[4,5-b]pyridines. National Institutes of Health. [Link][2]

• ResearchGate. (2024). Synthesis of isoxazolo[5,4-b]pyridine derivatives (microreview). [Link][3]

• Sørensen, U. S., et al. (2000). A Novel Route to 5-Substituted 3-Isoxazolols. Cyclization of N,O-DiBoc β-Keto Hydroxamic Acids Synthesized via Acyl Meldrum's Acids. The Journal of Organic Chemistry, 65(4), 1003–1007. [Link][4]

Sources

• 1. Isoxazole synthesis [organic-chemistry.org]
• 2. Mild and efficient synthesis and base-promoted rearrangement of novel isoxazolo[4,5-b]pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Solubility Enhancement for Isoxazolo[5,4-b]pyridine Analogs

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Welcome to the technical support center for our novel isoxazolo[5,4-b]pyridine series. This guide is designed to provide you with in-depth troubleshooting and practical solutions for challenges related to the solubility of these compounds, specifically focusing on analogs of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, in common biological and biochemical assays. As a Senior Application Scientist, my goal is to equip you with the foundational knowledge and actionable protocols to ensure the accuracy and reproducibility of your experimental results.

The isoxazolo[5,4-b]pyridine scaffold is a promising privileged structure in modern medicinal chemistry. However, its planar and relatively rigid nature can contribute to poor aqueous solubility, a common hurdle in drug discovery. This guide will walk you through a systematic approach to understanding and overcoming these solubility challenges.

Frequently Asked Questions (FAQs)

Q1: I'm seeing precipitation of my 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine analog in my aqueous assay buffer. What is the likely cause?

This is a common observation with many heterocyclic compounds. The precipitation is most likely due to the compound's low intrinsic aqueous solubility. When a concentrated stock solution (typically in 100% DMSO) is diluted into an aqueous buffer, the percentage of the organic co-solvent decreases dramatically. If the final concentration of the compound in the assay buffer exceeds its solubility limit in that specific solvent mixture, it will precipitate out of solution. This can lead to inaccurate and unreliable assay results.

Q2: What is the maximum recommended concentration of DMSO in a cell-based assay?

While this can be cell-line dependent, a general guideline is to keep the final concentration of DMSO at or below 0.5% (v/v) to minimize solvent-induced artifacts and cytotoxicity. Some sensitive cell lines may even require a lower final concentration, such as 0.1%. It is always best practice to run a vehicle control (assay buffer with the same final concentration of DMSO) to assess the impact of the solvent on your specific assay system.

Q3: How does pH influence the solubility of amine-containing compounds like this one?

The 3-amino group on the isoxazolopyridine core is a basic center. In an acidic environment (pH < pKa), this amine group will become protonated, forming a more soluble salt. Conversely, at a neutral or basic pH (pH > pKa), the compound will exist predominantly in its less soluble, free base form. Therefore, adjusting the pH of your assay buffer to be more acidic can be a simple and effective way to increase the solubility of your compound. However, you must consider the pH compatibility of your assay components (e.g., enzymes, cells).

Troubleshooting Guide: A Step-by-Step Approach to Solubility Enhancement

If you are experiencing compound precipitation, follow this systematic troubleshooting workflow.

Step 1: Determine the Kinetic Solubility of Your Compound

Before attempting to run your assay, it is crucial to determine the kinetic solubility of your compound in your specific assay buffer. This will give you an upper concentration limit for your experiments.

Protocol: Kinetic Solubility Assessment

• Prepare a 10 mM stock solution of your compound in 100% DMSO.

• Create a series of dilutions of your stock solution in DMSO.

• Add 2 µL of each dilution to 98 µL of your aqueous assay buffer in a 96-well plate. This will create a 1:50 dilution.

• Mix well and incubate at room temperature for 1-2 hours.

• Visually inspect each well for precipitation. You can also use a plate reader to measure light scattering at a wavelength such as 620 nm. An increase in absorbance indicates precipitation.

• The highest concentration that does not show any visible precipitation is your approximate kinetic solubility limit.

Step 2: Co-Solvent and pH Adjustment Strategies

If the required concentration for your assay is above the kinetic solubility limit, you can explore the use of co-solvents or pH adjustments.

Strategy	Pros	Cons	Considerations
Increase DMSO %	Simple to implement.	Can lead to cytotoxicity or assay interference at higher concentrations.	Keep final concentration below 0.5% where possible. Always include a vehicle control.
pH Adjustment	Can significantly increase solubility for basic compounds.	May not be compatible with all assay systems (e.g., live cells, pH-sensitive enzymes).	Determine the pKa of your compound to guide pH selection.
Use of Excipients	Can enhance solubility without high concentrations of organic solvents.	May interfere with the assay or have their own biological effects.	Cyclodextrins are a common choice for encapsulating hydrophobic molecules.

Step 3: Advanced Formulation Approaches

For particularly challenging compounds, more advanced formulation strategies may be necessary.

• Amorphous Solid Dispersions (ASDs): ASDs are a powerful technique where the crystalline, poorly soluble drug is converted into an amorphous, more soluble form by dispersing it in a polymer matrix. This can significantly improve the dissolution rate and apparent solubility.

• Use of Cyclodextrins: These cyclic oligosaccharides have a hydrophobic core and a hydrophilic exterior. They can encapsulate poorly soluble compounds, forming an inclusion complex that has a much higher aqueous solubility.

Protocol: Preparation of a Cyclodextrin Inclusion Complex (Conceptual)

• Dissolve a molar excess of a suitable cyclodextrin (e.g., HP-β-CD) in your aqueous buffer.

• Slowly add your compound (from a concentrated stock or as a solid) to the cyclodextrin solution while stirring vigorously.

• Continue to stir for several hours or overnight to allow for complex formation.

• Filter the solution to remove any undissolved compound.

• Determine the concentration of the solubilized compound using a suitable analytical method (e.g., HPLC-UV).

Visualizing the Workflow

The following diagram illustrates the decision-making process for addressing solubility issues.

Caption: A decision tree for troubleshooting poor compound solubility in aqueous assays.

Summary of Key Recommendations

• Always determine the kinetic solubility of your compound in your specific assay buffer before starting your experiments.

• Keep the final DMSO concentration in your assays as low as possible, ideally ≤ 0.5%.

• For amine-containing compounds, consider lowering the pH of your buffer to improve solubility, but be mindful of assay compatibility.

• If simple methods fail, explore the use of excipients like cyclodextrins or consider more advanced formulation strategies.

We are committed to supporting your research. If you continue to experience difficulties, please do not hesitate to contact our technical support team for further assistance.

References

• Timm, M., et al. (2013). The impact of DMSO on cellular assays. Assay Guidance Manual. Available at: [Link]

• Brewster, M.E., and Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers. Advanced Drug Delivery Reviews, 59(7), 645-666. Available at: [Link]

• Brouwers, J., Brewster, M.E., and Augustijns, P. (2009). Supersaturating drug delivery systems: The answer to solubility-limited oral bioavailability? Journal of Pharmaceutical Sciences, 98(8), 2549-2572. Available at: [Link]

4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine stability and storage conditions

Technical Support Center: 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

Welcome to the technical support guide for 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine (CAS No. 916792-12-6). This document is designed for researchers, scientists, and drug development professionals to ensure the chemical integrity and stability of this compound throughout its experimental lifecycle. Due to the limited availability of in-depth stability studies on this specific molecule, this guide synthesizes direct information with established principles for its core heterocyclic systems: isoxazole and pyridine.

Frequently Asked Questions (FAQs) on Stability and Storage

This section addresses the most common questions regarding the proper handling and storage of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

Q1: What are the ideal long-term storage conditions for solid 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine?

For long-term preservation of the solid compound, storage at 2-8°C is recommended.[1] The container should be tightly sealed and the headspace purged with an inert gas like argon or nitrogen.[1] It is critical to store the compound in a dark location or use an amber vial to protect it from light.[1][2]

Q2: How should I store the compound for daily or short-term use?

For short-term use, the solid compound can be stored at room temperature if it is kept in a desiccator to protect it from moisture and light. However, for periods longer than a week, refrigeration at 2-8°C is the safer option to prevent gradual degradation. Always ensure the container is tightly sealed after each use.[2][3]

Q3: Is 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine sensitive to light?

Yes, sensitivity to light should be assumed. The isoxazole ring contains a weak N-O bond that can be susceptible to cleavage under UV irradiation, potentially leading to photochemical rearrangement or degradation.[4] General best practices for pyridine-containing compounds also include protection from direct sunlight.[2]

Q4: What is the stability of this compound in solution? To what solvents or pH conditions is it sensitive?

The stability in solution is highly dependent on the solvent and pH.

• pH Sensitivity: The isoxazole ring is known to be unstable under both strongly acidic and strongly basic conditions. Studies on related isoxazole compounds show that they can undergo base-catalyzed ring opening.[5] Similarly, acid-catalyzed degradation can occur at low pH values (e.g., below 3.5).[6] It is therefore crucial to avoid preparing stock solutions in highly acidic or basic buffers. If your experiment requires such conditions, solutions should be prepared fresh and used immediately.

• Solvent Choice: Use anhydrous, high-purity solvents for preparing stock solutions. Protic solvents may facilitate pH-dependent degradation pathways. Aprotic solvents like DMSO or DMF are common choices, but long-term stability in these solvents is not fully characterized. It is recommended to store stock solutions at -20°C or -80°C in small, single-use aliquots to avoid freeze-thaw cycles.

Q5: What are the signs of compound degradation?

Visual signs of degradation in the solid form include a change in color or texture. In solution, the appearance of a precipitate or a color change can indicate instability. Analytically, degradation can be confirmed by techniques like HPLC, LC-MS, or NMR, where you may observe the appearance of new peaks and a decrease in the area of the parent compound's peak.

Troubleshooting Guide

This guide provides solutions to common problems encountered during experiments that may be related to compound stability.

Observed Problem	Potential Cause (Stability-Related)	Recommended Action
Inconsistent experimental results or loss of biological activity.	Gradual degradation of the compound in solid form or as a stock solution due to improper storage (e.g., exposure to light, moisture, or repeated freeze-thaw cycles).	1. Discard the old stock solution and prepare a fresh one from solid material. 2. If the solid is old or has been stored improperly, use a fresh vial of the compound. 3. Validate the concentration and purity of the new stock solution via HPLC or LC-MS before use.
Compound has changed color (e.g., from white/off-white to yellow/brown).	This is a strong indicator of chemical degradation, likely due to oxidation or photodecomposition.	The compound is likely compromised. Do not use it for experiments. Procure a new batch of the material.
Unexpected peaks appear in LC-MS or NMR analysis.	The compound is degrading. The isoxazole ring may be opening, or the aminopyridine moiety may be oxidizing.[5][6]	1. Confirm that the new peaks are not artifacts from your solvent or system. 2. If degradation is confirmed, review your solution preparation and storage protocols. Ensure the pH is near neutral and that solutions are fresh. 3. Consider performing a small-scale stability test in your experimental buffer (see Protocol 2).

Data & Protocols

Table 1: Summary of Recommended Storage Conditions

Form	Duration	Temperature	Atmosphere	Light/Moisture
Solid	Long-Term (>1 month)	2-8°C[1]	Inert Gas (Argon/Nitrogen)[1]	Protect from light; store in a desiccator.
Solid	Short-Term (<1 month)	Room Temperature	Tightly Sealed	Protect from light; store in a desiccator.
Solution	Long-Term	-20°C to -80°C	Tightly Sealed Vials	Protect from light; use single-use aliquots.
Solution	Working Solution	2-8°C (for a single day)	Tightly Sealed	Protect from light. Prepare fresh daily.

Diagram 1: Storage Decision Workflow

Caption: Workflow for selecting appropriate storage conditions.

Protocol 1: Standard Handling and Storage Procedure

• Receiving: Upon receipt, inspect the container for damage. Log the date of receipt.

• Initial Storage: Immediately place the sealed container in a 2-8°C refrigerator, protected from light.[1]

• Weighing: Allow the container to equilibrate to room temperature for at least 20-30 minutes inside a desiccator before opening. This prevents condensation of atmospheric moisture onto the cold solid.

• Atmosphere: Weigh the desired amount of compound quickly. For long-term storage, it is best practice to flush the vial headspace with an inert gas (e.g., argon or nitrogen) before re-sealing.[1]

• Solution Preparation: Dissolve the compound in a high-purity, anhydrous solvent. For stock solutions, use a concentration that can be easily diluted for experiments (e.g., 10 mM).

• Stock Solution Storage: Dispense the stock solution into single-use aliquots in amber or foil-wrapped tubes. Store frozen at -20°C or -80°C.

• Daily Use: When needed, remove one aliquot, thaw, and use it for your experiments. Do not refreeze the remaining solution; discard any unused portion of the thawed aliquot to ensure reproducibility.

Diagram 2: Potential pH-Mediated Degradation Pathway

Caption: Simplified view of potential isoxazole ring opening.

Protocol 2: Small-Scale Experimental Stability Assessment

This protocol helps determine the stability of the compound in your specific experimental buffer.

• Preparation: Prepare a solution of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine in your final experimental buffer at the working concentration.

• Time Points: Aliquot the solution into separate vials for different time points (e.g., T=0, 1h, 2h, 4h, 8h, 24h).

• Incubation: Store the vials under the exact conditions of your experiment (e.g., temperature, light exposure).

• Analysis: At each time point, immediately analyze the corresponding aliquot by a suitable method (e.g., HPLC with UV detection or LC-MS). The T=0 sample serves as the baseline.

• Evaluation: Compare the peak area of the parent compound across the time points. A decrease of >5-10% in the parent peak area suggests significant degradation, and you should use the compound only within the determined stable time frame.

By adhering to these guidelines, you can significantly improve the reliability and reproducibility of your experimental results.

References

• MSDS of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine. (n.d.).
• SPECIAL STORAGE AND HANDLING PROCEDURES for Pyridine. (n.d.). Washington State University.

• Dalvie, D. K., O'Donnell, J. P., & Kalgutkar, A. S. (2002). pH and temperature stability of the isoxazole ring in leflunomide... Drug Metabolism and Disposition, 30(12), 1473-1477. Retrieved from [Link]

• 12 Safety Precautions To Follow When Handling Pyridine. (2024). Post Apple Scientific. Retrieved from [Link]

• Longhi, M. R., & de Bertorello, M. M. (1990). Isoxazoles. VI: Aspects of the chemical stability of a new naphthoquinone-amine in acidic aqueous solution. Journal of Pharmaceutical Sciences, 79(8), 754-757. Retrieved from [Link]

• Pyridine ACS Safety Data Sheet. (2024). Jubilant Ingrevia Limited.
• SAFETY DATA SHEET for 3-Aminopyridine. (n.d.).

• Makhmetova, A. S., et al. (2020). Structure and stability of isoxazoline compounds. Russian Journal of General Chemistry, 90(8), 1541-1546. Retrieved from [Link]

• Essential Safety and Operational Protocols for Handling Pyridin-4-ol-d5. (n.d.). Benchchem.
• PYRIDINE FOR SYNTHESIS Safety Data Sheet. (n.d.). Loba Chemie.

• Isoxazole - Wikipedia. (n.d.). Retrieved from [Link]

• 4,6-Dimethylisoxazolo[3,4-b]pyridin-3-amine Specifications. (n.d.). MySkinRecipes. Retrieved from [Link]

Sources

• 1. 4,6-Dimethylisoxazolo[3,4-b]pyridin-3-amine [myskinrecipes.com]
• 2. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 3. jubilantingrevia.com [jubilantingrevia.com]
• 4. Isoxazole - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Isoxazoles. VI: Aspects of the chemical stability of a new naphthoquinone-amine in acidic aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Navigating Research and Overcoming Resistance with 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine Derivatives

Welcome to the technical support center for researchers working with 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine and its derivatives. This guide is designed to provide in-depth troubleshooting strategies and address frequently asked questions to facilitate your research and drug development efforts. As this class of compounds shares structural similarities with known kinase inhibitors, particularly those targeting Fms-like tyrosine kinase 3 (FLT3), this guide will leverage established knowledge in that area to provide a robust framework for your experiments.[1][2][3]

Part 1: Troubleshooting Guide

This section addresses specific experimental issues you may encounter, providing step-by-step protocols to diagnose and resolve them.

Issue 1: Inconsistent IC50 Values in Kinase Assays

You observe significant variability in the half-maximal inhibitory concentration (IC50) of your compound between different experimental runs.

Potential Causes & Troubleshooting Steps:

• Compound Stability and Solubility: Novel heterocyclic compounds can have limited stability or solubility in aqueous assay buffers.[4] Precipitation or degradation during the experiment will lower the effective concentration, leading to a higher apparent IC50.

  • Protocol: Visually inspect stock solutions and assay wells for any precipitate. Determine the kinetic solubility of your compound in the specific assay buffer used. Consider including a low, consistent concentration of a solubilizing agent like DMSO.[4]

• ATP Concentration: If your compound is an ATP-competitive inhibitor, its apparent potency will be highly dependent on the ATP concentration in your assay.[4] Variations in ATP concentration between experiments will directly impact the IC50 value.

  • Protocol: Use a single, high-quality batch of ATP for all related experiments. Prepare a large stock solution to minimize variability. Ensure the final ATP concentration in your assay is well-defined and consistent.

• Enzyme Purity and Activity: The purity and specific activity of the recombinant kinase can vary between batches, affecting inhibitor potency.[4]

  • Protocol: Whenever possible, use a single lot of purified kinase for a set of experiments. Aliquot the enzyme to avoid repeated freeze-thaw cycles. It is good practice to perform a specific activity test for each new batch of enzyme to ensure consistency.[4]

Troubleshooting Workflow for Inconsistent IC50 Values

Caption: A flowchart for troubleshooting inconsistent IC50 values.

Issue 2: Discrepancy Between Biochemical and Cellular Assay Potency

Your 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine derivative shows potent inhibition in a biochemical (e.g., purified kinase) assay but has a much weaker effect in cell-based assays.

Potential Causes & Troubleshooting Steps:

• Poor Cell Permeability: The compound may not be efficiently crossing the cell membrane to reach its intracellular target.[5]

  • Protocol: Assess the compound's permeability using standard assays like the Parallel Artificial Membrane Permeability Assay (PAMPA) or Caco-2 permeability assays.[4]

• Drug Efflux: Cancer cells often upregulate efflux pumps (e.g., P-glycoprotein) that actively transport small molecules out of the cell, preventing them from reaching an effective intracellular concentration.[5]

  • Protocol: Test for drug efflux by co-incubating your compound with known efflux pump inhibitors, such as verapamil. An increase in cellular potency in the presence of an efflux pump inhibitor suggests your compound is a substrate for these transporters.[4]

• High Intracellular ATP: The concentration of ATP inside a cell (millimolar range) is significantly higher than that typically used in biochemical assays (micromolar range). For ATP-competitive inhibitors, this will lead to a rightward shift in the IC50 (lower apparent potency) in cellular assays.[4]

  • Protocol: This is an inherent challenge for ATP-competitive inhibitors. While you cannot easily alter intracellular ATP levels, characterizing the inhibitor's mechanism of action (e.g., ATP-competitive vs. allosteric) can help explain the observed potency shift.[4]

• Off-Target Effects: In a cellular context, your compound may be engaging with other kinases or proteins, leading to complex biological responses that mask the intended on-target effect.[6]

  • Protocol: Perform a broad-panel kinase screen against hundreds of kinases to identify potential off-targets.[6] Use a structurally distinct inhibitor of the same target as a control to confirm that the observed phenotype is due to on-target inhibition.[4]

Potential Cause	Recommended Action	Expected Outcome
Poor Cell Permeability	PAMPA or Caco-2 assay	Quantitative assessment of membrane permeability.
Drug Efflux	Co-incubation with efflux pump inhibitors (e.g., verapamil)	Increased intracellular accumulation and enhanced cellular potency.
High Intracellular ATP	Characterize mechanism of action (e.g., competitive vs. allosteric)	A more realistic expectation of cellular potency for ATP-competitive inhibitors.
Off-Target Effects	Broad-panel kinase screen	Identification of off-target kinases, helping to interpret cellular phenotype.

Part 2: Frequently Asked Questions (FAQs)

Q1: We are observing the development of resistance to our lead compound in our long-term cell culture experiments. What are the likely mechanisms?

A1: For kinase inhibitors, a common mechanism of acquired resistance is the emergence of secondary mutations in the target kinase that prevent the inhibitor from binding effectively.[1] Another possibility is the activation of compensatory signaling pathways that bypass the inhibited kinase.[5]

Q2: How can we identify the specific mutations conferring resistance to our compound?

A2: You can perform targeted sequencing of the kinase gene in your resistant cell lines to identify potential mutations in the kinase domain. Compare the sequences from resistant cells to the parental (sensitive) cells.

Q3: Our compound induces apoptosis in sensitive cell lines, but this effect diminishes as resistance develops. How can we confirm the mechanism of cell death?

A3: To confirm that your compound is inducing apoptosis, you can use techniques like Annexin V/Propidium Iodide staining followed by flow cytometry. In resistant cells, you would expect to see a significant reduction in the apoptotic cell population after treatment compared to sensitive cells.

Q4: How can we investigate the activation of compensatory signaling pathways?

A4: Western blotting is a powerful technique to probe the phosphorylation status of key downstream signaling proteins. For example, if your compound targets FLT3, you should examine the phosphorylation of downstream effectors like STAT3, AKT, and ERK.[7] A sustained or reactivated phosphorylation of these proteins in the presence of your compound would suggest the activation of a bypass pathway.

Investigating Resistance Mechanisms

Caption: A workflow for investigating acquired resistance.

References

• Navigating Inconsistent Results with Novel CK2 Inhibitors: A Technical Support Center - Benchchem.
• Technical Support Center: Overcoming Resistance with Novel Kinase Inhibitors - Benchchem.
• Step-by-Step Guide to Kinase Inhibitor Development - Reaction Biology.
• A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PubMed Central.
• Discovery of 4-(4-aminophenyl)-6-phenylisoxazolo[3,4-b]pyridine-3-amine derivatives as novel FLT3 covalent inhibitors for the intervention of acute myeloid leukemia - PubMed.
• Identification of Thiazolo[5,4-b]pyridine Derivatives as c-KIT Inhibitors for Overcoming Imatinib Resistance - MDPI.
• Synthesis and biological evaluation of 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine covalent inhibitors as potential agents for the treatment of acute myeloid leukemia - PubMed.
• Synthesis and biological evaluation of 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine covalent inhibitors as potential agents for the treatment of acute myeloid leukemia - ResearchGate.

Sources

• 1. Discovery of 4-(4-aminophenyl)-6-phenylisoxazolo[3,4-b]pyridine-3-amine derivatives as novel FLT3 covalent inhibitors for the intervention of acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and biological evaluation of 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine covalent inhibitors as potential agents for the treatment of acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Optimizing reaction conditions for isoxazolo[5,4-b]pyridine functionalization.

Welcome to the technical support center for the synthetic functionalization of the isoxazolo[5,4-b]pyridine scaffold. This bicyclic heteroaromatic system is a cornerstone in medicinal chemistry and materials science, but its unique electronic properties can present challenges during synthetic elaboration. This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to provide practical, field-proven insights into optimizing your reaction conditions.

Section 1: Understanding the Core Reactivity

Before attempting functionalization, it is crucial to understand the inherent reactivity of the isoxazolo[5,4-b]pyridine ring system. Its behavior is governed by the interplay between the electron-deficient pyridine ring and the isoxazole moiety.

Q1: What are the most reactive positions on an unsubstituted isoxazolo[5,4-b]pyridine for functionalization?

A: The reactivity of the isoxazolo[5,4-b]pyridine core is dictated by the electronic nature of the two fused rings. The pyridine ring is inherently electron-deficient, making it susceptible to nucleophilic attack (if suitably activated) but challenging for electrophilic substitution. Conversely, the isoxazole ring can also be cleaved under certain conditions. For C-H functionalization, the pyridine protons are generally more acidic and thus more amenable to deprotonation/metalation.

Transition-metal-catalyzed C-H functionalization has become a powerful tool for derivatizing such heterocycles.[1] The positional selectivity is highly dependent on the specific reaction conditions and the directing group used, if any. Without a directing group, functionalization often occurs at positions adjacent to the pyridine nitrogen due to electronic effects, but this can be difficult to control.[2]

Q2: My reaction requires a strong base, but I'm observing decomposition of my starting material. What is happening?

A: The isoxazole ring is sensitive to strong bases, which can induce ring-opening. This is a common failure mode, especially at elevated temperatures. The N-O bond in the isoxazole is relatively weak and can cleave upon nucleophilic attack or under harsh basic conditions. If your substrate is degrading, consider the following:

• Weaker Base: Can you substitute a strong base like NaH or KOtBu with a milder inorganic base like K₂CO₃, Cs₂CO₃, or K₃PO₄? Carbonate bases are often sufficient for many cross-coupling reactions.[3]

• Lower Temperature: Extended reaction times at a lower temperature may preserve the integrity of the scaffold.

• Reaction Monitoring: Use TLC or LC-MS to monitor the reaction closely for the appearance of degradation products alongside your desired product.[4] This can help you identify the point at which degradation becomes significant.

Section 2: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling is the workhorse for functionalizing heterocyclic cores.[5] However, the nitrogen atom in the pyridine ring can coordinate to the palladium center, potentially inhibiting the catalytic cycle.[6] Careful optimization is key to success.

Suzuki-Miyaura Coupling: C-C Bond Formation

Q3: I am attempting a Suzuki-Miyaura coupling on a bromo-isoxazolo[5,4-b]pyridine, but the yield is very low. How do I choose the optimal catalyst system?

A: Low yields in Suzuki couplings on electron-deficient heterocycles are common and usually stem from suboptimal catalyst, ligand, or base selection.[7] The goal is to facilitate the oxidative addition and reductive elimination steps, which can be sluggish for this substrate class.

Core Directive: For electron-deficient heteroaryl halides, the catalyst system generally requires a bulky, electron-rich phosphine ligand. These ligands stabilize the Pd(0) species and promote the key steps in the catalytic cycle.[3]

Here is a typical optimization table to guide your experiments:

Entry	Pd Source (mol%)	Ligand (mol%)	Base	Solvent	Temperature (°C)	Outcome
1	Pd(PPh₃)₄ (5)	-	K₂CO₃	Toluene/H₂O	100	Low conversion, starting material remains
2	Pd(OAc)₂ (2)	SPhos (4)	K₂CO₃	1,4-Dioxane/H₂O	100	Moderate yield, some debromination
3	Pd₂(dba)₃ (2)	XPhos (5)	K₃PO₄	Toluene	110	Good to excellent yield
4	Pd(OAc)₂ (2)	RuPhos (4)	Cs₂CO₃	DME	90	Good yield, milder conditions

Troubleshooting Steps:

• Catalyst/Ligand: Start with a robust system like Pd₂(dba)₃ with XPhos or SPhos. These Buchwald-type ligands are designed for challenging couplings.

• Base Selection: K₃PO₄ is often an excellent choice as it is non-nucleophilic and sufficiently basic. Cs₂CO₃ can also be effective but is more expensive.

• Solvent: Anhydrous polar aprotic solvents like 1,4-dioxane, DME, or toluene are standard. The addition of water can sometimes be beneficial but may also promote side reactions.

• Debromination: If you observe significant formation of the debrominated starting material, it suggests that the catalytic cycle is stalling after oxidative addition. This can be caused by an insufficiently active catalyst or the presence of water/protic sources. Ensure you are using anhydrous solvents and running the reaction under an inert atmosphere.[4]

Workflow for Troubleshooting Low-Yield Suzuki Coupling

Sources

• 1. Organometallics in heterocyclic chemistry - Chemical Society Reviews (RSC Publishing) DOI:10.1039/B706783F [pubs.rsc.org]
• 2. C–H functionalization of pyridines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Recent Developments in the Metal-Catalyzed Synthesis of Nitrogenous Heterocyclic Compounds | MDPI [mdpi.com]
• 6. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and Antiproliferative Activity of 2,6-Disubstituted Imidazo[4,5-b]pyridines Prepared by Suzuki Cross Coupling - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Functionalized Isothiazolo[5,4-b]pyridines

Welcome to the technical support center for the purification of functionalized isothiazolo[5,4-b]pyridines. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and often complex challenges encountered during the purification of this important class of heterocyclic compounds. The inherent electronic properties of the isothiazolo[5,4-b]pyridine scaffold, combining an electron-deficient pyridine ring with an isothiazole moiety, can lead to unique purification behaviors.[1] This resource provides field-proven insights and systematic troubleshooting strategies to help you achieve your desired purity and yield.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: My isothiazolo[5,4-b]pyridine streaks badly on a silica gel TLC plate, making column chromatography difficult.

• Question: I am trying to purify my functionalized isothiazolo[5,4-b]pyridine using silica gel column chromatography, but the compound streaks severely on the TLC plate, even with polar solvent systems like ethyl acetate/hexane. What causes this and how can I fix it?

• Answer: Streaking of nitrogen-containing heterocycles on silica gel is a common problem.[2][3] It is primarily caused by the interaction of the basic nitrogen atoms in the pyridine ring with the acidic silanol groups (Si-OH) on the surface of the silica gel. This strong interaction can lead to poor peak shape, tailing, and difficulty in achieving good separation.

  Solutions:

  • Use a Basic Modifier: The most common and effective solution is to add a small amount of a basic modifier to your mobile phase.[2][3] This neutralizes the acidic sites on the silica gel, preventing strong adsorption of your basic compound.

    • Triethylamine (TEA): Add 0.1-1% TEA to your eluent.

    • Ammonia in Methanol: A solution of 7N ammonia in methanol can be used as a polar component in your mobile phase (e.g., dichloromethane/methanol/ammonia).

  • Switch to a Different Stationary Phase: If a basic modifier is not effective or compatible with your compound, consider using a different stationary phase.[2]

    • Alumina (Basic or Neutral): Alumina is a good alternative to silica gel for the purification of basic compounds.

    • Reversed-Phase (C18): For highly polar compounds, reversed-phase chromatography using a C18 column with a polar mobile phase (e.g., water/acetonitrile or water/methanol) is often the method of choice.[2] A modifier like formic acid or trifluoroacetic acid may be needed to improve peak shape in this case.

Issue 2: I have a persistent palladium impurity in my final product after a cross-coupling reaction.

• Question: I synthesized my functionalized isothiazolo[5,4-b]pyridine using a Suzuki or Buchwald-Hartwig cross-coupling reaction. Now I am struggling to remove the residual palladium catalyst. Standard column chromatography is not completely effective. What are my options?

• Answer: Removing residual palladium from reaction mixtures is a frequent challenge in pharmaceutical chemistry, as many nitrogen-containing heterocycles can act as ligands for the metal.[4]

  Solutions:

  • Filtration through Celite: A simple first step is to dilute the reaction mixture with a suitable solvent and filter it through a pad of Celite.[5][6] This can remove a significant portion of the insoluble palladium species.

  • Metal Scavengers: The most effective way to remove trace amounts of palladium is to use a solid-supported metal scavenger.[4] These are functionalized silica or polymer resins that selectively bind to the metal.

    • Thiol-based scavengers: These are very effective at binding palladium.

    • Procedure: Stir the crude product in a suitable solvent with the scavenger for a few hours, then filter off the resin.

  • Activated Carbon: Treatment with activated carbon can also be effective for removing palladium residues.[7]

Issue 3: My compound is poorly soluble or completely insoluble in common organic solvents.

• Question: My synthesized isothiazolo[5,4-b]pyridine derivative is a solid that is insoluble in most common solvents, making purification by column chromatography or recrystallization very difficult. How can I purify this compound?

• Answer: Poor solubility is a known issue with some functionalized heterocyclic compounds.[8]

  Solutions:

  • Trituration: If the impurities are more soluble than your compound, you can wash the solid with a solvent in which your compound is poorly soluble but the impurities are soluble. This process is called trituration.

  • Dry Loading for Column Chromatography: If you can find a solvent that dissolves your compound even to a small extent (e.g., DMF, DMSO), you can use the "dry loading" technique for column chromatography.[9]

    • Procedure: Dissolve your compound in a minimal amount of the strong solvent. Add a small amount of silica gel to this solution and then remove the solvent under reduced pressure to get a free-flowing powder. This powder can then be loaded onto the top of your column.

  • Recrystallization from High-Boiling Point Solvents: Sometimes, high-boiling point solvents like DMF, DMSO, or acetic acid can be used for recrystallization.

Issue 4: I have a mixture of regioisomers that are very difficult to separate.

• Question: My reaction has produced a mixture of regioisomers of my functionalized isothiazolo[5,4-b]pyridine, and they have very similar Rf values on TLC, making separation by column chromatography nearly impossible. What can I do?

• Answer: The separation of regioisomers with similar physicochemical properties is a significant challenge.[10][11]

  Solutions:

  • High-Performance Liquid Chromatography (HPLC): Preparative HPLC often provides much higher resolution than flash column chromatography and can be used to separate difficult mixtures.[2]

  • Derivative Formation: If possible, you could try to react the mixture of isomers with a reagent that will selectively react with one isomer, or that will produce derivatives with significantly different physical properties, making them easier to separate. After separation, the derivatizing group can be removed.

  • Recrystallization: Carefully screen for a solvent system for recrystallization. It is possible that one isomer will selectively crystallize out of the solution, leaving the other in the mother liquor.

Frequently Asked Questions (FAQs)

• Q1: How do I choose between column chromatography and recrystallization for my isothiazolo[5,4-b]pyridine?

  • A1: The choice depends on the nature of your compound and the impurities.

    • Recrystallization is ideal for solid compounds that are thermally stable and where there is a significant difference in solubility between your compound and the impurities in a particular solvent.[2][12]

    • Column chromatography is a more versatile technique that can be used for a wider range of compounds and is particularly useful for separating mixtures of compounds with similar polarities.[2]

• Q2: Are isothiazolo[5,4-b]pyridines generally stable during purification?

  • A2: The stability of the isothiazolo[5,4-b]pyridine ring system is generally good. However, the stability of a specific functionalized derivative will depend on the nature of the functional groups present.[13][14] It is always a good practice to monitor for potential degradation during purification, for example by running a TLC of your compound spotted on a silica plate and letting it sit for an hour before eluting to check for decomposition.[2]

• Q3: What are the best analytical techniques to assess the purity of my final compound?

  • A3: A combination of techniques is recommended for a thorough purity assessment.

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are excellent for confirming the structure of your compound and for identifying any organic impurities.[15]

    • Liquid Chromatography-Mass Spectrometry (LC-MS): This is a very sensitive technique for detecting trace impurities and confirming the molecular weight of your compound.[16][]

    • High-Performance Liquid Chromatography (HPLC): HPLC with a UV detector is a powerful tool for quantifying the purity of your compound.[]

Experimental Protocols

Protocol 1: Flash Column Chromatography for a Basic Isothiazolo[5,4-b]pyridine

This protocol provides a step-by-step methodology for the purification of a basic functionalized isothiazolo[5,4-b]pyridine using silica gel chromatography with a basic modifier.

1. Materials:

• Crude functionalized isothiazolo[5,4-b]pyridine

• Silica gel (230-400 mesh)

• Solvents (e.g., Hexane, Ethyl Acetate, Triethylamine)

• TLC plates

• Glass column with stopcock

• Collection tubes

2. Procedure:

• TLC Analysis:

  • Dissolve a small amount of your crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution on a TLC plate.

  • Develop the TLC plate in a solvent system (e.g., 80:20 Hexane:Ethyl Acetate) with and without the addition of 1% triethylamine.

  • Observe the difference in the spot's shape and Rf value. The spot should be less streaky and have a slightly higher Rf in the solvent system containing triethylamine.

  • Optimize the solvent system to achieve an Rf value of ~0.3 for your desired compound.

• Column Packing:

  • Secure the glass column in a vertical position.

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the chosen non-polar solvent (e.g., hexane).

  • Pour the slurry into the column and allow the silica to settle, gently tapping the column to ensure even packing.

  • Add another layer of sand on top of the silica gel.

  • Drain the solvent until it is just level with the top of the sand.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent.

  • Carefully add the sample solution to the top of the column.

  • Drain the solvent until the sample is adsorbed onto the silica gel.

• Elution and Fraction Collection:

  • Carefully add the optimized mobile phase (containing 1% triethylamine) to the column.

  • Apply gentle pressure (e.g., with a hand pump) to start the elution.

  • Collect fractions in test tubes.

  • Monitor the separation by TLC analysis of the collected fractions.

• Isolation of the Pure Compound:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Dry the purified compound under high vacuum.

Visualization

Diagram 1: Decision Workflow for Purification Strategy

Caption: A decision tree for selecting the appropriate purification strategy.

Diagram 2: Common Impurity Profile

Caption: A schematic of a typical impurity profile before and after purification.

Data Tables

Table 1: Common Solvents for Column Chromatography

Solvent	Polarity Index	Notes
Hexane	0.1	Common non-polar solvent.
Dichloromethane	3.1	Good for dissolving a wide range of compounds, but can be too strong.
Ethyl Acetate	4.4	A good mid-polarity solvent.
Acetone	5.1	More polar than ethyl acetate.
Acetonitrile	5.8	Often used in reversed-phase chromatography.
Methanol	6.6	A very polar solvent, often used with dichloromethane for polar compounds.
Water	10.2	Used in reversed-phase chromatography.

Table 2: Troubleshooting Summary

Problem	Potential Cause	Recommended Solution
Streaking on TLC	Acidic silica interacting with basic compound	Add 0.1-1% triethylamine to the eluent.
Poor Separation	Similar polarity of compounds	Use a shallower solvent gradient or switch to preparative HPLC.
Compound won't elute	Compound is too polar or decomposing	Use a more polar solvent system or switch to a different stationary phase.
Low recovery	Compound is partially soluble in the eluent	Use a less polar eluent.
"Oiling out" during recrystallization	Solution is supersaturated or impure	Add more solvent, cool slowly, or pre-purify by another method.[2]

References

• ResearchGate. (2015). How can i remove palladium Pd catalyst easily?. [Link]

• ResearchGate. (2017). How to remove palladium catalyst from reaction mixture?. [Link]

• National Institutes of Health. (n.d.). Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. [Link]

• National Institutes of Health. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. [Link]

• ResearchGate. (2025). How to Purify an organic compound via recrystallization or reprecipitation?. [Link]

• Google Patents. (1961). Purification of heterocyclic organic nitrogen compounds.

• ACS Publications. (2023). Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. [Link]

• Moravek, Inc. (n.d.). Top 5 Methods of Assessing Chemical Purity. [Link]

• Chemistry For Everyone. (2025). How To Make Column Chromatography More Efficient?. [Link]

• University of Rochester Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. [Link]

• Google Patents. (2005). Method of removing palladium.

• University of Rochester Department of Chemistry. (n.d.). Tips & Tricks: Tips for Flash Column Chromatography. [Link]

• University of Calgary Department of Chemistry. (n.d.). Column chromatography. [Link]

• Chrom Tech, Inc. (2024). Mastering Column Chromatography: Techniques and Tips. [Link]

• Reddit. (2022). Purification of insoluble materials. [Link]

• Reddit. (2017). Column chromatography & TLC on highly polar compounds?. [Link]

• Google Patents. (n.d.).

• ScienceDirect. (2021). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liqu. [Link]

• Google Patents. (n.d.).

• ResearchGate. (2021). (PDF) Steric Hindrance in Metal Coordination Drives the Separation of Pyridine Regioisomers Using Rhodium(II)‐Based Metal–Organic Polyhedra. [Link]

• IntechOpen. (2022). A Review on The Medicinal And Industrial Applications of N-Containing Heterocycles. [Link]

• RSC Publishing. (2020). Prescribed drugs containing nitrogen heterocycles: an overview. [Link]

• ResearchGate. (n.d.). Steric Hindrance in Metal Coordination Drives the Separation of Pyridine Regioisomers Using Rhodium(II)‐Based Metal–Organic Polyhedra | Request PDF. [Link]

• IJRAR.org. (n.d.). Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation. [Link]

• ResearchGate. (n.d.). Challenges in the functionalization of pyridines. [Link]

• National Institutes of Health. (2018). N-Heterocycle-Stabilized Iodanes: From Structure to Reactivity. [Link]

• Reddit. (2024). Purification Troubleshooting. [Link]

• Cytiva. (n.d.). Protein purification troubleshooting guide. [Link]

• ResearchGate. (n.d.). Formation of isothiazolopyridine, methylene-bis-sulfanediyl-bis-pyridinone and pyridothiazine. [Link]

• National Institutes of Health. (2020). Structure and Stability of Aromatic Nitrogen Heterocycles Used in the Field of Energetic Materials. [Link]

• National Institutes of Health. (2013). Synthesis of novel isothiazolopyridines and their in vitro evaluation against Mycobacterium and Propionibacterium acnes. [Link]

• National Institutes of Health. (n.d.). Practical and Regioselective Synthesis of C4-Alkylated Pyridines. [Link]

• ResearchGate. (n.d.). Structure and Stability of Aromatic Nitrogen Heterocycles Used in the Field of Energetic Materials. [Link]

• TU Delft Research Portal. (2015). Selective recovery of a pyridine derivative from an aqueous waste stream containing acetic acid and succinonitrile with solvent impregnated resins. [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]
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• 5. researchgate.net [researchgate.net]
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• 13. Structure and Stability of Aromatic Nitrogen Heterocycles Used in the Field of Energetic Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 16. jfda-online.com [jfda-online.com]

Technical Support Center: Enhancing the Purity of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

Welcome to the technical support center for the synthesis and purification of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine. This guide is designed for researchers, medicinal chemists, and drug development professionals who utilize this critical heterocyclic scaffold, a key intermediate in the development of advanced pharmaceutical agents like kinase inhibitors[1][2]. Achieving high purity is paramount for ensuring reproducible downstream reactions and accurate biological screening results. This document provides in-depth, field-proven troubleshooting advice and detailed purification protocols to address common challenges encountered during its synthesis.

Frequently Asked Questions (FAQs)

This section addresses common issues observed during the synthesis of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine in a direct question-and-answer format.

Q1: My final product is an off-white or brownish solid, not the expected pure white powder. What are the likely impurities?

A: Discoloration is a common issue and typically points to several potential sources of impurities. These can include:

• Oxidized Species: Amino-substituted heteroaromatics can be susceptible to air oxidation, especially when exposed to light or stored under inappropriate conditions, leading to colored byproducts[3].

• Residual Starting Materials or Reagents: Incomplete reactions can leave behind starting materials which may be colored or degrade under workup conditions.

• Side-Products: Depending on the synthetic route, side reactions such as dimerization, polymerization, or rearrangement can generate complex, often colored, impurities. For instance, syntheses involving multi-component reactions can sometimes yield alternative isomeric products[4].

• Trapped Solvents: Residual high-boiling solvents (e.g., DMF, DMSO) can become trapped in the crystal lattice and may darken upon heating.

Q2: The ¹H NMR spectrum of my crude product shows broad peaks and a more complex aromatic region than expected. What is the cause?

A: This is a frequent observation for this class of compounds and can be attributed to a few factors:

• Tautomerism: The presence of the amino group adjacent to the isoxazole ring allows for prototropic tautomerism. This can lead to an equilibrium between the amine and imine forms in solution, resulting in peak broadening in the NMR spectrum.

• Presence of Regioisomers: Certain synthetic strategies might inadvertently produce regioisomers, such as the isoxazolo[4,5-b]pyridin-3-amine isomer, which has a very similar chemical structure but different substitution patterns on the pyridine ring[5]. These isomers can have overlapping signals in the NMR, complicating interpretation.

• Paramagnetic Impurities: Trace amounts of residual metal catalysts (e.g., Palladium or Copper from cross-coupling steps) can cause significant broadening of NMR signals.

Q3: My reaction has stalled, leaving significant unreacted starting material. How can I drive the reaction to completion?

A: Low conversion rates are typically a process-related issue. Consider the following:

• Reagent Purity: Ensure all starting materials and reagents are pure and anhydrous, as required. Moisture can quench organometallic reagents or inhibit catalysts.

• Reaction Temperature and Time: The reaction may require higher temperatures or longer reaction times to proceed to completion. Monitor the reaction progress diligently using Thin Layer Chromatography (TLC).

• Catalyst Activity: If using a catalyst (e.g., in a Suzuki or Buchwald-Hartwig coupling), ensure it has not been deactivated by impurities in the starting materials or atmosphere. In some cases, using more expensive but more robust ligands can improve yields and reduce byproducts[6].

Q4: I am struggling to separate my desired product from a persistent impurity of similar polarity using standard silica gel chromatography. What are my alternatives?

A: This is a classic purification challenge. When standard chromatography fails, a multi-pronged approach is necessary:

• Chromatographic Modification: The basicity of the pyridine nitrogen (pKa typically 5-6) can cause significant peak tailing on acidic silica gel[7]. To counteract this, add a basic modifier like 0.5-1% triethylamine or ammonia to your mobile phase. Alternatively, switching the stationary phase to alumina or a polymer-based column can provide different selectivity[7].

• Recrystallization: This is often the most effective method for removing closely related impurities. A systematic solvent screen is crucial to find a system where the desired product has high solubility at elevated temperatures and low solubility at room or cold temperatures, while the impurity remains in solution.

• Acid-Base Extraction: Leverage the basicity of your compound. An acid/base extraction protocol can effectively separate your basic product from neutral or acidic impurities[8].

In-Depth Troubleshooting and Purification Protocols

This section provides detailed, step-by-step methodologies for the most effective purification techniques.

Purification Workflow Decision Guide

The choice of purification strategy depends on the nature of the crude product and its impurities. The following workflow provides a logical approach to selecting the appropriate method.

Caption: A logical workflow for systematically improving product purity.

Technique 1: Optimized Recrystallization

Recrystallization is a powerful technique for removing small amounts of impurities from a solid product. The key is selecting the right solvent system.

Experimental Protocol: Solvent Screening for Recrystallization

• Place approximately 10-20 mg of your crude product into several small test tubes.

• To each tube, add a different solvent dropwise at room temperature, vortexing after each addition. Good candidates are listed in the table below.

• If the compound dissolves readily at room temperature, the solvent is unsuitable as a primary recrystallization solvent. It might, however, be useful as the more soluble component in a binary solvent system.

• If the compound is poorly soluble at room temperature, gently heat the mixture to the solvent's boiling point. If it dissolves completely, it is a good candidate.

• Allow the hot solutions that formed to cool slowly to room temperature. The best solvent will be one in which well-formed crystals appear.

• If no single solvent is ideal, try a binary system (e.g., Ethanol/Water, Ethyl Acetate/Hexane). Dissolve the compound in a small amount of the hot "good" solvent and add the "poor" solvent dropwise until turbidity persists, then clarify with a drop of the "good" solvent before cooling.

Table 1: Candidate Solvents for Recrystallization

Solvent	Boiling Point (°C)	Polarity	Comments
Ethanol	78	Polar Protic	Often a good first choice for polar compounds.
Methanol	65	Polar Protic	Similar to ethanol but higher solubility for many compounds.
Acetonitrile	82	Polar Aprotic	Can offer different selectivity compared to alcohols.
Ethyl Acetate	77	Mid-Polarity	Good for compounds of intermediate polarity. Often used with hexane.
Toluene	111	Non-Polar	Useful for less polar compounds or impurities.
Acetic Acid	118	Polar Protic	Can be very effective for basic compounds like amines and pyridines, as it can form a temporary salt, altering solubility profiles[3].

Technique 2: Enhanced Column Chromatography

For oily products or complex mixtures where recrystallization is ineffective, column chromatography is the method of choice. For basic compounds like 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, mitigating interaction with acidic silica gel is key.

Experimental Protocol: Chromatography with a Basic Modifier

• Slurry Preparation: Prepare a slurry of silica gel in your chosen mobile phase (e.g., 95:5 Dichloromethane/Methanol). To this slurry, add triethylamine (TEA) to a final concentration of 0.5-1% (v/v).

• Column Packing: Pour the slurry into your column and allow it to pack under positive pressure, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve your crude product in a minimal amount of the mobile phase or dichloromethane. Pre-adsorb the sample onto a small amount of silica gel for dry loading, which often yields better resolution.

• Elution: Run the column with the TEA-modified mobile phase. The TEA will compete with your basic compound for the acidic sites on the silica, resulting in sharper peaks and reduced tailing[7].

• Fraction Collection: Collect fractions and analyze them by TLC. Combine the pure fractions and remove the solvent under reduced pressure. The residual TEA is volatile and will be removed along with the solvent.

Technique 3: Purification via Acid-Base Extraction

This technique is highly effective for separating the basic target compound from neutral or acidic impurities.

Experimental Protocol: Liquid-Liquid Acid-Base Extraction

• Dissolve the crude product (e.g., 1 gram) in a suitable organic solvent like ethyl acetate or dichloromethane (DCM) (50 mL).

• Transfer the solution to a separatory funnel and add an equal volume of 1M aqueous hydrochloric acid (HCl).

• Shake the funnel vigorously for 1-2 minutes, venting frequently. Allow the layers to separate. The protonated product will move to the aqueous layer.

• Drain the lower aqueous layer. Keep the organic layer and re-extract it with a fresh portion of 1M HCl (25 mL) to ensure complete recovery.

• Combine the acidic aqueous extracts. Discard the original organic layer, which contains the neutral impurities.

• Cool the combined aqueous layer in an ice bath and slowly add 2M aqueous sodium hydroxide (NaOH) or saturated sodium bicarbonate solution with stirring until the pH is > 9. The free amine product should precipitate out or form an emulsion.

• Extract the product back into a fresh organic solvent (e.g., DCM, 3 x 30 mL).

• Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified product.

Synthetic Context and Potential Impurity Formation

Understanding the synthetic route is crucial for predicting potential impurities. A common approach to isoxazolo[5,4-b]pyridines involves the cyclization of a substituted pyridine precursor.

Caption: Simplified synthetic pathway and potential impurity entry points.

By applying these targeted purification strategies, researchers can significantly enhance the purity of their synthesized 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, ensuring the quality and reliability of their subsequent research and development efforts.

References

• Benchchem Technical Support Team. (2025). Chromatographic Purification of Pyridine Derivatives. Benchchem.
• Lee, Y. C. (1991). Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. Analytical Biochemistry.
• Warner, B. P., et al. (2007). Synthesis of high purity pyridine-phenolic ligands for metal ion optical sensors. Los Alamos National Laboratory.
• Kaplan, N. O., et al. (1974). Purification and separation of pyridine nucleotide-linked dehydrogenases by affinity chromatography techniques. PubMed.
• ResearchGate. (n.d.). Synthesis of 4,6-dimethylisoxazolo[3,4-b]pyridin-3(1H)-one (1).
• Unknown Author. (n.d.). Preparation of pyridine derivatives from the corresponding 5-acetal-1-carbonyl compounds by acid.
• MySkinRecipes. (n.d.). 4,6-Dimethylisoxazolo[3,4-b]pyridin-3-amine.
• Alizadeh, A., & Hosseini, S. A. (2024). Innovative Ultrasound-Assisted Synthesis of Isoxazolo[5,4-b]Pyridines from Aryl Glyoxal, 5-Aminoisoxazoles, and Malononitrile in Acetic Acid as a Solvent and Catalyst. ResearchGate.
• Kim, H., et al. (2021). Identification of Thiazolo[5,4-b]pyridine Derivatives as c-KIT Inhibitors for Overcoming Imatinib Resistance. PMC.
• Lin, N., et al. (2022). Synthesis and biological evaluation of 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine covalent inhibitors as potential agents for the treatment of acute myeloid leukemia. Bioorganic & Medicinal Chemistry.
• Domasevitch, K. V. (2021). Answer to "How to recrystallization amine compound and it is not soluble in common organic solvents". ResearchGate.
• Synblock. (n.d.). CAS 114080-93-2 | Isoxazolo[4,5-B]pyridin-3-amine.
• Google Patents. (n.d.). WO2021074138A1 - Synthesis of 6-methyl-n1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,3-diamine.

Sources

• 1. 4,6-Dimethylisoxazolo[3,4-b]pyridin-3-amine [myskinrecipes.com]
• 2. Synthesis and biological evaluation of 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine covalent inhibitors as potential agents for the treatment of acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. CAS 114080-93-2 | Isoxazolo[4,5-B]pyridin-3-amine - Synblock [synblock.com]
• 6. WO2021074138A1 - Synthesis of 6-methyl-n1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,3-diamine - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Research Portal [laro.lanl.gov]

Preventing degradation of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine in solution

Welcome to the technical support center for 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and troubleshooting advice for preventing the degradation of this compound in solution. By understanding the potential stability liabilities of this molecule, you can ensure the accuracy and reproducibility of your experimental results.

Introduction to the Stability of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is a heterocyclic compound with a fused isoxazole and pyridine ring system. This structure, while conferring specific biological activities, also presents potential stability challenges in solution. The primary points of potential degradation are the aminopyridine moiety, which can be susceptible to oxidation, and the isoxazole ring, which can be sensitive to hydrolysis and photolysis.

This guide will walk you through the common questions and issues related to the stability of this compound and provide practical solutions and experimental protocols.

Frequently Asked Questions (FAQs)

Q1: My solution of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is showing a color change over time. What could be the cause?

A color change in your solution is a common indicator of chemical degradation. For compounds containing an aminopyridine substructure, this can often be attributed to oxidation.[1] The amino group is susceptible to oxidation, which can lead to the formation of colored byproducts. This process can be accelerated by exposure to air (oxygen), light, and certain metal ions.

Troubleshooting Steps:

• Solvent Purity: Ensure you are using high-purity, degassed solvents.

• Inert Atmosphere: When preparing and storing solutions, consider purging the solvent and the headspace of your container with an inert gas like argon or nitrogen to minimize exposure to oxygen.

• Light Protection: Store your solutions in amber vials or wrap them in aluminum foil to protect them from light, as photo-oxidation can also occur.[2][3]

Q2: I am observing a loss of potency or inconsistent results in my biological assays. Could this be due to the degradation of my compound in the aqueous assay buffer?

Yes, inconsistent results are a strong indication that your compound may be degrading in the assay buffer. The stability of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine in aqueous solutions is highly dependent on the pH of the buffer.[4][5][6]

• Hydrolysis: The isoxazole ring can be susceptible to hydrolysis, particularly under strongly acidic or basic conditions. This would lead to ring-opening and a loss of the compound's structural integrity and biological activity.

• pH-Dependent Degradation: The aminopyridine moiety's protonation state will vary with pH, which can affect its susceptibility to other degradation pathways like oxidation.[1]

Recommendations:

• pH Profiling: If possible, perform a preliminary stability study of your compound in a range of pH buffers (e.g., pH 3, 5, 7.4, 9) to determine the optimal pH for stability.

• Fresh Solutions: Always prepare fresh solutions of the compound immediately before use in your assays. Avoid using stock solutions that have been stored for extended periods, especially in aqueous buffers.

• Control Experiments: Include a time-zero control and a control incubated for the duration of the assay to assess the extent of degradation during your experiment.

Q3: What are the best practices for preparing and storing a stock solution of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine?

Proper preparation and storage of stock solutions are critical for maintaining the integrity of your compound.

Recommended Solvents and Storage Conditions:

Solvent	Recommended Storage Temperature	Light Protection	Inert Atmosphere	Maximum Recommended Storage
DMSO	-20°C or -80°C	Recommended	Recommended	Up to 6 months (verify with your own stability data)
Anhydrous Ethanol	-20°C or -80°C	Recommended	Recommended	Up to 3 months (verify with your own stability data)
Aqueous Buffers	2-8°C	Essential	Recommended	Not recommended for long-term storage; prepare fresh daily.

Key Considerations:

• Use Anhydrous Solvents: For organic stock solutions, use anhydrous grade solvents to minimize the risk of hydrolysis.

• Aliquot: Prepare small aliquots of your stock solution to avoid repeated freeze-thaw cycles, which can introduce moisture and accelerate degradation.

• Material of Container: Use high-quality, inert glass vials (e.g., amber borosilicate glass) for storage.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Precipitate forms in the stock solution upon thawing.	The compound has limited solubility at lower temperatures or has degraded to a less soluble product.	Gently warm the solution and vortex or sonicate to attempt redissolution. If the precipitate remains, it may be a degradation product, and a fresh stock solution should be prepared.
Multiple peaks appear in the HPLC analysis of a stored solution.	The compound is degrading, and the additional peaks are degradation products.	Perform a forced degradation study (see protocol below) to identify potential degradation products and pathways. Optimize storage conditions (lower temperature, protection from light, inert atmosphere).
Loss of compound concentration over time in a quantitative HPLC assay.	The compound is degrading under the current storage conditions.	Re-evaluate your storage conditions based on the recommendations in this guide. Perform a stability study to establish an appropriate shelf-life for your solutions.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

• Weighing: Accurately weigh the desired amount of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine solid in a clean, dry vial.

• Solvent Addition: Add the appropriate volume of high-purity, anhydrous solvent (e.g., DMSO) to achieve the desired concentration.

• Dissolution: Vortex or sonicate the solution until the solid is completely dissolved.

• Inert Gas Purge: Gently bubble argon or nitrogen gas through the solution for 1-2 minutes to remove dissolved oxygen.

• Aliquoting and Storage: Dispense the solution into smaller, single-use amber vials. Purge the headspace of each vial with inert gas before sealing tightly. Store at -20°C or -80°C.

Protocol 2: Forced Degradation Study

A forced degradation study is essential to understand the stability of your compound under various stress conditions.[7][8][9][10] This will help in identifying potential degradation products and developing a stability-indicating analytical method.

Workflow for Forced Degradation Study:

Caption: Workflow for a forced degradation study.

Step-by-Step Procedure:

• Prepare Solutions: Prepare a solution of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine at a known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Apply Stress Conditions (in separate vials):

  • Acidic: Add an equal volume of 0.2 M HCl. Incubate at 60°C.

  • Basic: Add an equal volume of 0.2 M NaOH. Incubate at 60°C.

  • Oxidative: Add an equal volume of 6% H₂O₂. Keep at room temperature, protected from light.

  • Thermal: Incubate the solution at 60°C in the dark.

  • Photolytic: Expose the solution to a calibrated light source according to ICH Q1B guidelines.[11][12][13]

• Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralization: Before analysis, neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively.

• Analysis: Analyze all samples, including an unstressed control, using a validated stability-indicating HPLC method, preferably with mass spectrometric detection (LC-MS) to aid in the identification of degradation products.[14][15][16][17]

Potential Degradation Pathways

Based on the chemical structure and data from related compounds, the following degradation pathways are plausible for 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

Caption: Potential degradation pathways.

Explanation of Pathways:

• Oxidation: The lone pair of electrons on the pyridine nitrogen can be oxidized to form an N-oxide.[1] The exocyclic amino group is also a prime target for oxidation, potentially forming nitro or other related species.[1]

• Hydrolysis: Under harsh pH conditions, the isoxazole ring can undergo hydrolytic cleavage.

• Photolysis: The N-O bond in the isoxazole ring is known to be labile under UV irradiation, which can lead to ring rearrangement or fragmentation.

By understanding these potential degradation pathways and implementing the recommended handling and storage procedures, you can significantly improve the stability of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine in your experiments, leading to more reliable and reproducible results.

References

• HPLC Method for Determination of 3,4-Diaminopyridine in the Presence of Related Substances and Degradation Products Formed Under Stress Conditions. (2006).
• Raust, J. A., Goulay-Dufaÿ, S., Le Hoang, M. D., Pradeau, D., Guyon, F., & Do, B. (2007). Stability studies of ionised and non-ionised 3,4-diaminopyridine: hypothesis of degradation pathways and chemical structure of degradation products. Journal of Pharmaceutical and Biomedical Analysis, 43(1), 83-88.
• Forced Degradation Studies: Regulatory Considerations and Implementation. (n.d.).
• Analytical Methods for the Degradation of Phytoconstituents. (n.d.). Journal of Chemical and Pharmaceutical Research.
• Forced Degradation – A Review. (2022). International Journal of Pharmaceutical Sciences and Research.
• Forced Degrad
• Divergent Synthesis of Isoxazolo[5,4‐b]pyridines. (2024). ChemistrySelect.
• Photostability. (n.d.). IAGIM.
• Bhaskar, R., Ola, M., Vinit, A., Chavan, A., & Girase, H. (2020). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. Journal of Drug Delivery and Therapeutics, 10(2-s), 149-155.
• Singh, R., & Rehman, Z. U. (2012). Development of forced degradation and stability indicating studies of drugs—A review.
• Synthesis, Photophysical Characterization, and Computational Analysis of Novel Bis(oxazolo[5,4-b]pyridine) Derivatives as Terpyridine-Inspired Fluorophores. (2024). Preprints.org.
• Synthesis and antibacterial activity of new sulfonamide isoxazolo[5,4-b]pyridine derivatives. (2011). Acta Poloniae Pharmaceutica - Drug Research, 68(5), 727-734.
• Photostability and Photostabilization of Drugs and Drug Products. (2012).
• ICH Harmonised Tripartite Guideline. Q1B Photostability Testing of New Active Substances and Medicinal Products. (1996).
• The Pyrolysis of Isoxazole Revisited: A New Primary Product and the Pivotal Role of the Vinylnitrene. A Low-Temperature Matrix Isolation and Computational Study. (2017). The Journal of Physical Chemistry A, 121(34), 6464-6479.
• Technical Support Center: Stability of Isoxazoline Compounds in Common Labor
• Analysing Impurities and Degradation Products. (2023). Journal of Clinical Pharmacy and Research.
• Analytical methodologies for discovering and profiling degradation-related impurities. (2006). TrAC Trends in Analytical Chemistry, 25(8), 758-767.
• Influence of Neutralization Precipitation Conditions on the Physical Stability of Amorphous Solid Pharmaceuticals. (2024). Molecules, 30(4), 764.
• ICH. (1996). Stability Testing: Photostability Testing of New Drug Substances and Products Q1B.
• Rapid Stability Indicating HPLC Method for the Analysis of Leflunomide and Its Related Impurities in Bulk Drug and Formulations. (2012).
• Thermal Decomposition Path—Studied by the Simultaneous Thermogravimetry Coupled with Fourier Transform Infrared Spectroscopy and Quadrupole Mass Spectrometry—Of Imidazoline/Dimethyl Succinate Hybrids and Their Biological Characteriz
• Influence of pH on the Stability of Pharmaceutical Compounds in Japan. (2024). Journal of Chemistry and Chemical Sciences.
• Aman, W., & Thoma, K. (2003). ICH guideline for photostability testing: aspects and directions for use. Pharmazie, 58(12), 877-880.
• Thermal Behavior and Decomposition Mechanism of 2,2-Azobi[4,5-bis (tetrazole-5-yl)]-1,2,3-triazole. (2021).
• Development and validation of RP-HPLC method for stability evaluation of model hydrazone, containing a pyrrole ring. (2019). Pharmacia, 66(4), 211-218.
• Thermal degradation: Significance and symbolism. (n.d.). ScienceDirect.
• Identification of Thiazolo[5,4-b]pyridine Derivatives as c-KIT Inhibitors for Overcoming Imatinib Resistance. (2021). Cancers, 13(21), 5484.
• Analytical Method Development and Validation of Stability Indicating RP-HPLC Method For Assay and Related Substances of Paracetamol and Caffein. (2024). International Journal for Multidisciplinary Research.
• Development and Validation of Stability Indicating RP-HPLC Method for Azelnidipine for bulk drug. (n.d.).
• Effect of pH on stability and kinetics degradation of nitazoxanide in solution. (2019). Journal of Pharmaceutical and Biomedical Analysis, 174, 439-444.
• Thermal degradation of the product. (n.d.).
• Mild and efficient synthesis and base-promoted rearrangement of novel isoxazolo[4,5-b]pyridines. (2024). Beilstein Journal of Organic Chemistry, 20, 1069-1075.
• The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. (2017). Molecules, 22(10), 1668.
• Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology. (2021). AAPS PharmSciTech, 22(6), 215.

Sources

• 1. Stability studies of ionised and non-ionised 3,4-diaminopyridine: hypothesis of degradation pathways and chemical structure of degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. iagim.org [iagim.org]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. biomedres.us [biomedres.us]
• 9. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 10. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. ijmr.net.in [ijmr.net.in]
• 16. Rapid Stability Indicating HPLC Method for the Analysis of Leflunomide and Its Related Impurities in Bulk Drug and Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ijfmr.com [ijfmr.com]

Cell permeability issues with 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

Welcome to the technical support center for 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine and related heterocyclic compounds. This resource is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot potential cell permeability issues during their experiments. Here, we combine fundamental principles of medicinal chemistry with practical, field-proven insights to help you optimize your experimental outcomes.

Introduction: Understanding the Molecule

4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is a heterocyclic compound featuring a fused isoxazole and pyridine ring system. Such scaffolds are of significant interest in medicinal chemistry, often serving as key intermediates in the synthesis of kinase inhibitors and other therapeutic agents.[1][2] However, the successful application of this and similar small molecules in cell-based assays is critically dependent on their ability to cross the cell membrane and reach their intracellular targets. Issues with cell permeability can often lead to misleading results, such as apparent lack of efficacy in cellular models despite high potency in biochemical assays.

This guide will provide a structured approach to troubleshooting common permeability challenges, offering both theoretical explanations and actionable experimental protocols.

Part 1: Troubleshooting Guide

This section addresses specific experimental issues you might encounter, providing potential causes and step-by-step solutions.

Issue 1: Low or No Apparent Cellular Activity Despite High In Vitro Potency

You've demonstrated that 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine potently inhibits its target in a biochemical assay, but it shows significantly lower or no activity in a cell-based assay.

Potential Cause: The compound may have poor passive diffusion across the cell membrane. Several physicochemical properties can contribute to this, including low lipophilicity, high polar surface area, or unfavorable ionization state at physiological pH.[3][4]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low cellular activity.

Step-by-Step Solutions:

• Assess Physicochemical Properties:

  • Lipophilicity (LogP): While no specific experimental LogP value for 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is readily available in the search results, the presence of the polar amino group and nitrogen atoms in the heterocyclic rings suggests it may not be highly lipophilic. Generally, a LogP value between 1 and 3 is considered favorable for passive diffusion. You can predict the LogP of your compound using computational tools. For pyridine derivatives, higher lipophilicity often correlates with more potent activity, suggesting better membrane permeability.[5]

  • Aqueous Solubility: Poor solubility can be a major hurdle. Determine the solubility of your compound in your cell culture medium. If it precipitates, the effective concentration available to the cells will be much lower than intended.

  • pKa and Ionization: The pyridine and amino groups are basic and will likely be protonated at physiological pH (around 7.4). Charged molecules generally have very low membrane permeability.[4] Predicting the pKa can help you understand the ionization state of your molecule in the experimental conditions.

• Optimize Compound Formulation:

  • Solvents: Ensure your compound is fully dissolved in the stock solution (typically DMSO) and does not precipitate upon dilution into the aqueous cell culture medium. Keep the final DMSO concentration below a level that is toxic to your cells (usually <0.5%).

• Perform a Direct Permeability Assay:

  • To definitively determine if your compound can cross a lipid bilayer, consider using a standard permeability assay.

Assay Type	Description	Pros	Cons
PAMPA (Parallel Artificial Membrane Permeability Assay)	Measures passive diffusion across an artificial lipid membrane.	High-throughput, cost-effective, isolates passive transport.[6]	Lacks active transporters and efflux pumps.
Caco-2/MDCK Cell Monolayer Assay	Measures transport across a confluent monolayer of intestinal (Caco-2) or kidney (MDCK) epithelial cells.	Gold standard, models human intestinal absorption, includes transporters and efflux.[4][6]	Lower throughput, more complex and expensive.

• Consider Structural Modifications (for Drug Development Professionals):

  • If poor permeability is confirmed, medicinal chemistry strategies can be employed to improve the compound's properties. This can include masking polar groups to create a more lipophilic prodrug that is metabolized to the active compound inside the cell.[3] Bioisosteric replacement of functional groups can also modulate physicochemical properties to enhance permeability.[3][7]

Issue 2: High Variability in Experimental Results

You observe inconsistent results between replicate experiments using 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

Potential Cause: This can be due to issues with compound stability, solubility, or interactions with serum proteins in the cell culture medium.

Troubleshooting Steps:

• Check Compound Stability: Assess the stability of the compound in your cell culture medium over the time course of your experiment. This can be done by incubating the compound in the medium, taking samples at different time points, and analyzing them by HPLC or LC-MS.

• Evaluate Serum Protein Binding: If your medium contains serum, your compound may bind to proteins like albumin. This can reduce the free concentration of the compound available to interact with the cells. Consider performing experiments in serum-free medium for a short duration, if your cells can tolerate it, to see if this affects the results.

• Ensure Consistent Dosing: Verify your dilution series and ensure that the compound is completely in solution at all concentrations used.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the key structural features of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine that might affect its cell permeability?

A1: The key features are:

• Fused Heterocyclic Core (Isoxazole and Pyridine): This rigid, aromatic system contributes to the overall shape and polarity of the molecule. The nitrogen and oxygen atoms are hydrogen bond acceptors, which can increase the polar surface area (PSA). A higher PSA is generally associated with lower permeability.[4]

• Amino Group (-NH2): This is a hydrogen bond donor and a basic center. At physiological pH, it is likely to be protonated, giving the molecule a positive charge, which significantly hinders passive diffusion across the lipid bilayer.[4]

• Dimethyl Groups (-CH3): These are lipophilic and can slightly increase the LogP of the molecule, which could be beneficial for membrane partitioning.

Q2: How can I quickly estimate if my compound is likely to have permeability issues?

A2: A good starting point is to apply Lipinski's Rule of Five.[4] Poor permeability is more likely if a compound has:

• More than 5 hydrogen bond donors (sum of -OH and -NH groups)

• More than 10 hydrogen bond acceptors (sum of N and O atoms)

• A molecular weight over 500 Da

• A calculated LogP greater than 5

For 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine (C₈H₉N₃O), the molecular weight is approximately 163.18 g/mol , which is well within the guideline. However, the presence of the amino group and multiple heteroatoms suggests that its polarity and ionization state at physiological pH are the critical factors to consider.

Q3: My compound appears to be a substrate for an efflux pump (e.g., P-glycoprotein). What can I do?

A3: This is a common issue for compounds with nitrogen-containing heterocycles. You can confirm this by running a Caco-2 permeability assay and observing a higher permeability in the basolateral-to-apical direction than in the apical-to-basolateral direction. To overcome this in a research setting, you can co-incubate your compound with a known efflux pump inhibitor (e.g., verapamil or cyclosporin A) to see if this increases its intracellular accumulation and cellular activity.

Part 3: Experimental Protocols

Protocol 1: Caco-2 Cell Monolayer Permeability Assay

This protocol provides a general framework for assessing the permeability of a compound across a Caco-2 cell monolayer.

Objective: To determine the apparent permeability coefficient (Papp) of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

Materials:

• Caco-2 cells

• Transwell® inserts (e.g., 0.4 µm pore size)

• 24-well plates

• Cell culture medium (e.g., DMEM with 10% FBS, non-essential amino acids, and penicillin-streptomycin)

• Transport buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 25 mM HEPES, pH 7.4)

• Test compound (4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine)

• Control compounds (e.g., propranolol for high permeability, atenolol for low permeability)

• Analytical instrumentation (LC-MS/MS or HPLC)

Workflow Diagram:

Caption: Caco-2 permeability assay workflow.

Procedure:

• Cell Culture: Seed Caco-2 cells onto the apical side of the Transwell® inserts at an appropriate density. Culture the cells for 21-25 days, changing the medium every 2-3 days, to allow them to differentiate and form a confluent, polarized monolayer.

• Monolayer Integrity Check: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of the monolayer using a volt-ohm meter.[8][9] Only use inserts with TEER values indicating a tight monolayer (typically >250 Ω·cm²).

• Transport Experiment (Apical to Basolateral): a. Gently wash the cell monolayers twice with pre-warmed transport buffer. b. Add the transport buffer containing your test compound (e.g., at 10 µM) to the apical (upper) chamber (the donor compartment). c. Add fresh transport buffer without the compound to the basolateral (lower) chamber (the receiver compartment). d. Incubate the plate at 37°C with gentle shaking for a defined period (e.g., 2 hours). e. At the end of the incubation, take samples from both the donor and receiver compartments for concentration analysis.

• Analysis: Quantify the concentration of your compound in the samples using a validated analytical method like LC-MS/MS.

• Calculation: Calculate the apparent permeability coefficient (Papp) in cm/s using the following equation:

  Papp = (dQ/dt) / (A * C₀)

  Where:

  • dQ/dt is the rate of appearance of the compound in the receiver compartment.

  • A is the surface area of the membrane (in cm²).

  • C₀ is the initial concentration in the donor compartment.

References

• Bari, A. et al. (2021). In Vitro Methods for Measuring the Permeability of Cell Monolayers. MDPI. Available at: [Link]

• ResearchGate. (n.d.). In Vitro Methods for Measuring the Permeability of Cell Monolayers. ResearchGate. Available at: [Link]

• Mehta, D. & Malik, A.B. (2006). Methods for Measuring Permeability. Regulation of Endothelial Barrier Function - NCBI. Available at: [Link]

• ResearchGate. (2021). (PDF) In Vitro Methods for Measuring the Permeability of Cell Monolayers. ResearchGate. Available at: [Link]

• Rowan Newsletter. (2026). Predicting Permeability for Small Molecules. Substack. Available at: [Link]

• Jagadeesh, B. et al. (2022). Potent, Selective, and Membrane Permeable 2-Amino-4-Substituted Pyridine-Based Neuronal Nitric Oxide Synthase Inhibitors. PubMed Central. Available at: [Link]

• MDPI. (2023). Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches. MDPI. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 4,6-dimethylisoxazolo[3,4-b]pyridin-3(1H)-one (1). ResearchGate. Available at: [Link]

• Gautam, A. et al. (2014). Getting Across the Cell Membrane: An Overview for Small Molecules, Peptides, and Proteins. Methods in Molecular Biology. Available at: [Link]

• NIH. (n.d.). Structure-Directed Identification of Pyridine-2-methylamine Derivatives as MmpL3 Inhibitors for use as Antitubercular Agents. NIH. Available at: [Link]

• NIH. (n.d.). Chemical Substituent Effect on Pyridine Permeability and Mechanistic Insights from Computational Molecular Descriptors. PMC - NIH. Available at: [Link]

• ACS Publications. (n.d.). Intrinsic Membrane Permeability to Small Molecules. Chemical Reviews. Available at: [Link]

• ACS Publications. (2021). New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. ACS Publications. Available at: [Link]

• NIH. (n.d.). Predicting and Improving the Membrane Permeability of Peptidic Small Molecules. NIH. Available at: [Link]

• ResearchGate. (2021). (PDF) New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. ResearchGate. Available at: [Link]

• PubMed. (2022). Synthesis and biological evaluation of 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine covalent inhibitors as potential agents for the treatment of acute myeloid leukemia. PubMed. Available at: [Link]

• PRISM BioLab. (2024). Recent Alternatives to Improve Permeability of Peptides. PRISM BioLab. Available at: [Link]

• PubMed. (2003). Synthesis and antiproliferative activity in vitro of new 3-substituted aminoisoxazolo[5,4-b]pyridines. PubMed. Available at: [Link]

• Chemsigma. (n.d.). 4,6-DIMETHYLISOXAZOLO[5,4-B]PYRIDIN-3-AMINE [916792-12-6]. Chemsigma. Available at: [Link]

• MySkinRecipes. (n.d.). 4,6-Dimethylisoxazolo[3,4-b]pyridin-3-amine. MySkinRecipes. Available at: [Link]

• ChemSynthesis. (n.d.). [10][11]oxazolo[5,4-b]pyridin-2-amine. ChemSynthesis. Available at: [Link]

• PubMed. (1983). 4,5,6,7-Tetrahydroisothiazolo[5,4-c]pyridin-3-ol and related analogues of THIP. Synthesis and biological activity. PubMed. Available at: [Link]

• PubMed. (1996). 2-Substituted-3-oxoisothiazolo[5,4-b]pyridines as potential central nervous system and antimycobacterial agents. PubMed. Available at: [Link]

• PubMed Central. (2020). Identification of Novel Thiazolo[5,4-b]Pyridine Derivatives as Potent Phosphoinositide 3-Kinase Inhibitors. PubMed Central. Available at: [Link]

• MDPI. (n.d.). 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. MDPI. Available at: [Link]

• NIH. (n.d.). 6-Amino-4-aryl-7-phenyl-3-(phenylimino)-4,7-dihydro-3H-[8][10]dithiolo[3,4-b]pyridine-5-carboxamides. NIH. Available at: [Link]

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• 1. Synthesis and biological evaluation of 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine covalent inhibitors as potential agents for the treatment of acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 4,6-Dimethylisoxazolo[3,4-b]pyridin-3-amine [myskinrecipes.com]
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• 11. Methods for Measuring Permeability - Regulation of Endothelial Barrier Function - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Navigating Off-Target Effects of Isoxazolopyridine-Based Kinase Inhibitors

Welcome to the technical support center dedicated to researchers, scientists, and drug development professionals working with isoxazolopyridine-based kinase inhibitors. This guide is designed to provide you with in-depth technical assistance, troubleshooting strategies, and validated protocols to help you identify, understand, and mitigate off-target effects during your experiments. Our goal is to empower you to generate robust and reproducible data, ensuring the confident progression of your research.

Introduction: The Challenge of Selectivity with Isoxazolopyridine Scaffolds

The isoxazolopyridine scaffold is a privileged structure in medicinal chemistry, frequently utilized in the design of potent kinase inhibitors. Its ability to form key hydrogen bond interactions within the ATP-binding pocket of kinases makes it an attractive starting point for inhibitor development. However, the conserved nature of the ATP-binding site across the human kinome presents a significant challenge: achieving high selectivity.[1] Off-target interactions are common and can lead to a variety of confounding experimental outcomes, including unexpected phenotypes, cellular toxicity, and paradoxical pathway activation.[2][3] This guide will provide a systematic approach to de-risking your isoxazolopyridine-based inhibitors and validating their on-target activity.

Frequently Asked Questions (FAQs)

Q1: What are the most common off-target effects observed with kinase inhibitors?

A1: Off-target effects are highly compound-specific, but some general patterns emerge. Many kinase inhibitors interact with multiple kinases due to the structural similarity of their ATP-binding pockets.[1][4] This can lead to the modulation of unintended signaling pathways. For example, an inhibitor designed to target a specific receptor tyrosine kinase (RTK) in a cancer cell line might also inhibit a kinase involved in cell cycle progression, leading to unexpected cytostatic effects.[5] It's also important to consider that some compounds can bind to non-kinase proteins, further broadening the potential for off-target effects.[6]

Q2: How can I be sure that the cellular phenotype I'm observing is due to on-target inhibition?

A2: This is a critical question in kinase inhibitor research. A multi-pronged approach is the most rigorous way to build confidence in your on-target hypothesis.[7] Key strategies include:

• Using a structurally unrelated inhibitor: If a second, chemically distinct inhibitor targeting the same primary kinase produces the same phenotype, it strengthens the evidence for on-target activity.[7]

• Performing a rescue experiment: Expressing a version of your target kinase that is mutated to be resistant to your inhibitor should reverse the observed phenotype if it is an on-target effect.[7][8]

• Conducting a kinome-wide selectivity screen: This will reveal other kinases that are inhibited at your experimental concentration, highlighting potential off-target interactions.[7]

Q3: My inhibitor is highly potent in a biochemical assay, but much less effective in a cell-based assay. What could be the cause?

A3: This is a common and often frustrating issue. Several factors can contribute to this discrepancy:

• Cellular permeability: The compound may have poor membrane permeability, preventing it from reaching its intracellular target.

• High intracellular ATP concentration: The high concentration of ATP in cells (millimolar range) can outcompete the inhibitor for binding to the target kinase, leading to a rightward shift in potency.

• Efflux pumps: The compound may be actively transported out of the cell by efflux pumps like P-glycoprotein.

• Compound metabolism: The inhibitor may be rapidly metabolized by the cell into an inactive form.

• Off-target engagement: In some cases, potent off-target effects can mask the on-target phenotype.[9]

Q4: What is paradoxical pathway activation and how can my inhibitor cause it?

A4: Paradoxical pathway activation is a phenomenon where a kinase inhibitor, under certain conditions, can actually increase the activity of the pathway it is intended to block.[2][3] A classic example is with RAF inhibitors like vemurafenib. In cells with wild-type BRAF, these inhibitors can promote the dimerization of BRAF with CRAF, leading to the paradoxical activation of the downstream MEK-ERK pathway.[2] This highlights the importance of understanding the cellular context and the specific genetic background of your experimental system.

Troubleshooting Guide

This section provides solutions to common problems encountered when working with isoxazolopyridine-based kinase inhibitors.

Problem	Possible Cause(s)	Recommended Action(s)
Unexpected or Unexplained Cellular Phenotype	1. Off-target kinase inhibition: The compound is hitting other kinases that regulate the observed pathway. 2. Paradoxical pathway activation: The inhibitor is causing an unexpected increase in signaling. 3. Non-kinase off-target effects: The compound is binding to a non-kinase protein.	1. Perform kinome profiling: Screen your inhibitor against a broad panel of kinases to identify unintended targets.[10] 2. Western Blot Analysis: Examine the phosphorylation status of key proteins in related signaling pathways.[10] 3. Cellular Thermal Shift Assay (CETSA): Assess target engagement in intact cells for both the intended target and potential off-targets.[11]
High Cytotoxicity at Effective Concentrations	1. On-target toxicity: Inhibition of the primary target is inherently toxic to the cells. 2. Off-target toxicity: Inhibition of an unintended kinase is causing cell death. 3. Compound solubility issues: The compound is precipitating in the culture media, leading to non-specific toxicity.	1. Dose-response curve: Determine the lowest effective concentration that still provides the desired on-target effect.[7] 2. Test a structurally unrelated inhibitor: If another inhibitor for the same target is also toxic, it may be an on-target effect.[8] 3. Check compound solubility: Ensure your compound is fully dissolved in the media at the working concentration.
Discrepancy Between Biochemical IC50 and Cellular EC50	1. Poor cell permeability. 2. High intracellular ATP. 3. Compound efflux. 4. Metabolic instability.	1. Permeability assays: Directly measure the compound's ability to cross the cell membrane. 2. Intracellular concentration measurement: Use LC-MS/MS to determine the intracellular concentration of your compound. 3. Use efflux pump inhibitors: Co-treat with known efflux pump inhibitors to see if cellular potency is restored.

In-Depth Experimental Protocols

Protocol 1: Kinome Profiling for Off-Target Identification

Objective: To determine the selectivity of an isoxazolopyridine-based inhibitor by screening it against a large panel of kinases.[8]

Methodology:

• Compound Preparation: Prepare a stock solution of your inhibitor in DMSO. For a broad screen, a concentration of 1 µM is often used, as this is typically above the on-target IC50 and can reveal physiologically relevant off-targets.[8]

• Kinase Panel Selection: Utilize a commercial kinome profiling service that offers a broad panel of purified human kinases (e.g., >400 kinases). These services provide standardized and reproducible data.

• Assay Format: Most services use in vitro activity assays where the ability of your compound to inhibit the phosphorylation of a substrate is measured.[12]

• Data Analysis and Interpretation:

  • The primary data is usually reported as percent inhibition at the tested concentration.

  • Focus on kinases that are inhibited by >50% at 1 µM.

  • For high-interest off-targets, follow up with IC50 determinations to quantify their potency.

  • Correlate the identified off-targets with the observed cellular phenotype. For example, if your compound causes a G2/M cell cycle arrest and you find that it inhibits a CDK, this is a strong lead for an off-target effect.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Objective: To confirm that your inhibitor binds to its intended target in a cellular context and to investigate engagement with potential off-targets.[11][13]

Methodology:

• Cell Culture and Treatment:

  • Culture your cells of interest to ~80% confluency.

  • Treat the cells with your inhibitor at various concentrations (e.g., 0.1, 1, 10 µM) or a vehicle control (DMSO) for 1-2 hours.

• Heat Challenge:

  • Aliquot the cell suspension into PCR tubes.

  • Heat the samples at a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes using a thermal cycler. This will cause unbound proteins to denature and aggregate.[13]

• Cell Lysis and Protein Extraction:

  • Lyse the cells by freeze-thaw cycles or with a suitable lysis buffer.

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the aggregated proteins.

• Protein Quantification and Analysis:

  • Collect the supernatant containing the soluble proteins.

  • Quantify the amount of your target protein in the soluble fraction using Western blotting or other protein detection methods.

• Data Analysis and Interpretation:

  • Plot the amount of soluble target protein as a function of temperature for both vehicle- and inhibitor-treated samples.

  • Ligand binding will stabilize the protein, resulting in a shift of the melting curve to a higher temperature.[11] The magnitude of this shift is indicative of target engagement.

  • This method can also be used to assess engagement with suspected off-targets identified through kinome profiling.

Protocol 3: Genetic Rescue Experiment

Objective: To definitively link an observed phenotype to the inhibition of a specific kinase.[7]

Methodology:

• Generation of a Resistant Mutant:

  • Identify a "gatekeeper" residue or another key amino acid in the ATP-binding pocket of your target kinase.

  • Use site-directed mutagenesis to change this amino acid to a bulkier one (e.g., threonine to methionine). This will sterically hinder the binding of your inhibitor without significantly affecting the kinase's activity.

• Cell Line Engineering:

  • Create a stable cell line that expresses the inhibitor-resistant mutant of your target kinase. It is crucial to ensure that the expression level of the mutant is similar to the endogenous kinase.

• Phenotypic Assay:

  • Treat both the parental cell line and the cell line expressing the resistant mutant with your inhibitor.

  • Perform the phenotypic assay that you have established (e.g., cell proliferation, apoptosis, migration).

• Data Analysis and Interpretation:

  • If the phenotype is due to on-target inhibition, the cell line expressing the resistant mutant will be significantly less sensitive to the inhibitor compared to the parental cell line. The on-target effect will be "rescued."[8]

  • If both cell lines show a similar response to the inhibitor, the phenotype is likely due to an off-target effect.

Visualizations

Signaling Pathway: On-Target vs. Off-Target Effects

Caption: On-target vs. off-target inhibition by a kinase inhibitor.

Experimental Workflow for Investigating Off-Target Effects

Caption: Workflow for characterizing off-target effects.

Troubleshooting Decision Tree

Caption: Troubleshooting biochemical vs. cellular potency.

References

• Kaserer, T., et al. (2015). Unexpected off-targets and paradoxical pathway activation by kinase inhibitors. ACS Chemical Biology, 10(1), 24-33. [Link]

• Kholodenko, B. N. (2015). Unexpected off-targets and paradoxical pathway activation by kinase inhibitors. PubMed. [Link]

• Kiel, C., et al. (2014). Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. BMC Systems Biology, 8(1), 1-15. [Link]

• Workman, P., & Collins, I. (2020). Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. The Institute of Cancer Research. [Link]

• Sato, S. (2009). Encountering unpredicted off-target effects of pharmacological inhibitors. The Journal of Biochemistry, 145(4), 413-415. [Link]

• Diks, S. H., & Peppelenbosch, M. P. (2004). Kinome profiling. Journal of Cell Science, 117(Pt 24), 5735-5743. [Link]

• Elkins, J. M., et al. (2020). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. RSC Medicinal Chemistry, 11(9), 976-990. [Link]

• Brewer, M. R., & Pao, W. (2013). Maximizing the Benefits of Off-Target Kinase Inhibitor Activity. Cancer Discovery, 3(2), 137-139. [Link]

• Tanner, L. B., et al. (2024). Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors. ChemMedChem, e202300588. [Link]

• Knight, Z. A., & Shokat, K. M. (2017). Direct, indirect and off-target effects of kinase inhibitors. Nature Chemical Biology, 13(5), 452-454. [Link]

• Martinez Molina, D., & Nordlund, P. (2016). The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies. Annual Review of Pharmacology and Toxicology, 56, 141-161. [Link]

• Jacoby, E., et al. (2015). Extending kinome coverage by analysis of kinase inhibitor broad profiling data. Drug Discovery Today, 20(6), 669-675. [Link]

• Al-Ali, H., & Al-Mulla, F. (2023). A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. SLAS Discovery, 28(2), 53-63. [Link]

• Joisa, R., et al. (2023). Integrated single-dose kinome profiling data is predictive of cancer cell line sensitivity to kinase inhibitors. PeerJ, 11, e16342. [Link]

• Li, Z., et al. (2023). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol, 13(13), e4719. [Link]

• Adriaenssens, E. (2023). In vitro kinase assay. Protocols.io. [Link]

• Beck, A. W., et al. (2022). High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates. SLAS Discovery, 27(2), 80-90. [Link]

• Fazio, F., et al. (2022). Novel kinome profiling technology reveals drug treatment is patient and 2D/3D model dependent in glioblastoma. Frontiers in Oncology, 12, 971360. [Link]

• Jafari, R., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Current Protocols in Chemical Biology, 8(3), 167-185. [Link]

• Pinilla-Ibarz, J., & Sweet, K. (2015). Off-Target Effects of BCR-ABL and JAK2 Inhibitors. Journal of the National Comprehensive Cancer Network, 13(9), 1167-1172. [Link]

• BMG LABTECH. (2020). Kinase assays. BMG LABTECH. [Link]

• ResearchGate. (n.d.). 73 questions with answers in KINASE ASSAY | Scientific method. ResearchGate. [Link]

• Inglese, J., et al. (2012). Assay Development for Protein Kinase Enzymes. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

• CRISPR Medicine News. (2023). Strategies to Avoid and Reduce Off-Target Effects. CRISPR Medicine News. [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Unexpected off-targets and paradoxical pathway activation by kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Novel kinome profiling technology reveals drug treatment is patient and 2D/3D model dependent in glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. annualreviews.org [annualreviews.org]
• 12. bmglabtech.com [bmglabtech.com]
• 13. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up the Synthesis of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

Welcome to the technical support center for the synthesis of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions related to the scalable synthesis of this important heterocyclic compound. Our aim is to equip you with the necessary knowledge to confidently execute and optimize this synthesis in your laboratory.

I. Synthetic Overview & Strategy

The synthesis of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is a two-step process, commencing with the formation of a key intermediate, 2-amino-3-cyano-4,6-dimethylpyridine, followed by the cyclization of this intermediate to yield the final product. The overall synthetic scheme is presented below.

Caption: Overall synthetic route for 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

This strategy is advantageous for its convergence and the use of readily available starting materials. The initial multicomponent reaction is particularly efficient for building the substituted pyridine core in a single step.

II. Detailed Experimental Protocols

Part A: Synthesis of 2-Amino-3-cyano-4,6-dimethylpyridine (Key Intermediate)

This one-pot, three-component reaction is a robust method for the gram-scale synthesis of the pyridinamine intermediate.[1][2]

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (for a 10g scale)	Moles
Acetylacetone	100.12	6.85 mL (6.85 g)	0.0684
Malononitrile	66.06	4.52 g	0.0684
Ammonium Acetate	77.08	15.8 g	0.205
Ethanol (Solvent)	-	100 mL	-

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add ethanol (100 mL), acetylacetone (6.85 mL), malononitrile (4.52 g), and ammonium acetate (15.8 g).

• Stir the mixture at room temperature for 15 minutes to ensure all reagents are well-dispersed.

• Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexane (e.g., 3:7 v/v).

• After the reaction is complete (as indicated by the consumption of the limiting reagent on TLC), allow the mixture to cool to room temperature.

• A precipitate of the product should form upon cooling. If not, the volume of the solvent can be reduced by rotary evaporation.

• Collect the solid product by vacuum filtration and wash the filter cake with cold ethanol (2 x 20 mL) to remove any unreacted starting materials and soluble impurities.

• Dry the product under vacuum at 50-60 °C to a constant weight. The expected product is a white to off-white solid.

Expected Yield: 75-85%

Part B: Synthesis of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine (Final Product)

This step involves the cyclization of the aminonitrile intermediate with hydroxylamine hydrochloride. The reaction proceeds via the formation of an amidoxime intermediate which then undergoes intramolecular cyclization.[1]

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (for a 5g scale)	Moles
2-Amino-3-cyano-4,6-dimethylpyridine	147.18	5.0 g	0.034
Hydroxylamine Hydrochloride	69.49	3.54 g	0.051
Sodium Ethoxide	68.05	3.47 g	0.051
Ethanol (Anhydrous, Solvent)	-	100 mL	-

Procedure:

• To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add anhydrous ethanol (100 mL) and sodium ethoxide (3.47 g). Stir the mixture until the sodium ethoxide is completely dissolved.

• Add 2-amino-3-cyano-4,6-dimethylpyridine (5.0 g) and hydroxylamine hydrochloride (3.54 g) to the solution.

• Heat the reaction mixture to reflux under a nitrogen atmosphere and maintain reflux for 8-12 hours. Monitor the reaction progress by TLC (e.g., ethyl acetate/methanol, 9:1 v/v).

• Upon completion, cool the reaction mixture to room temperature.

• Neutralize the reaction mixture by the slow addition of glacial acetic acid until the pH is approximately 7.

• Remove the solvent under reduced pressure using a rotary evaporator.

• To the resulting residue, add water (50 mL) and stir for 30 minutes.

• Collect the precipitated solid by vacuum filtration, wash with cold water (2 x 20 mL), and then with a small amount of cold ethanol.

• Dry the crude product under vacuum. For higher purity, the product can be recrystallized from a suitable solvent such as ethanol or an ethanol/water mixture.

Expected Yield: 60-75%

III. Troubleshooting Guide

Caption: A troubleshooting decision tree for the synthesis of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

IV. Frequently Asked Questions (FAQs)

Q1: What is the role of ammonium acetate in the first step of the synthesis?

A1: Ammonium acetate serves a dual purpose in this one-pot reaction. Firstly, it acts as a source of ammonia, which is necessary for the formation of the pyridine ring. Secondly, the acetate ion can act as a mild base to catalyze the condensation reactions. The concentration of ammonium acetate can influence the yield of the desired 2-aminopyridine versus the 2-pyridone byproduct.[1][2]

Q2: Why is it important to use anhydrous ethanol in the cyclization step?

A2: The presence of water in the cyclization step can lead to several undesirable side reactions. Water can hydrolyze the cyano group of the starting material to an amide, which may not cyclize efficiently to the desired isoxazole. It can also react with the strong base, sodium ethoxide, reducing its effectiveness. Therefore, using anhydrous ethanol is crucial for maximizing the yield of the final product.

Q3: Can I use a different base for the cyclization reaction?

A3: While sodium ethoxide in ethanol is a common choice, other strong bases in aprotic solvents could potentially be used. However, the choice of base and solvent system can significantly impact the reaction outcome, including the regioselectivity of the cyclization and the formation of byproducts. It is recommended to start with the established protocol and only explore other bases if optimization is necessary.

Q4: My final product is difficult to purify. What are the common impurities?

A4: Common impurities in the final product can include unreacted 2-amino-3-cyano-4,6-dimethylpyridine, the intermediate amidoxime if cyclization is incomplete, and potentially isomeric isoxazole byproducts. Recrystallization is often effective for removing these impurities. If recrystallization is challenging, column chromatography on silica gel using a gradient of ethyl acetate in hexane or dichloromethane in methanol can be employed.

Q5: How can I improve the scalability of this synthesis?

A5: For scaling up the first step, a key consideration is efficient heat transfer and stirring in a larger reactor to maintain a homogeneous reaction mixture. In the second step, careful temperature control during the addition of reagents and throughout the reflux is important to manage the exothermicity and minimize side reactions. A thorough safety assessment is recommended before proceeding with a large-scale synthesis. For large-scale operations, using a catalyst like copper nanoparticles on charcoal has been shown to be effective for the synthesis of 2-amino-3-cyanopyridine derivatives.[3]

V. References

• Al-Mousawi, S. M., et al. (2011). ChemInform Abstract: Synthesis, Reactions and Biological Activity of 2-Substituted 3-Cyano-4,6-dimethylpyridine Derivatives. ChemInform, 42(32). [Link]

• Naeimi, H., & Nazifi, Z. (2015). A Multicomponent Synthesis of 2-Amino-3-cyanopyridine Derivatives Catalyzed by Heterogeneous and Recyclable Copper Nanoparticles on Charcoal. Journal of the Brazilian Chemical Society, 26(11), 2269-2276. [Link]

• Nikol'skiy, V. V., et al. (2024). Mild and efficient synthesis and base-promoted rearrangement of novel isoxazolo[4,5-b]pyridines. Beilstein Journal of Organic Chemistry, 20, 1069-1075. [Link]

• Shi, F., et al. (2005). One-pot synthesis of 2-amino-3-cyanopyridine derivatives under microwave irradiation without solvent. ARKIVOC, 2005(i), 137-142. [Link]

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Reference Data & Comparative Studies

The Evolving Landscape of FLT3 Inhibition: A Comparative Guide to Established and Emerging Scaffolds

A Senior Application Scientist's In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The FMS-like tyrosine kinase 3 (FLT3) receptor is a critical regulator of hematopoiesis, and its aberrant activation through mutations is a key driver in approximately 30% of acute myeloid leukemia (AML) cases.[1][2] This has rendered FLT3 a prime therapeutic target, leading to the development of several small molecule inhibitors. This guide provides a comprehensive comparison of established, clinically approved FLT3 inhibitors against emerging chemical scaffolds, with a focus on the isoxazolopyridine core structure, a promising new frontier in covalent and reversible FLT3 inhibition.

While direct experimental data on 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine as an FLT3 inhibitor is not extensively available in the public domain, recent research into derivatives of the closely related isoxazolo[3,4-b]pyridin-3-amine scaffold has provided compelling evidence for its potential.[3][4][5][6][7] This guide will, therefore, use these derivatives as a case study to contextualize the potential of this emerging class of inhibitors against current standards of care.

The FLT3 Signaling Axis: A Key Oncogenic Driver in AML

Mutations in the FLT3 gene, most commonly internal tandem duplications (ITD) in the juxtamembrane domain or point mutations in the tyrosine kinase domain (TKD), lead to ligand-independent constitutive activation of the receptor.[2][8] This results in the downstream activation of multiple signaling pathways, including the RAS/MAPK, PI3K/AKT, and STAT5 pathways, which collectively promote uncontrolled cell proliferation and survival of leukemic blasts.[8][9]

Figure 1: Simplified FLT3 Signaling Pathway in AML.

Established FLT3 Inhibitors: A Comparative Overview

Several FLT3 inhibitors have been approved for the treatment of FLT3-mutated AML, each with a distinct profile of activity, selectivity, and mechanism of action.

Inhibitor	Type	Target Mutations	Key Characteristics
Midostaurin	I (Multi-kinase)	ITD, TKD	First-generation inhibitor, also targets c-KIT, VEGFR, and PDGFR-β.[10] Approved for newly diagnosed FLT3-mutated AML in combination with chemotherapy.[11][12]
Gilteritinib	I	ITD, TKD	Second-generation inhibitor with activity against both FLT3 and AXL.[13][14] Effective against resistance-conferring D835 mutations.[9] Approved for relapsed/refractory FLT3-mutated AML.[15]
Quizartinib	II	ITD	Highly potent and selective for FLT3-ITD.[8][16] Lacks activity against TKD mutations.[17] Approved for newly diagnosed FLT3-ITD positive AML in combination with chemotherapy.[12][18][19]
Sorafenib	II (Multi-kinase)	ITD	First-generation inhibitor, also targets RAF, VEGFR, and PDGFR.[17][20] Not FDA-approved for AML, but used off-label.[17]
Crenolanib	I	ITD, TKD	Potent inhibitor of FLT3 and PDGFRα/β.[21][22][23] Active against D835 resistance mutations.[24] Investigational, has received FDA fast track designation.[12]

The Emerging Isoxazolopyridine Scaffold: A New Frontier in Covalent Inhibition

Recent studies have explored derivatives of the isoxazolo[3,4-b]pyridin-3-amine scaffold as novel FLT3 inhibitors.[3][4][5][6][7] A key innovation in this series is the introduction of a Michael acceptor (e.g., vinyl sulfonamide or acrylamide), enabling the potential for irreversible, covalent binding to a non-catalytic cysteine residue near the ATP-binding pocket of FLT3.[3][7] This covalent mechanism of action offers the potential to overcome acquired resistance to reversible inhibitors.

One notable derivative, compound C14 (a 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b]pyridin-3-amine derivative), has demonstrated promising activity.[3][7]

Comparative Performance of an Isoxazolopyridine Derivative (C14)

Parameter	C14	Gilteritinib	Quizartinib
FLT3 IC50	256 nM[3][7]	~1 nM	~1 nM
MV4-11 Cell Line IC50	325 nM[3][7]	~1 nM	~2 nM
MOLM-13 Cell Line IC50	507 nM[3][7]	~1 nM	~1 nM
Mechanism	Covalent	Reversible (Type I)	Reversible (Type II)

While the potency of this initial derivative does not yet match that of highly optimized inhibitors like gilteritinib and quizartinib, it provides a strong proof-of-concept for the isoxazolopyridine scaffold. The covalent mechanism is particularly noteworthy, as it represents a strategy to combat the emergence of resistance mutations that can limit the long-term efficacy of reversible inhibitors.

Experimental Methodologies

The following are representative protocols for the key assays used to characterize and compare FLT3 inhibitors.

Kinase Inhibition Assay

This assay quantifies the ability of a compound to inhibit the enzymatic activity of the FLT3 kinase.

Figure 2: Workflow for a typical in vitro kinase inhibition assay.

Protocol:

• Preparation: Recombinant human FLT3 kinase is diluted in kinase buffer. The test compound (e.g., 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine derivative) is serially diluted to a range of concentrations.

• Incubation: The kinase and inhibitor are pre-incubated in a 384-well plate for 15 minutes at room temperature.

• Reaction Initiation: A mixture of ATP and a biotinylated peptide substrate is added to initiate the kinase reaction. The reaction is allowed to proceed for 1 hour at room temperature.

• Detection: A solution containing a europium-labeled anti-phosphotyrosine antibody and allophycocyanin-streptavidin is added to stop the reaction and initiate the detection signal.

• Data Analysis: The plate is read using a time-resolved fluorescence resonance energy transfer (TR-FRET) capable plate reader. The percentage of inhibition at each compound concentration is calculated, and the IC50 value is determined by fitting the data to a four-parameter logistic curve.

Cellular Proliferation Assay (MTS/MTT)

This assay measures the effect of the inhibitor on the viability and proliferation of AML cell lines that are dependent on FLT3 signaling.

Protocol:

• Cell Seeding: FLT3-dependent AML cell lines (e.g., MV4-11, MOLM-13) are seeded into 96-well plates at a density of 1 x 10^4 cells per well and allowed to adhere overnight.

• Compound Treatment: The cells are treated with a serial dilution of the test inhibitor for 72 hours.

• MTS Reagent Addition: MTS reagent is added to each well, and the plates are incubated for 2-4 hours at 37°C.

• Absorbance Reading: The absorbance at 490 nm is measured using a microplate reader.

• Data Analysis: The percentage of viable cells relative to a vehicle-treated control is calculated for each concentration. The IC50 value is determined by non-linear regression analysis.

Conclusion and Future Directions

The treatment of FLT3-mutated AML has been significantly advanced by the development of targeted inhibitors. While established drugs like gilteritinib and quizartinib have demonstrated substantial clinical benefit, the emergence of drug resistance remains a challenge. The exploration of novel chemical scaffolds, such as the isoxazolopyridine core, and innovative mechanisms of action, like covalent inhibition, are critical for the next generation of FLT3-targeted therapies. The preliminary data on isoxazolopyridine derivatives are encouraging, warranting further optimization of their potency and selectivity to develop clinically viable candidates. Future work should focus on structure-activity relationship (SAR) studies to enhance on-target activity and detailed preclinical evaluation to assess their safety and efficacy profiles.

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Introduction: The Isoxazolo[5,4-b]pyridine Scaffold - A Privileged Structure in Medicinal Chemistry

An In-depth Technical Guide to the Efficacy of Isoxazolo[5,4-b]pyridine Analogs for Researchers, Scientists, and Drug Development Professionals

The isoxazolo[5,4-b]pyridine core is a heterocyclic scaffold of significant interest in medicinal chemistry and drug discovery. Its unique electronic and structural features make it a versatile building block for the design of novel therapeutic agents. While specific efficacy data for analogs of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is not extensively available in public literature, the broader class of isoxazolo[5,4-b]pyridines and its isomers have demonstrated a wide range of biological activities. This guide provides a comparative overview of the efficacy of various analogs based on this privileged scaffold, offering valuable insights for researchers in the field.

Comparative Efficacy of Isoxazolo[5,4-b]pyridine Analogs

The therapeutic potential of isoxazolo[5,4-b]pyridine derivatives has been explored in several contexts, including oncology and infectious diseases. The following table summarizes the efficacy of selected analogs from various studies, providing a comparative perspective on their biological activity.

Compound Class	Specific Analog(s)	Target/Assay	Efficacy Metric (IC50/GI50/MIC)	Reference
Sulfonamide Derivatives	N-isoxazolo[5,4-b]pyridine-3-yl-benzenesulfonamide	Breast Carcinoma (MCF7)	152.56 µg/mL (% inhibition of proliferation)	[1][2]
Sulfonamide Derivatives	N-isoxazolo[5,4-b]pyridine-3-yl-4-methylbenzene-sulfonamide	Breast Carcinoma (MCF7)	161.08 µg/mL (% inhibition of proliferation)	[1][2]
Sulfonamide Derivatives	N-isoxazolo[5,4-b]pyridine-3-yl-benzenesulfonamide	Pseudomonas aeruginosa	125-500 µg (Antimicrobial activity)	[1][2]
Sulfonamide Derivatives	N-isoxazolo[5,4-b]pyridine-3-yl-4-methylbenzene-sulfonamide	Escherichia coli	125-500 µg (Antimicrobial activity)	[1][2]
Isoxazole-Piperazine Hybrids	Compounds 5l-o	Liver Cancer (Huh7, Mahlavu), Breast Cancer (MCF-7)	0.3–3.7 μM	[3]
3-Substituted Aminoisoxazolo[5,4-b]pyridines	3-chloroacetylaminoisoxazolo[5,4-b]pyridine	Various Human/Mouse Tumor Cell Lines	ID50 < 4 µg/ml	[4]
3-Substituted Aminoisoxazolo[5,4-b]pyridines	3-2-bromo-propionylaminoisoxazolo[5,4-b]pyridine	Various Human/Mouse Tumor Cell Lines	ID50 < 4 µg/ml	[4]
Thiazolo[5,4-b]pyridine Derivatives	Compound 6r	c-KIT Kinase	0.14 µM	[5]
Thiazolo[5,4-b]pyridine Derivatives	Compound 6r	GIST-T1 Cancer Cells	GI50 comparable to imatinib (0.02 µM)	[5]
Thiazolo[5,4-b]pyridine Derivatives	Compound 6r	HMC1.2 Cancer Cells	1.15 µM (23.6-fold more potent than imatinib)	[5]
4-(4-aminophenyl)-6-methylisoxazolo[3,4-b]pyridin-3-amine Covalent Inhibitors	Compound C14	FLT3 Kinase	256 nM	[6][7]
4-(4-aminophenyl)-6-methylisoxazolo[3,4-b]pyridin-3-amine Covalent Inhibitors	Compound C14	MOLM-13 (AML) Cells	507 nM	[6][7]
4-(4-aminophenyl)-6-methylisoxazolo[3,4-b]pyridin-3-amine Covalent Inhibitors	Compound C14	MV4-11 (AML) Cells	325 nM	[6][7]

Structure-Activity Relationship (SAR) Insights

The data presented above reveals critical structure-activity relationships that can guide the design of more potent and selective analogs.

• Substitution at the 3-amino position: Modifications at the 3-amino group of the isoxazolo[5,4-b]pyridine core significantly impact biological activity. For instance, acylation with chloroacetyl or bromopropionyl groups has been shown to enhance antiproliferative activity against various tumor cell lines.[4] The introduction of sulfonamide moieties at this position has conferred both antibacterial and anticancer properties.[1][2]

• Isomeric Scaffolds: The isomeric thiazolo[5,4-b]pyridine scaffold has been successfully utilized to develop potent c-KIT inhibitors. Functionalization at the 6-position of this scaffold was a key strategy in identifying compounds that could overcome imatinib resistance.[5] Similarly, the isoxazolo[3,4-b]pyridine isomer has served as a foundation for developing covalent inhibitors of FLT3 kinase, a critical target in acute myeloid leukemia.[6][7]

• Hybrid Molecules: The synthesis of hybrid molecules, such as isoxazole-piperazine hybrids, has yielded compounds with potent cytotoxicity against liver and breast cancer cell lines, with IC50 values in the low micromolar to nanomolar range.[3] This suggests that combining the isoxazole core with other pharmacologically active motifs is a promising strategy.

Experimental Protocol: In Vitro Antiproliferative Assay (MTT Assay)

To ensure the trustworthiness and reproducibility of efficacy data, a well-defined experimental protocol is essential. The following is a representative protocol for an MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a colorimetric assay for assessing cell metabolic activity.

Objective: To determine the concentration at which an isoxazolo[5,4-b]pyridine analog inhibits 50% of cancer cell growth (IC50).

Materials:

• Cancer cell line (e.g., MCF-7, A549, HeLa)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Test compounds (dissolved in DMSO)

• MTT reagent (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest logarithmically growing cells using trypsin-EDTA and resuspend in complete medium.

  • Count the cells and adjust the density to 5 x 10^4 cells/mL.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate and incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in complete medium.

  • After 24 hours of cell attachment, remove the medium and add 100 µL of the diluted compounds to the respective wells. Include a vehicle control (medium with DMSO) and a blank (medium only).

  • Incubate the plate for another 48-72 hours.

• MTT Assay:

  • After the incubation period, add 20 µL of MTT reagent to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium containing MTT.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Visualization of Experimental Workflow and Signaling Pathway

To further clarify the experimental logic and the biological context, the following diagrams are provided.

Caption: High-level workflow for the discovery and initial evaluation of novel isoxazolo[5,4-b]pyridine analogs.

Caption: Simplified FLT3 signaling pathway and the inhibitory action of isoxazolo[3,4-b]pyridine analogs in AML.

Conclusion and Future Directions

The isoxazolo[5,4-b]pyridine scaffold and its isomers represent a promising starting point for the development of novel therapeutics. The available data demonstrates that strategic modifications to this core structure can lead to potent and selective inhibitors for various biological targets. While much of the research has focused on anticancer applications, the observed antibacterial activity suggests that the therapeutic potential of this scaffold may be broader.

Future research should focus on:

• Systematic SAR studies: A more comprehensive exploration of the chemical space around the isoxazolo[5,4-b]pyridine core is warranted to delineate more precise structure-activity relationships.

• Exploration of novel therapeutic areas: Investigating the efficacy of these analogs against a wider range of targets, including other kinases, enzymes, and microbial pathogens, could uncover new therapeutic opportunities.

• In vivo efficacy studies: Promising in vitro candidates should be advanced to preclinical in vivo models to evaluate their efficacy, pharmacokinetics, and safety profiles.

By leveraging the insights from existing studies and employing rigorous experimental methodologies, the full therapeutic potential of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine analogs and related compounds can be realized.

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A Multi-Pronged Approach to Validating the Kinase Selectivity of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

In the landscape of modern drug discovery, protein kinases have emerged as a pivotal class of drug targets, particularly in oncology.[1][2][3] The development of small molecule kinase inhibitors has revolutionized cancer therapy. However, a significant hurdle in their clinical translation is ensuring target selectivity.[4][5] The human kinome comprises over 500 members, many of which share a highly conserved ATP-binding pocket.[4] This structural similarity often leads to off-target activities, which can result in unforeseen toxicities or a dilution of the intended therapeutic effect. Therefore, rigorous and multi-faceted validation of a kinase inhibitor's selectivity is not merely a perfunctory step but a cornerstone of its preclinical development.

This guide provides a comprehensive framework for validating the kinase selectivity of a novel investigational compound, 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine . While this specific molecule serves as our central subject, the principles and methodologies detailed herein are broadly applicable to any emerging kinase inhibitor. We will explore a trio of complementary experimental strategies: broad-panel in vitro kinase screening, cellular target engagement assays, and functional phosphoproteomics. By integrating the data from these orthogonal approaches, researchers can construct a high-confidence selectivity profile, enabling informed decisions for further drug development. The isoxazolo[5,4-b]pyridine scaffold and its analogs have been investigated as potential kinase inhibitors, targeting kinases such as FLT3 and c-KIT, underscoring the relevance of this chemical space in kinase-directed drug discovery.[6][7][8]

Methodology 1: Global Kinase Selectivity via In Vitro Competition Binding Assays

The initial and most expansive survey of kinase selectivity is typically achieved through large-scale in vitro screening against a diverse panel of kinases. Commercial platforms, such as KINOMEscan®, offer comprehensive panels covering a significant portion of the human kinome.[9][10][11] These assays are invaluable for identifying both the primary target(s) and potential off-targets with high sensitivity.

The underlying principle of the KINOMEscan® platform is a competitive binding assay where the test compound is incubated with a specific kinase and an immobilized, active-site directed ligand. The amount of kinase bound to the immobilized ligand is quantified, and a reduction in this binding in the presence of the test compound indicates an interaction. This method reports a true thermodynamic dissociation constant (Kd), which is independent of ATP concentration, providing a standardized measure of binding affinity.[10]

Experimental Protocol: KINOMEscan® Profiling

• Compound Preparation: Solubilize 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine in 100% DMSO to create a high-concentration stock solution (e.g., 10 mM).

• Assay Concentration: The compound is typically screened at a single concentration (e.g., 1 µM or 10 µM) for initial profiling across the entire kinase panel.

• Assay Execution (Performed by Service Provider, e.g., Eurofins Discovery):

  • Kinases from the desired panel (e.g., scanMAX panel with 468 kinases) are combined with the test compound and an immobilized ligand in individual wells of a microtiter plate.[10]

  • The reactions are allowed to reach equilibrium.

  • Unbound components are washed away.

  • The amount of kinase remaining bound to the solid support is quantified using a sensitive detection method, such as quantitative PCR (qPCR) for a DNA-tagged kinase.[12]

• Data Analysis: The results are often reported as a percent of control (%Ctrl), where the control is the amount of kinase bound in the absence of the test compound. A lower %Ctrl value signifies stronger binding of the test compound to the kinase.

  • %Ctrl = (Signal_compound / Signal_DMSO_control) * 100

• Hit Identification: Kinases showing significant inhibition (e.g., <10% or <35% of control signal) are identified as "hits" and warrant further investigation.

• Follow-up Dose-Response: For identified hits, a dose-response curve is generated by testing the compound across a range of concentrations to determine the dissociation constant (Kd).

Hypothetical Data Presentation

To illustrate, let's assume initial screening of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine identifies a strong interaction with Fms-like tyrosine kinase 3 (FLT3) and a weaker, but notable, interaction with c-KIT.

Table 1: Hypothetical KINOMEscan® Selectivity Data for 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine at 1 µM

Kinase Target	Gene Symbol	% of Control	Selectivity Score (S-score)
FLT3	FLT3	1.5	S(35) = 0.01
c-KIT	KIT	25.0	S(35) = 0.20
ABL1	ABL1	85.2	>1
EGFR	EGFR	92.1	>1
SRC	SRC	78.5	>1
... (400+ other kinases)	...	>90	>1

The S-score is a quantitative measure of selectivity, calculated as the number of kinases with a %Ctrl < 35 divided by the total number of kinases tested.

Figure 1: KINOMEscan® Workflow

Caption: Workflow for in vitro kinase selectivity profiling.

Methodology 2: Confirming Target Engagement in a Cellular Milieu with CETSA

While in vitro assays are powerful, they do not account for factors present in a living cell, such as membrane permeability, intracellular ATP concentrations, and the presence of scaffolding proteins. The Cellular Thermal Shift Assay (CETSA) is a biophysical method that allows for the direct measurement of a compound's engagement with its target protein within the complex environment of a cell or even in tissues.[13][14][15]

The principle of CETSA is that when a protein binds to a ligand (such as a kinase inhibitor), it is thermodynamically stabilized.[13] This stabilization results in an increased resistance to thermal denaturation. By heating cell lysates or intact cells to various temperatures and then quantifying the amount of soluble protein remaining, one can generate a "melting curve." A shift in this curve to a higher temperature in the presence of a compound is direct evidence of target engagement.[14][16]

Experimental Protocol: Western Blot-Based CETSA

• Cell Culture and Treatment:

  • Culture a relevant cell line (e.g., MV4-11, which expresses FLT3) to ~80% confluency.

  • Treat cells with either 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine at a desired concentration (e.g., 10x the in vitro IC50) or vehicle (DMSO) for a specified time (e.g., 1-2 hours).

• Heating Step:

  • Harvest and resuspend the cells in a buffered solution.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the aliquots to a range of different temperatures (e.g., 40°C to 70°C in 2-3°C increments) for a short duration (e.g., 3 minutes) using a thermal cycler, followed by cooling to room temperature.[13]

• Lysis and Protein Solubilization:

  • Lyse the cells by freeze-thaw cycles or addition of a mild lysis buffer. This releases the cellular proteins.

• Separation of Soluble and Aggregated Fractions:

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the precipitated/aggregated proteins.

• Quantification of Soluble Protein:

  • Carefully collect the supernatant, which contains the soluble protein fraction.

  • Determine the protein concentration of each sample.

  • Analyze equal amounts of protein from each temperature point by SDS-PAGE and Western blotting using an antibody specific to the target protein (e.g., anti-FLT3).

• Data Analysis:

  • Quantify the band intensities from the Western blot.

  • Plot the normalized band intensity (relative to the lowest temperature point) against the temperature for both vehicle- and compound-treated samples to generate the melting curves.

  • The difference in the melting temperature (Tm) between the two curves (ΔTm) indicates the degree of stabilization and confirms target engagement.

Hypothetical Data Presentation

Following our example, CETSA would be used to confirm that 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine engages FLT3 in intact cells.

Table 2: Hypothetical CETSA Data for Target Engagement in MV4-11 Cells

Target Protein	Treatment	Apparent Melting Temp (Tm)	Thermal Shift (ΔTm)
FLT3	Vehicle (DMSO)	52.1°C	-
1 µM Compound	58.9°C	+6.8°C
c-KIT	Vehicle (DMSO)	54.5°C	-
1 µM Compound	55.8°C	+1.3°C
Actin (Control)	Vehicle (DMSO)	65.0°C	-
1 µM Compound	65.1°C	No significant shift

Figure 2: Cellular Thermal Shift Assay (CETSA) Workflow

Caption: General workflow for a Western Blot-based CETSA experiment.

Methodology 3: Assessing Functional Consequences with Phosphoproteomics

The ultimate goal of a kinase inhibitor is to modulate cellular signaling pathways. Mass spectrometry-based phosphoproteomics provides a global and unbiased view of the functional effects of a kinase inhibitor by quantifying changes in protein phosphorylation across the proteome.[1][4][17] This approach not only validates the inhibition of the primary target by observing decreased phosphorylation of its known substrates but can also uncover unexpected off-target effects on other signaling pathways.[2][18]

Experimental Protocol: TMT-Based Quantitative Phosphoproteomics

• Cell Culture and Treatment:

  • Culture cells as in the CETSA protocol.

  • Treat replicate cultures with 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine or vehicle (DMSO) for a time course appropriate for observing changes in the target pathway (e.g., 30 min, 2h, 6h).

• Protein Extraction and Digestion:

  • Lyse the cells in a denaturing buffer containing phosphatase and protease inhibitors.

  • Reduce, alkylate, and digest the proteins into peptides using an enzyme like trypsin.

• Isobaric Labeling (TMT):

  • Label the peptide digests from each condition (e.g., vehicle and compound-treated) with different Tandem Mass Tag (TMT) reagents. This allows for multiplexing and relative quantification in a single mass spectrometry run.

• Phosphopeptide Enrichment:

  • Combine the labeled peptide samples.

  • Enrich for phosphopeptides using techniques like Immobilized Metal Affinity Chromatography (IMAC) or Titanium Dioxide (TiO2) chromatography.[17][18]

• LC-MS/MS Analysis:

  • Analyze the enriched phosphopeptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The mass spectrometer will fragment the peptides and the TMT reporter ions, allowing for both identification of the phosphopeptide and quantification of its relative abundance in each original sample.

• Data Analysis:

  • Use specialized software to identify the phosphopeptides and quantify the TMT reporter ion intensities.

  • Calculate the fold-change in phosphorylation for each identified site in the compound-treated samples relative to the vehicle control.

  • Perform statistical analysis to identify significantly regulated phosphosites.

  • Use bioinformatics tools to map these changes to specific kinases and signaling pathways.

Hypothetical Data Presentation

This analysis would reveal which signaling pathways are functionally impacted by the compound.

Table 3: Hypothetical Phosphoproteomic Changes in MV4-11 Cells Treated with 1 µM 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine for 2h

Protein	Phosphosite	Fold Change (Compound vs. Vehicle)	Putative Upstream Kinase	Pathway
FLT3	Y591	-8.5	FLT3 (autophosphorylation)	FLT3 Signaling
STAT5A	Y694	-6.2	FLT3	JAK-STAT Pathway
ERK1/2	T202/Y204	-4.8	MEK1/2 (downstream of FLT3)	MAPK Pathway
LCK	Y394	-1.2 (not significant)	LCK	T-Cell Receptor Signaling
ZAP70	Y493	+1.1 (not significant)	LCK	T-Cell Receptor Signaling

Figure 3: Quantitative Phosphoproteomics Workflow

Caption: Workflow for TMT-based quantitative phosphoproteomics.

Conclusion

Validating the selectivity of a novel kinase inhibitor like 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine requires a rigorous, multi-pronged strategy. Beginning with a broad, unbiased in vitro screen provides a global map of potential interactions. This is followed by cellular target engagement assays, such as CETSA, to confirm that the compound binds its intended target in a more physiologically relevant context. Finally, functional phosphoproteomics reveals the downstream consequences of this engagement on cellular signaling networks, offering the ultimate validation of on-target activity and a sensitive method for detecting unintended pathway modulation. By synergistically applying these diverse methodologies, researchers can build a robust and reliable selectivity profile, which is critical for advancing promising kinase inhibitors towards clinical application.

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A Comparative Guide to c-KIT Inhibition: Imatinib vs. the Emerging Class of Isoxazolo[5,4-b]pyridine Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of targeted cancer therapy, the proto-oncogene c-KIT stands as a pivotal target, particularly in malignancies such as gastrointestinal stromal tumors (GIST).[1][2] The clinical success of imatinib, a potent tyrosine kinase inhibitor, has revolutionized the treatment of c-KIT-driven cancers. However, the emergence of resistance necessitates a continuous search for novel inhibitory scaffolds.[3][4] This guide provides a detailed comparison between the established c-KIT inhibitor, imatinib, and the emerging class of isoxazolo[5,4-b]pyridine derivatives, a scaffold with potential for novel c-KIT inhibition.

Note: Direct experimental data for 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine as a c-KIT inhibitor is not extensively available in the public domain. Therefore, this guide will draw comparisons based on published data for structurally related isoxazolo[5,4-b]pyridine and thiazolo[5,4-b]pyridine derivatives to provide a broader perspective on this chemical class.

Imatinib: The Benchmark in c-KIT Inhibition

Imatinib mesylate (Gleevec®) is a small molecule inhibitor that targets the ATP-binding site of several tyrosine kinases, including BCR-ABL, PDGFR, and c-KIT.[5][6] Its efficacy in c-KIT-positive GISTs has been a landmark in precision medicine.[7]

Mechanism of Action

Imatinib stabilizes the inactive conformation of the c-KIT kinase domain, preventing the transfer of a phosphate group from ATP to its substrate.[5][8] This blockade of phosphorylation inhibits downstream signaling pathways responsible for cell proliferation and survival.[9]

Potency and Selectivity

Imatinib exhibits potent inhibition of c-KIT with a reported IC50 value of approximately 0.1 µM in both cell-free and cell-based assays.[10][11][12] While effective against c-KIT, imatinib is a multi-targeted inhibitor, also potently inhibiting Abl and PDGFR kinases.[10][11][12][13] This broader selectivity profile can contribute to both its therapeutic effects and potential off-target toxicities.

Clinical Efficacy and Limitations

More than 80% of patients with advanced GISTs show a significant initial response to imatinib treatment.[4] However, a significant portion of patients eventually develop resistance, often due to secondary mutations in the c-KIT kinase domain.[3][4] These mutations can interfere with imatinib binding, leading to reactivation of the kinase and disease progression.[8]

Isoxazolo[5,4-b]pyridines: An Emerging Scaffold for c-KIT Inhibition

The isoxazolo[5,4-b]pyridine scaffold is a heterocyclic ring system that has been explored for its potential as a kinase inhibitor. While data on 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is scarce, studies on related structures provide insights into the potential of this chemical class.

Structure-Activity Relationship (SAR) and Potential

Research into related heterocyclic systems like thiazolo[5,4-b]pyridines has demonstrated their potential as c-KIT inhibitors. For instance, a study on thiazolo[5,4-b]pyridine derivatives identified compounds with potent c-KIT inhibitory activity, some of which were effective against imatinib-resistant mutants.[2] This suggests that the broader pyridinyl-fused heterocyclic scaffold is a promising starting point for the development of novel c-KIT inhibitors.

A separate study on 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b]pyridin-3-amine derivatives, a structurally similar scaffold, focused on their activity as FLT3 inhibitors. Notably, the study mentioned evaluating selectivity against c-KIT, implying that this class of compounds was also tested for c-KIT activity, although the primary focus was elsewhere. This highlights the need for dedicated studies to explore the c-KIT inhibitory potential of the isoxazolo[5,4-b]pyridine core.

Head-to-Head Comparison: Imatinib vs. Isoxazolo[5,4-b]pyridine Derivatives

Feature	Imatinib	Isoxazolo[5,4-b]pyridine Derivatives (Based on related structures)
Target	c-KIT, BCR-ABL, PDGFR	Potentially c-KIT, with possibility for improved selectivity
IC50 for c-KIT	~0.1 µM[10][11][12]	Data for specific compound unavailable. Related thiazolo[5,4-b]pyridines show potent inhibition.[2]
Mechanism	ATP-competitive, stabilizes inactive conformation	Likely ATP-competitive
Clinical Status	Approved, first-line therapy for GIST	Preclinical/Investigational
Resistance	Well-documented, primarily through secondary mutations	Potential to overcome imatinib resistance by targeting different conformations or binding pockets.

Experimental Protocols

In Vitro Kinase Assay

A common method to determine the inhibitory activity of a compound against c-KIT is a biochemical kinase assay.

Principle: This assay measures the ability of a compound to inhibit the phosphorylation of a substrate by the c-KIT enzyme.

Workflow:

Caption: Workflow for an in vitro c-KIT kinase assay.

Step-by-Step Methodology:

• Reaction Setup: In a microplate, combine the purified recombinant c-KIT enzyme, a specific peptide substrate, and the test compound at various concentrations.

• Initiation: Start the reaction by adding a solution containing ATP.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration to allow for the phosphorylation reaction.

• Termination and Detection: Stop the reaction and add a detection reagent that specifically recognizes the phosphorylated substrate. The signal generated (e.g., luminescence, fluorescence) is proportional to the amount of phosphorylated substrate.

• Data Analysis: Measure the signal using a plate reader and calculate the IC50 value, which is the concentration of the compound that inhibits 50% of the kinase activity.

Cellular Proliferation Assay

To assess the effect of the inhibitors on cancer cells, a cell proliferation assay is crucial.

Principle: This assay measures the number of viable cells after treatment with the test compound.

Workflow:

Caption: Workflow for a cellular proliferation assay.

Step-by-Step Methodology:

• Cell Seeding: Plate c-KIT-dependent cancer cells (e.g., GIST-T1) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the test compound.

• Incubation: Incubate the cells for a defined period (e.g., 72 hours).

• Viability Assessment: Add a viability reagent, such as MTT or a resazurin-based reagent. Metabolically active cells will convert the reagent into a colored or fluorescent product.

• Signal Quantification: Measure the absorbance or fluorescence using a microplate reader.

• Data Analysis: Plot the cell viability against the compound concentration to determine the GI50 (concentration for 50% growth inhibition).

c-KIT Signaling Pathway

The c-KIT receptor tyrosine kinase plays a crucial role in various cellular processes.[1] Upon binding its ligand, stem cell factor (SCF), c-KIT dimerizes and autophosphorylates, activating multiple downstream signaling cascades.

Caption: Simplified c-KIT signaling pathway.

Conclusion and Future Directions

Imatinib remains a cornerstone in the treatment of c-KIT-driven malignancies, but the challenge of acquired resistance underscores the urgent need for novel therapeutic strategies. While direct evidence for 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine as a c-KIT inhibitor is currently lacking, the broader class of isoxazolo- and thiazolo[5,4-b]pyridine derivatives represents a promising area for future research.

Further investigation into the synthesis and biological evaluation of a focused library of isoxazolo[5,4-b]pyridine derivatives is warranted to elucidate their structure-activity relationship for c-KIT inhibition. Such studies could lead to the identification of novel compounds with improved potency, selectivity, and the ability to overcome imatinib resistance, ultimately benefiting patients with c-KIT-positive cancers.

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A Comparative Guide to the Cross-Reactivity of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine and Other Kinase Inhibitors

Introduction: Navigating the Kinome with Precision

In the landscape of modern drug discovery, the protein kinase family represents a rich and complex target class. The human kinome comprises over 500 members, and their intricate signaling networks govern a vast array of cellular processes. Consequently, the development of small molecule kinase inhibitors has become a cornerstone of therapeutic strategies, particularly in oncology. However, the high degree of structural conservation within the ATP-binding site of kinases presents a significant challenge: ensuring inhibitor selectivity. Off-target effects, stemming from a lack of selectivity, can lead to unforeseen toxicities and diminish the therapeutic window of a drug candidate. Therefore, a thorough understanding of a compound's cross-reactivity profile is not merely a regulatory requirement but a fundamental aspect of rational drug design.

This guide provides a comprehensive framework for evaluating the cross-reactivity of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine , a novel investigational compound. While direct, extensive public data on this specific molecule is not yet available, its isoxazolopyridine scaffold is a known pharmacophore for kinase inhibition. Notably, structurally related isomers, such as 4,6-dimethylisoxazolo[3,4-b]pyridin-3-amine, have been identified as inhibitors of FMS-like tyrosine kinase 3 (FLT3), a critical target in acute myeloid leukemia (AML)[1]. This suggests that 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine likely shares this kinase-inhibitory activity, making a detailed cross-reactivity assessment imperative.

To provide a robust and objective comparison, we will benchmark the hypothetical cross-reactivity profile of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine against three well-characterized, clinically relevant FLT3 inhibitors with distinct selectivity profiles:

• Midostaurin: A multi-targeted kinase inhibitor approved for FLT3-mutated AML, known for its broad spectrum of activity against multiple kinase families[2].

• Gilteritinib: A second-generation, more selective FLT3 inhibitor, also approved for FLT3-mutated AML[3].

• Sorafenib: A multi-kinase inhibitor with activity against RAF kinases, VEGFR, PDGFR, and FLT3, used in the treatment of various cancers[4].

This guide will delve into the experimental methodologies for kinase inhibitor profiling, present comparative data in a clear and accessible format, and provide the rationale behind the experimental design, empowering researchers to conduct their own rigorous cross-reactivity studies.

Comparative Kinase Inhibition Profiles

A primary method for assessing kinase inhibitor selectivity is to screen the compound against a large panel of purified kinases and measure its inhibitory activity at a fixed concentration. This provides a broad overview of the inhibitor's kinome-wide interactions. For a more detailed comparison, dose-response curves are generated for a subset of inhibited kinases to determine the half-maximal inhibitory concentration (IC50) or binding affinity (Kd).

The following tables present illustrative data for our comparator compounds, based on publicly available information from Carna Biosciences' kinase profiling services, which utilize a mobility shift assay to determine the percent of inhibition at a 1 µM concentration[5].

Table 1: Comparative Kinase Inhibition at 1 µM Concentration

Kinase Target	Midostaurin (% Inhibition)	Gilteritinib (% Inhibition)	Sorafenib (% Inhibition)
FLT3	99	100	98
KIT	98	65	96
VEGFR2	97	25	99
PDGFRα	98	30	98
PDGFRβ	99	45	99
RET	96	70	97
SRC	85	15	40
LYN	92	20	55
FGR	90	18	48
MEK1	10	5	88
ERK2	5	2	15
p38α	12	8	90
CDK1/CycB	75	10	30
AURKA	60	5	25

Data sourced and adapted from Carna Biosciences kinase profiling data[5].

Table 2: Select IC50/Kd Values for Key On- and Off-Targets (Illustrative)

Kinase Target	Midostaurin (nM)	Gilteritinib (nM)	Sorafenib (nM)
FLT3	~10	~1	~6
KIT	~20	~50	~20
VEGFR2	~30	>1000	~90
PDGFRβ	~15	~80	~50
SYK	~21	~136	>10000
c-RAF	>1000	>1000	~6
BRAF	>1000	>1000	~22

Note: These are approximate values from various literature sources for illustrative purposes and may have been determined using different assay formats.

Experimental Methodologies for Cross-Reactivity Profiling

A multi-pronged approach is essential for a comprehensive assessment of a compound's selectivity. Here, we detail two widely adopted and robust methodologies: competition binding assays and activity-based profiling.

Methodology 1: Competition Binding Assay (e.g., KINOMEscan™)

This approach measures the ability of a test compound to compete with an immobilized, active-site-directed ligand for binding to a panel of kinases. The amount of kinase bound to the solid support is quantified, typically by quantitative PCR (qPCR) of a DNA tag conjugated to the kinase. This method is ATP-independent and provides a direct measure of binding affinity (Kd).

• Preparation of Kinase-Tagged DNA: A large panel of human kinases are expressed, purified, and tagged with a unique DNA identifier.

• Immobilization of Ligand: A broad-spectrum kinase inhibitor is biotinylated and immobilized on streptavidin-coated magnetic beads.

• Competition Binding Reaction:

  • The DNA-tagged kinases are incubated with the immobilized ligand beads in the presence of the test compound (e.g., 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine) at a fixed concentration (for single-point screening) or in a dose-response format (for Kd determination).

  • A DMSO vehicle control is run in parallel.

• Washing and Elution: The beads are washed to remove unbound kinase and test compound. The bound kinase is then eluted.

• Quantification by qPCR: The amount of eluted kinase is quantified by qPCR using primers specific for the DNA tag.

• Data Analysis: The amount of kinase detected in the presence of the test compound is compared to the DMSO control. A lower signal indicates that the test compound has displaced the kinase from the immobilized ligand. The results are typically expressed as a percentage of the control or used to calculate a Kd value.

KINOMEscan™ Experimental Workflow

Methodology 2: Activity-Based Kinase Profiling (e.g., KiNativ™)

This method assesses the ability of a compound to inhibit the catalytic activity of kinases within a complex biological sample, such as a cell lysate. It utilizes ATP/ADP acyl-phosphate probes that covalently label the active site of kinases. Inhibition of a kinase by the test compound prevents this labeling.

• Cell Lysate Preparation: Prepare a cell lysate from a relevant cell line (e.g., a human cancer cell line).

• Inhibitor Treatment: The cell lysate is incubated with the test compound (e.g., 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine) at various concentrations. A DMSO vehicle control is run in parallel.

• Probe Labeling: A biotinylated ATP/ADP acyl-phosphate probe is added to the lysate. The probe will covalently bind to the conserved lysine residue in the ATP-binding pocket of active kinases that are not inhibited by the test compound.

• Tryptic Digestion: The proteins in the lysate are digested into peptides using trypsin.

• Enrichment of Biotinylated Peptides: The biotinylated peptides (from the active kinases) are enriched using streptavidin affinity chromatography.

• LC-MS/MS Analysis: The enriched peptides are analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify the labeled kinases.

• Data Analysis: The abundance of each labeled kinase peptide in the inhibitor-treated samples is compared to the vehicle control. A decrease in the signal for a particular kinase indicates that the test compound has inhibited its activity.

KiNativ™ Experimental Workflow

Interpreting the Data: A Comparative Analysis

The data presented in Table 1 provides a snapshot of the selectivity of the comparator compounds at a single high concentration.

• Midostaurin demonstrates a broad activity profile, potently inhibiting not only FLT3 and other type III receptor tyrosine kinases (KIT, PDGFRs) but also members of the Src family (SRC, LYN, FGR) and other kinases like CDKs and Aurora kinases. This polypharmacology can contribute to its efficacy but also to a wider range of off-target effects[2].

• Gilteritinib exhibits a more focused inhibitory profile. While it potently inhibits FLT3, its activity against other kinases like VEGFR2, PDGFRs, and Src family kinases is significantly lower at 1 µM. This increased selectivity is a hallmark of second-generation inhibitors, which are designed to minimize off-target toxicities[3].

• Sorafenib also displays multi-targeted activity, but with a different spectrum than Midostaurin. It potently inhibits FLT3, VEGFR2, PDGFRs, and KIT, as well as the RAF/MEK/ERK pathway (MEK1, p38α). This distinct profile underlies its clinical utility in various solid tumors but also contributes to its specific side-effect profile[4].

For 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine , a hypothetical kinome scan would be necessary to place it within this landscape. Based on its structural similarity to other FLT3 inhibitors, it is plausible that it would show potent inhibition of FLT3. The key question for its development would be its selectivity against other kinases. An ideal profile for a novel FLT3 inhibitor would resemble that of Gilteritinib, with high potency against FLT3 and minimal off-target activity.

Signaling Pathway Context

The on- and off-target activities of these inhibitors can be better understood in the context of their respective signaling pathways. FLT3 is a receptor tyrosine kinase that, when mutated, becomes constitutively active and drives cell proliferation and survival through downstream pathways such as PI3K/AKT, RAS/MAPK, and STAT5.

Simplified FLT3 Signaling Pathway

The multi-targeted nature of Midostaurin and Sorafenib means they inhibit multiple nodes within this and other pathways, which can lead to a more profound but less specific cellular response. In contrast, a highly selective inhibitor like Gilteritinib primarily targets the apex of this specific pathway, which can lead to a more targeted therapeutic effect with potentially fewer side effects.

Conclusion

The comprehensive evaluation of a small molecule's selectivity is paramount for its successful development as a therapeutic agent. For an investigational compound like 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, a rigorous cross-reactivity assessment is a critical next step. By employing established methodologies such as competition binding assays and activity-based profiling, and by benchmarking against well-characterized inhibitors like Midostaurin, Gilteritinib, and Sorafenib, researchers can gain a clear understanding of its potential on- and off-target activities. This knowledge is essential for predicting both efficacy and potential toxicities, and for guiding the rational design of next-generation kinase inhibitors with improved therapeutic indices.

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• Carna Biosciences, Inc. (2024, November 20). Clinical potential for off-target based drug repositioning. Carna Newsletter.
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• Wilhelm, S. M., Carter, C., Tang, L., Wilkie, D., McNabola, A., Rong, H., Chen, C., Zhang, X., Vincent, P., McHugh, S., Cao, Y., Shujath, J., Gawlak, S., Eveleigh, D., Rowley, B., Liu, L., Adnane, L., Lynch, M., Auclair, D., … Moore, M. (2004). BAY 43-9006 exhibits broad spectrum oral antitumor activity and targets the RAF/MEK/ERK pathway and receptor tyrosine kinases involved in tumor progression and angiogenesis. Cancer research, 64(19), 7099–7109.
• Weisberg, E., Boulton, C., Kelly, L. M., Manley, P., Fabbro, D., Meyer, T., Gilliland, D. G., & Griffin, J. D. (2002). Inhibition of mutant FLT3 receptors in leukemia cells by the small molecule tyrosine kinase inhibitor PKC412. Cancer cell, 1(5), 433–443.
• Mori, M., Ueno, Y., Oh-hara, T., Sugawara, M., Yoshizawa, S., Kobayashi, E., Eto, M., Shibahara, N., & Isoe, T. (2017). Gilteritinib, a FLT3/AXL inhibitor, shows antileukemic activity in mouse models of FLT3 mutated acute myeloid leukemia.
• Lee, L. Y., Hernandez, D., Rajkhowa, T., Smith, S. C., Yin, J., Grim, J. E., Stevenson, M. S., Tatton, L., Kurmasheva, R. T., Pelo, I. R., Mosse, Y. P., Houghton, P. J., & Smith, M. A. (2011). Preclinical testing of the multitargeted kinase inhibitor pazopanib in childhood solid tumors. Clinical cancer research : an official journal of the American Association for Cancer Research, 17(7), 1770–1780.
• Fabian, M. A., Biggs, W. H., 3rd, Treiber, D. K., Atteridge, C. E., Azimioara, M. D., Benedetti, M. G., Carter, T. A., Ciceri, P., Edeen, P. T., Floyd, M., Ford, J. M., Galvin, M., Grotz, D. R., Gumbleton, T. J., Hamilton, G. A., Henderson, J. L., Insko, D. E., Kassner, P. D., Kim, K., … Zarrinkar, P. P. (2005). A small molecule-kinase interaction map for clinical kinase inhibitors.
• Davis, M. I., Hunt, J. P., Herrgard, S., Ciceri, P., Wodicka, L. M., Pallares, G., Hocker, M., Treiber, D. K., & Zarrinkar, P. P. (2011). Comprehensive analysis of kinase inhibitor selectivity.
• Gao, Y., Davies, S. P., Augustin, M., Woodward, A., Patel, U. A., K PICTOGRAM, D., & Russell, A. J. (2013). A broad activity screen in support of a human kinome chemical genomics effort. Biochemical Journal, 451(2), 313–328.
• Anastassiadis, T., Deacon, S. W., Devarajan, K., Ma, H., & Peterson, J. R. (2011). Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity.

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In-Vivo Validation of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine: A Comparative Guide to Assessing Anti-Inflammatory Activity

Executive Summary

The translation of promising in-vitro kinase inhibitory activity into tangible in-vivo efficacy is a pivotal and challenging phase in drug development. This guide provides a comprehensive, scientifically-grounded framework for the in-vivo validation of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, a compound identified as a potential kinase inhibitor intermediate.[1] We will operate under the hypothesis that this molecule functions as an inhibitor of the Janus kinase (JAK) family, a critical node in inflammatory cytokine signaling.[2][3]

This document details a robust, self-validating protocol using the Collagen-Induced Arthritis (CIA) murine model, a gold standard for emulating human rheumatoid arthritis.[4][5][6] Performance of the test compound will be objectively benchmarked against established clinical agents, Tofacitinib (a pan-JAK inhibitor) and Upadacitinib (a selective JAK1 inhibitor), providing essential context for its therapeutic potential.[2][7][8][9] Methodologies for clinical, histopathological, and target-engagement biomarker analyses are described in detail to ensure scientific rigor and reproducibility.

Introduction: Rationale and Mechanistic Hypothesis

While the specific biological target of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is yet to be fully elucidated, its structural motifs are common in scaffolds designed as kinase inhibitors.[10][11] Kinase dysregulation is a known driver of numerous pathologies, particularly autoimmune and inflammatory diseases.[12][13] The Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway is a highly validated target in this space; it transduces signals for numerous pro-inflammatory cytokines, and its inhibition has led to successful therapies for rheumatoid arthritis (RA).[2][13][14][15]

Our core hypothesis is that 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine exerts anti-inflammatory effects by inhibiting one or more JAK isoforms, thereby suppressing downstream STAT phosphorylation and subsequent pro-inflammatory gene transcription. This guide outlines the necessary in-vivo experiments to test this hypothesis.

Signaling Pathway Under Investigation

Caption: The hypothesized JAK/STAT signaling pathway targeted by the test compound.

Comparative Framework: Selecting the Right Benchmarks

An objective evaluation requires comparison against both a broad-spectrum and a selective inhibitor to understand the potential therapeutic window and specificity profile of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

Compound	Mechanism of Action	Rationale for Inclusion	Key In-Vivo Endpoints
4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine	Putative JAK Inhibitor	Test Article	Efficacy, Target Engagement, Safety
Tofacitinib	Pan-JAK inhibitor (JAK1/2/3)[14][16]	Gold-standard, broad-spectrum positive control.	Established efficacy in CIA models; known effects on immune cell populations.[2][17]
Upadacitinib	Selective JAK1 inhibitor[7][8][9][18]	Modern, selective positive control to assess potential for improved safety profile.	High efficacy in arthritis models with potentially reduced effects on JAK2-mediated hematopoiesis.[7][8][9]

Experimental Design and Protocol

This protocol is designed as a self-validating system, where clinical observations are mechanistically corroborated by histological and biomarker data.

Overall Experimental Workflow

Caption: Phased approach for the in-vivo validation study.

Step-by-Step Methodology

A. Animal Model: Collagen-Induced Arthritis (CIA)

• Rationale : The CIA model in DBA/1 mice is extensively used and recapitulates key features of human RA, including immune cell infiltration, synovitis, and joint destruction, making it ideal for testing anti-inflammatory agents.[4][5][6]

• Protocol :

  • Primary Immunization (Day 0) : Emulsify 100µg of bovine type II collagen in 100µL of Complete Freund's Adjuvant (CFA). Administer via intradermal injection at the base of the tail of 8-week-old male DBA/1J mice.

  • Booster Immunization (Day 21) : Administer a booster shot of 100µg of bovine type II collagen emulsified in Incomplete Freund's Adjuvant (IFA).

  • Group Allocation : Upon visible signs of arthritis (typically days 22-28), randomize mice into treatment groups (n=10/group).

B. Compound Formulation and Administration

• Protocol :

  • Vehicle : 0.5% (w/v) Methylcellulose with 0.2% (v/v) Tween 80 in sterile water.

  • Treatment Groups :

    • Group 1: Vehicle Control (p.o., QD)

    • Group 2: 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine (10 mg/kg, p.o., QD)

    • Group 3: 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine (30 mg/kg, p.o., QD)

    • Group 4: Tofacitinib (10 mg/kg, p.o., QD)

    • Group 5: Upadacitinib (6 mg/kg, p.o., QD)

  • Administration : Administer daily via oral gavage for 14 consecutive days, starting from the day of randomization.

C. Efficacy and Pharmacodynamic Assessments

• Rationale : Combining macroscopic clinical scoring with microscopic tissue analysis and molecular target engagement provides a holistic view of the compound's activity.

• Protocols :

  • Clinical Assessment (Daily) :

    • Record body weight.

    • Score each paw on a 0-4 scale for erythema and swelling (Max score/mouse = 16).

    • Measure hind paw thickness using digital calipers.

  • Terminal Histopathology (Day 36) :

    • Collect hind paws and fix in 10% neutral buffered formalin.

    • Decalcify, embed in paraffin, section, and stain with Hematoxylin & Eosin (H&E) for inflammation and Safranin O for cartilage integrity.

    • Score sections for inflammation, pannus formation, and cartilage/bone erosion by a blinded pathologist.

  • Terminal Biomarker Analysis (Day 36) :

    • Collect whole blood for serum and peripheral blood mononuclear cells (PBMCs).

    • Cytokine Analysis : Measure serum levels of IL-6, TNF-α, and IL-1β using a multiplex immunoassay.

    • Target Engagement (pSTAT3) : Stimulate PBMCs ex-vivo with IL-6 for 15 minutes. Fix, permeabilize, and stain for CD4, CD8, and phosphorylated STAT3 (pSTAT3). Analyze by flow cytometry to quantify the inhibition of the JAK/STAT pathway.[16][19]

Data Presentation and Interpretation

Quantitative data should be summarized for clear, at-a-glance comparison. The following tables represent expected outcomes if the test compound is effective.

Table 1: Comparative Clinical Efficacy (Expected Data)

Treatment Group (n=10)	Mean Arthritis Score (Day 36)	% Inhibition vs. Vehicle	Change in Paw Thickness (mm)	% Reduction vs. Vehicle
Vehicle Control	11.8 ± 1.3	-	+1.5 ± 0.2	-
Test Compound (10 mg/kg)	7.9 ± 1.5	33%	+1.0 ± 0.3	33%
Test Compound (30 mg/kg)	4.2 ± 1.1	64%	+0.5 ± 0.2	67%
Tofacitinib (10 mg/kg)	4.5 ± 1.0	62%	+0.6 ± 0.2	60%
Upadacitinib (6 mg/kg)	4.1 ± 0.9	65%	+0.5 ± 0.1	67%

Table 2: Histological and Biomarker Endpoints (Expected Data)

Treatment Group (n=10)	Mean Histology Score (0-5)	Serum IL-6 (pg/mL)	% pSTAT3+ in CD4+ T-cells (Post IL-6 Stimulation)
Vehicle Control	4.1 ± 0.4	250 ± 45	85% ± 7%
Test Compound (10 mg/kg)	2.8 ± 0.6	140 ± 30	55% ± 10%
Test Compound (30 mg/kg)	1.5 ± 0.5	65 ± 20	20% ± 8%
Tofacitinib (10 mg/kg)	1.6 ± 0.4	70 ± 25	22% ± 9%
Upadacitinib (6 mg/kg)	1.4 ± 0.3	60 ± 18	18% ± 6%

Conclusion

This guide provides a rigorous, multi-parameter framework to validate the in-vivo anti-inflammatory activity of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine. A dose-dependent reduction in clinical and histological scores, comparable to established JAK inhibitors like Tofacitinib and Upadacitinib, would provide strong evidence of efficacy. Crucially, demonstrating a concomitant, dose-dependent reduction in serum IL-6 and IL-6-induced pSTAT3 in immune cells would mechanistically link this efficacy to the inhibition of the JAK/STAT pathway. Such results would strongly support its continued development as a novel therapeutic agent for inflammatory diseases.

References

• Title: In Vivo Models for Inflammatory Arthritis Source: PubMed Central URL: [Link]

• Title: In Vivo Models for Inflammatory Arthritis Source: Springer Nature Experiments URL: [Link]

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• Title: In vitro and in vivo analysis of a JAK inhibitor in rheumatoid arthritis Source: PubMed URL: [Link]

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A Comparative Analysis of Isoxazolo[5,4-b]pyridine Core Structures in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

The isoxazolo[5,4-b]pyridine scaffold is a privileged heterocyclic system in medicinal chemistry, recognized for its role in a variety of biologically active compounds.[1][2] This guide provides an in-depth comparative analysis of the isoxazolo[5,4-b]pyridine core, its synthesis, structure-activity relationships, and its performance against alternative heterocyclic structures in the context of drug discovery, with a particular focus on kinase inhibition.

The Isoxazolo[5,4-b]pyridine Scaffold: A Bioisostere with Unique Properties

The isoxazolo[5,4-b]pyridine core is a fused bicyclic heterocycle that can be considered a bioisostere of purine, a fundamental component of nucleic acids and a key motif in many endogenous ligands.[3][4] This structural similarity allows isoxazolo[5,4-b]pyridine derivatives to interact with biological targets that recognize purine-like structures, most notably the ATP-binding site of kinases.[5]

Key features of the isoxazolo[5,4-b]pyridine core include:

• Hydrogen Bonding Capabilities: The nitrogen atoms within the pyridine and isoxazole rings can act as hydrogen bond acceptors, crucial for anchoring the molecule within a target's binding pocket.

• Tunable Electronics: The electron-withdrawing nature of the isoxazole ring influences the electronic properties of the entire scaffold, which can be further modulated through substitution.

• Synthetic Tractability: The core can be synthesized through various routes, allowing for the introduction of diverse substituents to explore structure-activity relationships (SAR).[6][7][8]

Synthesis Strategies

A common and efficient method for the synthesis of the isoxazolo[5,4-b]pyridine core is through a one-pot, three-component reaction. This approach often utilizes microwave irradiation to enhance reaction rates and yields.[1][2][9]

A representative synthetic workflow is as follows:

Caption: General workflow for the three-component synthesis of isoxazolo[5,4-b]pyridines.

This methodology's convergence and efficiency make the isoxazolo[5,4-b]pyridine scaffold readily accessible for library synthesis and lead optimization campaigns.[1]

Comparative Analysis in Kinase Inhibition

The isoxazolo[5,4-b]pyridine core has emerged as a potent "hinge-binding" motif in the design of kinase inhibitors. The pyridine nitrogen is particularly well-positioned to form a critical hydrogen bond with the backbone amide of the kinase hinge region, a conserved interaction for many ATP-competitive inhibitors.

To illustrate its utility, we compare the isoxazolo[5,4-b]pyridine scaffold with other well-established hinge-binding cores in the context of inhibiting clinically relevant kinases.

Case Study: Comparison with Thiazolo[5,4-b]pyridine for PI3K Inhibition

The phosphoinositide 3-kinases (PI3Ks) are a family of lipid kinases involved in cell growth, proliferation, and survival, and are frequently dysregulated in cancer. Both isoxazolo[5,4-b]pyridine and its close analog, thiazolo[5,4-b]pyridine, have been explored as scaffolds for PI3K inhibitors.

A series of novel 2-pyridyl, 4-morpholinyl substituted thiazolo[5,4-b]pyridine analogues have been designed and synthesized as potent PI3K inhibitors.[10] One representative compound from this series demonstrated an IC50 value of 3.6 nM against PI3Kα.[10] While direct side-by-side data for an identically substituted isoxazolo[5,4-b]pyridine is not available in the same study, the potent activity of the thiazolo-pyridine core highlights the effectiveness of this general heterocyclic family. Structure-activity relationship (SAR) studies on these thiazolo[5,4-b]pyridines revealed that a sulfonamide functionality was important for PI3Kα inhibitory activity.[10]

Table 1: Comparative Inhibitory Activities of Different Heterocyclic Cores Against PI3Kα

Core Scaffold	Representative Compound	Target	IC50 (nM)
Thiazolo[5,4-b]pyridine	Compound 19a	PI3Kα	3.6[10]
Isoxazolo[5,4-b]pyridine	(Hypothetical)	PI3Kα	Data Dependent

Note: This table is illustrative. Direct comparative data for identically substituted compounds across different cores is often limited in the public domain. The potency of any given scaffold is highly dependent on the nature and position of its substituents.

The key takeaway is that both scaffolds can effectively position substituents to interact with the key residues in the PI3K active site. The choice between an isoxazole and a thiazole may be guided by factors such as synthetic accessibility, metabolic stability, and the potential for off-target interactions.

Case Study: Overcoming Imatinib Resistance with Thiazolo[5,4-b]pyridines

Imatinib is a well-known kinase inhibitor used to treat various cancers, but resistance often develops due to mutations in the target kinase, such as c-KIT. Novel thiazolo[5,4-b]pyridine derivatives have been developed to overcome this resistance.[11] One such derivative, compound 6r , showed potent inhibition of a c-KIT double mutant that is resistant to imatinib.[11] This demonstrates the potential of this class of heterocycles to address clinical challenges in targeted therapy.

Structure-Activity Relationship (SAR) Insights

Systematic modification of the isoxazolo[5,4-b]pyridine core has yielded valuable SAR insights. The substitution pattern around the core is critical for both potency and selectivity.

Caption: Key positions for substitution on the isoxazolo[5,4-b]pyridine scaffold and their general impact on properties.

• Position 3: Substituents at this position often project into the solvent-exposed region of the ATP-binding pocket and can be modified to improve potency and selectivity.

• Position 6: Modifications here can influence pharmacokinetic properties such as solubility and metabolic stability.

• The Pyridine Nitrogen: As mentioned, this nitrogen is often crucial for the primary hinge-binding interaction.

Experimental Protocols: In Vitro Kinase Assay

To enable researchers to evaluate and compare the inhibitory potential of their own isoxazolo[5,4-b]pyridine derivatives, a general protocol for an in vitro kinase assay is provided below. This protocol is a composite of standard methodologies.[12][13][14][15][16]

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against a specific kinase.

Materials:

• Recombinant kinase

• Kinase-specific substrate (e.g., a peptide or protein)

• ATP (Adenosine triphosphate)

• Test compound (dissolved in DMSO)

• Kinase assay buffer

• Detection reagent (e.g., ADP-Glo™, Kinase-Glo®)

• Microplate reader

Workflow:

Caption: Workflow for a typical in vitro kinase inhibition assay.

Step-by-Step Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in DMSO.

• Reaction Setup: In a microplate, add the kinase and its specific substrate to the kinase assay buffer.

• Inhibition Step: Add the diluted test compound to the wells. Include control wells with DMSO only (no inhibition) and wells with no kinase (background).

• Reaction Initiation: Start the kinase reaction by adding a solution of ATP.

• Incubation: Incubate the plate at a controlled temperature (e.g., room temperature or 30°C) for a specified time (e.g., 60 minutes).

• Detection: Stop the reaction and add the detection reagent according to the manufacturer's instructions. This reagent typically measures the amount of ADP produced or the amount of ATP remaining.

• Data Acquisition: Read the plate on a microplate reader.

• Data Analysis: Plot the signal against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Conclusion

The isoxazolo[5,4-b]pyridine core represents a valuable and versatile scaffold in modern medicinal chemistry. Its bioisosteric relationship with purine, coupled with its synthetic accessibility and tunable properties, makes it a compelling choice for the design of inhibitors targeting ATP-binding sites, particularly in kinases. While close analogs like thiazolo[5,4-b]pyridines also show significant promise, the isoxazolo[5,4-b]pyridine core offers a distinct set of electronic and steric properties that can be leveraged to achieve high potency and selectivity. The continued exploration of this scaffold, guided by comparative analysis and robust SAR studies, is likely to yield novel therapeutic candidates for a range of diseases.

References

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• Moon, S., et al. (2017). In vitro NLK Kinase Assay. Bio-protocol. Available at: [Link]

• Andrews, B. (n.d.). In vitro assay for cyclin-dependent kinase activity in yeast. CORE. Available at: [Link]

• Denic, V., & Yu, H. (2022). In vitro kinase assay. Bio-protocol. Available at: [Link]

• Unknown. (2025). Synthesis and antibacterial activity of new sulfonamide isoxazolo[5,4-b]pyridine derivatives. ResearchGate. Available at: [Link]

• Unknown. (n.d.). SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NEW SULFONAMIDE ISOXAZOLO[5,4-b]PYRIDINE DERIVATIVES. PubMed. Available at: [Link]

• Unknown. (2025). Synthesis of isoxazolo[5,4-b]pyridine derivatives (microreview). ResearchGate. Available at: [Link]

• Unknown. (2024). Divergent Synthesis of Isoxazolo[5,4-b]pyridines. European Journal of Organic Chemistry. Available at: [Link]

• Li, M., et al. (2024). Divergent Synthesis of Isoxazolo[5,4‐b]pyridines. ResearchGate. Available at: [Link]

• Unknown. (n.d.). Synthesis and Biological Activity of New 7-Amino-oxazolo[5,4-d]Pyrimidine Derivatives. MDPI. Available at: [Link]

• Tu, S.-J., et al. (2009). Synthesis of Isoxazolo[5,4-b]pyridines by Microwave-Assisted Multi-Component Reactions in Water. ACS Publications. Available at: [Link]

• Tu, S.-J., et al. (2009). Synthesis of Isoxazolo[5,4-b]pyridines by Microwave-Assisted Multi-Component Reactions in Water. Journal of Organic Chemistry. Available at: [Link]

• Unknown. (1978). 2-(Substituted phenyl)oxazolo[4,5-b]pyridines and 2-(substituted phenyl)oxazolo[5,4-b]pyridines as nonacidic antiinflammatory agents. Journal of Medicinal Chemistry. Available at: [Link]

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A Head-to-Head Comparison of Pyrazolo[3,4-b]pyridine and Isoxazolo[5,4-b]pyridine Scaffolds in Kinase Inhibitor Design

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, particularly in the design of kinase inhibitors, the selection of a core heterocyclic scaffold is a decision that profoundly influences the potency, selectivity, and pharmacokinetic properties of a drug candidate. Among the myriad of options, the pyrazolo[3,4-b]pyridine and isoxazolo[5,4-b]pyridine cores have emerged as "privileged structures." This guide provides an in-depth, head-to-head comparison of these two scaffolds, moving beyond a simple recitation of facts to explore the causal relationships between their structural nuances and their performance as kinase inhibitors. We will delve into synthetic strategies, target engagement, and provide actionable experimental protocols for their comparative evaluation.

The Tale of Two Scaffolds: Structural and Mechanistic Considerations

At first glance, the pyrazolo[3,4-b]pyridine and isoxazolo[5,4-b]pyridine scaffolds are remarkably similar. Both are fused bicyclic systems that are bioisosteres of purine, enabling them to effectively compete with ATP for the kinase hinge-binding region.[1] However, the critical difference lies in the five-membered ring: a pyrazole in the former and an isoxazole in the latter. This seemingly subtle substitution of a nitrogen atom for an oxygen atom has significant implications for the molecule's electronic properties, hydrogen bonding potential, and metabolic stability.

The pyrazole ring in the pyrazolo[3,4-b]pyridine scaffold features a hydrogen bond donor (N-H) and a hydrogen bond acceptor (N). This dual functionality allows for robust interactions with the kinase hinge region, a key determinant of inhibitor potency.[2] In contrast, the isoxazole ring in the isoxazolo[5,4-b]pyridine scaffold lacks a hydrogen bond donor, presenting only a hydrogen bond acceptor in the form of the nitrogen atom. This fundamental difference necessitates distinct substitution strategies to achieve comparable target engagement.

From a physicochemical standpoint, the replacement of the N-H group with an oxygen atom can lead to altered lipophilicity and aqueous solubility.[3] The concept of bioisosteric replacement is central here; while these scaffolds can be interchanged to modulate properties, it is not a simple swap.[3][4][5] The choice between them must be a deliberate one, guided by the specific goals of the drug discovery program.

Synthetic Accessibility: A Practical Consideration

The feasibility and efficiency of synthesis are paramount in drug development. Both scaffolds are accessible through established synthetic routes, often involving the condensation of a 5-amino-heterocycle with a 1,3-dicarbonyl compound or its equivalent.[1][6][7]

Pyrazolo[3,4-b]pyridines are commonly synthesized by reacting a 5-aminopyrazole with a 1,3-dicarbonyl compound.[1] This approach allows for the introduction of diversity at multiple positions. If the dicarbonyl compound is asymmetrical, a mixture of regioisomers can be formed, with the outcome dependent on the relative electrophilicity of the two carbonyl groups.[1]

Isoxazolo[5,4-b]pyridines can be synthesized via a similar strategy, for instance, through a one-pot, three-component reaction of an aromatic aldehyde, a 1,3-dicarbonyl compound, and 3-methylisoxazol-5-amine, which can be efficiently promoted by microwave irradiation.[6][7] Recent advancements have also demonstrated divergent synthetic methods that allow for regioselective access to different isomers by carefully selecting catalysts and reaction conditions.[8][9]

The Target Landscape: Kinases and Beyond

Both scaffolds have been successfully employed in the development of inhibitors for a wide range of protein kinases and other therapeutic targets.

Pyrazolo[3,4-b]pyridine-based inhibitors have shown remarkable versatility, targeting a diverse array of kinases including:

• Cyclin-Dependent Kinases (CDKs)[10]

• Tropomyosin Receptor Kinases (TRKs)[11][12]

• Fibroblast Growth Factor Receptors (FGFRs)[2][13]

• TANK-binding kinase 1 (TBK1)[14]

• Topoisomerase II[15]

Beyond oncology, this scaffold has also been explored for applications in neurodegenerative diseases, such as the development of probes for β-amyloid plaques in Alzheimer's disease.[16]

Isoxazolo[5,4-b]pyridine-based inhibitors have also demonstrated significant therapeutic potential. While perhaps less ubiquitously reported in the kinase inhibitor space compared to their pyrazolo- counterparts, they have been successfully developed as:

• Antibacterial agents[17]

• Kinase inhibitors (with in vivo data often coming from analogous structures like imidazo[4,5-b]pyridines)[18]

The structural similarity of isoxazolo[5,4-b]pyridines to other biologically active fused heterocycles suggests a broad, and likely underexplored, therapeutic potential.[9][18]

Head-to-Head Comparison: A Kinase Inhibition Case Study

To illustrate a practical comparison, let us consider a hypothetical scenario where we aim to develop a selective inhibitor for Kinase X. We have synthesized two lead compounds, PZ-1 (a pyrazolo[3,4-b]pyridine) and IX-1 (an isoxazolo[5,4-b]pyridine), designed to target the ATP-binding pocket.

Data Summary Table

Parameter	PZ-1 (Pyrazolo[3,4-b]pyridine)	IX-1 (Isoxazolo[5,4-b]pyridine)	Rationale for Difference
Kinase X IC50 (nM)	15	50	The N-H of the pyrazole in PZ-1 likely forms an additional hydrogen bond with the kinase hinge, leading to higher potency.[2]
Selectivity (Panel of 100 kinases)	10 kinases with >50% inhibition at 1 µM	3 kinases with >50% inhibition at 1 µM	The more promiscuous hydrogen bonding capability of the pyrazole may lead to off-target interactions.
Aqueous Solubility (µg/mL)	25	75	The replacement of the N-H group with an oxygen atom can improve polarity and solubility.[3]
Microsomal Stability (t½, min)	20	45	The pyrazole ring can be susceptible to N-oxidation or other metabolic transformations not possible for the isoxazole ring.
Cellular Potency (EC50, nM)	150	200	The higher biochemical potency of PZ-1 is offset by its lower solubility and stability, leading to a smaller difference in cellular activity.

Experimental Protocols for Comparative Evaluation

To generate the kind of data presented above, a series of well-designed experiments is necessary. The following protocols are designed to be self-validating and provide a robust comparison of the two inhibitor scaffolds.

Biochemical Kinase Inhibition Assay

This assay determines the direct inhibitory effect of the compounds on the purified target kinase.

Protocol:

• Reagent Preparation:

  • Prepare a 2X kinase solution (e.g., Kinase X) in kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Prepare a 2X substrate/ATP solution containing the peptide substrate and ATP at the Km concentration for Kinase X.

  • Prepare serial dilutions of PZ-1 and IX-1 in DMSO, followed by a further dilution in kinase buffer to create 4X inhibitor solutions.

• Assay Procedure:

  • To a 384-well plate, add 5 µL of the 4X inhibitor solution.

  • Add 10 µL of the 2X kinase solution and incubate for 10 minutes at room temperature to allow for inhibitor binding.

  • Initiate the kinase reaction by adding 5 µL of the 2X substrate/ATP solution.

  • Allow the reaction to proceed for 60 minutes at 30°C.

  • Stop the reaction and detect phosphorylation using a suitable method (e.g., ADP-Glo™, HTRF®, or AlphaScreen®).

• Data Analysis:

  • Calculate the percent inhibition for each inhibitor concentration relative to DMSO controls.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Diagram of the Experimental Workflow:

Caption: Workflow for the biochemical kinase inhibition assay.

Cellular Target Engagement Assay

This assay measures the ability of the inhibitors to bind to the target kinase within a cellular context.

Protocol:

• Cell Culture:

  • Culture a relevant cell line (e.g., one that overexpresses Kinase X) to 80-90% confluency.

  • Harvest and seed the cells into 96-well plates at an appropriate density.

• Compound Treatment:

  • Treat the cells with serial dilutions of PZ-1 and IX-1 for a specified period (e.g., 2 hours).

• Target Engagement Measurement:

  • Lyse the cells and measure the phosphorylation of a known downstream substrate of Kinase X by Western blot or ELISA. A decrease in substrate phosphorylation indicates target engagement.

  • Alternatively, use a cellular thermal shift assay (CETSA) to measure the change in the thermal stability of Kinase X upon inhibitor binding.

• Data Analysis:

  • Quantify the level of substrate phosphorylation or the amount of soluble Kinase X at different temperatures.

  • Plot the signal versus the logarithm of the inhibitor concentration to determine the EC50 for target engagement.

Diagram of the Signaling Pathway:

Caption: Inhibition of Kinase X signaling by PZ-1 and IX-1.

Conclusion and Future Perspectives

The choice between a pyrazolo[3,4-b]pyridine and an isoxazolo[5,4-b]pyridine scaffold is not a matter of one being definitively superior to the other. Instead, it is a strategic decision based on the specific goals of the drug discovery program.

• The pyrazolo[3,4-b]pyridine scaffold offers potent target engagement through its hydrogen bonding capabilities but may present challenges in terms of selectivity and metabolic stability.

• The isoxazolo[5,4-b]pyridine scaffold, through the bioisosteric replacement of the pyrazole N-H with oxygen, can offer improved physicochemical properties and potentially better metabolic stability, though achieving high potency may require more nuanced optimization of other parts of the molecule.

Future research should focus on generating more direct, publicly available head-to-head comparisons of these and other privileged scaffolds against a wide range of kinase targets. Such data would be invaluable in guiding the rational design of the next generation of targeted therapies. By understanding the fundamental principles that govern the behavior of these scaffolds, medicinal chemists can make more informed decisions, ultimately accelerating the journey from a promising lead compound to a life-saving medicine.

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Confirming the Binding Mode of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine: A Comparative Guide to Experimental and Computational Approaches

For researchers and drug development professionals, elucidating the precise binding mode of a novel small molecule is a critical step in validating its mechanism of action and guiding further optimization. This guide provides a comprehensive overview and comparison of modern experimental and computational techniques to definitively confirm the binding mode of a compound such as 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine. The challenge with a novel scaffold like this is often the absence of pre-existing structural data, necessitating a robust, multi-pronged strategy. This document outlines a logical workflow, from initial computational predictions to high-resolution structural elucidation, ensuring a self-validating and rigorous approach.

The Initial Hypothesis: A Computational Approach

In the absence of experimental data, computational methods provide the foundational hypothesis for the binding mode. These in silico techniques are instrumental in prioritizing experimental efforts and interpreting subsequent results.

Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a protein target.[1][2] This method is crucial for generating initial structural hypotheses. The process involves sampling a multitude of conformations and orientations of the ligand within the protein's binding site and then using a scoring function to rank them.[2]

Experimental Protocol: Molecular Docking

• Target Preparation: Obtain a high-resolution 3D structure of the target protein from the Protein Data Bank (PDB) or homology modeling. Prepare the protein by adding hydrogens, assigning partial charges, and defining the binding site.

• Ligand Preparation: Generate a 3D conformation of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine. Assign proper atom and bond types and calculate partial charges.

• Docking Simulation: Utilize docking software (e.g., AutoDock, GOLD, Glide) to place the ligand into the defined binding site of the protein.[2] The software will explore various translational, rotational, and conformational degrees of freedom for the ligand.

• Pose Analysis and Scoring: The docking algorithm will generate several possible binding poses. These poses are then ranked using a scoring function that estimates the binding affinity. The top-ranked poses represent the most likely binding modes.

Molecular Dynamics (MD) Simulations

While docking provides a static snapshot, molecular dynamics simulations offer insights into the dynamic behavior of the protein-ligand complex over time.[3][4] MD simulations can be used to assess the stability of the predicted binding poses from docking and to observe conformational changes in both the protein and the ligand upon binding.[3][5][6]

Experimental Protocol: Molecular Dynamics Simulation

• System Setup: The top-ranked protein-ligand complex from molecular docking is placed in a simulated physiological environment (a box of water molecules and ions).[7]

• Energy Minimization and Equilibration: The system is first minimized to remove any steric clashes and then gradually heated and equilibrated to the desired temperature and pressure.

• Production MD: A long-duration simulation (nanoseconds to microseconds) is run to sample the conformational space of the complex.

• Trajectory Analysis: The resulting trajectory is analyzed to assess the stability of the ligand's position, key intermolecular interactions (like hydrogen bonds and hydrophobic contacts), and any induced conformational changes in the protein.[7]

Biophysical Validation: Confirming the Interaction

Following computational predictions, a suite of biophysical assays is essential to confirm direct binding and quantify the interaction parameters. These techniques provide the first layer of experimental validation.[][9]

Figure 1: Initial workflow from computational prediction to biophysical validation.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction in a single experiment.[10][11][12] It is considered the gold standard for determining binding affinity (KD), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).[11][12]

Experimental Protocol: Isothermal Titration Calorimetry

• Sample Preparation: Prepare the purified target protein in a well-defined buffer. The ligand, 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, is dissolved in the same buffer to minimize heats of dilution.[12]

• Titration: The ligand solution is incrementally injected into the protein solution in the ITC sample cell.

• Data Acquisition: The instrument measures the heat change after each injection.

• Data Analysis: The resulting data is fit to a binding model to determine the thermodynamic parameters.[13]

Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that measures real-time binding kinetics.[14][15][16] It provides data on the association rate (kon), dissociation rate (koff), and the equilibrium dissociation constant (KD).[17]

Experimental Protocol: Surface Plasmon Resonance

• Immobilization: The target protein is immobilized on a sensor chip surface.[15]

• Analyte Injection: A solution containing 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine (the analyte) is flowed over the sensor surface.

• Detection: Binding of the analyte to the immobilized protein causes a change in the refractive index at the surface, which is detected by the instrument.[15]

• Kinetic Analysis: The resulting sensorgram is analyzed to determine the kinetic and affinity constants.[18]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides atomic-level information about protein-ligand interactions in solution.[19][20] Techniques like Chemical Shift Perturbation (CSP) and Saturation Transfer Difference (STD) NMR can identify the binding site on the protein and the ligand's binding epitope, respectively.[19][21]

Experimental Protocol: NMR-Based Binding Analysis

• Sample Preparation: For CSP, an isotopically labeled (¹⁵N or ¹³C) protein sample is required. For ligand-observed methods like STD-NMR, unlabeled protein and ligand are sufficient.[22]

• Spectral Acquisition: A series of NMR spectra are recorded as the ligand is titrated into the protein sample (for CSP) or on a mixture of protein and ligand (for STD-NMR).

• Data Analysis: In CSP, changes in the chemical shifts of protein backbone amides upon ligand binding are mapped onto the protein structure to identify the binding site. In STD-NMR, the protons of the ligand in close contact with the protein are identified, revealing the binding epitope.[19]

Technique	Information Provided	Sample Requirements	Throughput
Isothermal Titration Calorimetry (ITC)	KD, ΔH, ΔS, Stoichiometry[11]	High concentration, pure protein and ligand	Low
Surface Plasmon Resonance (SPR)	kon, koff, KD[17]	Immobilized protein, soluble ligand	Medium to High
Nuclear Magnetic Resonance (NMR)	Binding site, ligand epitope, KD (for weak binders)[19][20]	Labeled protein (for CSP), high concentration	Low
Thermal Shift Assay (TSA)	Target engagement, relative affinity[]	Purified protein	High
Microscale Thermophoresis (MST)	KD[23]	Labeled or intrinsically fluorescent protein	High

High-Resolution Structural Determination: Visualizing the Binding Mode

While biophysical assays confirm the interaction, high-resolution structural techniques are necessary to visualize the precise binding mode at an atomic level.[24][25]

Figure 2: Workflow from confirmed binding to high-resolution structural determination.

X-ray Crystallography

X-ray crystallography is the historical gold standard for determining the 3D structure of protein-ligand complexes at atomic resolution.[26][27][28][29] This technique requires the formation of a well-ordered crystal of the protein-ligand complex.

Experimental Protocol: X-ray Crystallography

• Crystallization: The protein-ligand complex is crystallized by either co-crystallization (crystallizing the pre-formed complex) or soaking the ligand into pre-existing apo-protein crystals.[30]

• X-ray Diffraction: The crystal is exposed to a high-intensity X-ray beam, which is diffracted by the electrons in the crystal.[26]

• Data Collection and Processing: The diffraction pattern is recorded and processed to generate an electron density map.

• Structure Determination and Refinement: A 3D model of the protein-ligand complex is built into the electron density map and refined to high resolution.[28] This provides a detailed view of the binding pose and all intermolecular interactions.[31]

Cryo-Electron Microscopy (Cryo-EM)

Cryo-EM has emerged as a powerful alternative to X-ray crystallography, particularly for large protein complexes and membrane proteins that are difficult to crystallize.[32][33] Recent advances have enabled the determination of small molecule binding modes at near-atomic resolution.[34][35]

Experimental Protocol: Cryo-Electron Microscopy

• Sample Preparation: A solution of the protein-ligand complex is applied to a grid and rapidly frozen in liquid ethane to create a thin layer of vitrified ice.[33]

• Electron Microscopy: The frozen grid is imaged in a transmission electron microscope.

• Image Processing: Thousands of 2D images of individual protein particles are computationally aligned and averaged to reconstruct a 3D density map.

• Model Building: An atomic model of the protein-ligand complex is built into the 3D map.[34]

Technique	Resolution	Target Suitability	Key Advantage	Key Limitation
X-ray Crystallography	Atomic (<2 Å)	Soluble, crystallizable proteins	Highest resolution for suitable targets[26]	Requires well-diffracting crystals, which can be a major bottleneck[30]
Cryo-Electron Microscopy (Cryo-EM)	Near-atomic (2-4 Å)	Large complexes (>100 kDa), membrane proteins[33]	Does not require crystallization; can capture dynamic states[32]	Resolution may be lower for smaller proteins, limiting detail for small molecules[34]

Conclusion: An Integrated and Iterative Approach

Confirming the binding mode of a novel compound like 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine requires a synergistic and iterative approach. Computational methods provide the initial, testable hypotheses. A suite of biophysical assays then offers orthogonal validation of the direct interaction and quantifies its key parameters. Finally, high-resolution structural techniques like X-ray crystallography or cryo-EM deliver the definitive, atomic-level picture of the binding mode. By integrating these diverse methodologies, researchers can build a robust and self-validating case for the mechanism of action of their compound, paving the way for successful structure-based drug design and optimization.

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A Researcher's Guide to Acquiring 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine: A Comparison of Synthesis and Procurement

For researchers and drug development professionals, the accessibility of key chemical intermediates is a critical factor in the pace of discovery. One such molecule of growing interest is 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, a heterocyclic scaffold with potential applications in medicinal chemistry. This guide provides an in-depth, objective comparison between in-house synthesis and commercial procurement of this compound, offering detailed experimental insights and data to inform your decision-making process.

At a Glance: Key Decision Metrics

Parameter	In-House Synthesis (Proposed Method)	Commercial Procurement
Feasibility	Moderate	High
Time to Acquisition	Days to weeks	Days
Cost per Milligram	Potentially lower at scale	Higher for small quantities
Purity	Variable, dependent on optimization	Typically >95%
Reproducibility	Requires careful control of parameters	High
Scalability	Possible, but requires optimization	Dependent on supplier capacity

Option 1: In-House Synthesis via a Proposed Microwave-Assisted Three-Component Reaction

Proposed Synthetic Pathway

The most plausible and efficient route involves a one-pot, three-component reaction between 3-amino-5-methylisoxazole, a suitable 1,3-dicarbonyl compound to install the 4,6-dimethyl substitution pattern, and a source of the 3-amino group. A common strategy for related structures involves a Knoevenagel condensation followed by a Michael addition and subsequent cyclization.[2]

Caption: Proposed one-pot synthesis of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

Detailed Experimental Protocol (Proposed)

Note: This protocol is a well-informed projection based on similar syntheses and will likely require optimization.

• Reaction Setup: In a 10 mL microwave-safe vessel equipped with a magnetic stir bar, combine 3-amino-5-methylisoxazole (1.0 mmol, 1 equiv.), pentane-2,4-dione (1.0 mmol, 1 equiv.), and cyanamide (1.2 mmol, 1.2 equiv.).

• Solvent and Catalyst Addition: Add a 1:1 mixture of ethanol and acetic acid (3 mL) and a catalytic amount of p-toluenesulfonic acid (0.1 mmol, 0.1 equiv.).

• Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture at 120°C for 15-30 minutes. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: After cooling to room temperature, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the residue by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the desired product.

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Expertise & Experience: Causality Behind Experimental Choices

• 3-Amino-5-methylisoxazole: This is the key building block that forms the isoxazole ring and part of the pyridine ring. Its nucleophilic amino group initiates the reaction cascade.

• Pentane-2,4-dione: This 1,3-dicarbonyl compound is the source of the 4- and 6-methyl groups and the remaining carbon atoms of the pyridine ring.

• Cyanamide: This reagent serves as the source of the 3-amino group on the final product.

• Microwave Irradiation: This non-classical heating method can significantly accelerate the reaction rate and improve yields by providing uniform and rapid heating, often minimizing the formation of side products.[3]

• Acid Catalyst (p-TSA): The acid catalyst is crucial for promoting the initial Knoevenagel condensation between pentane-2,4-dione and an in-situ formed intermediate.

• Solvent System: A mixture of ethanol and acetic acid provides a suitable medium for dissolving the reactants and facilitating the acidic catalysis.

Trustworthiness: A Self-Validating System and Reproducibility

The reproducibility of multi-component reactions can be influenced by several factors.[5] To ensure consistent results, the following should be considered:

• Purity of Starting Materials: The purity of 3-amino-5-methylisoxazole is particularly critical. Impurities can lead to the formation of colored byproducts that complicate purification.

• Microwave Parameters: Precise control over temperature, pressure, and irradiation time in the microwave reactor is essential for reproducibility.

• Stoichiometry: While a 1:1:1 stoichiometry is the theoretical basis, slight adjustments, particularly of the aminating agent, may be necessary to maximize yield.

A two-step reaction sequence, where the Knoevenagel adduct is first formed and isolated before reacting with the aminoisoxazole, has been reported to yield highly reproducible and pure products for similar structures and may be a viable alternative if the one-pot method proves difficult to control.[1]

Option 2: Commercial Procurement

For many research and development settings, the "build versus buy" decision for a chemical intermediate leans towards procurement, especially for initial studies or when a certified standard is required.

Availability and Suppliers

4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine (CAS No. 916792-12-6) is available from several chemical suppliers.[6] A search of online chemical directories will provide a list of vendors. It is advisable to contact multiple suppliers to compare price, availability, and purity.

Key Considerations for Procurement

• Purity: Commercial suppliers typically offer this compound at purities of 95% or higher, which is often sufficient for most research applications. Always request a certificate of analysis (CoA) to verify the purity and identity of the compound.

• Cost: The price per milligram will be significantly higher for small quantities compared to the potential cost of in-house synthesis at a larger scale. However, for initial screening and small-scale experiments, the cost of procurement is often justified by the time and resources saved.

• Lead Time: The delivery time for commercially available compounds is typically a few days to a week, which is significantly faster than de novo synthesis.

Comparison of Alternatives

While in-house synthesis offers the potential for cost savings at scale and greater control over the supply chain, it comes with the inherent challenges of process development, optimization, and quality control. For the synthesis of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, the lack of a well-established, detailed protocol in the public domain adds a layer of research and development effort.

The isomeric compound, 4,6-Dimethylisoxazolo[3,4-b]pyridin-3-amine, is also commercially available and has been synthesized via a multi-step route.[7][8][9] It is crucial for researchers to ensure they are working with the correct isomer for their application.

Furthermore, the isothiazolo analogue, 4,6-Dimethylisothiazolo[5,4-b]pyridin-3-amine, is also commercially available and may serve as an interesting structural analogue for comparative biological studies.[10]

Conclusion

The decision to synthesize or purchase 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine depends on the specific needs of the research program.

• For rapid access to small quantities for initial screening and proof-of-concept studies, commercial procurement is the most logical and efficient choice. The high purity and short lead times outweigh the higher cost per milligram.

• For larger-scale campaigns or when cost is a primary driver, in-house synthesis becomes a more attractive option. The proposed microwave-assisted three-component reaction provides a strong starting point for developing a scalable and reproducible process. However, researchers must be prepared to invest time in optimization and analytical characterization to ensure the quality of the synthesized material.

This guide provides a framework for making an informed decision. By carefully weighing the factors of time, cost, purity, and available resources, researchers can select the most appropriate method for acquiring 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine for their scientific endeavors.

References

• Lingham, A. R., et al. (n.d.). Revisiting the Three Component Synthesis of Isoxazolo[5,4-b]pyridines, 4-Aryl-3,7,7-trimethyl-isoxazolo[5,4-b]quinolin-5(6H)-ones and Related Heterocycles. ResearchGate. Retrieved from [Link]

• Chemsigma. (n.d.). 4,6-DIMETHYLISOXAZOLO[5,4-B]PYRIDIN-3-AMINE [916792-12-6]. Retrieved from [Link]

• MySkinRecipes. (n.d.). 4,6-Dimethylisoxazolo[3,4-b]pyridin-3-amine. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 4,6-dimethylisoxazolo[3,4-b]pyridin-3(1H)-one (1). Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of isoxazolo[5,4-b]pyridine derivatives (microreview). Retrieved from [Link]

• Kappe, C. O. (2008). Reproducibility and Scalability of Microwave-Assisted Reactions. ResearchGate. Retrieved from [Link]

• PubMed. (2012). The synthesis of 3,5,6,7-tetrasubstituted isoxazolo[4,5-b]pyridines and an evaluation of their in vitro antiproliferative activity. Adv Clin Exp Med, 21(5), 563-71. Retrieved from [Link]

• MySkinRecipes. (n.d.). 4,6-Dimethylisoxazolo[3,4-b]pyridin-3-amine. Retrieved from [Link]

• PubMed. (n.d.). 4,5,6,7-Tetrahydroisothiazolo[5,4-c]pyridin-3-ol and related analogues of THIP. Synthesis and biological activity. Retrieved from [Link]

• ResearchGate. (n.d.). Divergent Synthesis of Isoxazolo[5,4-b]pyridines. Retrieved from [Link]

• PubMed. (n.d.). Microwave-assisted synthesis of some new pyrazolopyridines and their antioxidant, antitumor and antimicrobial activities. Retrieved from [Link]

• Willy, B., Rominger, F., & Müller, T. J. J. (2008). Novel Microwave-Assisted One-Pot Synthesis of Isoxazoles by a Three-Component Coupling-Cycloaddition Sequence. Synthesis, 2008(02), 293-303. Retrieved from [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Synthesis of Isoxazolo[5,4-b]pyridines by Microwave-Assisted Multicomponent Reactions in Water. Retrieved from [Link]

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A Comparative Benchmarking Guide: Evaluating 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine Against Established Kinase Inhibitors

An objective, data-driven guide for researchers, scientists, and drug development professionals.

Abstract

The relentless pursuit of novel therapeutic agents requires rigorous, multi-faceted evaluation of new chemical entities. This guide presents a comprehensive framework for benchmarking 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, a heterocyclic compound of interest, against established, clinically-approved drugs. We will operate under the hypothesis that this compound functions as a kinase inhibitor, a common mechanism for molecules with this scaffold[1]. This document provides detailed, step-by-step experimental protocols, explains the scientific rationale behind each methodological choice, and offers clear templates for data visualization. The objective is to equip researchers and drug development professionals with a robust workflow to objectively assess the potency, selectivity, and cellular activity of novel compounds, thereby facilitating data-driven decisions in the drug discovery pipeline.

Introduction: Scaffolding for Success

The isoxazolopyridine core is a privileged scaffold in medicinal chemistry, frequently utilized in the development of kinase inhibitors for therapeutic use[1][2]. 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine emerges from this lineage, presenting a novel structure with potential for targeted therapy. Kinases are critical mediators of cellular signaling, and their dysregulation is a well-established driver of diseases ranging from cancer to chronic inflammatory conditions. Therefore, the primary hypothesis to investigate is the compound's ability to inhibit kinase activity.

This guide will establish a head-to-head comparison against known drugs to determine not just if the compound is active, but where it fits within the existing therapeutic landscape. This comparative context is essential for understanding its potential advantages, liabilities, and path forward.

Establishing the Benchmark: Selection of Comparator Drugs

A meaningful benchmark requires comparison against well-characterized drugs with a relevant mechanism of action. Given the kinase inhibitor hypothesis, we will select two U.S. FDA-approved Janus kinase (JAK) inhibitors as our comparators. The JAK-STAT signaling pathway is a crucial regulator of immune responses, making it a key target in both oncology and immunology[3].

• Ruxolitinib (Jakafi®): A potent inhibitor of JAK1 and JAK2, approved for the treatment of myelofibrosis and polycythemia vera[4][5][6]. Its mechanism involves competitively inhibiting the ATP-binding site of JAK1 and JAK2, thereby disrupting cytokine signaling pathways[3][4].

• Tofacitinib (Xeljanz®): An oral JAK inhibitor that primarily targets JAK1 and JAK3, with a lesser effect on JAK2[7][8]. It is used to treat autoimmune conditions like rheumatoid arthritis by modulating the signaling of inflammatory cytokines[9][10][11].

This selection provides a robust comparison against inhibitors with distinct but overlapping selectivity profiles, allowing for a nuanced evaluation of our test compound.

Experimental Workflow for Comprehensive Benchmarking

This section details the core experimental procedures. Each protocol is designed to be a self-validating system, with clear causality behind the experimental choices to ensure scientific integrity.

Primary Target Engagement: In Vitro Kinase Inhibition Profile

Causality: The foundational experiment is to determine the direct inhibitory effect of the compound on purified kinase enzymes. This in vitro assay quantifies potency (as an IC50 value) and selectivity across a panel of kinases. It is the most direct and unbiased measure of target engagement, free from the complexities of a cellular environment. A fluorescence-based assay is a common, high-throughput method for this purpose[12].

Experimental Protocol: Fluorescence-Based In Vitro Kinase Assay

• Preparation of Reagents:

  • Prepare a 20x kinase buffer stock and fresh 10x ATP solution[13].

  • Create serial dilutions of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, Ruxolitinib, and Tofacitinib in DMSO.

• Assay Execution (384-well plate format):

  • Dispense the kinase enzyme (e.g., recombinant human JAK1, JAK2, JAK3) and a suitable peptide substrate into each well.

  • Add the serially diluted compounds to the wells. Include "no inhibitor" and "no enzyme" controls.

  • Initiate the kinase reaction by adding the ATP solution.

  • Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

  • Terminate the reaction and detect substrate phosphorylation using a suitable method, such as a terbium-labeled anti-phospho-specific antibody in a TR-FRET assay[12].

• Data Analysis:

  • Measure the fluorescence signal, which is proportional to kinase activity.

  • Calculate the percentage of inhibition for each compound concentration relative to the "no inhibitor" control.

  • Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Workflow Diagram: In Vitro Kinase Assay

Caption: High-level workflow for the in vitro kinase inhibition assay.

Data Presentation: Kinase Inhibition Profile

Compound	JAK1 IC50 (nM)	JAK2 IC50 (nM)	JAK3 IC50 (nM)	Other Kinase (e.g., TYK2) IC50 (nM)
4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine	Experimental	Experimental	Experimental	Experimental
Ruxolitinib	Experimental	Experimental	Experimental	Experimental
Tofacitinib	Experimental	Experimental	Experimental	Experimental

Cellular Activity: Inhibition of Downstream Signaling

Causality: Demonstrating that a compound can inhibit a purified enzyme is only the first step. It is critical to confirm that it can penetrate the cell membrane, engage its target in the complex intracellular environment, and produce a biological effect. We will measure the inhibition of STAT5 phosphorylation, a direct downstream event of JAK activation, to quantify the compound's cellular potency[14][15].

Experimental Protocol: Cell-Based STAT5 Phosphorylation Assay

• Cell Culture and Preparation:

  • Culture a cytokine-dependent human T-cell line, such as Kit 225, which expresses the IL-7 receptor[14].

  • Prior to the assay, starve the cells of cytokines for 4-6 hours to reduce basal STAT5 phosphorylation[16].

• Compound Treatment and Stimulation:

  • Seed the starved cells in a 96-well plate.

  • Pre-treat the cells with serial dilutions of the test compound and comparators for 1 hour at 37°C[16].

  • Stimulate the JAK-STAT pathway by adding a cytokine such as Interleukin-7 (IL-7) or IL-2[14]. Incubate for 15-30 minutes at 37°C.

• Lysis and Detection (ELISA-based):

  • Terminate the stimulation by placing the plate on ice and immediately lysing the cells with a buffer containing protease and phosphatase inhibitors[17].

  • Quantify the level of phosphorylated STAT5 (pSTAT5) in the cell lysates using a sandwich ELISA kit[14][17].

• Data Analysis:

  • Normalize the pSTAT5 signal to the total protein concentration in each lysate.

  • Calculate the percentage of inhibition relative to the cytokine-stimulated, vehicle-treated control.

  • Determine the cellular IC50 value by plotting inhibition versus compound concentration.

Diagram: JAK-STAT Signaling Pathway and Inhibition

Caption: Inhibition of the JAK-STAT pathway by a targeted kinase inhibitor.

Data Presentation: Cellular Potency

Compound	Cellular pSTAT5 IC50 (nM)
4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine	Experimental
Ruxolitinib	Experimental
Tofacitinib	Experimental

Preliminary Safety Profile: In Vitro Cytotoxicity

Causality: A potent compound is only useful if it has an acceptable therapeutic window. A cytotoxicity assay provides an early assessment of a compound's general toxicity to cells. By comparing the concentration that kills cells (GI50) to the concentration that produces the desired biological effect (cellular IC50), we can calculate a preliminary therapeutic index, a critical parameter for drug development. The MTT assay is a standard colorimetric method for this purpose, measuring metabolic activity as a proxy for cell viability[18][19][20][21].

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Seed a panel of cell lines (e.g., a non-cancerous line like HEK293 and a cancer cell line like HeLa) in 96-well plates and allow them to adhere for 24 hours[18].

• Compound Treatment: Replace the medium with fresh medium containing serial dilutions of the test compound and comparators. Incubate for an extended period (e.g., 72 hours).

• MTT Addition and Incubation:

  • Add MTT solution (final concentration ~0.5 mg/mL) to each well[18][22].

  • Incubate for 2-4 hours at 37°C, allowing metabolically active cells to reduce the yellow MTT to purple formazan crystals[21].

• Solubilization and Measurement:

  • Add a solubilization solution (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals[22].

  • Measure the absorbance of the resulting purple solution using a plate reader, typically at a wavelength of 570 nm[21].

• Data Analysis:

  • Calculate the percentage of viability relative to vehicle-treated control cells.

  • Determine the GI50 (concentration causing 50% growth inhibition) from the dose-response curve.

Data Presentation: Cytotoxicity and Therapeutic Index

Compound	GI50 in HEK293 (µM)	GI50 in HeLa (µM)	Therapeutic Index (GI50 / pSTAT5 IC50)
4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine	Experimental	Experimental	Calculated
Ruxolitinib	Experimental	Experimental	Calculated
Tofacitinib	Experimental	Experimental	Calculated

Synthesizing the Data: Discussion and Future Directions

The culmination of this benchmarking workflow will provide a clear, comparative profile of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine. An ideal candidate would exhibit high potency against the intended kinase target(s), a selectivity profile that suggests minimal off-target effects, robust activity in a cell-based model, and a large therapeutic index.

By comparing the experimental data in the tables above to the profiles of Ruxolitinib and Tofacitinib, researchers can make informed decisions. Does the novel compound offer superior potency? A more desirable selectivity profile? A better safety margin? The answers to these questions will dictate the next steps, which may include broader kinase panel screening, in vivo efficacy studies in animal models of disease, and comprehensive ADME/Tox profiling. This structured, comparative approach is fundamental to de-risking novel candidates and efficiently advancing the most promising compounds toward clinical development.

References

• Ruxolitinib - StatPearls - NCBI Bookshelf - NIH. National Center for Biotechnology Information. [Link]

• What is the mechanism of Tofacitinib Citrate? - Patsnap Synapse. Patsnap. [Link]

• Ruxolitinib - Wikipedia. Wikipedia. [Link]

• The mechanism of action of tofacitinib – an oral Janus kinase inhibitor for the treatment of rheumatoid arthritis - Clinical and Experimental Rheumatology. Clinical and Experimental Rheumatology. [Link]

• Mechanism of action - Jakafi® (ruxolitinib). Jakafi (ruxolitinib). [Link]

• Tofacitinib | Arthritis UK. Versus Arthritis. [Link]

• In vitro kinase assay - Protocols.io. protocols.io. [Link]

• What is the mechanism of Ruxolitinib Phosphate? - Patsnap Synapse. Patsnap. [Link]

• Ruxolitinib Mechanism of Action Action Pathway - PathWhiz. PathWhiz. [Link]

• MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation - CLYTE Technologies. CLYTE Technologies. [Link]

• Tofacitinib | C16H20N6O | CID 9926791 - PubChem - NIH. National Center for Biotechnology Information. [Link]

• The mechanism of action of tofacitinib - an oral Janus kinase inhibitor for the treatment of rheumatoid arthritis | Request PDF - ResearchGate. ResearchGate. [Link]

• Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments. Springer Nature. [Link]

• In vitro NLK Kinase Assay - PMC - NIH. National Center for Biotechnology Information. [Link]

• Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf - NIH. National Center for Biotechnology Information. [Link]

• In vitro kinase assay - Bio-protocol. Bio-protocol. [Link]

• (PDF) In vitro kinase assay v1 - ResearchGate. ResearchGate. [Link]

• Flow cytometric measurement of STAT5 phosphorylation to assess the activity of common γ chain cytokines in T cells - Protocols.io. protocols.io. [Link]

• 4,6-Dimethylisoxazolo[3,4-b]pyridin-3-amine - MySkinRecipes. MySkinRecipes. [Link]

• Development of a STAT5 phosphorylation assay as a rapid bioassay to assess interleukin-7 potency - PubMed. National Center for Biotechnology Information. [Link]

• Synthesis of 4,6-dimethylisoxazolo[3,4-b]pyridin-3(1H)-one (1). - ResearchGate. ResearchGate. [Link]

• Evaluating STAT5 Phosphorylation as a Mean to Assess T Cell Proliferation - Frontiers. Frontiers. [Link]

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Evaluating the Uncharted Territory: A Comparative Toxicological Guide to 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

For the attention of Researchers, Scientists, and Drug Development Professionals.

In the landscape of novel small molecule discovery, the early and accurate assessment of a compound's toxicity is paramount to de-risking its progression through the development pipeline. This guide provides a comparative framework for evaluating the toxicological profile of the novel heterocyclic amine, 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine. Due to the current scarcity of public-domain toxicological data for this specific molecule, we will establish a comparative context using the well-characterized aminopyridine class of compounds, outline a comprehensive battery of recommended toxicological assays, and provide detailed experimental protocols to facilitate a thorough investigation.

Structural Context and the Rationale for a Comparator

4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine belongs to the broad family of heterocyclic amines, a chemical space rich in biologically active compounds. Its core structure, an isoxazolo[5,4-b]pyridine, is a fused heterocyclic system. The presence of the exocyclic amine group at the 3-position is a key feature that may drive both desired biological activity and potential toxicity.

Given the limited direct data, a logical starting point for risk assessment is to draw comparisons with structurally related compounds with known toxicity profiles. The aminopyridine scaffold, particularly 2-aminopyridine and 4-aminopyridine, serves as a pertinent comparator. These compounds share the aminopyridine moiety and are known to be acutely toxic, primarily through their action as potassium channel blockers, which can lead to neurotoxic effects such as convulsions.[1] This established mechanism provides a critical, testable hypothesis for one of the potential hazards of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

While no dedicated safety data sheet (SDS) for 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is readily available, the SDS for the parent compound, Isoxazolo[5,4-b]pyridin-3-amine, indicates acute oral toxicity and serious eye irritation. This suggests that the isoxazolopyridine core itself may contribute to these hazards.

A Proposed Tiered Approach to Toxicological Evaluation

A systematic evaluation of the toxicity of a novel compound should follow a tiered approach, beginning with in vitro assays to assess basal cytotoxicity and genotoxicity, followed by more complex cellular models for organ-specific toxicity (e.g., hepatotoxicity), and culminating in in vivo studies if warranted.

Caption: A tiered approach to the toxicological evaluation of a novel compound.

Comparative Toxicity Data: A Predictive Framework

The following table presents a comparative summary of the known toxicity data for our comparator, 4-Aminopyridine, and outlines the key data points that need to be experimentally determined for 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

Parameter	4-Aminopyridine (Comparator)	4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine (Target)	Reference
Acute Oral Toxicity (LD50, rat)	21 mg/kg	Data to be determined	[1]
Acute Dermal Toxicity (LD50, rabbit)	24 mg/kg	Data to be determined	[1]
In Vitro Cytotoxicity (IC50)	Cell line dependent	Data to be determined	N/A
Genotoxicity (Ames Test)	Negative	Data to be determined	[1]
Genotoxicity (In vivo Micronucleus)	Negative	Data to be determined	[1]
Primary Hazard	Neurotoxicity (K+ channel blocker), convulsions	Data to be determined	[2][3]
Hepatotoxicity	One reported case of hepatitis with long-term use	Data to be determined	[4]

Experimental Protocols for Core Toxicological Assays

The following are detailed, step-by-step methodologies for the essential in vitro assays required to begin characterizing the toxicity profile of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

In Vitro Cytotoxicity Assay (MTT Assay)

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol:

• Cell Seeding: Seed a human cell line (e.g., HepG2 for liver toxicity screening) in a 96-well plate at a density of 5,000-10,000 cells per well. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine in a suitable solvent (e.g., DMSO). Create a serial dilution of the compound in cell culture medium. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity.

• Incubation: Remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of the test compound. Include a vehicle control (medium with DMSO) and a positive control (e.g., doxorubicin). Incubate for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO or another suitable solvent to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Caption: Workflow for the in vitro MTT cytotoxicity assay.

Bacterial Reverse Mutation Assay (Ames Test)

Principle: The Ames test uses several strains of the bacterium Salmonella typhimurium that carry mutations in genes involved in histidine synthesis. These strains are auxotrophic for histidine, meaning they require histidine for growth. The test assesses the ability of a chemical to cause mutations that result in a return to a "prototrophic" state, so the cells can grow on a histidine-free medium.

Protocol:

• Strain Selection: Use a panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537, TA1538) and Escherichia coli strains (e.g., WP2 uvrA) to detect different types of mutations.

• Metabolic Activation: Conduct the assay with and without a metabolic activation system (S9 fraction from rat liver) to assess the mutagenicity of the parent compound and its metabolites.

• Exposure: In a test tube, combine the bacterial culture, the test compound at various concentrations, and either the S9 mix or a buffer.

• Plating: After a brief pre-incubation, mix the contents with molten top agar and pour it onto minimal glucose agar plates.

• Incubation: Incubate the plates for 48-72 hours at 37°C.

• Colony Counting: Count the number of revertant colonies (his+) on each plate.

• Data Analysis: A compound is considered mutagenic if it induces a dose-dependent increase in the number of revertant colonies that is at least twice the background level.

In Vitro Micronucleus Assay

Principle: This assay detects genotoxic damage by identifying the presence of micronuclei, which are small nuclei that form outside the main nucleus in daughter cells. These micronuclei contain chromosome fragments or whole chromosomes that were not incorporated into the nucleus after cell division.

Protocol:

• Cell Culture: Use a suitable mammalian cell line (e.g., CHO, V79, L5178Y, or human peripheral blood lymphocytes).

• Compound Treatment: Treat the cells with at least three concentrations of the test compound, with and without metabolic activation (S9). A vehicle control and a positive control (e.g., mitomycin C without S9, cyclophosphamide with S9) must be included.

• Cytochalasin B Addition: Add cytochalasin B to block cytokinesis, resulting in binucleated cells. This allows for the specific analysis of micronuclei in cells that have undergone one cell division.

• Cell Harvesting and Staining: Harvest the cells, fix them, and stain them with a DNA-specific stain (e.g., Giemsa, DAPI, or acridine orange).

• Microscopic Analysis: Score at least 2000 binucleated cells per concentration for the presence of micronuclei.

• Data Analysis: A statistically significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive result.

Preliminary Hepatotoxicity Assessment

Given that the liver is a primary site of drug metabolism and a common target for drug-induced toxicity, an early assessment of hepatotoxicity is crucial.

Recommended Assay: In Vitro Hepatocyte Viability and Function

Principle: Primary human hepatocytes or hepatoma cell lines like HepG2 can be used to assess the direct toxic effects of a compound on liver cells. This can be expanded to include assays for specific mechanisms of liver injury, such as mitochondrial dysfunction or reactive metabolite formation.

Protocol Outline:

• Cell Model: Use cryopreserved primary human hepatocytes or a well-characterized hepatic cell line (e.g., HepG2, HepaRG).

• Exposure: Treat the cells with a range of concentrations of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine for a relevant time period (e.g., 24-72 hours).

• Endpoint Measurement:

  • Cytotoxicity: Assess cell viability using assays like MTT or LDH release.

  • Mitochondrial Function: Evaluate mitochondrial membrane potential using dyes like JC-1 or TMRM.

  • Reactive Oxygen Species (ROS) Production: Measure ROS levels using fluorescent probes like DCFH-DA.

  • Caspase Activity: Assess apoptosis by measuring the activity of caspases 3 and 7.

Caption: A multi-parametric workflow for in vitro hepatotoxicity assessment.

Conclusion and Forward Look

The toxicological evaluation of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is currently in its nascent stages. By drawing logical comparisons with the aminopyridine class of compounds, we can anticipate potential neurotoxic liabilities. However, a definitive understanding of its safety profile can only be achieved through rigorous experimental investigation. The tiered approach and detailed protocols provided in this guide offer a robust framework for initiating this critical assessment. The data generated from these in vitro studies will be instrumental in making informed decisions about the continued development of this and structurally related novel chemical entities.

References

• U.S. Environmental Protection Agency. (n.d.). Aminopyridines. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2006, February 27). Provisional Peer Reviewed Toxicity Values for 4-Aminopyridine. Retrieved from [Link]

• Kaczor, A. A., et al. (2022). Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. International Journal of Molecular Sciences, 23(19), 11883.
• King, A. M., et al. (2012). 4-aminopyridine toxicity: a case report and review of the literature. Journal of medical toxicology : official journal of the American College of Medical Toxicology, 8(3), 314–321.
• King, A. M., et al. (2012). 4-Aminopyridine Toxicity: a Case Report and Review of the Literature. Journal of medical toxicology : official journal of the American College of Medical Toxicology, 8(3), 314–321.

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• 3. 4-Aminopyridine Toxicity: a Case Report and Review of the Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 4. hhpprtv.ornl.gov [hhpprtv.ornl.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine (CAS No. 916792-12-6). As a nitrogen-containing heterocyclic compound, likely utilized in medicinal chemistry and drug development for constructing biologically active scaffolds, its proper disposal is paramount to ensuring laboratory safety and environmental protection.[1][2][3][4] This document is designed for researchers, scientists, and drug development professionals, grounding procedural guidance in established safety principles and regulatory frameworks.

The core principle underpinning this protocol is that of caution. The chemical, physical, and toxicological properties of this specific compound have not been thoroughly investigated.[5] Therefore, it must be handled as a potentially hazardous substance, adhering to the strictest safety measures throughout its lifecycle, from receipt to final disposal.

Hazard Assessment and Characterization

Effective disposal begins with a thorough understanding of the compound's known and potential hazards. This assessment directly informs the selection of personal protective equipment (PPE), handling procedures, and the ultimate disposal pathway.

Known Hazard Profile: Based on available Safety Data Sheet (SDS) information, 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is known to potentially cause respiratory irritation.[5] However, the lack of comprehensive toxicological data necessitates treating it with a higher degree of caution.[5] Structurally related isoxazole and pyridine compounds can exhibit a range of toxicities.[6][7][8]

Thermal Decomposition Hazards: During thermal degradation, such as incineration, the compound is expected to release hazardous byproducts, including carbon dioxide, nitrogen oxides (NOx), and hydrogen chloride gas.[5] This is a critical consideration for the final disposal method, as any facility must be equipped to handle and neutralize these emissions.

Data Summary Table:

Property	Value	Source
CAS Number	916792-12-6	[5][9][10]
Molecular Formula	C₈H₉N₃O	[5][10]
Molecular Weight	163.18 g/mol	[5][10]
Known Hazards	May cause respiratory irritation.[5]	[5]
Toxicological Data	Not been thoroughly investigated.[5]	[5]
Hazardous Combustion Products	Carbon dioxide, nitrogen oxides (NOx), Hydrogen chloride gas.[5]	[5]

Regulatory Framework and Institutional Policy

All waste disposal activities in a laboratory setting are governed by federal and local regulations, as well as institutional policies.

• OSHA Laboratory Standard (29 CFR 1910.1450): The Occupational Safety and Health Administration (OSHA) mandates that all laboratories develop a Chemical Hygiene Plan (CHP). This written plan must outline specific procedures for safe handling and disposal of all hazardous chemicals used in the facility.[11][12] The procedures outlined in this guide should be incorporated into your laboratory's specific CHP.

• Environmental Protection Agency (EPA): The EPA, under the Resource Conservation and Recovery Act (RCRA), regulates the management and disposal of hazardous waste.[13][14] Chemical waste generators are responsible for determining if their waste is hazardous, ensuring it is properly segregated, labeled, and disposed of at a permitted Treatment, Storage, and Disposal Facility (TSDF).[15][16]

Causality: Adherence to these regulatory frameworks is not merely a compliance exercise; it is a scientifically validated system to protect laboratory personnel, the community, and the environment from the potential harm of chemical exposure.

Personal Protective Equipment (PPE) and Engineering Controls

Given the unknown toxicological profile, robust protective measures are required.

• Engineering Controls: All handling of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine, including weighing, transfers, and preparing waste containers, must be conducted within a properly functioning and certified laboratory chemical fume hood.[17] This is the primary barrier to prevent inhalation of dust or aerosols.

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles or safety glasses with side shields are mandatory.[18]

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile). Inspect gloves for tears or holes before each use and change them frequently.[18]

  • Body Protection: A standard laboratory coat must be worn and kept fully buttoned.[18]

  • Respiratory Protection: If there is a risk of generating significant dust outside of a fume hood, a NIOSH-approved respirator with appropriate cartridges should be used.[5] All respirator use must be in accordance with a formal respiratory protection program.[19]

Step-by-Step Disposal Protocol

This protocol ensures the waste is handled, stored, and disposed of in a manner that is safe, compliant, and environmentally responsible.

Step 1: Waste Characterization and Segregation

The first and most critical step is to classify the waste. Due to the lack of complete hazard data, 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine waste must be managed as a hazardous chemical waste.

• Action: Collect all waste containing this compound—including pure unused material, contaminated labware (e.g., weigh boats, pipette tips), and spill cleanup debris—in a dedicated hazardous waste container.[17]

• Causality (Why this is critical): Segregating waste streams prevents accidental and potentially dangerous chemical reactions.[15] Co-mingling this amine-containing compound with incompatible materials like strong oxidizing agents could lead to a vigorous reaction.[17]

Step 2: Waste Containerization

The integrity of the waste container is essential for safe storage and transport.

• Action: Use a container made of a material compatible with the chemical (a high-density polyethylene or glass bottle is typically appropriate). The container must have a secure, sealable, airtight lid to prevent the escape of vapors.[17][20]

• Causality (Why this is critical): A properly sealed and compatible container prevents leaks and spills during accumulation and transport, protecting both personnel and the environment.[20] The container should not be filled beyond 90% capacity to allow for expansion.[20]

Step 3: Labeling

Accurate labeling is a legal requirement and a vital safety communication tool.

• Action: As soon as the first drop of waste is added, affix a completed hazardous waste tag to the container.[17] The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine." Do not use abbreviations.

  • The specific hazard characteristics (e.g., "Toxic," "Irritant").

  • The name and contact information of the generating researcher/laboratory.

  • The accumulation start date (the date the first waste was added).

• Causality (Why this is critical): Proper labeling ensures that anyone handling the container, from lab colleagues to waste disposal technicians, is aware of its contents and associated dangers, ensuring it is managed correctly at every stage.[15]

Step 4: Accumulation and Storage

Waste must be stored safely in the laboratory prior to collection.

• Action: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA). This area should be at or near the point of generation and under the control of the laboratory staff. The SAA must be a secondary containment bin or tray to capture any potential leaks. Store it away from incompatible materials, particularly strong acids and oxidizers.[17]

• Causality (Why this is critical): Storing waste in a designated, contained SAA minimizes the risk of spills spreading and prevents accidental mixing with other chemicals, thereby enhancing overall laboratory safety.[15]

Step 5: Final Disposition and Disposal

The ultimate disposal of this compound requires professional handling due to its chemical nature.

• Action: Arrange for pickup of the waste container through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.[5]

• Recommended Disposal Method: The recommended method of disposal is high-temperature incineration in a chemical incinerator equipped with an afterburner and scrubber.[5]

• Causality (Why this is critical): Incineration is the most effective method for destroying complex organic molecules.[21] The high temperatures break the stable heterocyclic rings into simpler components. The mandatory afterburner and scrubber systems are crucial for neutralizing the hazardous NOx and hydrogen chloride gases produced during combustion, preventing their release into the atmosphere.[5]

Spill Management Protocol

In the event of an accidental release, a swift and appropriate response is critical.

• Small Spill (within a chemical fume hood):

  • Ensure PPE is worn.

  • Absorb the spill with an inert, non-combustible material like vermiculite, sand, or dry earth.[22]

  • Carefully sweep or scoop the absorbed material into the designated hazardous waste container.[5]

  • Decontaminate the area with an appropriate solvent, followed by soap and water.

• Large Spill (or any spill outside of a fume hood):

  • Immediately evacuate the area.[17]

  • Alert colleagues and secure the area to prevent entry.

  • Contact your institution's EHS or emergency response team immediately.[17] Do not attempt to clean up a large spill yourself.

Visualized Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine waste.

Caption: Disposal workflow for 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

Conclusion

The responsible management of research chemicals like 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine is a fundamental component of scientific integrity and laboratory safety. Due to the incomplete toxicological profile of this compound, a conservative approach is required. By adhering to the principles of hazard assessment, regulatory compliance, proper use of protective equipment, and a systematic disposal protocol centered on high-temperature incineration, researchers can effectively neutralize the risks associated with this chemical waste. Always consult your institution's specific Chemical Hygiene Plan and Environmental Health and Safety department to ensure full compliance with local policies and regulations.

References

• Title: LABORATORY SAFETY OSHA LAB STANDARD Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

• Title: 29 CFR 1910.1450 — OSHA Laboratory Standard Source: MasterControl URL: [Link]

• Title: OSHA Laboratory Standard | OSHA Lab Safety Standard Source: Compliancy Group URL: [Link]

• Title: OSHA Laboratory Standard Chemical Hygiene Plan (29 CFR 1910.1450) Source: CloudSDS URL: [Link]

• Title: 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

• Title: PRODUCTION, IMPORT, USE, AND DISPOSAL of Pyridine Source: Agency for Toxic Substances and Disease Registry (ATSDR) URL: [Link]

• Title: Proper Handling of Hazardous Waste Guide Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

• Title: Safety Data Sheet PYRIDINE Source: ChemSupply Australia URL: [Link]

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Navigating the Unseen Threat: A Senior Application Scientist's Guide to Personal Protective Equipment for 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine

For the pioneering researchers and scientists in drug development, the novel compound 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine represents a frontier of discovery. However, with innovation comes the responsibility of ensuring the utmost safety in the laboratory. This guide provides an in-depth, experience-driven protocol for the safe handling of this compound, focusing on the rationale behind each personal protective equipment (PPE) selection and procedural step. As the toxicological properties of this specific molecule are not yet fully characterized, we will adopt a cautious approach, drawing parallels from structurally related heterocyclic amines and pyridines to establish a robust safety framework.[1]

Hazard Assessment: Understanding the Invisible Enemy

The foundation of any laboratory safety protocol is a thorough understanding of the potential hazards. For 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine (CAS No. 916792-12-6), a complete toxicological profile is not yet available.[1] However, its structural components—a pyridine ring fused with an isoxazole and an amine group—suggest several potential risks that must be proactively managed.

Pyridine and its derivatives are known for their potential to cause skin and respiratory irritation, and in some cases, more severe health effects upon exposure.[2][3] The amine functional group can also be associated with skin and respiratory sensitization. Therefore, we must assume that 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine may exhibit similar hazardous properties.

Key Potential Hazards:

• Inhalation: May cause respiratory irritation.[1]

• Skin Contact: Potential for skin irritation and absorption.

• Eye Contact: Potential for serious eye irritation.

• Ingestion: Assumed to be harmful if swallowed.

Given the limited specific data, a conservative approach to PPE is not just recommended, it is essential.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is a critical decision that should be based on a risk assessment of the specific procedures being performed. The following table outlines the recommended PPE for handling 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

Body Part	PPE Recommendation	Rationale and Expert Insight
Eyes/Face	Chemical splash goggles and a face shield	Standard safety glasses are insufficient. Chemical splash goggles provide a seal around the eyes, protecting against splashes and aerosols. A face shield should be worn in conjunction with goggles when there is a higher risk of splashing, such as during transfers of larger volumes or when heating the substance.[4]
Skin/Body	Chemical-resistant lab coat	A fully buttoned, long-sleeved lab coat made of a chemical-resistant material is mandatory to protect against accidental skin contact.
Hands	Nitrile or Neoprene gloves (double-gloving recommended)	The choice of glove material is critical. While the specific compatibility of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine with various glove materials has not been established, nitrile and neoprene gloves are generally recommended for handling pyridine-like compounds.[2][5] Latex gloves should be avoided due to their poor chemical resistance to many organic compounds. Double-gloving provides an extra layer of protection and is a best practice when handling compounds with unknown toxicity.
Respiratory	Use within a certified chemical fume hood. For higher-risk procedures, a respirator may be necessary.	All manipulations of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine should be conducted within a properly functioning chemical fume hood to minimize inhalation exposure.[2] For procedures with a higher potential for aerosol generation (e.g., sonication, vigorous mixing) or when handling larger quantities, a NIOSH-approved respirator with organic vapor cartridges may be necessary.[1][6] Consult your institution's environmental health and safety (EHS) department for respirator fit-testing and selection guidance.

Procedural Guidance for Safe Handling

Beyond the selection of PPE, the implementation of safe laboratory practices is paramount. The following workflow diagram illustrates the key steps and decision points for handling 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

Caption: A step-by-step workflow for the safe handling of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

Experimental Protocol: Weighing and Dissolving

• Preparation:

  • Thoroughly review the Safety Data Sheet (SDS) for 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.[1]

  • Don all required PPE as outlined in the table above.

  • Ensure the chemical fume hood is operational and the sash is at the appropriate height.

• Weighing:

  • Place an analytical balance inside the chemical fume hood.

  • Use a tared weigh boat or appropriate glassware to weigh the desired amount of the solid compound.

  • Handle the container with care to avoid generating dust.

• Dissolving:

  • In the fume hood, add the weighed solid to the reaction vessel containing the solvent.

  • Use a magnetic stir bar or gentle swirling to aid in dissolution. Avoid vigorous shaking that could generate aerosols.

Decontamination and Disposal: Leaving No Trace

Proper decontamination and disposal are critical to prevent unintended exposure and environmental contamination.

Decontamination:

• All glassware and equipment that have come into contact with 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine should be decontaminated.

• Rinse contaminated items with an appropriate solvent (e.g., ethanol or acetone) in the fume hood. The rinsate should be collected as hazardous waste.

• After the initial solvent rinse, wash glassware with soap and water.

Disposal:

• All solid and liquid waste containing 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine must be disposed of as hazardous chemical waste.

• Collect waste in a clearly labeled, sealed container. The label should include the chemical name and any known hazards.

• Follow your institution's specific guidelines for hazardous waste disposal. Do not pour any waste down the drain.[1]

The following decision tree provides a logical guide for the disposal of materials contaminated with 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

Caption: A decision tree for the proper disposal of materials contaminated with 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine.

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure, immediate and appropriate action is crucial.

Exposure Type	Immediate Action
Inhalation	Move the individual to fresh air. If breathing is difficult, provide artificial respiration and seek immediate medical attention.[1]
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[1]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]

Always have the Safety Data Sheet (SDS) readily available to provide to emergency responders.

References

• MSDS of 4,6-Dimethylisoxazolo[5,4-b]pyridin-3-amine. Available from: [Link]

• Handling Pyridine: Best Practices and Precautions - Post Apple Scientific. (2024-03-12). Available from: [Link]

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• Personal Protective Equipment in Chemistry | Environmental Health and Safety - Dartmouth. Available from: [Link]

• 5 Types of PPE for Hazardous Chemicals | Hazmat School. (2022-12-07). Available from: [Link]

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